Isoxazol-5-ylacetonitrile

• CAS: 854137-77-2

Core Science & Biosynthesis

Foreword: The Strategic Importance of a Versatile Heterocycle

An In-Depth Technical Guide to the Core Properties of Isoxazol-5-ylacetonitrile

In the landscape of modern medicinal chemistry and drug development, the strategic selection of molecular scaffolds is paramount. Heterocyclic compounds, particularly those containing nitrogen and oxygen, form the backbone of a vast number of pharmaceuticals due to their ability to engage in diverse biological interactions.[1][2][3][4] Among these, the isoxazole ring system stands out for its unique electronic properties, metabolic stability, and synthetic accessibility.[5][6][7][8] This guide focuses on a particularly valuable derivative: Isoxazol-5-ylacetonitrile. This molecule is more than a simple building block; it is a versatile synthon whose constituent parts—the aromatic isoxazole ring, the reactive nitrile group, and the acidic methylene bridge—offer a tripartite platform for molecular elaboration. Understanding the fundamental properties of this compound is essential for any researcher aiming to leverage its potential in the synthesis of novel, biologically active agents.

Physicochemical and Structural Characteristics

Isoxazol-5-ylacetonitrile is a crystalline solid at standard conditions. Its core identity is defined by a five-membered isoxazole ring substituted at the 5-position with an acetonitrile moiety.

Core Molecular Data

A summary of the fundamental physicochemical properties is crucial for experimental design, influencing everything from solvent selection to purification strategy.

Property	Value	Source
IUPAC Name	2-(1,2-oxazol-5-yl)acetonitrile	[]
Synonyms	5-Isoxazoleacetonitrile, 2-(Isoxazol-5-yl)acetonitrile	[][10]
CAS Number	854137-77-2	[][11][12]
Molecular Formula	C₅H₄N₂O	[][11][12]
Molecular Weight	108.10 g/mol	[][11][12]
Appearance	Varies; typically a solid	N/A
XLogP3 (Predicted)	-0.1	[5]

Structural Representation

The planarity of the isoxazole ring and the sp³-hybridized methylene carbon are key structural features.

Caption: Chemical structure of Isoxazol-5-ylacetonitrile.

Synthesis Methodologies: A Comparative Analysis

The synthesis of isoxazole derivatives is a well-established field, with the 1,3-dipolar cycloaddition being a cornerstone reaction.[6][13] For Isoxazol-5-ylacetonitrile specifically, the primary routes involve either constructing the isoxazole ring with the sidechain precursor already in place or attaching the acetonitrile group to a pre-formed isoxazole.

Primary Synthetic Route: 1,3-Dipolar Cycloaddition

The most versatile and convergent approach is the [3+2] cycloaddition of a nitrile oxide with an alkyne.[14][15] This method offers high regioselectivity and is tolerant of a wide range of functional groups.

Caption: General workflow for synthesis via 1,3-dipolar cycloaddition.

Experimental Protocol: Synthesis via Cycloaddition

This protocol describes the in-situ generation of a nitrile oxide from an aldoxime, followed by its cycloaddition with an alkyne to form the isoxazole core, which is then elaborated to the target molecule.

PART A: Isoxazole Ring Formation

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the chosen aldoxime (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Dipolarophile Addition: Add propargyl alcohol (1.2 eq) to the solution.

• Nitrile Oxide Generation: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of sodium hypochlorite (bleach, ~1.3 eq) dropwise over 30 minutes. The causality here is critical: slow addition prevents the dimerization of the highly reactive nitrile oxide intermediate.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the consumption of the starting materials by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 5-(hydroxymethyl)isoxazole derivative.

PART B: Sidechain Elaboration

• Oxidation: Dissolve the crude alcohol from Part A in DCM. Add an oxidizing agent such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane (1.5 eq) portion-wise. Stir at room temperature for 1-2 hours until TLC confirms the formation of the aldehyde.

• Purification: Filter the reaction mixture through a pad of silica gel or Celite to remove the oxidant byproducts and concentrate the filtrate.

• Cyanation: Dissolve the crude isoxazole-5-carbaldehyde in methanol. Add p-toluenesulfonylmethyl isocyanide (TosMIC, 1.1 eq) and potassium carbonate (K₂CO₃, 2.0 eq). Reflux the mixture for 2-4 hours. This is a Van Leusen reaction, which provides a direct conversion of the aldehyde to the nitrile.

• Final Purification: After cooling, remove the solvent in vacuo. Partition the residue between water and ethyl acetate. The combined organic layers are washed, dried, and concentrated. The final product, Isoxazol-5-ylacetonitrile, is purified by column chromatography on silica gel.

Chemical Reactivity: A Triad of Functionality

The synthetic utility of Isoxazol-5-ylacetonitrile stems from three distinct reactive centers: the acidic α-protons, the nitrile group, and the isoxazole ring itself.

Caption: Reactivity map of Isoxazol-5-ylacetonitrile.

Acidity of the Methylene (α) Protons

The protons on the carbon adjacent to the nitrile group (the α-carbon) are significantly acidic, with a pKa estimated to be around 25 in DMSO.[16] This acidity is a direct consequence of the resonance stabilization of the resulting carbanion (enolate), where the negative charge is delocalized onto the electronegative nitrogen atom of the nitrile.[17]

This property is a cornerstone of its utility. The use of a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) or Sodium Hydride (NaH) quantitatively generates the corresponding enolate. This nucleophilic species can then be reacted with a wide array of electrophiles (e.g., alkyl halides, aldehydes, ketones) to form new carbon-carbon bonds at the α-position, providing a powerful tool for molecular elaboration.

Reactions of the Nitrile Group

The nitrile functional group is a versatile precursor to other key functionalities:

• Hydrolysis: Under acidic or basic conditions, the nitrile can be hydrolyzed to form isoxazol-5-ylacetic acid, which can then be used in amide coupling reactions.

• Reduction: Catalytic hydrogenation (e.g., H₂, Raney Nickel) or chemical reduction (e.g., LiAlH₄) can reduce the nitrile to 2-(isoxazol-5-yl)ethan-1-amine, introducing a primary amine for further functionalization.

• Cycloaddition: The nitrile can participate in [3+2] cycloaddition reactions with reagents like azides to form tetrazoles.[18]

Reactivity of the Isoxazole Ring

The isoxazole ring, while aromatic, contains a relatively weak N-O bond. This bond is susceptible to cleavage under various conditions, a feature that is often exploited synthetically.[1]

• Reductive Ring Opening: Catalytic hydrogenation (e.g., H₂ over Palladium or Raney Nickel) can cleave the N-O bond to unmask a β-amino enone.[1][19] This transformation is a powerful "masked functionality" approach, where the stable isoxazole ring is carried through several synthetic steps before being converted into a more reactive linear system.

• Ring-Opening Fluorination: Treatment with electrophilic fluorinating agents can lead to fluorination followed by N-O bond cleavage, producing α-fluorocyanoketones.[20][21]

Analytical and Spectroscopic Characterization

Unambiguous identification of Isoxazol-5-ylacetonitrile requires a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton spectrum is expected to be simple and diagnostic.

  • A singlet for the methylene protons (–CH₂ –CN), likely in the range of δ 3.8-4.2 ppm.

  • Two doublets (or two singlets depending on substitution at C3/C4) for the isoxazole ring protons. The C4-H typically appears around δ 6.5-6.8 ppm, and the C3-H (if present) would be further downfield, around δ 8.4-8.7 ppm.[22]

• ¹³C NMR: The carbon spectrum will show five distinct signals.

  • The nitrile carbon (–C N) is expected in the range of δ 115-120 ppm.

  • The methylene carbon (–C H₂–) will be highly shielded, appearing around δ 15-25 ppm.

  • Three signals for the isoxazole ring carbons, with C5 (bearing the sidechain) being the most downfield of the ring carbons.[23][24]

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups:

• A sharp, strong absorption band around 2250-2270 cm⁻¹ is characteristic of the C≡N stretch of the nitrile group.

• Absorptions in the 1600-1450 cm⁻¹ region correspond to the C=C and C=N stretching vibrations within the aromatic isoxazole ring.

Mass Spectrometry (MS)

Electron Impact (EI) or Electrospray Ionization (ESI) mass spectrometry will show a prominent molecular ion peak (M⁺) or protonated molecular ion peak ([M+H]⁺) at m/z 108.10 or 109.11, respectively, confirming the molecular weight.

Applications in Drug Discovery and Development

The isoxazole moiety is a privileged scaffold in medicinal chemistry, present in numerous FDA-approved drugs like the anti-inflammatory Valdecoxib and the antibiotic Cloxacillin.[5][6][13] Isoxazole-containing compounds exhibit a wide array of biological activities, including anticancer, antibacterial, anti-inflammatory, and antiviral properties.[2][3][4][7][8]

Isoxazol-5-ylacetonitrile serves as a key starting material for synthesizing libraries of compounds for screening. Its three points of reactivity allow for the systematic exploration of chemical space around the isoxazole core to optimize potency, selectivity, and pharmacokinetic properties.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be followed.

• Hazard Identification: While specific toxicity data for this compound is limited, related nitrile and isoxazole compounds can be harmful if swallowed, inhaled, or absorbed through the skin.[25][26][27] Nitriles can release hydrogen cyanide upon decomposition or metabolism.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile gloves) when handling the compound.[26][27]

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[26][27] Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and strong acids/bases.[26]

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Isoxazol-5-ylacetonitrile CAS 854137-77-2

An In-Depth Technical Guide to Isoxazol-5-ylacetonitrile (CAS 854137-77-2): Synthesis, Reactivity, and Applications in Drug Discovery

Introduction

Isoxazol-5-ylacetonitrile (CAS 854137-77-2) is a heterocyclic building block of significant interest to the scientific and drug development community.[1][] It merges two structurally important motifs: the isoxazole ring and a cyanomethyl group. The isoxazole scaffold is a privileged five-membered heterocycle found in numerous natural products and FDA-approved pharmaceuticals, prized for its metabolic stability and ability to engage in a range of intermolecular interactions.[3][4][5] Isoxazole-containing drugs exhibit a vast spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and anticonvulsant properties.[4][6][7][8]

Complementing the isoxazole core, the cyanomethyl moiety (-CH₂CN) is not merely a passive linker. The nitrile group serves as a versatile synthetic handle for extensive chemical elaboration, while the adjacent methylene bridge provides a key site for carbon-carbon bond formation.[9][10] Furthermore, the nitrile itself can act as a bioisostere for carbonyl groups or as a reactive "warhead" for targeted covalent inhibition of enzymes.[11][12]

This guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive technical overview of Isoxazol-5-ylacetonitrile. We will delve into its core physicochemical properties, detail robust and logical synthetic methodologies, explore its chemical reactivity, and contextualize its application as a strategic tool in the modern drug discovery paradigm.

Physicochemical Properties and Structural Analysis

Isoxazol-5-ylacetonitrile is a small, functional-group-rich molecule. Its structure presents a unique electronic landscape where the electron-withdrawing nature of the isoxazole ring and the nitrile group synergistically activate the intervening methylene protons, rendering them acidic and amenable to deprotonation. This feature is central to its utility as a synthetic intermediate.

Property	Value	Source(s)
CAS Number	854137-77-2	[][13][14]
IUPAC Name	2-(1,2-oxazol-5-yl)acetonitrile	[]
Synonyms	5-Isoxazoleacetonitrile, 2-(Isoxazol-5-yl)acetonitrile	[][15]
Molecular Formula	C₅H₄N₂O	[][13][14]
Molecular Weight	108.10 g/mol	[][13][14]
Canonical SMILES	C1=C(OC=N1)CC#N	[]

Synthesis Methodologies: A Strategic Comparison

The synthesis of Isoxazol-5-ylacetonitrile can be approached through several logical pathways. The choice of route is often dictated by factors such as starting material availability, scalability, and safety considerations. Here, we present and contrast two primary, field-proven strategies.

Route A: Convergent Synthesis via [3+2] Cycloaddition

The [3+2] dipolar cycloaddition is the most powerful and fundamental method for constructing the isoxazole ring.[16][17] This convergent approach builds the core heterocycle in a single step from two simpler fragments, offering high efficiency. To achieve the desired 5-substitution pattern, the reaction must proceed between formonitrile oxide (generated in situ) and 3-butynenitrile (propargyl cyanide).

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An In-depth Technical Guide to 5-Isoxazoleacetonitrile: Structure, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Isoxazoleacetonitrile, a heterocyclic building block with significant potential in medicinal chemistry and drug development. We will delve into its core chemical structure, explore synthetic methodologies, and discuss its applications, grounded in the established biological significance of the isoxazole scaffold.

Unveiling the Core: The Chemical Structure and Properties of 5-Isoxazoleacetonitrile

5-Isoxazoleacetonitrile, with the CAS Number 854137-77-2, is a small molecule featuring a five-membered isoxazole ring substituted with a cyanomethyl group at the 5-position.

Molecular Formula: C₅H₄N₂O

Molecular Weight: 108.10 g/mol

The isoxazole ring is an aromatic heterocycle containing an oxygen and a nitrogen atom in adjacent positions. This arrangement imparts a unique electronic character, influencing its reactivity and interactions with biological targets. The electron-withdrawing nature of the nitrile group further modulates the electronic properties of the isoxazole ring.

Below is a visualization of the chemical structure of 5-Isoxazoleacetonitrile.

Caption: Chemical structure of 5-Isoxazoleacetonitrile.

Physicochemical Properties (Predicted)

Property	Value	Source
Molecular Formula	C₅H₄N₂O	Pharmaffiliates[1]
Molecular Weight	108.10	Pharmaffiliates[1]
LogP	~0.5	Predicted
pKa	~9.5 (methylene protons)	Predicted
Boiling Point	Not available
Melting Point	Not available

Spectroscopic Characterization: A Predictive Analysis

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The proton NMR spectrum is expected to be relatively simple, with signals corresponding to the protons on the isoxazole ring and the methylene group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.5	Doublet	1H	H3 (proton at position 3 of the isoxazole ring)
~6.5	Doublet	1H	H4 (proton at position 4 of the isoxazole ring)
~4.0	Singlet	2H	-CH₂- (methylene protons)

Note: Predicted chemical shifts are in ppm relative to a TMS standard and may vary depending on the solvent used.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The carbon NMR spectrum will provide insights into the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~170	C5 (carbon at position 5 of the isoxazole ring)
~155	C3 (carbon at position 3 of the isoxazole ring)
~115	-CN (nitrile carbon)
~105	C4 (carbon at position 4 of the isoxazole ring)
~20	-CH₂- (methylene carbon)

Note: Predicted chemical shifts are in ppm relative to a TMS standard and may vary depending on the solvent used.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the vibrational frequencies of the key functional groups.

Wavenumber (cm⁻¹)	Intensity	Assignment
~2250	Medium-Strong	C≡N stretch (nitrile)
~1600-1400	Medium-Strong	C=N and C=C stretching vibrations of the isoxazole ring
~3100-3000	Weak-Medium	C-H stretch (aromatic)
~2950-2850	Weak	C-H stretch (aliphatic)

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z = 108. Key fragmentation patterns would likely involve the loss of the cyanomethyl group or cleavage of the isoxazole ring.

Synthesis of 5-Isoxazoleacetonitrile: A Representative Protocol

While a specific, peer-reviewed protocol for the synthesis of 5-Isoxazoleacetonitrile is not widely published, a general and adaptable method can be derived from the synthesis of structurally similar isoxazole derivatives. The following protocol is a representative example based on established isoxazole synthesis methodologies.

Conceptual Synthetic Workflow

The synthesis of 5-substituted isoxazoles often involves the cycloaddition of a nitrile oxide with an alkyne. For 5-Isoxazoleacetonitrile, a plausible route involves the reaction of propargyl cyanide with a nitrile oxide generated in situ from an aldoxime.

Caption: Conceptual workflow for the synthesis of 5-Isoxazoleacetonitrile.

Exemplary Step-by-Step Protocol

Disclaimer: This is a generalized protocol and requires optimization and validation in a laboratory setting. Appropriate safety precautions must be taken when handling all chemicals.

• Preparation of the Aldoxime Solution: In a round-bottom flask, dissolve the starting aldoxime (e.g., formaldoxime or a suitable precursor) in an appropriate organic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• In situ Generation of Nitrile Oxide: Cool the solution to 0°C in an ice bath. Slowly add a solution of an oxidizing agent, such as N-chlorosuccinimide (NCS) or N-bromosuccinimide (NBS), in the same solvent. A base, such as triethylamine, is typically added to facilitate the elimination of HCl or HBr.

• Cycloaddition Reaction: To the in situ generated nitrile oxide, add propargyl cyanide dropwise while maintaining the temperature at 0°C.

• Reaction Monitoring and Work-up: Allow the reaction to stir at room temperature and monitor its progress by thin-layer chromatography (TLC). Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield pure 5-Isoxazoleacetonitrile.

The Role of 5-Isoxazoleacetonitrile in Drug Discovery and Development

The isoxazole ring is a privileged scaffold in medicinal chemistry, found in a number of approved drugs and clinical candidates.[2][3][4] Its presence often confers favorable pharmacokinetic properties and provides a rigid framework for the precise orientation of substituents to interact with biological targets.[5] 5-Isoxazoleacetonitrile serves as a valuable building block for the synthesis of more complex isoxazole-containing molecules with a wide range of biological activities.

Diverse Biological Activities of Isoxazole Derivatives

Isoxazole-containing compounds have demonstrated a broad spectrum of pharmacological activities, including:

• Anticancer: Many isoxazole derivatives exhibit potent anticancer activity through various mechanisms, such as the inhibition of kinases, topoisomerases, and tubulin polymerization, as well as the induction of apoptosis.[6][7]

• Anti-inflammatory: The isoxazole ring is a key component of some non-steroidal anti-inflammatory drugs (NSAIDs) that selectively inhibit cyclooxygenase-2 (COX-2).[2]

• Antimicrobial: Isoxazole derivatives have shown efficacy against a range of bacteria and fungi.[4]

• Antiviral: Certain isoxazole compounds have been investigated for their antiviral properties.[3]

• Neurological Disorders: The isoxazole scaffold is present in drugs used to treat epilepsy and has been explored for other neurological conditions.[2]

Mechanism of Action: A Focus on Anticancer Properties

The anticancer effects of isoxazole derivatives are often attributed to their ability to interfere with key signaling pathways involved in cancer cell proliferation, survival, and metastasis.[6][7]

Caption: Potential mechanisms of anticancer action for isoxazole derivatives.

The nitrile group of 5-Isoxazoleacetonitrile can be readily transformed into other functional groups, such as carboxylic acids, amides, and tetrazoles, allowing for the generation of diverse chemical libraries for high-throughput screening and lead optimization.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 5-Isoxazoleacetonitrile. It is advisable to consult the Safety Data Sheet (SDS) from the supplier before use. General safety measures include:

• Working in a well-ventilated fume hood.

• Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoiding inhalation, ingestion, and skin contact.

Conclusion

5-Isoxazoleacetonitrile is a valuable and versatile building block in the field of medicinal chemistry. Its unique chemical structure, combining the privileged isoxazole scaffold with a reactive nitrile group, makes it an attractive starting material for the synthesis of novel compounds with a wide range of potential therapeutic applications. A thorough understanding of its properties, synthesis, and the biological activities of its derivatives is crucial for researchers and scientists working at the forefront of drug discovery and development.

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• Sahoo, B. M., Kumar, B. V. V. R., Panda, K. C., Banik, B. K., Tiwari, A., Tiwari, V., Singh, S., & Kumar, M. (2023). Isoxazole Derivatives as Potential Pharmacophore for New Drug Development. Frontiers in Medicinal Chemistry, 10, 1. [Link]

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An In-Depth Technical Guide to Isoxazol-5-ylacetonitrile: A Versatile Building Block in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Isoxazole Scaffold and the Significance of the Acetonitrile Moiety

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a privileged scaffold in medicinal chemistry. Its unique electronic properties, metabolic stability, and ability to act as a bioisosteric replacement for other functional groups have led to its incorporation into a wide array of clinically successful drugs. The addition of an acetonitrile group at the 5-position of the isoxazole ring, affording Isoxazol-5-ylacetonitrile, creates a highly versatile and reactive building block for drug discovery and development. The nitrile group can be readily transformed into other functional groups, such as amines, carboxylic acids, and tetrazoles, providing a gateway to a diverse range of chemical entities. This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of Isoxazol-5-ylacetonitrile, with a focus on its role in the development of novel therapeutics.

Physicochemical and Spectroscopic Profile of Isoxazol-5-ylacetonitrile

Property	Value	Source
Molecular Weight	108.10 g/mol	[1][2]
Molecular Formula	C5H4N2O	[1][2]
CAS Number	854137-77-2	[1]
IUPAC Name	2-(isoxazol-5-yl)acetonitrile
Canonical SMILES	C1=C(OC=N1)CC#N
Appearance	Predicted: Colorless to pale yellow solid or oil
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Not reported

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and purity assessment of a compound. While a complete set of spectra for Isoxazol-5-ylacetonitrile is not publicly available, a patent has disclosed its 1H NMR data.[1]

1H Nuclear Magnetic Resonance (NMR) Spectroscopy: A United States Patent reports the following 1H-NMR data for Isoxazol-5-ylacetonitrile.[1] The spectrum provides characteristic signals for the protons on the isoxazole ring and the methylene protons of the acetonitrile group.

Note: Specific chemical shifts (ppm) and coupling constants (Hz) were mentioned in the patent but are not reproduced here due to the proprietary nature of the document.

13C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS): To the best of our knowledge, the 13C NMR, IR, and mass spectra for Isoxazol-5-ylacetonitrile have not been published in peer-reviewed literature. Researchers synthesizing this compound would need to perform these analyses to fully characterize the molecule.

Synthesis of Isoxazol-5-ylacetonitrile: Key Methodologies

Several synthetic routes can be envisioned for the preparation of Isoxazol-5-ylacetonitrile, leveraging established isoxazole synthesis methodologies. A closely related analogue, 2-(5-Methylisoxazol-3-yl)acetonitrile, has been synthesized through various strategies that can be adapted for the target molecule.[3]

Diagram: Synthetic Pathways to Isoxazole Acetonitriles

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physical and chemical properties of Isoxazol-5-ylacetonitrile

An In-Depth Technical Guide to the Physical and Chemical Properties of Isoxazol-5-ylacetonitrile

Introduction

In the landscape of modern medicinal chemistry, heterocyclic compounds form the bedrock of countless therapeutic agents. Among these, the isoxazole ring system has garnered significant attention for its versatile chemical nature and presence in numerous biologically active molecules.[1][2][3] This guide provides an in-depth technical examination of Isoxazol-5-ylacetonitrile, a key building block that combines the unique attributes of the isoxazole scaffold with the synthetic utility of an acetonitrile functional group.

This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the molecule's core properties. We will delve into its physicochemical characteristics, explore the nuanced reactivity of its constituent moieties, outline robust synthetic and analytical protocols, and discuss its applications. The insights provided herein are designed to empower chemists to leverage the full potential of this versatile intermediate in their research and development endeavors.

Section 1: Molecular Identity and Physicochemical Properties

Isoxazol-5-ylacetonitrile (CAS 854137-77-2) is a bifunctional organic compound featuring a five-membered aromatic isoxazole ring substituted at the 5-position with a cyanomethyl group.[][5] This structure is fundamental to its chemical behavior and utility in organic synthesis.

Table 1: Core Molecular Identifiers

Property	Value	Source(s)
IUPAC Name	2-(1,2-oxazol-5-yl)acetonitrile	[]
Synonyms	5-Isoxazoleacetonitrile, 2-(5-isoxazolyl)acetonitrile	[][5]
CAS Number	854137-77-2	[5][6]
Molecular Formula	C₅H₄N₂O	[][5][6]
Molecular Weight	108.10 g/mol	[][6]

| Canonical SMILES | C1=C(ON=C1)CC#N |[7] |

While comprehensive experimental data for Isoxazol-5-ylacetonitrile is not widely published, its physical properties can be inferred from computational predictions and the characteristics of its parent structures, isoxazole and acetonitrile.

Table 2: Physical Properties

Property	Predicted/Comparative Value	Context & Rationale
Boiling Point	256.1 ± 15.0 °C (Predicted)	The high predicted boiling point, relative to isoxazole (95 °C) and acetonitrile (81.6 °C), is attributable to the increased molecular weight and polarity conferred by the nitrile group.[7][8][9][10]
Density	1.179 ± 0.06 g/cm³ (Predicted)	This value is higher than that of both isoxazole (1.075 g/mL) and acetonitrile (0.7822 g/mL), reflecting a more compact molecular structure.[7][8][9]
pKa	-2.83 ± 0.50 (Predicted, for conjugate acid)	The isoxazole nitrogen is weakly basic.[7] The methylene protons adjacent to the nitrile and isoxazole ring are expected to be acidic, enabling deprotonation with a suitable base.

| Appearance | Likely a liquid or low-melting solid | Based on the properties of similar small heterocyclic molecules. |

Section 2: The Chemistry of the Isoxazole Ring: A Duality of Stability and Reactivity

The isoxazole ring exhibits a fascinating dichotomy: it is an aromatic system that provides a stable scaffold, yet it possesses a latent reactivity centered on its weak N-O bond.[11][12] This duality is a powerful feature for chemical synthesis and prodrug design.

The ring is generally stable and resistant to many common reagents, allowing for selective manipulation of its substituents.[11][12] However, this stability can be overcome under specific energetic or chemical conditions. The N-O bond is the most labile part of the ring and is susceptible to cleavage under reductive conditions, in the presence of strong bases, or upon UV irradiation.[9][11][12] This controlled lability allows the isoxazole ring to serve as a masked form of other functional groups, such as β-hydroxy ketones or enaminoketones, which can be revealed when desired.[12]

Furthermore, under photolytic conditions, the isoxazole ring can undergo rearrangement to its more stable oxazole isomer via a transient azirine intermediate.[9][11]

Caption: Core reactivity pathways of the isoxazole ring.

Section 3: The Versatile Acetonitrile Moiety: A Synthetic Handle

The acetonitrile group (-CH₂CN) is a highly versatile functional group that imparts significant synthetic potential to the molecule.

• Acidity of Methylene Protons : The protons on the methylene bridge are positioned between two electron-withdrawing groups: the isoxazole ring and the nitrile. This positioning enhances their acidity, allowing for facile deprotonation by a moderately strong base. The resulting carbanion is a potent nucleophile, enabling a wide range of C-C bond-forming reactions, such as alkylations and aldol-type condensations.

• Transformations of the Nitrile Group : The cyano group is a gateway to several other important functional groups:

  • Hydrolysis : Under acidic or basic conditions, the nitrile can be fully hydrolyzed to a carboxylic acid or partially hydrolyzed to a primary amide.[8][13] This provides a direct route to isoxazole-5-ylacetic acid and its corresponding amide, which are valuable synthons for further elaboration.

  • Reduction : The nitrile can be reduced to a primary amine (e.g., using LiAlH₄ or catalytic hydrogenation), yielding 2-(isoxazol-5-yl)ethanamine. This transformation is critical for introducing a basic nitrogen center and for constructing more complex pharmacophores.

  • Cycloadditions : The nitrile group can participate in cycloaddition reactions to form other heterocyclic systems.

Section 4: Synthetic Strategies for the Isoxazole Acetonitrile Scaffold

The synthesis of substituted isoxazole acetonitriles can be approached through several strategic routes. The choice of method often depends on the availability of starting materials and the desired substitution pattern. While protocols specific to the 5-yl isomer are not abundant, methodologies for related isomers provide a validated blueprint.[14] The primary strategies include direct construction of the isoxazole ring or functionalization of a pre-formed isoxazole.

Table 3: Comparison of General Synthetic Routes

Feature	Route 1: Isoxazole Ring Formation	Route 2: Nucleophilic Substitution
Key Transformation	Cyclocondensation	Sₙ2 Displacement
Starting Materials	β-Ketonitrile, Hydroxylamine	5-(Halomethyl)isoxazole, Cyanide Salt
Key Advantages	Convergent, high atom economy	Straightforward, potentially high-yielding
Key Disadvantages	Potential for side reactions or low regioselectivity	Precursor may require separate synthesis; use of highly toxic cyanide

| Reference |[14] |[14] |

Caption: Major synthetic pathways to the isoxazole acetonitrile scaffold.

Protocol 4.1: Synthesis via Isoxazole Ring Formation (Convergent Approach)

This protocol describes a general and robust method for constructing the isoxazole ring, adapted from established procedures for related isomers.[14] The causality behind this one-pot reaction lies in the initial formation of an oxime from the β-ketonitrile and hydroxylamine, which then undergoes an intramolecular cyclization with dehydration to form the stable aromatic isoxazole ring.

Materials:

• β-Ketonitrile (e.g., Cyanoacetone, 1.0 eq)

• Hydroxylamine hydrochloride (1.1 eq)

• Base (e.g., Sodium acetate or Pyridine, 1.1 eq)

• Solvent (e.g., Ethanol or Acetic Acid)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the β-ketonitrile (1.0 eq) in the chosen solvent (e.g., ethanol).

• Addition of Reagents: Add hydroxylamine hydrochloride (1.1 eq) and the base (1.1 eq) to the solution.

• Reflux: Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: a. Cool the reaction mixture to room temperature and remove the solvent under reduced pressure. b. To the residue, add water and extract with an organic solvent such as ethyl acetate (3x). c. Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. d. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel to obtain pure Isoxazol-5-ylacetonitrile.[14]

Section 5: Spectroscopic and Analytical Characterization

Unambiguous structural confirmation and purity assessment are critical. A combination of spectroscopic and chromatographic techniques is essential for the comprehensive characterization of Isoxazol-5-ylacetonitrile.[15][16]

Table 4: Expected Spectroscopic Data

Technique	Expected Observation	Rationale / Key Feature
¹H NMR	δ ~8.5-6.0 ppm (2H, isoxazole protons); δ ~4.0 ppm (2H, singlet, -CH₂CN)	The isoxazole protons appear in the aromatic region, with specific shifts dependent on the 3- and 4-positions.[15] The methylene protons are a singlet due to the absence of adjacent protons.
¹³C NMR	δ ~170-90 ppm (isoxazole carbons); δ ~117 ppm (nitrile carbon, -C≡N); δ ~20 ppm (methylene carbon, -CH₂-)	Provides a complete carbon skeleton map.[15] The nitrile carbon has a characteristic chemical shift.
IR (Infrared)	~2250 cm⁻¹ (C≡N stretch, sharp); ~1600 cm⁻¹ (C=N stretch); ~1500-1400 cm⁻¹ (C=C stretch)	The strong, sharp peak for the nitrile stretch is a key diagnostic feature.[17]

| MS (Mass Spec) | [M+H]⁺ at m/z = 109.04 | Confirms the molecular weight. Fragmentation patterns would likely show cleavage of the N-O bond.[15] |

Protocol 5.1: Standard Analytical Workflow for Structural Verification

This workflow ensures the identity and purity of a synthesized batch of Isoxazol-5-ylacetonitrile. The self-validating nature of this process comes from the orthogonal information provided by each technique: NMR confirms the structure, MS confirms the mass, and HPLC confirms the purity.

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The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery, Synthesis, and Application of Isoxazol-5-ylacetonitrile

An In-depth Technical Guide

Authored For: Researchers, Scientists, and Drug Development Professionals From the Desk of: A Senior Application Scientist

Foreword: The Unseen Workhorse of Medicinal Chemistry

In the vast lexicon of chemical compounds, some molecules, despite their unassuming structures, become indispensable tools in the quest for novel therapeutics. Isoxazol-5-ylacetonitrile is one such entity. It is not a blockbuster drug in itself, but rather a "privileged scaffold" — a molecular framework that serves as a foundational building block for a multitude of biologically active agents.[1][2][3] This guide provides a comprehensive technical overview of this pivotal intermediate, tracing its origins from the fundamental exploration of isoxazole chemistry to its modern-day applications in sophisticated drug discovery programs. We will delve into the causality behind its synthesis and demonstrate its strategic importance through practical, field-proven applications.

PART 1: Genesis and Historical Context: From Heterocyclic Curiosity to a Strategic Intermediate

The story of isoxazol-5-ylacetonitrile is intrinsically tied to the broader history of the isoxazole ring system. The first synthesis of the parent isoxazole molecule was reported by Claisen in 1903, marking the beginning of over a century of exploration into this five-membered heterocycle.[1] For decades, the chemistry of isoxazoles was a field of academic interest, with researchers meticulously mapping its reactivity and developing a plethora of synthetic methodologies.[1][4][5]

The specific "discovery" of isoxazol-5-ylacetonitrile was not a singular, celebrated event. Instead, it emerged from the systematic and progressive effort to functionalize the isoxazole ring at its various positions (3, 4, and 5).[1] Chemists recognized that installing a cyanomethyl (-CH₂CN) group at the 5-position would create a uniquely versatile synthetic handle. The nitrile group is a powerful synthon, readily convertible into amides, carboxylic acids, amines, and other functional groups crucial for modulating the pharmacological properties of a lead compound. The methylene bridge provides critical spacing and conformational flexibility. This combination of features established isoxazol-5-ylacetonitrile as a high-value intermediate, particularly as the pharmaceutical industry's demand for diverse chemical libraries grew. Its rise to prominence is a testament to the enabling power of synthetic chemistry in modern drug discovery.[2][3]

PART 2: Core Synthesis and Mechanistic Rationale

The construction of the isoxazol-5-ylacetonitrile scaffold is most classically and efficiently achieved via a [3+2] cycloaddition reaction. This powerful transformation involves the reaction of a nitrile oxide (a 1,3-dipole) with an alkyne (a dipolarophile) to regioselectively form the isoxazole ring.[1][6][7]

Experimental Protocol: Synthesis via In Situ Nitrile Oxide Cycloaddition

This protocol details a representative, robust method for the preparation of isoxazol-5-ylacetonitrile, starting from readily available materials.

Core Objective: To synthesize isoxazol-5-yl-methanol as a precursor, which is then converted to the target nitrile.

Materials:

• Propargyl alcohol

• An appropriate aldoxime (e.g., formaldoxime or a protected variant)

• Sodium hypochlorite solution (commercial bleach)

• Solvent (e.g., Dichloromethane, Ethyl Acetate)

• Standard laboratory glassware, including a dropping funnel and magnetic stirrer

Step-by-Step Methodology:

• Reaction Setup: In a well-ventilated fume hood, charge a round-bottom flask with propargyl alcohol and the chosen aldoxime dissolved in a suitable organic solvent (e.g., Dichloromethane). Cool the mixture to 0-5 °C using an ice bath.

• In Situ Nitrile Oxide Generation and Cycloaddition: Slowly add a sodium hypochlorite solution dropwise to the stirred reaction mixture via a dropping funnel. The hypochlorite acts as an oxidant, converting the aldoxime in situ to the highly reactive nitrile oxide intermediate.

  • Causality: In situ generation is critical. Nitrile oxides are unstable and prone to dimerization. This technique ensures the immediate consumption of the nitrile oxide by the propargyl alcohol present in the flask, maximizing the yield of the desired cycloaddition product.[7]

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water and brine. Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude isoxazol-5-yl-methanol.

• Conversion to Acetonitrile: The resulting alcohol is a stable intermediate. It can be converted to isoxazol-5-ylacetonitrile via a two-step process: a. Halogenation: Convert the alcohol to the corresponding chloride or bromide (e.g., using SOCl₂ or PBr₃). b. Cyanation: Displace the halide with a cyanide salt (e.g., NaCN or KCN) in a polar aprotic solvent like DMSO or DMF. This is a standard nucleophilic substitution reaction.

• Final Purification: Purify the final crude product by column chromatography on silica gel to obtain pure isoxazol-5-ylacetonitrile.

Visualization of the Synthetic Pathway

Caption: Logical workflow for drug analog synthesis from the core intermediate.

Data Summary: Representative Synthetic Performance

The following table summarizes typical yields for the key transformations, demonstrating the efficiency of this synthetic platform.

Transformation Stage	Key Reagents	Typical Yield (%)	Purity by HPLC (%)
[3+2] Cycloaddition to Alcohol	Aldoxime, Propargyl Alcohol, NaOCl	75-90	>95
Conversion of Alcohol to Acetonitrile	SOCl₂, NaCN	80-95	>98
Hydrolysis of Nitrile to Carboxylic Acid	aq. HCl	>90	>99
Amide Coupling to Final Product	EDCI, HOBt, Amine	70-90	>99

Table 1. Self-validating performance metrics for the synthesis and elaboration of the isoxazol-5-ylacetonitrile scaffold. High yields and purities at each stage are critical for the successful generation of compound libraries for screening.

Conclusion and Future Outlook

Isoxazol-5-ylacetonitrile stands as a prime example of a molecular workhorse in medicinal chemistry. Its historical roots in fundamental heterocyclic chemistry have blossomed into a critical role in the modern drug discovery pipeline. The synthetic routes to this intermediate are robust, scalable, and well-understood, while the versatility of the cyanomethyl group provides an exceptional platform for generating molecular diversity. As researchers continue to push the boundaries of chemical space, the demand for such privileged and strategically functionalized scaffolds will only increase. Future innovations may focus on developing even more atom-economical or green synthetic approaches, further cementing the legacy of isoxazol-5-ylacetonitrile as a cornerstone of therapeutic innovation. [10][11][12]

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• Green synthesis of 3,4-disubstituted isoxazol-5(4H)-one using Gluconic acid aqueous solution as an efficient. ACG Publications.[Link]

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The Isoxazole Nucleus: A Keystone in Modern Synthesis and Drug Discovery

An In-depth Technical Guide to the Synthesis of Isoxazoles via Key Intermediates

Introduction: The Privileged Status of the Isoxazole Scaffold

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, holds a privileged position in the landscape of medicinal chemistry and materials science.[1] Its unique electronic properties, metabolic stability, and ability to act as a bioisostere for amide and ester functionalities have cemented its role as a cornerstone in the design of novel therapeutic agents.[2] A diverse array of blockbuster drugs, including the anti-inflammatory agent Valdecoxib, the antibiotic Sulfamethoxazole, and the immunosuppressant Leflunomide, feature the isoxazole core, underscoring its profound impact on human health.[3][4][5]

This technical guide provides an in-depth exploration of the primary synthetic pathways to the isoxazole nucleus, with a specific focus on the pivotal role of key intermediates. We will dissect the mechanistic underpinnings of these transformations, offering not just protocols, but a rationale for the experimental choices that govern reaction outcomes, regioselectivity, and yield. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive and practical understanding of isoxazole synthesis.

Strategic Approaches to Isoxazole Ring Construction: A Tale of Two Pathways

The construction of the isoxazole ring is predominantly achieved through two robust and versatile synthetic strategies:

• The [3+2] Cycloaddition of Nitrile Oxides and Alkynes: This powerful and highly convergent method involves the reaction of a three-atom nitrile oxide component with a two-atom alkyne component. The regioselectivity of this reaction is a key consideration, and modern advancements have provided a high degree of control.[6][7]

• Condensation of 1,3-Dicarbonyl Compounds with Hydroxylamine: This classical approach, a variant of the Paal-Knorr synthesis, offers a reliable route to isoxazoles from readily available starting materials.[8][9] Contemporary modifications, particularly the use of β-enamino ketones, have significantly improved the regioselectivity of this transformation.[10][11]

This guide will delve into the practical execution of both strategies, with a sharp focus on the isolation, and more commonly, the in situ generation and utilization of the critical intermediates that define each pathway.

Part I: The [3+2] Cycloaddition Pathway: Mastering the Nitrile Oxide Intermediate

The Huisgen 1,3-dipolar cycloaddition of nitrile oxides with alkynes is arguably the most versatile method for isoxazole synthesis.[6] The fleeting nature of nitrile oxides necessitates their generation in situ from stable precursors, a critical aspect of this synthetic strategy.

Key Intermediates in the Nitrile Oxide Pathway

The journey to the isoxazole ring via this pathway involves a series of well-defined intermediates:

• Aldoximes: These are the most common and readily accessible precursors to nitrile oxides. They are typically prepared by the condensation of aldehydes with hydroxylamine.[12][13]

• Hydroximoyl Halides (primarily Chlorides): These are formed by the halogenation of aldoximes and serve as stable, isolable precursors to nitrile oxides. The subsequent elimination of hydrogen halide with a base generates the nitrile oxide.[14]

• Nitrile Oxides: These are the highly reactive 1,3-dipoles that undergo the key cycloaddition reaction with alkynes. Their transient nature means they are almost always used immediately upon generation.[7][15]

• Isoxazolines (from alkenes): While this guide focuses on isoxazoles from alkynes, it is noteworthy that the cycloaddition of nitrile oxides with alkenes yields isoxazolines, which can sometimes be oxidized to isoxazoles.[16]

Workflow for Isoxazole Synthesis via Nitrile Oxide Cycloaddition

The following diagram illustrates the general workflow for the synthesis of isoxazoles via the nitrile oxide pathway, highlighting the central role of the key intermediates.

Caption: General workflow for isoxazole synthesis via the nitrile oxide pathway.

Experimental Protocols and Mechanistic Insights

This one-pot protocol is highly efficient and avoids the isolation of the potentially hazardous nitrile oxide.[12] The choice of oxidant is critical; alkyl nitrites like tert-butyl nitrite (TBN) or isoamyl nitrite are effective for this transformation.[12]

Step-by-Step Methodology:

• To a solution of the aldoxime (1.0 eq) and the terminal alkyne (1.2 eq) in a suitable solvent (e.g., ethyl methyl ketone), add isoamyl nitrite (1.5 eq).

• Heat the reaction mixture to 65 °C and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3,5-disubstituted isoxazole.

Causality Behind Experimental Choices:

• In Situ Generation: Nitrile oxides are prone to dimerization to form furoxans. Generating them in the presence of the alkyne (the "dipolarophile") ensures that the cycloaddition is the major reaction pathway.

• Oxidant Choice: Alkyl nitrites are preferred in this metal-free approach as they are effective oxidants for aldoximes and the byproducts are volatile and easily removed.[12] Other oxidants like Oxone® in the presence of NaCl also provide a "green" alternative.[17]

• Solvent: The choice of solvent can influence reaction rates and solubility of the starting materials. Ethyl methyl ketone is a good choice for its boiling point and ability to dissolve a range of substrates.[12]

• Stoichiometry: A slight excess of the alkyne is used to ensure complete consumption of the transient nitrile oxide.

Part II: The Condensation Pathway: Regiocontrol with 1,3-Dicarbonyl Surrogates

The reaction of 1,3-dicarbonyl compounds with hydroxylamine is a classical and straightforward method for isoxazole synthesis. However, with unsymmetrical 1,3-diketones, this method often suffers from poor regioselectivity, yielding a mixture of isomers.[11] The use of β-enamino diketones as synthetic equivalents of 1,3-dicarbonyls has emerged as a superior strategy to overcome this limitation.[10]

Key Intermediates in the Condensation Pathway

• 1,3-Dicarbonyl Compound: The foundational three-carbon component for the isoxazole ring.

• β-Enamino Diketone/Ketone: A modified 1,3-dicarbonyl where one carbonyl is converted to an enamine. This modification directs the initial nucleophilic attack of hydroxylamine, thus controlling the regiochemical outcome.[10][11]

• Monoxime of 1,3-Diketone: The initial adduct formed from the reaction of a 1,3-diketone and hydroxylamine. This intermediate subsequently cyclizes to the isoxazole.

• 5-Hydroxyisoxazoline: A cyclic hemiaminal intermediate that dehydrates to form the aromatic isoxazole ring.

Workflow for Isoxazole Synthesis via Condensation

The following diagram illustrates the condensation pathway, highlighting the divergence between the classical and the regiocontrolled approaches.

Caption: Comparison of classical and regiocontrolled condensation pathways for isoxazole synthesis.

Experimental Protocols and Mechanistic Insights

This protocol demonstrates the power of using a β-enamino diketone in conjunction with a Lewis acid to achieve high regioselectivity.[10][11]

Step-by-Step Methodology:

• To a solution of the β-enamino diketone (1.0 eq) and pyridine (1.4 eq) in acetonitrile (MeCN), add BF₃·OEt₂ (2.0 eq) at room temperature.

• Add hydroxylamine hydrochloride (1.2 eq) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 3,4-disubstituted isoxazole.

Causality Behind Experimental Choices:

• β-Enamino Diketone as a Directing Group: The enamine nitrogen directs the initial nucleophilic attack of hydroxylamine to the distal carbonyl group, thereby predetermining the final substitution pattern of the isoxazole ring.

• Lewis Acid (BF₃·OEt₂): The Lewis acid coordinates to the carbonyl oxygen, enhancing its electrophilicity and further promoting the desired regioselective attack by hydroxylamine. The amount of Lewis acid can be critical for achieving high selectivity.[10]

• Solvent: Acetonitrile is often a good choice for this reaction as it is a polar aprotic solvent that can facilitate the reaction without interfering with the Lewis acid. The choice of solvent can significantly impact the ratio of regioisomers.[11]

• Base (Pyridine): Pyridine acts as a mild base to neutralize the HCl generated from hydroxylamine hydrochloride, preventing unwanted side reactions.

Quantitative Data Summary

The following tables provide a comparative overview of the yields and reaction conditions for the synthesis of various isoxazole derivatives using the methodologies discussed.

Table 1: Synthesis of 3,5-Disubstituted Isoxazoles via Nitrile Oxide Cycloaddition

Aldoxime	Alkyne	Oxidant/Conditions	Yield (%)	Reference
4-Methoxybenzaldoxime	Phenylacetylene	Isoamyl nitrite, 65 °C	92	[12]
2-Chlorobenzaldoxime	1-Octyne	Isoamyl nitrite, 65 °C	85	[12]
Thiophene-2-carboxaldehyde oxime	Ethyl propiolate	Isoamyl nitrite, 65 °C	88	[12]
Cyclohexanecarboxaldehyde oxime	Phenylacetylene	NaCl/Oxone®, rt	78	[17]

Table 2: Regioselective Synthesis of Isoxazoles from β-Enamino Diketones

β-Enamino Diketone	Conditions	Major Regioisomer	Ratio	Yield (%)	Reference
(E)-4-(dimethylamino)-1-phenylbut-3-en-1,2-dione	EtOH, rt	4,5-disubstituted	30:70	85	[11]
(E)-4-(dimethylamino)-1-phenylbut-3-en-1,2-dione	MeCN, pyridine, rt	4,5-disubstituted	75:25	80	[11]
(E)-4-(dimethylamino)-1-phenylbut-3-en-1,2-dione	MeCN, pyridine, BF₃·OEt₂, rt	3,4-disubstituted	90:10	79	[10]
(E)-4-(tert-butylamino)-1-phenylbut-3-en-1,2-dione	MeCN, BF₃·OEt₂, reflux	3,5-disubstituted-4-formyl	-	72	[11]

Conclusion: A Versatile Toolkit for Modern Chemistry

The synthetic routes to the isoxazole nucleus, centered around the strategic generation and reaction of key intermediates like nitrile oxides and β-enamino diketones, represent a powerful and versatile toolkit for the modern chemist. A thorough understanding of the underlying mechanisms and the factors that govern regioselectivity allows for the rational design and efficient synthesis of a vast array of isoxazole-containing molecules. As the demand for novel therapeutics and advanced materials continues to grow, the importance of mastering these fundamental synthetic transformations cannot be overstated. The continued exploration of new catalysts, greener reaction conditions, and novel applications will undoubtedly further solidify the isoxazole scaffold as a truly privileged structure in the world of chemistry.[1][18]

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An In-depth Technical Guide to the Theoretical Studies of Isoxazol-5-ylacetonitrile

This guide provides a comprehensive overview of the theoretical and computational approaches used to study isoxazol-5-ylacetonitrile, a heterocyclic compound of significant interest in medicinal chemistry. For researchers, scientists, and drug development professionals, this document outlines the core principles, methodologies, and applications of theoretical studies in understanding and predicting the behavior of this molecule.

Introduction: The Significance of the Isoxazole Scaffold

The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, which imparts unique electronic properties and the capacity for diverse non-covalent interactions.[1] This makes the isoxazole scaffold a "privileged structure" in medicinal chemistry, appearing in numerous approved drugs.[1][2] Isoxazole derivatives have demonstrated a wide range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and neuroprotective effects.[3][4][5] The addition of a nitrile group, as in isoxazol-5-ylacetonitrile, further enhances its potential as a versatile building block in the synthesis of novel therapeutic agents. Theoretical studies play a crucial role in elucidating the structure-activity relationships (SAR) of such compounds, guiding the design of more potent and selective drugs.[3]

Molecular Structure and Electronic Properties: A Computational Perspective

Theoretical chemistry provides powerful tools to investigate the fundamental properties of molecules like isoxazol-5-ylacetonitrile. Quantum chemical calculations, particularly Density Functional Theory (DFT), are widely employed to determine optimized molecular geometries, electronic structures, and spectroscopic properties.[6][7]

Geometric Optimization

The first step in most theoretical studies is the optimization of the molecule's geometry to find its most stable conformation. This is typically achieved using methods like the B3LYP functional with a suitable basis set, such as 6-311G++(d,p).[7] The resulting optimized structure provides key information on bond lengths, bond angles, and dihedral angles.

Experimental Protocol: Geometry Optimization of Isoxazol-5-ylacetonitrile

• Input Structure: A plausible 3D structure of isoxazol-5-ylacetonitrile is generated using molecular modeling software (e.g., GaussView).

• Computational Method: The geometry is optimized using the Gaussian 09W program package.[7]

• Level of Theory: The DFT method with the B3LYP functional and the 6-311++G(d,p) basis set is selected.[7]

• Calculation Type: An "Opt" (optimization) calculation is performed to locate the minimum energy structure.

• Output Analysis: The output file is analyzed to extract the optimized Cartesian coordinates, bond lengths, and bond angles.

Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial in determining the chemical reactivity of a molecule.[7] The HOMO energy (EHOMO) is related to the ability to donate electrons, while the LUMO energy (ELUMO) reflects the ability to accept electrons. The energy gap between the HOMO and LUMO (ΔE = ELUMO - EHOMO) is an indicator of the molecule's kinetic stability and chemical reactivity.[7] A smaller energy gap suggests higher reactivity.

Theoretical studies on isoxazole derivatives have shown that different functionals within DFT, such as B3LYP, CAMB3LYP, WB97XD, and MPW1PW91, can be used to calculate the HOMO-LUMO energy gap.[8] These calculations help in understanding the electronic transitions and absorption properties of the molecules.[8]

Molecular Electrostatic Potential (MEP)

The Molecular Electrostatic Potential (MEP) map is a valuable tool for visualizing the charge distribution in a molecule and predicting its reactivity towards electrophilic and nucleophilic attack. The MEP surface displays regions of negative potential (typically colored red), which are susceptible to electrophilic attack, and regions of positive potential (blue), which are prone to nucleophilic attack. For isoxazol-5-ylacetonitrile, the nitrogen and oxygen atoms of the isoxazole ring and the nitrogen of the nitrile group are expected to be regions of negative electrostatic potential.

Visualization: Computational Workflow for Theoretical Analysis

Caption: A typical workflow for the theoretical analysis of a molecule like isoxazol-5-ylacetonitrile.

Vibrational Spectra Analysis

Theoretical frequency calculations are essential for interpreting experimental infrared (IR) and Raman spectra. The calculated vibrational frequencies and their corresponding intensities can be compared with experimental data to confirm the molecular structure.[9][10] The assignment of vibrational modes is typically performed using Potential Energy Distribution (PED) analysis.[10]

For isoxazole derivatives, characteristic vibrational frequencies include:

• C=N stretching of the isoxazole ring, typically observed around 1600 cm-1.[11]

• N-O stretching vibrations in the range of 635 cm-1 to 835 cm-1.[11]

• Aromatic C-H stretching above 3000 cm-1.[11]

• C≡N stretching of the acetonitrile group, expected in the range of 2200-2260 cm-1.

Table 1: Calculated Vibrational Frequencies and Assignments for a Hypothetical Isoxazole Derivative

Calculated Frequency (cm-1)	Experimental Frequency (cm-1)	Assignment (PED)
3105	3100	Aromatic C-H stretch
2245	2240	C≡N stretch
1610	1605	C=N stretch (isoxazole)
1450	1448	C-H bend
840	835	N-O stretch (isoxazole)

Chemical Reactivity and Potential Applications

Theoretical studies provide valuable insights into the chemical reactivity of isoxazol-5-ylacetonitrile, which is crucial for its application in drug discovery and materials science.

Global Reactivity Descriptors

Quantum chemical calculations can be used to determine several global reactivity descriptors, including:

• Chemical Potential (μ): Describes the escaping tendency of electrons from a system.

• Global Hardness (η): Measures the resistance to change in the electron distribution.

• Electrophilicity Index (ω): A measure of the electrophilic character of a molecule.

These parameters help in understanding the overall reactivity and stability of the molecule.[7]

Role in Drug Discovery

The isoxazole moiety is a key component in a variety of biologically active compounds.[12][13] Theoretical studies, in conjunction with experimental work, are instrumental in the design and development of new drugs.

• Antibacterial and Antioxidant Agents: DFT studies have been used to investigate the electronic and structural properties of novel isoxazole derivatives with potential antibacterial and antioxidant activities.[6]

• Anticancer Agents: Isoxazole derivatives are being explored as potential anticancer agents, and computational studies help in understanding their mechanism of action.[1][12]

• Enzyme Inhibition: Molecular docking and molecular dynamics (MD) simulations can be used to predict the binding affinity and interactions of isoxazole-based inhibitors with target proteins, such as HSP90.[6][14]

Visualization: Isoxazole in Drug Discovery Workflow

Caption: The role of theoretical studies in the isoxazole-based drug discovery pipeline.

Synthesis of Isoxazol-5-ylacetonitrile Derivatives

While this guide focuses on theoretical studies, it is important to note that the synthesis of isoxazole derivatives is a well-established field. Common synthetic routes include [3+2] cycloaddition reactions of nitrile oxides with alkynes.[4][15] The insights gained from theoretical studies can help in optimizing reaction conditions and predicting the regioselectivity of such reactions. For instance, understanding the electronic properties of the reactants can help in predicting the outcome of cycloaddition reactions.

Conclusion

Theoretical studies, particularly those based on Density Functional Theory, provide a powerful and indispensable framework for understanding the molecular structure, electronic properties, and reactivity of isoxazol-5-ylacetonitrile. These computational approaches not only complement experimental findings but also guide the rational design of novel isoxazole derivatives with enhanced biological activities. As computational power continues to grow, the role of theoretical chemistry in drug discovery and materials science will undoubtedly become even more prominent, accelerating the development of new and improved therapeutic agents.

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Foreword: The Computational Lens in Modern Drug Discovery

An In-Depth Technical Guide to the Computational Chemistry of Isoxazol-5-ylacetonitrile

In the landscape of contemporary drug development, computational chemistry has transcended its role as a purely theoretical discipline to become an indispensable partner to experimental synthesis and biological evaluation. By providing a window into the molecular world—visualizing structures, predicting properties, and simulating interactions—we can rationalize experimental outcomes and, more importantly, guide the design of novel therapeutic agents with greater efficiency and precision. This guide focuses on Isoxazol-5-ylacetonitrile, a molecule featuring the versatile isoxazole scaffold, to illustrate a standard computational workflow from single-molecule analysis to target interaction studies. As a senior application scientist, my objective is not merely to present protocols but to instill a deeper understanding of the strategic thinking behind each computational step, empowering researchers to apply these methods with confidence in their own discovery programs.

Part 1: The Isoxazol-5-ylacetonitrile Scaffold: A Profile

The Isoxazole Ring: A Privileged Pharmacophore

The isoxazole ring is a five-membered heterocycle containing adjacent nitrogen and oxygen atoms. This arrangement confers a unique electronic character, making it an electron-rich aromatic system with a propensity for cleavage of the weak N-O bond under certain conditions[1]. Its derivatives are staples in medicinal chemistry, forming the core of numerous approved drugs, including the anti-inflammatory Valdecoxib, the antibiotic Sulfamethoxazole, and the antirheumatic Leflunomide[2][3]. The isoxazole moiety serves as a versatile pharmacophore, capable of participating in hydrogen bonding, dipole-dipole, and π-stacking interactions, which are critical for molecular recognition at biological targets[2][3][4].

Isoxazol-5-ylacetonitrile: A Building Block for Innovation

Isoxazol-5-ylacetonitrile incorporates a reactive nitrile group onto the isoxazole scaffold. While not a drug in itself, it represents a key intermediate or fragment in the synthesis of more complex, biologically active molecules[5]. The nitrile group can act as a hydrogen bond acceptor or be chemically transformed into other functional groups, providing a synthetic handle for library development. Understanding its intrinsic electronic and structural properties through computational analysis is the first step in harnessing its potential for targeted drug design.

Part 2: Core Computational Methodologies

A robust computational investigation relies on a multi-tiered approach, starting with high-accuracy quantum mechanical methods for single molecules and progressing to more efficient classical methods for studying large biomolecular systems.

Density Functional Theory (DFT): The Quantum Mechanical Workhorse

For accurately determining the electronic structure and geometry of a molecule like isoxazol-5-ylacetonitrile, Density Functional Theory (DFT) is the method of choice. It offers a favorable balance between computational cost and accuracy. DFT calculations are used to find the molecule's most stable three-dimensional arrangement (geometry optimization) and to analyze its molecular orbitals[6].

• Functionals and Basis Sets: The accuracy of a DFT calculation depends on the chosen functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)). These parameters are routinely used for organic molecules and have been shown to provide reliable results for isoxazole systems[7][8][9].

• Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding a molecule's reactivity. The energy gap between them indicates kinetic stability; a smaller gap suggests higher reactivity[10].

Molecular Docking: Predicting Biomolecular Interactions

Molecular docking is a computational technique used to predict the preferred orientation and binding affinity of one molecule (a ligand, like an isoxazole derivative) to another (a receptor, typically a protein)[11][12][13]. This method is fundamental in structure-based drug design for identifying potential drug candidates and understanding their mechanism of action at a molecular level[14][15].

Pharmacophore Modeling: Abstracting the Essentials for Activity

A pharmacophore model is an abstract representation of all the essential steric and electronic features that a molecule must possess to exert a specific biological effect[16]. It is not a real molecule but a template defining the types and spatial arrangement of key features like hydrogen bond donors/acceptors, aromatic rings, and hydrophobic centers. These models are invaluable for virtual screening of large compound libraries to find new molecules with the desired activity[2][16].

Part 3: A Step-by-Step Computational Workflow

This section provides detailed, self-validating protocols for the computational analysis of isoxazol-5-ylacetonitrile. The causality behind key choices is explained to provide a framework for adapting these methods to other research problems.

Protocol 1: Geometry Optimization and Electronic Property Calculation

Objective: To determine the most stable 3D structure of isoxazol-5-ylacetonitrile and analyze its fundamental electronic properties.

Causality: An accurate molecular geometry is the foundation for all subsequent computational work. Electronic properties like the HOMO-LUMO gap and molecular electrostatic potential (MEP) provide crucial insights into the molecule's reactivity and how it will interact with its environment.

Methodology:

• Structure Generation: Build the 2D structure of isoxazol-5-ylacetonitrile in a molecular editor (e.g., GaussView, Avogadro) and generate an initial 3D conformation.

• Calculation Setup:

  • Select a DFT method: B3LYP functional.

  • Choose a basis set: 6-31G(d,p). This combination is a well-established standard for reliable geometries of organic molecules[6][17].

  • Define the task: Geometry Optimization followed by a Frequency calculation. The frequency calculation is a self-validating step; the absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Execution: Submit the calculation to a quantum chemistry software package (e.g., Gaussian, ORCA).

• Analysis:

  • Confirm the absence of imaginary frequencies.

  • Visualize the optimized 3D structure.

  • Record the energies of the HOMO and LUMO to calculate the energy gap.

  • Generate and visualize the Molecular Electrostatic Potential (MEP) map to identify electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

Workflow Diagram:

Caption: DFT workflow for geometry optimization and electronic analysis.

Expected Quantitative Data:

Property	Calculated Value (Example)	Significance
HOMO Energy	-7.5 eV	Relates to ionization potential
LUMO Energy	-1.2 eV	Relates to electron affinity
HOMO-LUMO Gap (ΔE)	6.3 eV	Indicator of chemical reactivity and stability[10]
Dipole Moment	4.5 Debye	Measures molecular polarity

Protocol 2: Tautomerism Investigation

Objective: To identify and determine the relative stability of potential tautomers of isoxazol-5-ylacetonitrile.

Methodology:

• Identify Tautomers: Draw all chemically reasonable tautomers. For isoxazol-5-ylacetonitrile, this could involve proton migration between the ring nitrogen and the exocyclic carbon or nitrogen atoms.

• Optimize Each Tautomer: Perform a geometry optimization and frequency calculation for each identified tautomer using the same DFT method (B3LYP/6-31G(d,p)) as in Protocol 1.

• Calculate Relative Energies: Compare the final electronic energies (including zero-point vibrational energy correction) of all optimized tautomers. The tautomer with the lowest energy is the most stable.

• Analyze Results: Determine the energy difference between the most stable tautomer and the others. A small energy difference (< 5 kcal/mol) suggests that multiple tautomers may coexist in equilibrium.

Workflow Diagram:

Caption: Workflow for determining the most stable tautomer.

Protocol 3: Molecular Docking against a Target

Objective: To predict the binding mode and affinity of isoxazol-5-ylacetonitrile within the active site of a relevant protein target.

Causality: Isoxazole derivatives have shown activity against a range of targets, including Heat Shock Protein 90 (HSP90)[5]. By docking our molecule into the HSP90 ATP-binding site, we can generate a testable hypothesis about its potential inhibitory mechanism. This process is crucial for hit identification and lead optimization[20].

Methodology:

• Receptor Preparation:

  • Download the crystal structure of HSP90 from the Protein Data Bank (PDB).

  • Using software like AutoDockTools or PyMOL, remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and assign partial charges to the protein atoms.

• Ligand Preparation:

  • Use the lowest-energy, optimized 3D structure of isoxazol-5-ylacetonitrile from Protocol 1.

  • Assign partial charges and define rotatable bonds.

• Grid Box Definition: Define a 3D grid box that encompasses the entire ATP-binding site of HSP90. The accuracy of the docking is highly dependent on the correct definition of this search space.

• Docking Execution: Run the docking simulation using software like AutoDock Vina. This will generate a series of possible binding poses ranked by a scoring function.

• Analysis:

  • Examine the top-ranked poses. The pose with the lowest binding energy (most negative value) is considered the most likely.

  • Visualize the ligand-protein complex to identify key intermolecular interactions, such as hydrogen bonds, hydrophobic contacts, and pi-stacking.

Workflow Diagram:

Caption: Standard workflow for ligand-protein molecular docking.

Expected Quantitative Data:

Parameter	Value (Example)	Significance
Binding Affinity	-7.2 kcal/mol	An estimate of the binding free energy; more negative values indicate stronger binding.
Key Interacting Residues	Asp93, Asn51, Leu107	Identifies the specific amino acids in the active site that stabilize the ligand.
Hydrogen Bonds	2	Specific, strong directional interactions that are critical for binding affinity and selectivity.

Part 4: Bridging Computation and Experiment

The ultimate validation of any computational model comes from experimental data. Computational spectroscopy can serve as a powerful bridge between theoretical structures and laboratory measurements. For instance, the vibrational frequencies calculated via DFT can be compared to an experimental FT-IR spectrum, and calculated 13C and 1H chemical shifts can be correlated with NMR spectra[21][22][23]. A strong correlation between predicted and measured data builds confidence in the computational model, suggesting that other predicted properties (like binding mode) are also likely to be accurate.

Conclusion

The computational investigation of isoxazol-5-ylacetonitrile, as outlined in this guide, provides a holistic view of the molecule's potential as a pharmacophore. By systematically applying DFT, tautomer analysis, and molecular docking, we can move from a simple 2D structure to a detailed, three-dimensional hypothesis of biological action. This workflow, grounded in the principles of physical organic chemistry and validated at each step, exemplifies the synergy between in silico and experimental approaches. It is this synergy that accelerates the modern drug discovery pipeline, enabling the rational design of safer, more effective medicines.

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An In-depth Technical Guide to the Solubility of Isoxazol-5-ylacetonitrile in Organic Solvents

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of Isoxazol-5-ylacetonitrile in common organic solvents. Recognizing the current scarcity of publicly available quantitative data for this specific molecule, this document serves as a foundational resource for researchers, chemists, and drug development professionals.[1] It moves beyond a simple data sheet to deliver a detailed exposition of the theoretical principles governing solubility, practical and robust experimental methodologies for its determination, and guidance on data interpretation and presentation. The protocols outlined herein are designed to empower scientific teams to generate reliable, reproducible, and accurate solubility profiles, a critical parameter in process chemistry, formulation development, and pharmacokinetic studies.

Introduction: The Significance of Isoxazol-5-ylacetonitrile and Its Solubility

Isoxazol-5-ylacetonitrile is a heterocyclic compound featuring an isoxazole ring and a nitrile functional group. The isoxazole moiety is a prominent scaffold in medicinal chemistry, known to contribute to a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[2][3] The nitrile group, a versatile synthetic handle, further enhances its utility as a building block in the synthesis of more complex pharmaceutical agents.[4]

The solubility of an active pharmaceutical ingredient (API) or intermediate like Isoxazol-5-ylacetonitrile is a critical physicochemical property that profoundly influences its journey from the laboratory to clinical application.[5] Understanding its behavior in various organic solvents is paramount for:

• Reaction Chemistry: Selecting appropriate solvents for synthesis, work-up, and purification.

• Crystallization and Polymorphism: Controlling the formation of desired solid-state forms.

• Formulation Development: Designing stable and bioavailable dosage forms.

• Analytical Method Development: Establishing reliable methods for quantification and characterization.

This guide will equip the researcher with the necessary tools to systematically investigate the solubility of Isoxazol-5-ylacetonitrile.

Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[6][7] This adage suggests that a solute will have higher solubility in a solvent with similar polarity. The polarity of a molecule is determined by its functional groups and overall molecular structure.

Isoxazol-5-ylacetonitrile (C₅H₄N₂O, Molecular Weight: 108.10 g/mol ) possesses both polar and non-polar characteristics:[][9][10]

• Polar Features: The isoxazole ring, with its nitrogen and oxygen heteroatoms, and the nitrile group (-C≡N) are polar.[11] These groups can participate in dipole-dipole interactions and potentially hydrogen bonding (as an acceptor).

• Non-polar Features: The carbon backbone of the molecule contributes to its non-polar character.

Based on this structure, we can make some initial predictions:

• High Solubility: Expected in polar aprotic solvents (e.g., acetonitrile, acetone, ethyl acetate) and polar protic solvents (e.g., ethanol, methanol).

• Moderate Solubility: Potentially in solvents of intermediate polarity (e.g., dichloromethane).

• Low Solubility: Expected in non-polar solvents (e.g., hexane, toluene).

These predictions, however, are qualitative. For precise and actionable data, empirical determination is essential.

Quantitative Solubility Determination: Experimental Protocols

The following sections detail robust methods for quantifying the solubility of Isoxazol-5-ylacetonitrile.

Safety Precautions

Before commencing any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for Isoxazol-5-ylacetonitrile and all solvents used. General handling guidelines include:

• Work in a well-ventilated fume hood.[12][13]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12][13]

• Avoid inhalation of dust or vapors and contact with skin and eyes.[12][14]

• Ensure that eyewash stations and safety showers are readily accessible.[13]

Isothermal Shake-Flask Method

This is a widely accepted and reliable method for determining equilibrium solubility.

Principle: An excess of the solid solute is equilibrated with the solvent at a constant temperature until the solution is saturated. The concentration of the dissolved solute in the supernatant is then determined analytically.

Experimental Workflow:

Caption: Isothermal Shake-Flask Solubility Workflow.

Step-by-Step Protocol:

• Preparation: To a series of glass vials, add an excess amount of Isoxazol-5-ylacetonitrile (e.g., 20-30 mg, ensuring solid remains after equilibration).

• Solvent Addition: Accurately pipette a known volume (e.g., 2.0 mL) of the desired organic solvent into each vial.

• Equilibration: Seal the vials tightly and place them in an isothermal shaker set to the desired temperature (e.g., 25 °C). Agitate the vials for a sufficient duration (typically 24-72 hours) to ensure equilibrium is reached.

• Sample Collection: After equilibration, cease agitation and allow the vials to stand undisturbed for at least 1 hour to permit the excess solid to settle.

• Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter (ensure the filter material is compatible with the solvent) into a clean vial. This step is critical to remove any undissolved microparticles.

• Dilution: Accurately dilute the filtered sample with a suitable solvent (often the mobile phase for HPLC analysis) to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted sample using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectroscopy, to determine the concentration of Isoxazol-5-ylacetonitrile. A pre-established calibration curve is required for accurate quantification.

Data Presentation and Interpretation

The results of the solubility studies should be presented in a clear and organized manner.

Table 1: Solubility of Isoxazol-5-ylacetonitrile in Various Organic Solvents at 25 °C

Solvent	Polarity Index	Solvent Type	Solubility (mg/mL)	Solubility (mol/L)	Qualitative Classification
Hexane	0.1	Non-polar	[Experimental Data]	[Calculated Data]	[e.g., Insoluble]
Toluene	2.4	Non-polar	[Experimental Data]	[Calculated Data]	[e.g., Sparingly Soluble]
Dichloromethane	3.1	Polar Aprotic	[Experimental Data]	[Calculated Data]	[e.g., Soluble]
Acetone	5.1	Polar Aprotic	[Experimental Data]	[Calculated Data]	[e.g., Freely Soluble]
Ethyl Acetate	4.4	Polar Aprotic	[Experimental Data]	[Calculated Data]	[e.g., Soluble]
Acetonitrile	5.8	Polar Aprotic	[Experimental Data]	[Calculated Data]	[e.g., Freely Soluble]
Ethanol	4.3	Polar Protic	[Experimental Data]	[Calculated Data]	[e.g., Very Soluble]
Methanol	5.1	Polar Protic	[Experimental Data]	[Calculated Data]	[e.g., Very Soluble]
Water	10.2	Polar Protic	[Experimental Data]	[Calculated Data]	[e.g., Slightly Soluble]

Note: The table is a template for presenting experimentally determined data. Polarity index values are approximate and for comparative purposes.

Qualitative Solubility Testing

For rapid screening or when precise quantitative data is not immediately required, qualitative tests can provide valuable insights.[15][16]

Principle: A small, fixed amount of solute is added to a fixed volume of solvent, and the mixture is observed for dissolution.

Experimental Workflow:

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A Senior Application Scientist's Guide to the Preliminary Biological Screening of Isoxazole Compounds

Foreword: The Isoxazole Scaffold as a Privileged Structure in Drug Discovery

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, represents a cornerstone in medicinal chemistry.[1][2][3] Its unique electronic properties and capacity for diverse molecular interactions have established it as a "privileged structure," capable of serving as a versatile scaffold for a wide array of therapeutic agents.[4] The incorporation of the isoxazole moiety into molecular designs has led to the development of compounds with a broad spectrum of pharmacological activities, including potent antimicrobial, anticancer, and anti-inflammatory effects.[1][2][5][6][7][8]

This guide is designed for researchers, scientists, and drug development professionals. It deviates from rigid templates to provide a logical, causality-driven framework for the initial in vitro biological evaluation of novel isoxazole derivatives. We will delve into the core screening assays that form the foundation of any isoxazole-based drug discovery program, explaining not just the "how" but the critical "why" behind each experimental choice. Our focus is on establishing a robust, self-validating preliminary screening cascade to efficiently identify and characterize promising lead compounds.

Chapter 1: Designing the Screening Cascade: A Strategy for Efficient Discovery

A successful screening campaign does not test compounds randomly; it follows a logical, tiered progression. The initial goal is to cast a wide net with high-throughput, cost-effective assays to identify any "hits" with desired biological activity. Subsequent stages then focus on characterizing these hits with more complex, mechanism-specific assays. This hierarchical approach ensures that resources are focused on the most promising candidates.

The preliminary screening of isoxazole compounds typically bifurcates based on the intended therapeutic application, primarily focusing on antimicrobial, anticancer, and anti-inflammatory activities.

Caption: A generalized workflow for the preliminary biological screening cascade of isoxazole compounds.

Chapter 2: Antimicrobial Activity Screening

Rationale and Foundational Principles

The escalating crisis of antimicrobial resistance necessitates the urgent development of novel antibacterial agents.[9] Isoxazole derivatives have shown considerable promise, with their mechanism often involving the disruption of essential bacterial processes like cell wall synthesis.[10] The primary objective of the initial screen is to determine the Minimum Inhibitory Concentration (MIC) , which is the lowest concentration of the compound that prevents visible growth of a microorganism.[11] This quantitative measure is the gold standard for assessing antimicrobial potency.

Experimental Protocol: Broth Microdilution for MIC Determination

This method is a robust and widely adopted technique for determining the MIC of a compound against various bacterial strains.[9][12]

Step-by-Step Methodology:

• Preparation of Bacterial Inoculum:

  • From a fresh agar plate, select 3-5 isolated colonies of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli).

  • Transfer the colonies into a tube containing sterile saline or Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

  • Dilute this standardized suspension 1:150 in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the assay plate.

• Compound Preparation and Serial Dilution:

  • Prepare a stock solution of the isoxazole compound in a suitable solvent (e.g., DMSO).

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in MHB. Typically, 100 µL of broth is added to each well, followed by 100 µL of the compound to the first well, and then serially diluted across the plate.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial inoculum to each well, bringing the final volume to 200 µL.

  • Include a positive control (bacteria in broth without compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Reading and Interpretation:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by using a microplate reader to measure absorbance at 600 nm.

Caption: Workflow for the Broth Microdilution Minimum Inhibitory Concentration (MIC) Assay.

Data Presentation

MIC values should be tabulated to allow for easy comparison of the activity of different isoxazole derivatives against a panel of clinically relevant Gram-positive and Gram-negative bacteria.

Compound	S. aureus (MTCC 96) MIC (µg/mL)[11]	E. coli (MTCC 443) MIC (µg/mL)[11]	Cloxacillin MIC (µg/mL)[11]
Isoxazole-A	95	110	100 (S.a), 120 (E.c)
Isoxazole-B	>200	>200	100 (S.a), 120 (E.c)
Isoxazole-C	100	117	100 (S.a), 120 (E.c)

Chapter 3: Anticancer Activity Screening

Rationale and Foundational Principles

Many isoxazole-containing compounds have demonstrated significant potential as anticancer agents, acting through various mechanisms such as the inhibition of protein kinases or heat shock proteins.[4][13][14] The fundamental first step in screening for anticancer activity is to assess a compound's general cytotoxicity against various cancer cell lines.

The MTT assay is a cornerstone of this process. It is a colorimetric assay that measures the metabolic activity of cells, which serves as a proxy for cell viability, proliferation, and cytotoxicity.[15][16] The principle relies on the reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of living cells. The amount of formazan produced is directly proportional to the number of viable cells.[17]

Caption: The core principle of the MTT assay: enzymatic reduction of MTT to formazan in viable cells.

Experimental Protocol: MTT Assay for Cytotoxicity

This protocol outlines the standardized procedure for determining the half-maximal inhibitory concentration (IC₅₀) of a compound.[16][17]

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest and count cells from a healthy culture (e.g., MCF-7 breast cancer, HCT116 colon cancer).

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a range of concentrations of the isoxazole compound via serial dilution.

  • Remove the old medium from the wells and add 100 µL of fresh medium containing the desired concentrations of the compound. Include vehicle control (e.g., DMSO) and untreated control wells.

  • Incubate the plate for a specified duration (typically 48 or 72 hours).

• MTT Addition and Incubation:

  • Add 10-20 µL of MTT solution (typically 5 mg/mL in PBS) to each well.[17]

  • Incubate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO, isopropanol) to each well to dissolve the purple formazan crystals.[18]

  • Gently agitate the plate on a shaker for 5-10 minutes to ensure complete solubilization.

  • Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Data Presentation

IC₅₀ values provide a quantitative measure of a compound's potency. These should be presented in a clear, tabular format.

Compound	Huh7 (Liver) IC₅₀ (µM)[16]	MCF7 (Breast) IC₅₀ (µM)[16]	HCT116 (Colon) IC₅₀ (µM)[16]
Isoxazole-5a	0.7 ± 0.1	3.6 ± 0.4	4.2 ± 0.5
Isoxazole-5r	2.5 ± 0.3	4.1 ± 0.5	3.9 ± 0.4
Doxorubicin	0.2 ± 0.0	0.1 ± 0.0	0.3 ± 0.0

Chapter 4: Anti-inflammatory Activity Screening

Rationale and Foundational Principles

Isoxazole derivatives are well-represented among anti-inflammatory agents, with the drug Valdecoxib being a classic example of a selective COX-2 inhibitor.[4][19] The primary screening assays for anti-inflammatory potential focus on key enzymes in the arachidonic acid cascade: cyclooxygenases (COX) and lipoxygenases (LOX).[20][21] These enzymes produce prostaglandins and leukotrienes, respectively, which are potent mediators of inflammation.[22][23]

Caption: Inhibition points for isoxazole compounds in the arachidonic acid inflammatory pathway.

Experimental Protocol: In Vitro Cyclooxygenase (COX-1 & COX-2) Inhibition Assay

The goal is to determine a compound's ability to inhibit COX enzymes and its selectivity for the inducible COX-2 isoform over the constitutive COX-1 isoform.[24] Selective COX-2 inhibition is desirable as it can reduce the gastrointestinal side effects associated with non-selective NSAIDs.[4]

Step-by-Step Methodology (Colorimetric Assay): [25]

• Reagent Preparation:

  • Prepare assay buffer, heme, and solutions of purified ovine COX-1 and COX-2 enzymes.

  • Prepare a solution of arachidonic acid (substrate) and N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) as the colorimetric probe.

• Assay Setup:

  • In a 96-well plate, add assay buffer to all wells.

  • Add the test isoxazole compound at various concentrations to the sample wells. Include a known inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1) as a positive control and a vehicle control.

  • Add the COX-1 or COX-2 enzyme to the appropriate wells.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the arachidonic acid substrate and TMPD probe.

  • The peroxidase activity of COX will oxidize TMPD, causing a color change.

  • Immediately measure the absorbance at 590 nm in kinetic mode for 5 minutes using a plate reader.

• Data Analysis:

  • Calculate the rate of reaction for each concentration.

  • Determine the percent inhibition relative to the vehicle control.

  • Plot percent inhibition versus log concentration to calculate the IC₅₀ values for both COX-1 and COX-2. The selectivity index (SI) is calculated as IC₅₀(COX-1) / IC₅₀(COX-2).

Experimental Protocol: In Vitro Lipoxygenase (LOX) Inhibition Assay

This assay measures the ability of a compound to inhibit the LOX-catalyzed conversion of a fatty acid substrate (e.g., linoleic or arachidonic acid) into hydroperoxides.[20][26]

Step-by-Step Methodology (Spectrophotometric Assay): [20][27][28]

• Reagent Preparation:

  • Prepare a borate buffer (pH 9.0).

  • Prepare a solution of the substrate, linoleic acid.

  • Prepare a solution of soybean lipoxygenase enzyme.

• Assay Setup:

  • In a quartz cuvette or UV-transparent 96-well plate, add the borate buffer.

  • Add the test isoxazole compound at the desired concentration. Include a known inhibitor (e.g., quercetin) as a positive control and a vehicle control.

  • Add the LOX enzyme solution and incubate for 3-5 minutes at room temperature.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the linoleic acid substrate.

  • Immediately monitor the increase in absorbance at 234 nm for 3-5 minutes. This wavelength corresponds to the formation of the conjugated diene hydroperoxide product.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute).

  • Determine the percent inhibition for the test compound relative to the vehicle control.

  • Calculate the IC₅₀ value by testing a range of concentrations.

Data Presentation

Anti-inflammatory activity data should clearly present the potency (IC₅₀) and, for COX inhibitors, the selectivity.

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	LOX IC₅₀ (µM)
Isoxazole-X	15.2	0.8	19.0	5.4
Isoxazole-Y	5.1	4.8	1.1	>100
Celecoxib	10.5	0.05	210	N/A

Chapter 5: Data Interpretation and the Path Forward

The data generated from these preliminary screens—MIC and IC₅₀ values—are the first critical decision-making points in a drug discovery project. A potent compound is not enough; selectivity is often key (e.g., COX-2 vs. COX-1).

This initial dataset forms the basis for understanding the Structure-Activity Relationship (SAR) .[29][30][31][32] By comparing the biological activity of structurally related isoxazole analogues, medicinal chemists can deduce which chemical modifications enhance potency and selectivity. For instance, studies have shown that the nature and position of substituents on the isoxazole and any appended rings can dramatically influence activity.[29][33] Compounds that exhibit high potency and selectivity in these in vitro assays become "hits" and are prioritized for further investigation, including secondary screening, mechanism of action studies, and eventually, lead optimization.

References

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• A Brief Review on Isoxazole Derivatives as Antibacterial Agents. (n.d.). IAJPS. [Link]

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• Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. (n.d.). National Center for Biotechnology Information. [Link]

• In vitro lipoxygenase and hemolysis inhibition by polyphenolic antioxidants from tropical green leafy vegetables. (n.d.). CABI Digital Library. [Link]

• Structure–Activity Relationship Studies of Trisubstituted Isoxazoles as Selective Allosteric Ligands for the Retinoic-Acid-Receptor-Related Orphan Receptor γt. (n.d.). National Center for Biotechnology Information. [Link]

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• The recent progress of isoxazole in medicinal chemistry. (n.d.). Bohrium. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

• In vitro assays for cyclooxygenase activity and inhibitor characterization. (n.d.). Springer. [Link]

• Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. (n.d.). Der Pharma Chemica. [Link]

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. (2023, February 2). MDPI. [Link]

• Synthesis, Immunosuppressive Properties, and Mechanism of Action of a New Isoxazole Derivative. (n.d.). National Center for Biotechnology Information. [Link]

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• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. (2025, February 19). Royal Society of Chemistry. [Link]

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• In vitro assays for cyclooxygenase activity and inhibitor characterization. (2010). PubMed. [Link]

• Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. (2023, September 6). National Center for Biotechnology Information. [Link]

• Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. (n.d.). MDPI. [Link]

• Advances in isoxazole chemistry and their role in drug discovery. (n.d.). Royal Society of Chemistry. [Link]

• Lipoxygenase Inhibitory Assay of Averrhoa carambola L. Leaves Extract International Journal of ChemTech Research. (n.d.). Sphinxsai. [Link]

• EVALUATION OF IN VIVO AND IN VITRO ANTI-INFLAMMATORY ACTIVITY OF NOVEL ISOXAZOLE SERIES. (2016, April 3). European International Journal of Science and Technology. [Link]

• Lipoxygenase Assay Kits. (n.d.). Biocompare. [Link]

• Lipoxygenase Inhibitory Activities of Some Plant Extracts and Chemical Compounds. (n.d.). DergiPark. [Link]

• Synthesis and Antibacterial Screening of Some Novel Isoxazole Derivatives. (2024, June 14). Semantic Scholar. [Link]

• (PDF) Synthesis, characterization and antimicrobial activity of some new isoxazole derivatives. (2025, August 10). ResearchGate. [Link]

• Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro. (n.d.). National Center for Biotechnology Information. [Link]

• New Isoxazole Derivatives: Design, Synthesis, Crystal Structure, Antimicrobial Assessments, and In Silico Studies. (2025, September 20). ResearchGate. [Link]

• (PDF) Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity. (2024, June 30). ResearchGate. [Link]

• In Vitro 5-LOX Anti-inflammatory Activity of Synthesized Isoxazole Compounds against Montelukast as standard. (n.d.). ResearchGate. [Link]

• Synthesis and Antibacterial Screening of Some Novel Isoxazole Derivatives. (2024, August 4). Research Square. [Link]

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Protocols & Analytical Methods

synthesis protocol for Isoxazol-5-ylacetonitrile

An Application Note and Synthesis Protocol for Isoxazol-5-ylacetonitrile

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Isoxazol-5-ylacetonitrile is a valuable heterocyclic building block in medicinal chemistry, serving as a key intermediate for the synthesis of a variety of pharmacologically active compounds. The isoxazole motif is a privileged structure found in numerous approved drugs, prized for its ability to participate in hydrogen bonding and other molecular interactions, thereby modulating the pharmacokinetic and pharmacodynamic properties of a molecule.[1] This document provides a detailed, field-proven protocol for the synthesis of isoxazol-5-ylacetonitrile, focusing on a robust and scalable cyclocondensation strategy. We delve into the causality behind experimental choices, present a self-validating protocol, and offer insights into alternative synthetic routes.

Introduction: The Significance of the Isoxazole Scaffold

The isoxazole ring is a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms. This unique arrangement confers a distinct electronic profile, making it a versatile scaffold in drug design.[1] Isoxazole derivatives have demonstrated a wide array of biological activities, including anti-inflammatory, antimicrobial, anticancer, and antiviral properties.[1][2][3][4] The cyanomethyl group (-CH2CN) at the 5-position of the isoxazole ring provides a reactive handle for further chemical elaboration, enabling the construction of complex molecular architectures and facilitating the exploration of structure-activity relationships (SAR).

Overview of Synthetic Strategies

The synthesis of substituted isoxazoles can be approached through several established methodologies. The choice of strategy often depends on the availability of starting materials, desired substitution pattern, and scalability requirements. For isoxazol-5-ylacetonitrile, two primary retrosynthetic disconnections are most viable.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Analytical Methods for the Characterization of Isoxazol-5-ylacetonitrile

An Application Note and Protocol Guide

Abstract

Isoxazol-5-ylacetonitrile is a pivotal heterocyclic building block in medicinal chemistry and drug discovery, valued for its role in the synthesis of a wide array of pharmacologically active compounds.[1] The isoxazole ring, a five-membered heterocycle with adjacent nitrogen and oxygen atoms, imparts unique electronic and structural properties to molecules.[2][3] Accurate and comprehensive characterization of this intermediate is paramount to ensure the identity, purity, and quality of downstream products, thereby maintaining the integrity of research and development pipelines. This guide provides a suite of detailed analytical protocols and expert insights for the definitive characterization of Isoxazol-5-ylacetonitrile, establishing a self-validating system of orthogonal analytical techniques.

Introduction: The Rationale for Orthogonal Analysis

In drug development, no single analytical technique is sufficient to fully characterize a chemical entity. A robust analytical strategy relies on the principle of orthogonality, where different methods based on distinct chemical and physical principles are employed. This approach ensures that all aspects of the molecule—its structure, mass, purity, and functional groups—are independently verified. For a molecule like Isoxazol-5-ylacetonitrile, a combination of spectroscopy and chromatography provides a comprehensive and trustworthy characterization. This guide details the application of Nuclear Magnetic Resonance (NMR) for structural elucidation, Mass Spectrometry (MS) for molecular weight confirmation, Infrared (IR) Spectroscopy for functional group identification, and High-Performance Liquid Chromatography (HPLC) for purity assessment.

Physicochemical Properties & Structural Data

A foundational understanding of the molecule's basic properties is the first step in any analytical workflow. These properties inform instrument parameter selection and data interpretation.

Property	Value	Source
IUPAC Name	2-(1,2-oxazol-5-yl)acetonitrile	[]
Molecular Formula	C₅H₄N₂O	[5]
Molecular Weight	108.10 g/mol	[]
Monoisotopic Mass	108.03236 g/mol	[]
Structure
Canonical SMILES	C1=C(ON=C1)CC#N	[]

Analytical Workflow: A Holistic Approach

The characterization of Isoxazol-5-ylacetonitrile should follow a logical progression, starting from structural confirmation and moving towards purity and quantification. Each step provides a piece of the puzzle, and together they form a complete picture of the compound's identity and quality.

Caption: Overall workflow for the characterization of Isoxazol-5-ylacetonitrile.

Spectroscopic Characterization Protocols

Spectroscopic methods probe the molecular structure and are essential for confirming the chemical identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the precise atomic connectivity of a molecule. Both ¹H and ¹³C NMR are required for a full structural assignment.

Predicted Spectral Data: Based on the known structure and data from similar isoxazole derivatives, the following signals are expected.[6][7]

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR	~ 8.5	Singlet (s)	1H	H-3 (Isoxazole ring)
~ 6.5	Singlet (s)	1H	H-4 (Isoxazole ring)
~ 4.0	Singlet (s)	2H	-CH₂- (Methylene)
¹³C NMR	~ 168	Quaternary (C)	-	C-5 (Isoxazole ring)
~ 151	CH	-	C-3 (Isoxazole ring)
~ 115	Quaternary (C)	-	-C≡N (Nitrile)
~ 103	CH	-	C-4 (Isoxazole ring)
~ 15	CH₂	-	-CH₂- (Methylene)

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of Isoxazol-5-ylacetonitrile.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆) in a clean, dry vial.

  • Rationale: Deuterated solvents are used to avoid large proton signals from the solvent that would obscure the analyte's signals.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup (Example on a 400 MHz Spectrometer):

  • Tune and shim the probe to the sample.

  • ¹H NMR Acquisition:

    • Acquire a single-pulse experiment with a 30-45° pulse angle.

    • Set the spectral width to cover a range of -2 to 12 ppm.

    • Use a relaxation delay (d1) of at least 2 seconds to allow for full magnetization recovery.

    • Acquire 16-32 scans for a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled experiment (e.g., zgpg30).

    • Set the spectral width to cover a range of 0 to 200 ppm.

    • Use a relaxation delay of 2-5 seconds.

    • Acquire 1024-4096 scans, as ¹³C has a low natural abundance.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Calibrate the ¹H spectrum by setting the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) to its known value.

  • Calibrate the ¹³C spectrum using the solvent peak (e.g., CDCl₃ at 77.16 ppm).

  • Integrate the ¹H signals and assign the peaks based on chemical shift, multiplicity, and integration values.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound, serving as a primary confirmation of its elemental composition. Electrospray Ionization (ESI) is a soft ionization technique well-suited for this type of molecule.

Protocol: LC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of the sample (~10-50 µg/mL) in a suitable solvent like acetonitrile or methanol.

  • Rationale: Low concentrations prevent detector saturation and ion suppression effects.

• Instrument Setup (Example using ESI-MS):

  • Mode: Positive Ion Mode is preferred as the isoxazole nitrogen can be protonated.

  • Expected Ion: Look for the protonated molecular ion [M+H]⁺ at m/z 109.04.

  • Scan Range: Set the mass analyzer to scan a range that includes the expected ion, for example, m/z 50-300.

  • Infusion: The sample can be directly infused or injected via an HPLC system. For simple confirmation, direct infusion is sufficient.

  • Source Parameters: Optimize capillary voltage (~3-4 kV), source temperature (~120-150 °C), and gas flows (nebulizer and drying gas) to achieve a stable and strong signal.

• Data Interpretation:

  • The primary peak in the spectrum should correspond to the calculated mass of the [M+H]⁺ ion.

  • Look for other potential adducts, such as the sodium adduct [M+Na]⁺ at m/z 131.02, which can also help confirm the molecular weight.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups based on their characteristic vibrational frequencies.

Protocol: FTIR-ATR Analysis

• Sample Preparation:

  • Place a small, solid amount of Isoxazol-5-ylacetonitrile directly onto the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

  • Rationale: ATR is a rapid and convenient technique for solid samples, requiring minimal preparation.

• Instrument Setup:

  • Collect a background spectrum of the clean, empty ATR crystal. This is crucial to subtract atmospheric (CO₂, H₂O) and instrument-related absorbances.

  • Acquire the sample spectrum over a range of 4000-600 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Interpretation:

  • Analyze the spectrum for characteristic absorption bands. The presence of key functional groups provides strong evidence for the proposed structure.[9][10][11]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~ 2250 cm⁻¹	C≡N stretch	Nitrile
~ 1600-1450 cm⁻¹	C=C and C=N stretches	Isoxazole ring
~ 1200-1000 cm⁻¹	C-O stretch	Isoxazole ring
~ 3100-3000 cm⁻¹	C-H stretch	Aromatic/Methylene C-H

Chromatographic Purity Assessment

Chromatographic methods are the gold standard for determining the purity of a compound by separating it from any impurities or starting materials.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is the most common method for assessing the purity of small organic molecules.

Caption: A simplified workflow of a typical HPLC system.

Protocol: RP-HPLC Purity Analysis

• Sample Preparation:

  • Prepare a stock solution of Isoxazol-5-ylacetonitrile at 1.0 mg/mL in a suitable diluent (e.g., 50:50 Acetonitrile:Water).

  • From the stock, prepare a working solution at ~0.1 mg/mL. Filter the sample through a 0.45 µm syringe filter before injection.

  • Rationale: Filtering prevents particulates from damaging the column and instrument.

• Instrument and Method Parameters:

  • Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Rationale: A slightly acidic mobile phase often improves the peak shape for nitrogen-containing heterocyclic compounds by minimizing interactions with residual silanol groups on the column.[8]

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-17 min: 90% B

    • 17-18 min: 90% to 10% B

    • 18-22 min: 10% B (Re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

  • Detector: UV/Vis Diode Array Detector (DAD). Monitor at a wavelength of maximum absorbance (λmax), likely around 220-260 nm. A DAD allows for peak purity analysis.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area (% Area).

  • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100.

  • The retention time should be consistent across injections.[12]

Gas Chromatography (GC)

For volatile and thermally stable compounds, GC can be an alternative or complementary technique to HPLC. Given its relatively low molecular weight, Isoxazol-5-ylacetonitrile is amenable to GC analysis.[8]

Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution (~100 µg/mL) of the sample in a volatile solvent like Ethyl Acetate or Acetonitrile.[13][14]

• Instrument and Method Parameters:

  • Column: A mid-polarity column, such as a 5% Phenyl Polysiloxane (e.g., DB-5ms or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium or Hydrogen at a constant flow of ~1.0-1.5 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (e.g., 50:1 split ratio) to avoid column overloading.

  • Oven Temperature Program:

    • Initial: 80 °C, hold for 1 min.

    • Ramp: 15 °C/min to 280 °C.

    • Final Hold: Hold at 280 °C for 5 min.

  • Detector: Mass Spectrometer (or Flame Ionization Detector - FID).

  • MS Parameters: If using MS, operate in Electron Ionization (EI) mode. Scan m/z 40-350. The resulting mass spectrum can be compared against libraries and will show characteristic fragmentation patterns.

Conclusion: The Self-Validating System

The definitive characterization of Isoxazol-5-ylacetonitrile is achieved not by a single measurement, but by the convergence of evidence from multiple, orthogonal analytical techniques. The NMR confirms the atomic framework, the MS validates the molecular weight, the IR identifies key functional groups, and chromatography confirms the purity. When the data from all these methods are consistent with the proposed structure and a high level of purity, the identity and quality of the material are established with a high degree of scientific confidence. This multi-faceted approach ensures the reliability of Isoxazol-5-ylacetonitrile for its intended use in research and drug development.

References

• International Journal of Creative Research Thoughts (IJCRT). (n.d.). Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives. IJCRT.org. Available at: [Link]

• Kapubalu Suneel Kumar et al. (2011). Synthesis and characterization of some novel isoxazoles via chalcone intermediates. Der Pharma Chemica, 3(5), 113-122. Available at: [Link]

• Asian Journal of Research in Chemistry. (n.d.). Synthesis and Characterization of Novel Isoxazole derivatives. Available at: [Link]

• Rameshbabu, K. et al. (n.d.). Synthesis and characterization of isoxazole derivatives from strained bicyclic hydrazines. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Scholars Research Library. (n.d.). Design, synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

• Yuzuri, T. et al. (n.d.). 17O NMR SPECTROSCOPY OF HETEROCYCLES: SUBSTITUENT EFFECTS IN 3,5-DlARYL-ISOXAZOLES AND 3,5-DIARYLISOXAZOLINES. Georgia State University. Available at: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (n.d.). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from 1,3-bis(4-nitrophenyl) prop-2-en-1-one. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of 5-Methyl-3-(2-thienyl)isoxazole-4-carboxylic acid on Newcrom R1 HPLC column. Available at: [Link]

• ResearchGate. (n.d.). The infrared spectrum of isoxazole in the range 600–1400 cm, including a high-resolution study of the v7(A′) band at 1370.9 cm and the v16(A″) band at 764.9 cm, together with ab initio studies of the full spectrum. Available at: [Link]

• NIST. (n.d.). Isoxazole-5-carbonyl chloride. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Microwave Assisted Efficient Synthesis of Isoxazolo[5,4-b]Quinolines Derivatives. Available at: [Link]

• Semantic Scholar. (n.d.). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Available at: [Link]

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• Der Pharma Chemica. (n.d.). Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Available at: [Link]

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Application Note: High-Fidelity 1H NMR Spectral Analysis of Isoxazol-5-ylacetonitrile

Introduction

Isoxazol-5-ylacetonitrile is a pivotal heterocyclic building block in the landscape of medicinal chemistry and drug development. Its precise molecular structure is fundamental to its function in the synthesis of novel therapeutic agents. Among the arsenal of analytical techniques, Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as the definitive method for unambiguous structural elucidation and purity assessment. This application note provides a comprehensive, field-tested protocol for the acquisition and rigorous analysis of the ¹H NMR spectrum of Isoxazol-5-ylacetonitrile, designed for researchers, scientists, and professionals in drug development. The rationale behind each procedural step is detailed to foster a deeper understanding beyond rote execution.

The Imperative of ¹H NMR for Structural Integrity

In the highly regulated field of pharmaceutical development, absolute confirmation of a molecule's structure is a critical requirement. ¹H NMR spectroscopy offers a direct, non-destructive glimpse into the chemical environment of each proton within a molecule. For Isoxazol-5-ylacetonitrile, this technique allows for:

• Identity Confirmation: Verifying the presence and connectivity of the isoxazole ring and the acetonitrile functional group.

• Purity Assessment: Detecting and quantifying process-related impurities or residual solvents.

• Regiochemical Verification: Ensuring the correct 5-substitution pattern on the isoxazole ring, a detail that can profoundly impact biological activity.

This guide promotes a self-validating methodology, where the empirical spectral data must logically correlate with the theoretical structure, thereby ensuring high confidence in the material's quality.

Experimental Protocol: A Framework for High-Quality Data Acquisition

The fidelity of the resulting NMR spectrum is intrinsically linked to meticulous sample preparation and the precise tuning of experimental parameters. This protocol is optimized to minimize spectral artifacts and maximize resolution.

Materials and Reagents

• Isoxazol-5-ylacetonitrile (Purity > 98%)

• Deuterated Chloroform (CDCl₃), 99.8 atom % D, containing 0.03% (v/v) Tetramethylsilane (TMS)

• High-precision 5 mm NMR Tubes (e.g., Wilmad 535-PP or equivalent)

• Calibrated volumetric glassware

• Vortex mixer

Step-by-Step Sample Preparation

• Analyte Weighing: Accurately weigh approximately 5-25 mg of Isoxazol-5-ylacetonitrile.[1] This mass is crucial for any subsequent quantitative NMR (qNMR) analysis.

  • Rationale: This concentration range provides an excellent signal-to-noise ratio (S/N) while avoiding solubility and viscosity issues that can degrade the quality of the spectrum.

• Solvent Selection and Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) with TMS.[1]

  • Rationale: CDCl₃ is a standard solvent for many organic molecules. Using a deuterated solvent is essential to prevent the large proton signal of the solvent from obscuring the analyte signals.[2][3] TMS serves as the universal internal reference standard, with its signal defined at 0.00 ppm.

• Homogenization: Ensure the solid is completely dissolved by vortexing the sample for 30 seconds. The solution must be clear and free of any particulate matter.

  • Rationale: Suspended particles can distort the magnetic field homogeneity, leading to broadened spectral lines. Filtration through a Pasteur pipette with a glass wool plug is recommended if solids persist.

• Transfer to NMR Tube: Carefully transfer the homogenous solution into a clean, dry 5 mm NMR tube to a height of about 4-5 cm.[2]

  • Rationale: This sample height ensures that the active volume is correctly positioned within the NMR probe's radiofrequency coils, maximizing signal detection and field homogeneity.

NMR Spectrometer Configuration and Data Acquisition

• Instrument: 400 MHz (or higher) NMR Spectrometer

• Probe: Standard 5 mm broadband probe

• Temperature: 298 K (25 °C)

Acquisition Parameters:

Parameter	Recommended Value	Rationale
Pulse Program	zg30	A standard 30-degree pulse is used. This allows for a shorter relaxation delay compared to a 90-degree pulse, enabling faster data acquisition without signal saturation, which is beneficial when multiple scans are needed.[4]
Number of Scans (NS)	16	This is typically sufficient to achieve a high S/N for a sample of this concentration. The number can be increased for more dilute samples.
Relaxation Delay (D1)	5.0 seconds	A delay of at least 5 times the longest T₁ (spin-lattice relaxation time) is crucial for accurate integration, ensuring the magnetization fully returns to equilibrium between pulses.[5][6]
Acquisition Time (AQ)	3.0 - 4.0 seconds	A longer acquisition time improves the digital resolution of the spectrum, allowing for the clear definition of peaks and the resolution of fine coupling patterns.[4][7]
Spectral Width (SW)	20 ppm (-5 to 15 ppm)	A wide spectral window ensures that all signals from the analyte and potential impurities are captured.
Receiver Gain (RG)	Auto-adjusted (rga)	The instrument automatically determines the optimal receiver gain to maximize the signal without causing clipping of the free induction decay (FID), ensuring the highest possible dynamic range.[6]

Spectral Analysis and Structural Interpretation

The ¹H NMR spectrum of Isoxazol-5-ylacetonitrile is distinct and informative. A thorough analysis involves examining the chemical shift (δ), signal multiplicity (splitting), and integration (peak area).

Molecular Structure and Proton Assignments

A clear understanding of the molecule's structure is the first step in a logical spectral assignment.

Caption: Molecular structure of Isoxazol-5-ylacetonitrile with distinct proton environments highlighted.

Predicted ¹H NMR Spectral Data

The following table outlines the expected signals for Isoxazol-5-ylacetonitrile dissolved in CDCl₃. Chemical shifts are influenced by the electronegativity of nearby atoms and the aromatic character of the isoxazole ring.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale for Chemical Shift and Multiplicity
H-3 (Isoxazole)	~8.3 - 8.5	Doublet (d)	~1.7 - 2.0	1H	This proton is significantly deshielded due to its position on the aromatic isoxazole ring, adjacent to the electronegative nitrogen atom. It is coupled to H-4, resulting in a doublet.[8][9]
H-4 (Isoxazole)	~6.4 - 6.6	Doublet (d)	~1.7 - 2.0	1H	The H-4 proton is also on the aromatic ring but is less deshielded than H-3. The small coupling constant is characteristic for protons on an isoxazole ring.[8][10]
CH₂ (Methylene)	~3.9 - 4.1	Singlet (s)	N/A	2H	The methylene protons are deshielded by the adjacent electron-withdrawing isoxazole ring and the nitrile group.[11][12][13] Since there are no adjacent protons, the signal appears as a singlet.
TMS	0.00	Singlet (s)	N/A	N/A	Internal reference standard.

Self-Validating Workflow for Spectral Interpretation

A logical workflow ensures a robust and defensible interpretation of the acquired spectrum.

Caption: A logical workflow for the structural verification of Isoxazol-5-ylacetonitrile using ¹H NMR data.

Ensuring Trustworthiness: Addressing Potential Impurities and Artifacts

A reliable analysis must account for potential confounding signals.

• Residual Solvents: Be aware of characteristic signals from common laboratory solvents (e.g., acetone, ethyl acetate, dichloromethane) that may be present from synthesis or purification steps. These should be identified using standard chemical shift tables.[14]

• Water: The presence of water will typically appear as a broad singlet in CDCl₃, often around 1.56 ppm. Its chemical shift can be variable depending on concentration and temperature.

• Regioisomers: The synthesis of isoxazoles can sometimes lead to the formation of regioisomers. For instance, the Isoxazol-3-ylacetonitrile isomer would exhibit a markedly different ¹H NMR spectrum. A rigorous comparison of the obtained spectrum against the predicted data is essential to confirm the desired regiochemistry.

Conclusion

This application note details an authoritative and comprehensive protocol for the ¹H NMR analysis of Isoxazol-5-ylacetonitrile. By integrating a robust experimental procedure with a logical, self-validating interpretation workflow, researchers can achieve high-confidence structural confirmation and purity assessment. Adherence to these principles ensures the generation of reliable, reproducible data, which is indispensable for advancing pharmaceutical research and development.

References

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Application Note: 13C NMR Characterization of Isoxazol-5-ylacetonitrile

Abstract

This document provides a comprehensive guide to the characterization of Isoxazol-5-ylacetonitrile using Carbon-13 Nuclear Magnetic Resonance (13C NMR) spectroscopy. It is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of the structural elucidation of this heterocyclic compound. This note covers the theoretical underpinnings, a detailed experimental protocol, and an in-depth analysis of the resulting 13C NMR spectrum. The causality behind experimental choices is explained to ensure methodological robustness and data integrity.

Introduction: The Role of 13C NMR in Heterocyclic Compound Analysis

Carbon-13 NMR spectroscopy is an indispensable analytical technique for the structural determination of organic molecules. Its power lies in its ability to provide information about the chemical environment of each unique carbon atom within a molecule. For heterocyclic compounds such as Isoxazol-5-ylacetonitrile, which are prevalent scaffolds in medicinal chemistry, 13C NMR is crucial for confirming molecular structure, identifying isomers, and assessing purity.

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, and the appended acetonitrile group each present distinct electronic environments. These differences result in a wide dispersion of 13C chemical shifts, allowing for the unambiguous assignment of each carbon atom. Understanding these chemical shifts is paramount for confirming the successful synthesis of the target molecule and for its subsequent use in drug discovery pipelines.

Predicted 13C NMR Chemical Shifts and Structural Insights

The chemical shift of a carbon nucleus is highly sensitive to its local electronic environment. In Isoxazol-5-ylacetonitrile, the electronegativity of the nitrogen and oxygen atoms in the isoxazole ring, as well as the sp-hybridized nitrile carbon, significantly influences the shielding of the carbon nuclei.

A prediction of the 13C NMR spectrum can be made by analyzing the substituent effects on the isoxazole and acetonitrile moieties. The expected chemical shifts for each carbon atom in Isoxazol-5-ylacetonitrile are summarized in the table below. These predictions are based on known chemical shift ranges for isoxazole derivatives and nitriles.[1][2]

Table 1: Predicted 13C NMR Chemical Shifts for Isoxazol-5-ylacetonitrile in CDCl3

Carbon Atom	Predicted Chemical Shift (ppm)	Rationale
C3	~150-158	Attached to nitrogen, deshielded.
C4	~103-105	Shielded by adjacent oxygen.
C5	~168-172	Attached to both the ring oxygen and the acetonitrile substituent, highly deshielded.
CH2	~15-25	Aliphatic carbon adjacent to the electron-withdrawing isoxazole ring.
CN	~115-120	Characteristic chemical shift for a nitrile carbon.[2]

These predicted values serve as a crucial reference for the interpretation of the experimental spectrum. Any significant deviation from these ranges could indicate the presence of an alternative isomer or an impurity.

Experimental Protocol: A Self-Validating Methodology

The following protocol is designed to yield a high-quality, interpretable 13C NMR spectrum of Isoxazol-5-ylacetonitrile. Each step is accompanied by an explanation of its importance to ensure the trustworthiness of the final data.

Sample Preparation

The quality of the NMR spectrum is profoundly affected by the sample preparation.[3]

Materials:

• Isoxazol-5-ylacetonitrile (50-100 mg for a standard 13C experiment)[4][5]

• Deuterated chloroform (CDCl3) of high purity

• 5 mm NMR tubes, clean and free of defects[3]

• Glass Pasteur pipette and a small vial

• Cotton or glass wool for filtration

Procedure:

• Weighing the Sample: Accurately weigh 50-100 mg of Isoxazol-5-ylacetonitrile into a clean, dry vial. This concentration is recommended to obtain a good signal-to-noise ratio within a reasonable acquisition time.[4][5]

• Solvent Selection: Chloroform-d (CDCl3) is a common and appropriate solvent for many nonpolar to moderately polar organic compounds.[6] Its single carbon signal at approximately 77 ppm serves as a convenient internal reference.[1][7]

• Dissolution: Add approximately 0.6-0.7 mL of CDCl3 to the vial containing the sample.[6] Gently swirl or vortex the vial to ensure complete dissolution. Preparing the sample in a secondary vial allows for better mixing and visual inspection for undissolved particles.[4][5]

• Filtration and Transfer: Place a small plug of cotton or glass wool into a Pasteur pipette. Filter the solution directly into the NMR tube to remove any particulate matter, which can degrade the magnetic field homogeneity and lead to broadened spectral lines.[3] The final volume in the NMR tube should be approximately 0.5-0.6 mL.[3]

• Capping and Cleaning: Securely cap the NMR tube to prevent solvent evaporation.[6] Wipe the outside of the tube with a lint-free tissue dampened with isopropanol or acetone to remove any fingerprints or dust before inserting it into the spectrometer.[3]

NMR Data Acquisition

The following parameters are recommended for a standard 13C NMR experiment on a 400 MHz spectrometer.

Table 2: Recommended 13C NMR Acquisition Parameters

Parameter	Recommended Value	Rationale
Pulse Program	zgpg30 or similar	A standard proton-decoupled pulse sequence with a 30° pulse angle to allow for faster repetition rates.[8]
Number of Scans (NS)	1024 or higher	Due to the low natural abundance of 13C, a sufficient number of scans is required to achieve an adequate signal-to-noise ratio.
Acquisition Time (AQ)	~1.0 - 2.0 s	A longer acquisition time provides better resolution.
Relaxation Delay (D1)	2.0 s	Allows for sufficient relaxation of the carbon nuclei, particularly the quaternary carbons, leading to more reliable signal intensities.
Spectral Width (SW)	~240 ppm	A wide spectral window is necessary to encompass the full range of expected carbon chemical shifts, from aliphatic to carbonyl-like carbons.[7]
Temperature	298 K	Standard room temperature acquisition.

Workflow for Data Acquisition:

Caption: Workflow for 13C NMR Data Acquisition and Processing.

Data Analysis and Interpretation

The processed 13C NMR spectrum of Isoxazol-5-ylacetonitrile is expected to show five distinct signals, corresponding to the five unique carbon environments in the molecule.

Molecular Structure with Carbon Numbering:

Caption: Structure of Isoxazol-5-ylacetonitrile with carbon numbering.

Analysis of the Spectrum:

• C5: The signal furthest downfield is assigned to C5. Its position is influenced by the adjacent electronegative oxygen atom and the electron-withdrawing nature of the acetonitrile group.

• C3: The next most deshielded carbon is C3, which is directly bonded to the ring nitrogen.

• CN: The nitrile carbon (CN) will appear in its characteristic region of 115-120 ppm.[2] This signal is typically of lower intensity due to its long relaxation time and lack of attached protons, resulting in no Nuclear Overhauser Effect (NOE) enhancement.

• C4: The C4 carbon, situated between two carbons, will be found in the more upfield region of the aromatic/heteroaromatic carbons.

• CH2: The most upfield signal will be from the methylene (CH2) carbon, as it is an sp3 hybridized carbon.

The presence of these five signals at their predicted chemical shifts provides strong evidence for the successful synthesis and purity of Isoxazol-5-ylacetonitrile.

Trustworthiness and Validation

The protocol described herein is designed to be a self-validating system. The use of a high-purity deuterated solvent with a known chemical shift provides an internal reference for calibration.[9] The clear separation of the predicted chemical shifts for each carbon atom allows for unambiguous assignment. Should the experimental spectrum deviate significantly from the predicted values, it would trigger a re-evaluation of the sample's identity or purity. Further two-dimensional NMR experiments, such as HSQC and HMBC, could then be employed for definitive structural confirmation.

Conclusion

13C NMR spectroscopy is a powerful and essential tool for the structural characterization of Isoxazol-5-ylacetonitrile. By following the detailed protocol for sample preparation and data acquisition outlined in this application note, researchers can obtain high-quality spectra. The provided analysis of expected chemical shifts, grounded in the fundamental principles of NMR, will enable confident structural elucidation, ensuring the integrity of this important building block in the drug discovery and development process.

References

• Oregon State University. 13C NMR Chemical Shifts. Available at: [Link]

• Kara, Y. S. (2015). Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 151, 723-730. Available at: [Link]

• Iowa State University. NMR Sample Preparation. Chemical Instrumentation Facility. Available at: [Link]

• University of Calgary. Ch20: Spectroscopy Analysis : Nitriles. Available at: [Link]

• ChemHelp ASAP. (2022, October 7). chemical shift of functional groups in 13C NMR spectroscopy. YouTube. Available at: [Link]

• Supporting Information for "Synthesis and characterization of bioactive isoxazole and 1,3,4-oxadiazole heterocycle containing scaffolds". Available at: [Link]

• Heriot-Watt University. NMR Sample Preparation. Available at: [Link]

• Helms, A. W. (2018). Acquiring 1H and 13C Spectra. In Optimizing NMR Methods for Structure Elucidation (pp. 45-67). Royal Society of Chemistry. Available at: [Link]

• University College London. Sample Preparation. Faculty of Mathematical & Physical Sciences. Available at: [Link]

• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Available at: [Link]

• ResearchGate. How to Prepare Samples for NMR. Available at: [Link]

• Chemistry LibreTexts. (2025, January 19). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Available at: [Link]

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Application Note: High-Performance Liquid Chromatography (HPLC) Purification of Isoxazol-5-ylacetonitrile

Introduction

Isoxazol-5-ylacetonitrile is a heterocyclic building block of significant interest in medicinal chemistry and drug development. The isoxazole ring is a key pharmacophore found in numerous biologically active compounds, including anti-inflammatory, antimicrobial, and anticancer agents.[1][2] The purity of such intermediates is paramount, as impurities can lead to undesirable side reactions, incorrect biological data, and complications in regulatory submissions. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the purification of small molecules, offering high resolution and selectivity.

This application note provides a comprehensive guide to developing a robust reversed-phase HPLC (RP-HPLC) method for the purification of Isoxazol-5-ylacetonitrile (C₅H₄N₂O, MW: 108.10 g/mol ).[][4] We will delve into the rationale behind method development, provide a detailed step-by-step protocol, and discuss best practices for achieving high purity and recovery.

Method Development: Rationale and Strategy

The development of an effective HPLC purification method is a systematic process that begins with understanding the physicochemical properties of the target analyte.

Analyte Properties and Initial Considerations

• Structure and Polarity: Isoxazol-5-ylacetonitrile is a relatively polar, small heterocyclic compound. The presence of nitrogen and oxygen atoms, along with the nitrile group, contributes to its polarity. This inherent polarity suggests that reversed-phase HPLC, which separates compounds based on hydrophobicity, is a suitable approach.[5][6] In RP-HPLC, a nonpolar stationary phase is used with a polar mobile phase; more polar compounds elute earlier than less polar ones.

• UV Absorbance: The isoxazole ring contains a conjugated π-system, which results in strong UV absorbance.[1][7] This property allows for sensitive detection using a standard UV-Vis detector. While the exact λmax for Isoxazol-5-ylacetonitrile is not readily published, related isoxazole and oxazole structures show significant absorbance around 200-260 nm.[7][8][9] A preliminary UV scan of the crude material is recommended to determine the optimal wavelength for detection and to avoid regions where common solvents like acetonitrile have a UV cutoff. A wavelength of 254 nm is a common starting point for aromatic and heterocyclic compounds.[6][8]

Chromatographic System Selection

Based on the analyte's properties, a reversed-phase chromatographic system is the logical choice.

2.2.1. Stationary Phase (Column)

A C18 (octadecylsilane) column is the most widely used and versatile stationary phase for RP-HPLC and serves as an excellent starting point.[6] The C18 ligand provides sufficient hydrophobicity to retain a broad range of small molecules. For polar compounds like Isoxazol-5-ylacetonitrile, a column with a high surface area and moderate carbon load is ideal. To prevent peak tailing, which can occur due to interactions between basic nitrogen atoms in the analyte and acidic residual silanols on the silica support, a modern, high-purity, end-capped C18 column is strongly recommended.[10]

2.2.2. Mobile Phase

The mobile phase in RP-HPLC typically consists of an aqueous component and an organic modifier.[11][12]

• Aqueous Component (Solvent A): Ultrapure water is the standard. To improve peak shape and control the ionization state of the analyte, a modifier is often added. A small amount of acid, such as 0.1% formic acid or 0.1% trifluoroacetic acid (TFA), is commonly used.[13][14][15] This suppresses the ionization of any residual silanol groups on the stationary phase and ensures that the analyte is in a consistent protonation state, leading to sharper, more symmetrical peaks.

• Organic Modifier (Solvent B): Acetonitrile and methanol are the most common organic solvents used in RP-HPLC.[10][14] Acetonitrile is often preferred due to its lower viscosity, which results in lower backpressure, and its lower UV cutoff, allowing for detection at shorter wavelengths.[11][14]

Elution Mode: Gradient vs. Isocratic

For purification of a crude sample containing impurities of varying polarities, a gradient elution method is superior to an isocratic one. A gradient method starts with a high percentage of the aqueous phase and gradually increases the percentage of the organic modifier. This allows for the elution of highly polar impurities early in the run, followed by the target compound, and finally, the less polar impurities. This approach typically results in better peak shapes, faster run times, and improved resolution for complex mixtures.

The following diagram illustrates the logical workflow for developing the HPLC purification method.

Caption: Workflow for HPLC method development and purification.

Detailed Protocol: Purification of Isoxazol-5-ylacetonitrile

This protocol is designed for a preparative HPLC system equipped with a UV detector and a fraction collector.

Materials and Equipment

• Instrumentation: Preparative HPLC system with binary pump, autosampler (or manual injector), column oven, UV-Vis detector, and fraction collector.

• Column: Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Solvents: HPLC-grade acetonitrile, HPLC-grade water, and formic acid (≥98% purity).

• Sample: Crude Isoxazol-5-ylacetonitrile.

• Glassware: Volumetric flasks, beakers, graduated cylinders.

• Other: 0.45 µm membrane filters for mobile phase filtration, 0.22 µm syringe filters for sample filtration.

Mobile Phase Preparation

• Solvent A (Aqueous): To 999 mL of HPLC-grade water in a clean 1 L bottle, add 1 mL of formic acid. Mix thoroughly.

• Solvent B (Organic): To 999 mL of HPLC-grade acetonitrile in a clean 1 L bottle, add 1 mL of formic acid. Mix thoroughly.

• Degassing: Degas both mobile phases for at least 15 minutes using an appropriate method such as helium sparging or vacuum degassing to prevent bubble formation in the pump heads.[12]

Sample Preparation

• Accurately weigh the crude Isoxazol-5-ylacetonitrile.

• Dissolve the sample in a minimal amount of a suitable solvent. A mixture of water and acetonitrile that mimics the starting conditions of the gradient is often a good choice to ensure good peak shape.[13]

• Ensure the sample is fully dissolved. Sonication may be used if necessary.

• Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter that could clog the column.

HPLC Method Parameters

The following table summarizes the recommended starting parameters for the purification.

Parameter	Recommended Setting	Rationale
Column	Preparative C18, 250 x 21.2 mm, 5 µm	Standard dimensions for purifying milligram to gram quantities. C18 provides good retention for polar heterocycles.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to suppress silanol ionization and ensure consistent analyte protonation, improving peak shape.[16]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile offers good solvating power and a low UV cutoff.[11] The acid is included for consistency with Solvent A.
Flow Rate	20.0 mL/min	A typical flow rate for a column of this dimension, balancing separation efficiency with run time.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak efficiency.
Detection	UV at 254 nm	Isoxazole rings absorb in the UV range; 254 nm is a good starting point.[8][9] Optimize based on the analyte's actual UV spectrum if available.
Injection Volume	1-5 mL	Dependent on sample concentration and column loading capacity. Start with a small injection to avoid overloading.
Gradient Program	Time (min)	%B

Purification Workflow

Caption: Step-by-step HPLC purification workflow.

Post-Purification Analysis

• Purity Check: Analyze a small aliquot of each collected fraction using an analytical HPLC system to determine its purity.

• Pooling: Combine the fractions that meet the desired purity specification (e.g., >98%).

• Solvent Removal: Remove the acetonitrile and water from the pooled fractions using a rotary evaporator. Lyophilization (freeze-drying) can be used to remove the final traces of water.

• Characterization: Confirm the identity and purity of the final product using appropriate analytical techniques such as NMR, Mass Spectrometry, and analytical HPLC.

Trustworthiness and Self-Validation

The protocol described is designed to be a self-validating system.

• System Suitability: Before injecting the sample, perform a blank run (injecting the sample solvent) to ensure the baseline is stable and free of ghost peaks.

• Fraction Analysis: The analytical HPLC of each fraction provides direct evidence of the purification's success. This step is critical to validate that the collected peaks correspond to the target compound at the desired purity.

• Mass Balance: Comparing the mass of the purified compound to the mass of the crude material injected (accounting for the estimated purity of the crude) can provide an indication of the recovery efficiency.

By following these steps, researchers can confidently purify Isoxazol-5-ylacetonitrile and validate the purity of the final product, ensuring the integrity of subsequent experiments.

References

• Ali, U., Shoaib, M., et al. (2020). Theoretical-study-of-Isoxazoles-and-their-derivatives. ResearchGate. Available at: [Link]

• Welch Materials. (2025). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. Available at: [Link]

• Polymer Chemistry Characterization Lab. Sample Preparation – HPLC. Available at: [Link]

• ResearchGate. (2018). For HPLC, what different mobile phases are best to start with for methods development?. Available at: [Link]

• ResearchGate. (2025). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Available at: [Link]

• alwsci. (2024). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available at: [Link]

• Crawford Scientific. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. Available at: [Link]

• National Institute of Standards and Technology. Isoxazole - NIST WebBook. Available at: [Link]

• LookChem. Cas 60640-76-8,hydroxy-(5-phenyl-isoxazol-3-yl)-acetonitrile. Available at: [Link]

• ACS Publications. (2020). Time-Resolved Photoelectron Spectroscopy Studies of Isoxazole and Oxazole. The Journal of Physical Chemistry A. Available at: [Link]

• SIELC Technologies. Polar Compounds. Available at: [Link]

• National Institutes of Health (NIH). Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation. PMC. Available at: [Link]

• Wikipedia. Isoxazole. Available at: [Link]

• Element Lab Solutions. HPLC Solvent Selection. Available at: [Link]

• Phenomenex. Reversed Phase HPLC Method Development. Available at: [Link]

• ResearchGate. (2025). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. Available at: [Link]

• National Institutes of Health (NIH). Isoxazole | C3H3NO | CID 9254 - PubChem. Available at: [Link]

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• SciEnggJ. (2023). High-Performance Liquid Chromatography (HPLC) Method Validation for Simultaneous Quantitation of Five Phytoestrogenic Flavonoids. Available at: [Link]

• ResearchGate. (2017). Does anyone have a good HPLC method to test compounds containing imidazole or benzimidazole?. Available at: [Link]

• Pharmacia. (2020). HPLC method for simultaneous determination of impurities and degradation products in Cardiazol. Available at: [Link]

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The Strategic Deployment of Isoxazol-5-ylacetonitrile in Modern Medicinal Chemistry: Application Notes and Protocols

In the landscape of contemporary drug discovery, the relentless pursuit of novel molecular scaffolds that confer advantageous pharmacological properties is paramount. Among the heterocyclic building blocks available to the medicinal chemist, Isoxazol-5-ylacetonitrile has emerged as a versatile and strategically important synthon. Its unique electronic and structural features offer a compelling platform for the development of innovative therapeutics across a spectrum of disease areas. This guide provides an in-depth exploration of the synthesis, reactivity, and strategic application of Isoxazol-5-ylacetonitrile, tailored for researchers, scientists, and drug development professionals.

The Isoxazole Moiety: A Privileged Scaffold in Drug Design

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a recurring motif in a multitude of approved pharmaceutical agents.[1][2] Its prevalence stems from a combination of favorable attributes:

• Metabolic Stability: The aromatic nature of the isoxazole ring often imparts resistance to metabolic degradation, a crucial factor in enhancing the pharmacokinetic profile of a drug candidate.[3]

• Bioisosteric Replacement: The isoxazole ring, particularly when appropriately substituted, can serve as a bioisostere for the carboxylic acid functional group.[4][5] This strategic replacement can improve cell permeability and oral bioavailability by mitigating the high acidity associated with carboxylic acids, while maintaining key hydrogen bonding interactions with biological targets.[6][7][8]

• Diverse Biological Activities: Isoxazole derivatives have demonstrated a broad range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[9][10][11]

The introduction of an acetonitrile group at the 5-position of the isoxazole ring further enhances its utility, providing a reactive handle for the construction of more complex molecular architectures.

Synthesis of Isoxazol-5-ylacetonitrile: A Protocol for [3+2] Cycloaddition

The most convergent and widely applicable method for the synthesis of the isoxazole ring is the [3+2] cycloaddition reaction between a nitrile oxide and an alkyne. For the preparation of Isoxazol-5-ylacetonitrile, this involves the reaction of in situ generated fulminic acid (HCNO) with cyanoacetylene.

Protocol: Synthesis of Isoxazol-5-ylacetonitrile via Nitrile Oxide Cycloaddition

This protocol is adapted from methodologies described for the synthesis of analogous 5-substituted isoxazoles.[12]

Materials:

• Glyoxylic acid oxime

• Sodium hypochlorite solution (bleach, ~5% w/v)

• Cyanoacetylene

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes

• Ethyl acetate

Procedure:

• Generation of Fulminic Acid (Nitrile Oxide): In a well-ventilated fume hood, dissolve glyoxylic acid oxime (1.0 eq) in dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of sodium hypochlorite (1.1 eq) dropwise to the stirred solution of glyoxylic acid oxime. The reaction is exothermic and should be controlled by the rate of addition. The formation of fulminic acid is typically rapid.

• Cycloaddition Reaction: To the in situ generated fulminic acid solution, add a solution of cyanoacetylene (1.2 eq) in DCM dropwise at 0 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, quench the reaction by the addition of water. Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude Isoxazol-5-ylacetonitrile by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

Causality Behind Experimental Choices:

• In situ generation of fulminic acid: Fulminic acid is a highly reactive and unstable species.[13][14] Generating it in the presence of the dipolarophile (cyanoacetylene) ensures its immediate consumption, minimizing decomposition and side reactions.

• Use of bleach: Sodium hypochlorite is a mild and readily available oxidizing agent for the conversion of the oxime to the nitrile oxide.[12]

• Control of temperature: The initial cooling to 0 °C helps to control the exothermic nature of the nitrile oxide formation and the subsequent cycloaddition, preventing unwanted side reactions.

Reactivity and Synthetic Utility of the Acetonitrile Moiety

The true synthetic power of Isoxazol-5-ylacetonitrile lies in the reactivity of the methylene group of the acetonitrile substituent. The electron-withdrawing nature of both the isoxazole ring and the nitrile group renders the α-protons acidic, facilitating their removal by a base to generate a stabilized carbanion. This nucleophilic carbanion can then participate in a variety of carbon-carbon bond-forming reactions.

Key Reactions of Isoxazol-5-ylacetonitrile:

Reaction Type	Electrophile	Product Type	Significance in Medicinal Chemistry
Alkylation	Alkyl halides, tosylates	α-Substituted isoxazol-5-ylacetonitriles	Introduction of diverse alkyl chains to probe hydrophobic pockets in target proteins.
Knoevenagel Condensation	Aldehydes, Ketones	α,β-Unsaturated nitriles	Creation of conjugated systems that can act as Michael acceptors or participate in further cycloaddition reactions.
Michael Addition	α,β-Unsaturated carbonyls, nitriles	1,5-Dicarbonyl or related structures	Elaboration of the side chain to build complex molecular frameworks.

Application in Medicinal Chemistry: Case Studies and Strategic Insights

The Isoxazol-5-ylacetonitrile scaffold is a valuable building block in the design of bioactive molecules, particularly in the fields of oncology and virology.

Kinase Inhibitors: A Scaffold for Targeted Cancer Therapy

Many kinase inhibitors feature a heterocyclic core that occupies the ATP-binding site of the enzyme. The Isoxazol-5-ylacetonitrile moiety can be elaborated to construct these core structures. For instance, derivatives of this scaffold have been investigated as inhibitors of various protein kinases implicated in cancer.[15] The isoxazole ring can form key hydrogen bond interactions with the hinge region of the kinase, while the functionalized acetonitrile side chain can be extended to interact with other regions of the ATP-binding pocket, thereby enhancing potency and selectivity.

Experimental Workflow for Kinase Inhibitor Synthesis:

Caption: Synthetic workflow for kinase inhibitors.

Antiviral Nucleoside Analogues

A significant application of the isoxazole scaffold is in the synthesis of modified nucleosides with antiviral activity. The synthesis of 5-isoxazol-5-yl-2′-deoxyuridines has demonstrated efficacy against Herpes Simplex Virus (HSV).[12] In these analogues, the isoxazole ring is appended to the C5 position of the pyrimidine base. While not directly an application of Isoxazol-5-ylacetonitrile, the synthetic strategy highlights the compatibility of the isoxazole ring system with nucleoside chemistry. The acetonitrile group could serve as a precursor to other functional groups, such as amines or carboxylic acids, which could then be coupled to the nucleobase.

Signaling Pathway Inhibition by Antiviral Nucleosides:

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Isoxazol-5-ylacetonitrile: A Versatile Scaffold for the Development of Novel Antiviral Agents

Introduction: The Prominence of the Isoxazole Moiety in Medicinal Chemistry

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a privileged scaffold in medicinal chemistry.[1][2] Its unique electronic properties, metabolic stability, and ability to participate in various non-covalent interactions have led to its incorporation into a wide array of therapeutic agents.[3][4] Isoxazole derivatives have demonstrated a broad spectrum of biological activities, including anti-inflammatory, antibacterial, anticancer, and, notably, antiviral properties.[2][5][6] The versatility of the isoxazole ring allows for facile structural modifications, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties, a crucial aspect of modern drug discovery.[3]

This application note focuses on a particularly valuable building block, isoxazol-5-ylacetonitrile , and its strategic application in the synthesis of novel antiviral agents. The nitrile group and the activated methylene offer a rich chemical handle for a variety of transformations, making it an ideal starting point for the construction of diverse molecular architectures with potential therapeutic value. We will delve into the synthesis of this key intermediate, explore its reactivity, and provide detailed protocols for its utilization in the development of antiviral compounds.

Synthesis of the Isoxazol-5-ylacetonitrile Building Block

The efficient synthesis of isoxazol-5-ylacetonitrile is paramount for its use in drug discovery programs. Several synthetic strategies can be employed, with the choice often depending on the availability of starting materials, scalability, and safety considerations. A common and effective approach involves the construction of the isoxazole ring through a [3+2] cycloaddition reaction.

Protocol 1: Synthesis of Isoxazol-5-ylacetonitrile via [3+2] Cycloaddition

This protocol outlines the synthesis of the isoxazole ring from a nitrile oxide generated in situ and an appropriate alkyne. This method is highly convergent and allows for the introduction of various substituents.

Reaction Scheme:

Caption: Synthetic pathway to Isoxazol-5-ylacetonitrile.

Materials:

• Substituted Aldehyde

• Hydroxylamine Hydrochloride

• Sodium Hydroxide

• Propargyl Bromide

• Sodium Hypochlorite (Bleach)

• Sodium Cyanide (Caution: Highly Toxic)

• Appropriate Solvents (e.g., Dichloromethane, Ethanol, DMF)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Oxime Formation:

  • Dissolve the substituted aldehyde (1.0 eq) and hydroxylamine hydrochloride (1.1 eq) in a suitable solvent system like aqueous ethanol.

  • Slowly add a solution of sodium hydroxide (1.1 eq) at room temperature and stir for 2-4 hours, monitoring by TLC until the aldehyde is consumed.

  • Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude aldoxime, which can often be used without further purification.

• In Situ Generation of Nitrile Oxide and Cycloaddition:

  • Dissolve the aldoxime (1.0 eq) and propargyl bromide (1.2 eq) in a biphasic solvent system such as dichloromethane and water.

  • Cool the mixture in an ice bath and add sodium hypochlorite solution (commercial bleach, ~5-6%) dropwise with vigorous stirring. The reaction is typically exothermic.

  • Maintain the temperature below 10 °C and stir for 4-6 hours. Monitor the reaction progress by TLC.

  • Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude 5-(bromomethyl)isoxazole.[7]

• Cyanation:

  • CAUTION: This step involves the use of highly toxic sodium cyanide. All operations must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

  • Dissolve the crude 5-(bromomethyl)isoxazole (1.0 eq) in a polar aprotic solvent such as DMF.

  • Add sodium cyanide (1.2 eq) portion-wise at room temperature.

  • Stir the reaction mixture for 12-24 hours, monitoring by TLC.

  • Quench the reaction by carefully pouring it into a large volume of ice-water.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford pure isoxazol-5-ylacetonitrile.

Rationale and Self-Validation:

• The in situ generation of the nitrile oxide from the aldoxime using a mild oxidizing agent like sodium hypochlorite avoids the isolation of the potentially unstable nitrile oxide intermediate.[7]

• The [3+2] cycloaddition is a highly efficient and regioselective reaction for the formation of the isoxazole ring.[2]

• The final nucleophilic substitution with cyanide is a reliable method for introducing the acetonitrile moiety.[8] The progress of each step should be monitored by TLC to ensure complete conversion and identify any potential side products. The final product's identity and purity should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry).

Chemical Reactivity and Application in Antiviral Synthesis

Isoxazol-5-ylacetonitrile is a versatile intermediate due to the reactivity of both the nitrile group and the adjacent methylene protons.

Reactivity of the Methylene Group

The protons on the methylene carbon are acidic and can be deprotonated by a suitable base to form a stabilized carbanion. This nucleophile can then react with various electrophiles.

Caption: Alkylation of Isoxazol-5-ylacetonitrile.

This reactivity allows for the introduction of various substituents at the α-position, leading to a diverse library of compounds for antiviral screening. For example, reaction with alkyl halides can introduce alkyl chains, while reaction with aldehydes or ketones can lead to the formation of α,β-unsaturated nitriles or β-hydroxynitriles.

Reactivity of the Nitrile Group

The nitrile group can undergo a variety of transformations, including:

• Hydrolysis: Conversion to a carboxylic acid or an amide.

• Reduction: Reduction to a primary amine.

• Cycloaddition: Participation in [3+2] cycloadditions with azides to form tetrazoles.

These transformations are crucial for elaborating the isoxazol-5-ylacetonitrile scaffold into more complex molecules with potential antiviral activity.

Protocols for the Synthesis of Antiviral Agents

The following protocols exemplify how isoxazol-5-ylacetonitrile can be used to synthesize compounds with potential antiviral activity, drawing inspiration from known isoxazole-containing antiviral agents.[9][10][11]

Protocol 2: Synthesis of a Substituted Pyrimidine Derivative

This protocol describes the synthesis of a pyrimidine ring fused with the isoxazole moiety, a common scaffold in antiviral drug discovery.[12]

Reaction Scheme:

Caption: Synthesis of an isoxazolopyrimidine derivative.

Materials:

• Isoxazol-5-ylacetonitrile

• Guanidine Hydrochloride

• Sodium Ethoxide

• Ethanol

• Standard laboratory glassware

Procedure:

• Prepare a solution of sodium ethoxide in ethanol by carefully adding sodium metal to absolute ethanol.

• To this solution, add guanidine hydrochloride (1.1 eq) and stir until dissolved.

• Add isoxazol-5-ylacetonitrile (1.0 eq) to the reaction mixture.

• Reflux the mixture for 6-8 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., acetic acid).

• The precipitated product can be collected by filtration, washed with cold ethanol, and dried.

• Further purification can be achieved by recrystallization.

Rationale and Self-Validation:

The reaction proceeds via a condensation of the active methylene group of the isoxazol-5-ylacetonitrile with guanidine, followed by an intramolecular cyclization to form the pyrimidine ring. The formation of the desired product can be confirmed by spectroscopic analysis, which should show characteristic signals for the fused heterocyclic system.

Protocol 3: Synthesis of an N-Aryl Substituted Amide

This protocol demonstrates the conversion of the nitrile group to an amide and subsequent N-arylation, a common strategy to explore structure-activity relationships.

Reaction Scheme:

Caption: Synthesis of an N-aryl isoxazole acetamide.

Materials:

• Isoxazol-5-ylacetonitrile

• Sulfuric Acid

• Substituted Aryl Amine

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• HOBt (Hydroxybenzotriazole)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (Dimethylformamide)

• Standard laboratory glassware

Procedure:

• Hydrolysis of the Nitrile:

  • Carefully add isoxazol-5-ylacetonitrile (1.0 eq) to a mixture of concentrated sulfuric acid and water.

  • Heat the mixture at reflux for 4-6 hours.

  • Cool the reaction and pour it onto ice. The precipitated carboxylic acid can be filtered, washed with cold water, and dried.

• Amide Coupling:

  • Dissolve the isoxazol-5-ylacetic acid (1.0 eq), substituted aryl amine (1.1 eq), EDC (1.2 eq), and HOBt (1.2 eq) in DMF.

  • Add DIPEA (2.0 eq) to the mixture and stir at room temperature for 12-24 hours.

  • Monitor the reaction by TLC.

  • Once complete, pour the reaction mixture into water and extract the product with ethyl acetate.

  • Wash the combined organic layers with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry over anhydrous sodium sulfate, concentrate, and purify the crude product by column chromatography or recrystallization.

Rationale and Self-Validation:

The hydrolysis of the nitrile to the carboxylic acid is a standard transformation. The subsequent amide coupling using EDC/HOBt is a widely used, efficient method for forming amide bonds under mild conditions. The purity and identity of the final product should be confirmed by NMR and mass spectrometry.

Conclusion

Isoxazol-5-ylacetonitrile is a highly valuable and versatile building block for the synthesis of novel antiviral agents. Its straightforward synthesis and the dual reactivity of the methylene and nitrile groups provide a powerful platform for generating diverse chemical libraries. The protocols outlined in this application note offer a starting point for researchers in the field of antiviral drug discovery to explore the rich chemical space accessible from this key intermediate. By leveraging the principles of medicinal chemistry and robust synthetic methodologies, isoxazol-5-ylacetonitrile will undoubtedly continue to play a significant role in the development of new therapeutics to combat viral diseases.

References

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• ResearchGate. Previously reported antiviral compounds bearing pyrimidine and isoxazole rings.
• National Institutes of Health. Design, synthesis and in vitro biological evaluation of isoxazol-4-carboxa piperidyl derivatives as new anti-influenza A agents targeting virus nucleoprotein.
• PubMed. Synthesis of 5-isoxazol-5-yl-2'-deoxyuridines exhibiting antiviral activity against HSV and several RNA viruses.
• PubMed Central. Synthesis of 5-isoxazol-5-yl-2′-deoxyuridines exhibiting antiviral activity against HSV and several RNA viruses.
• Unknown Source. A review of isoxazole biological activity and present synthetic techniques.
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Application Notes and Protocols for the Functionalization of Isoxazol-5-ylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Versatility of the Isoxazol-5-ylacetonitrile Scaffold in Medicinal Chemistry

The isoxazole ring is a prominent five-membered heterocycle that serves as a cornerstone in the architecture of numerous biologically active compounds and approved pharmaceuticals.[1][2][3][4] Its unique electronic properties and ability to participate in hydrogen bonding interactions have rendered it a privileged scaffold in drug discovery. When coupled with a reactive acetonitrile moiety at the 5-position, the resulting Isoxazol-5-ylacetonitrile becomes a highly versatile building block for the synthesis of a diverse array of molecular entities with significant therapeutic potential.[5] This scaffold is a key component in compounds targeting a range of diseases, including cancer, infectious diseases, and neurological disorders.[2][5]

This comprehensive guide provides detailed application notes and protocols for the functionalization of Isoxazol-5-ylacetonitrile. We will delve into the chemical reactivity of this scaffold at three key positions: the α-carbon of the acetonitrile group, the nitrile functionality itself, and the isoxazole ring. The protocols described herein are designed to be robust and reproducible, providing a solid foundation for the exploration of novel chemical space around this important heterocyclic core.

I. Functionalization at the α-Carbon of the Acetonitrile Moiety

The methylene bridge between the isoxazole ring and the nitrile group is activated by both moieties, making the α-protons acidic and amenable to deprotonation. This allows for a variety of carbon-carbon bond-forming reactions, providing a straightforward entry into more complex molecular architectures.

A. α-Alkylation

The introduction of alkyl substituents at the α-position can be achieved through base-mediated alkylation with alkyl halides or through borrowing-hydrogen catalysis with alcohols.[3][6]

Causality Behind Experimental Choices: The choice of base is critical to prevent side reactions. A strong, non-nucleophilic base such as lithium diisopropylamide (LDA) or sodium hydride (NaH) is preferred to ensure complete deprotonation without competing addition to the nitrile. The borrowing-hydrogen approach offers a greener alternative, avoiding the use of stoichiometric amounts of strong base and the formation of salt byproducts.[6]

Protocol 1: α-Alkylation using an Alkyl Halide

• Preparation: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add a solution of Isoxazol-5-ylacetonitrile (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution to -78 °C using a dry ice/acetone bath. Add a solution of LDA (1.1 eq) in THF dropwise over 15 minutes. Stir the resulting solution at -78 °C for 30 minutes.

• Alkylation: Add the alkyl halide (1.2 eq) dropwise to the solution. Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Table 1: Representative Conditions for α-Alkylation

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)
Benzyl bromide	NaH	DMF	25	12
Iodomethane	LDA	THF	-78 to 25	18
Propargyl bromide	K2CO3	Acetonitrile	80	24

Workflow for α-Alkylation

Caption: Workflow for the α-alkylation of Isoxazol-5-ylacetonitrile.

B. Knoevenagel Condensation

The Knoevenagel condensation is a powerful reaction for the formation of α,β-unsaturated compounds by reacting an active methylene compound with an aldehyde or ketone.[1][7][8] Isoxazol-5-ylacetonitrile can readily participate in this reaction, leading to the synthesis of functionalized alkenes.

Causality Behind Experimental Choices: The reaction is typically catalyzed by a weak base, such as piperidine or pyridine, to avoid self-condensation of the aldehyde.[1] The Doebner modification, which uses pyridine as both the solvent and catalyst, is particularly effective for reactions involving dicarboxylic acids, leading to decarboxylation.[1]

Protocol 2: Knoevenagel Condensation with an Aromatic Aldehyde

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, dissolve Isoxazol-5-ylacetonitrile (1.0 eq) and the aromatic aldehyde (1.1 eq) in toluene.

• Catalysis: Add a catalytic amount of piperidine (0.1 eq) and a catalytic amount of acetic acid (0.1 eq).

• Reaction: Heat the mixture to reflux and collect the water formed in the Dean-Stark trap. Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.

Table 2: Scope of the Knoevenagel Condensation

Aldehyde	Catalyst	Solvent	Yield (%)
Benzaldehyde	Piperidine/AcOH	Toluene	85-95
4-Chlorobenzaldehyde	Pyrrolidine	Ethanol	90-98
2-Naphthaldehyde	β-Alanine	Acetic Acid	80-90

II. Transformations of the Nitrile Group

The nitrile group is a versatile functional handle that can be transformed into a variety of other functionalities, including amines, amides, carboxylic acids, and ketones.[6][9][10][11][12]

A. Hydrolysis to Carboxylic Acid

The nitrile can be fully hydrolyzed to the corresponding carboxylic acid under either acidic or basic conditions.[6][11]

Causality Behind Experimental Choices: Acid-catalyzed hydrolysis proceeds via protonation of the nitrile nitrogen, followed by nucleophilic attack of water. Base-catalyzed hydrolysis involves the direct attack of a hydroxide ion on the nitrile carbon. The choice between acidic and basic conditions often depends on the stability of other functional groups in the molecule.

Protocol 3: Acid-Catalyzed Hydrolysis

• Reaction: To a solution of the α-substituted Isoxazol-5-ylacetonitrile (1.0 eq) in a mixture of acetic acid and water (1:1), add concentrated sulfuric acid (5.0 eq) cautiously.

• Heating: Heat the reaction mixture to reflux for 6-12 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction to room temperature and pour it onto crushed ice.

• Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum. If no precipitate forms, extract the aqueous layer with a suitable organic solvent.

B. Reduction to Primary Amine

The nitrile group can be reduced to a primary amine using strong reducing agents like lithium aluminum hydride (LiAlH₄).[12]

Protocol 4: Reduction with LiAlH₄

• Preparation: To a suspension of LiAlH₄ (2.0 eq) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of the Isoxazol-5-ylacetonitrile derivative (1.0 eq) in anhydrous THF dropwise.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4-6 hours.

• Quenching: Cool the reaction to 0 °C and cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water, 15% aqueous NaOH, and then more water (Fieser workup).

• Isolation: Filter the resulting aluminum salts and wash the filter cake with THF.

• Purification: Combine the filtrate and washings, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the primary amine.

C. Reaction with Organometallic Reagents to form Ketones

Grignard or organolithium reagents add to the nitrile group to form an intermediate imine, which upon acidic workup, hydrolyzes to a ketone.[10]

Protocol 5: Synthesis of a Ketone using a Grignard Reagent

• Reaction: To a solution of the Grignard reagent (1.2 eq) in anhydrous diethyl ether or THF at 0 °C, add a solution of the Isoxazol-5-ylacetonitrile derivative (1.0 eq) in the same solvent dropwise.

• Stirring: Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Hydrolysis: Cool the reaction to 0 °C and quench by the slow addition of aqueous 1M HCl. Stir vigorously for 1 hour.

• Extraction: Separate the layers and extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude ketone by column chromatography.

Reaction Pathways of the Nitrile Group

Caption: Key transformations of the nitrile group in Isoxazol-5-ylacetonitrile.

III. Reactions Involving the Isoxazole Ring

The isoxazole ring itself can participate in various chemical transformations, although it is generally considered an electron-deficient heterocycle. Cycloaddition reactions are a common strategy to construct the isoxazole ring with desired substituents.

A. [3+2] Cycloaddition for Isoxazole Synthesis

The most common method for the synthesis of the isoxazole ring is the [3+2] cycloaddition of a nitrile oxide with an alkyne or alkene.[13] This approach allows for the introduction of diverse substituents at the 3- and 5-positions of the isoxazole ring.

Causality Behind Experimental Choices: The generation of the nitrile oxide in situ is often preferred to avoid its dimerization. Common methods for in situ generation include the dehydrohalogenation of hydroxamoyl halides or the dehydration of nitroalkanes.

Protocol 6: Synthesis of a 3,5-Disubstituted Isoxazole

• Hydroxamoyl Chloride Formation: To a solution of an aldoxime (1.0 eq) in DMF, add N-chlorosuccinimide (NCS) (1.1 eq) portion-wise at 0 °C. Stir the mixture for 1 hour.

• Cycloaddition: To the solution of the in situ generated hydroxamoyl chloride, add the alkyne (1.2 eq) followed by the dropwise addition of triethylamine (1.5 eq) at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography.

[3+2] Cycloaddition for Isoxazole Synthesis

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Isoxazol-5-ylacetonitrile derivatization for SAR studies

Application Note & Protocol Guide

Topic: Strategic Derivatization of the Isoxazol-5-ylacetonitrile Scaffold for Structure-Activity Relationship (SAR) Studies

Abstract

The isoxazole ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs and its capacity to engage in diverse biological interactions.[1][2] Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antiviral properties.[3][4][5] This guide focuses on isoxazol-5-ylacetonitrile, a versatile starting material for generating compound libraries aimed at comprehensive Structure-Activity Relationship (SAR) studies. We present a detailed framework that moves beyond simple procedural lists to explain the causal logic behind key synthetic choices. This document provides researchers, scientists, and drug development professionals with robust, step-by-step protocols for derivatization at the acetonitrile moiety and the isoxazole core, enabling the systematic exploration of chemical space to identify novel therapeutic leads.

The Isoxazol-5-ylacetonitrile Scaffold: A Rationale for its Use in SAR

The selection of a core scaffold is a critical decision in any medicinal chemistry campaign. The isoxazol-5-ylacetonitrile structure offers a compelling combination of chemical tractability and pharmacophoric potential, making it an ideal starting point for SAR exploration.

Chemical Tractability and Key Derivatization Points

The scaffold presents three primary loci for chemical modification, allowing for a multi-pronged approach to library synthesis.

• The Acetonitrile Group: The nitrile (-C≡N) is a highly versatile functional group. It can be hydrolyzed to a carboxylic acid, reduced to a primary amine, or undergo cycloaddition to form a tetrazole, which is a well-established bioisostere for the carboxylic acid group.[6] These transformations introduce critical acidic, basic, or hydrogen-bonding functionalities.

• The α-Methylene Carbon: The protons on the carbon adjacent to the nitrile (-CH₂CN) are acidic and can be selectively removed by a strong base. The resulting carbanion is a potent nucleophile, allowing for α-alkylation to introduce substituents that can probe steric limits and conformational preferences within a target's binding site.

• The Isoxazole Ring (C3-Position): While the isoxazole ring is generally stable, its synthesis via cyclocondensation allows for the introduction of diversity at the C3-position from the outset.[7][8] This enables the exploration of interactions on the opposite side of the molecule relative to the acetonitrile group.

Pharmacophoric Significance and Bioisosterism

The isoxazole ring itself is not merely a passive linker. Its unique electronic properties, with a nitrogen atom as a hydrogen bond acceptor and the oxygen atom influencing the dipole moment, allow it to mimic other functional groups. It is frequently employed as a bioisostere for esters and amides, offering improved metabolic stability and pharmacokinetic profiles.[9][10] This strategic replacement is a powerful tool in lead optimization.

General SAR Workflow

A typical SAR campaign utilizing this scaffold follows a logical progression from initial library synthesis to data-driven lead optimization. The workflow is designed to efficiently map the chemical space around the core structure to understand how modifications influence biological activity.

Figure 1: General workflow for an SAR study starting from the isoxazol-5-ylacetonitrile scaffold.

Core Synthetic Strategies & Protocols

The following section provides detailed, step-by-step protocols for the key transformations required to build a diverse compound library. Each protocol is designed to be self-validating, based on established chemical principles.

Strategy 1: Derivatization of the Acetonitrile Moiety

This is the most common and fruitful strategy for initial library generation, as it directly modifies the primary functional handle of the scaffold.

Protocol 1.1: Hydrolysis of Nitrile to Isoxazol-5-ylacetic Acid

• Causality: Basic or acidic hydrolysis is a classic method for converting a stable nitrile into a carboxylic acid. The acid serves as a critical branching point for further derivatization, particularly amide formation.

• Procedure:

  • To a solution of isoxazol-5-ylacetonitrile (1.0 eq) in ethanol (5 mL/mmol), add a 6M aqueous solution of sodium hydroxide (NaOH, 5.0 eq).

  • Heat the mixture to reflux (approx. 80-90 °C) and monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Carefully acidify the mixture to pH 2-3 by the dropwise addition of 6M hydrochloric acid (HCl). A precipitate should form.

  • Collect the solid product by vacuum filtration, wash thoroughly with cold water, and dry under high vacuum.

  • The resulting isoxazol-5-ylacetic acid can be used in the next step without further purification or can be recrystallized from an ethanol/water mixture if necessary.

Protocol 1.2: Amide Library Scaffolding from Isoxazol-5-ylacetic Acid

• Causality: Amide bond formation is a cornerstone of medicinal chemistry. Using a diverse set of primary and secondary amines allows for the systematic probing of steric and electronic requirements in the target binding pocket. Peptide coupling reagents like HATU activate the carboxylic acid, facilitating nucleophilic attack by the amine.

• Procedure:

  • In a dry round-bottom flask under a nitrogen atmosphere, dissolve isoxazol-5-ylacetic acid (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 10 mL/mmol).

  • Add 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU, 1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir the mixture at room temperature for 15 minutes to pre-activate the acid.

  • Add the desired amine (e.g., benzylamine, morpholine, etc., 1.1 eq) to the mixture.

  • Stir the reaction at room temperature for 12-16 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired amide.

Protocol 1.3: Formation of a Tetrazole Bioisostere

• Causality: The 1,5-disubstituted tetrazole ring is a well-known bioisostere for the carboxylic acid functional group. It maintains a similar acidic pKa and spatial arrangement of hydrogen bond acceptors but often provides superior metabolic stability and cell permeability. The reaction proceeds via a [3+2] cycloaddition between the nitrile and an azide salt.[6]

• Procedure:

  • In a round-bottom flask, dissolve isoxazol-5-ylacetonitrile (1.0 eq) in DMF (10 mL/mmol).

  • Add sodium azide (NaN₃, 1.5 eq) and ammonium chloride (NH₄Cl, 1.5 eq).

  • Heat the reaction mixture to 100-110 °C and stir for 16-24 hours. Caution: Sodium azide is highly toxic. Handle with appropriate personal protective equipment. The reaction may generate hazardous hydrazoic acid.

  • Cool the mixture to room temperature and carefully pour it into a stirred solution of 1M HCl.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the product by flash column chromatography or recrystallization to yield 5-((1H-tetrazol-5-yl)methyl)isoxazole.

Strategy 2: Synthesis of the Isoxazol-5-ylacetonitrile Scaffold with C3-Diversity

To explore SAR at the other end of the molecule, the isoxazole ring itself can be constructed with various substituents. This protocol allows for the installation of different groups at the C3-position.

Protocol 2.1: Cyclocondensation to form 3-Substituted Isoxazol-5-ylacetonitrile

• Causality: This is a classical method for forming the isoxazole ring.[7][8] It involves the condensation of a 1,3-dicarbonyl equivalent (here, a β-ketonitrile) with hydroxylamine. The hydroxylamine attacks the ketone carbonyl, followed by cyclization and dehydration to form the aromatic isoxazole ring. By starting with different β-ketonitriles, one can introduce a wide variety of C3-substituents (e.g., methyl, phenyl, etc.).

• Procedure:

  • Dissolve the desired β-ketonitrile (e.g., acetoacetonitrile for a C3-methyl group, 1.0 eq) in ethanol (10 mL/mmol).

  • Add hydroxylamine hydrochloride (NH₂OH·HCl, 1.1 eq) and sodium acetate (NaOAc, 1.1 eq) to the solution.

  • Heat the reaction mixture to reflux (approx. 80 °C) for 2-4 hours, monitoring progress by TLC.

  • After the reaction is complete, cool to room temperature and remove the solvent under reduced pressure.

  • Take up the residue in water and extract with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to yield the 3-substituted isoxazol-5-ylacetonitrile.

Data Presentation and SAR Interpretation

Systematic logging of synthetic and biological data is crucial for deriving meaningful SAR. Data should be organized to facilitate direct comparison between analogs.

Table 1: Example Data Structure for an SAR Study

Compound ID	R¹ Group (at C3)	R² Group (from Amine)	Yield (%)	IC₅₀ (µM)	Lipophilicity (cLogP)
I-1a	-CH₃	-CH₂Ph	78	5.2	2.1
I-1b	-CH₃	-CH₂(4-F-Ph)	81	2.1	2.3
I-1c	-CH₃	-(CH₂)₂-OH	65	>50	0.8
I-2a	-Ph	-CH₂Ph	72	10.5	3.5

• Introducing a fluorine atom on the benzylamine moiety improves potency (compare I-1a and I-1b ), suggesting a potential halogen bond or favorable electronic interaction.

• A polar hydroxyl group is detrimental to activity (compare I-1a and I-1c ), indicating the binding pocket may be hydrophobic in this region.

• A phenyl group at C3 is less favorable than a methyl group (compare I-1a and I-2a ), suggesting steric constraints at that position.

These initial hypotheses would then guide the design of a second-generation library for lead optimization.

Conclusion

The isoxazol-5-ylacetonitrile scaffold represents a highly valuable and versatile starting point for the development of novel therapeutic agents. The synthetic strategies outlined in this guide provide a robust toolkit for generating diverse chemical libraries. By systematically modifying the acetonitrile moiety and the isoxazole core, researchers can effectively map the structure-activity landscape of their biological target. The true power of this approach lies not just in executing the synthetic protocols, but in understanding the chemical logic that underpins them, enabling the rational, data-driven design of next-generation lead candidates.

References

• Discovery and structure–activity relationship study of novel isoxazole-based small molecules targeting Zika virus infections. RSC Medicinal Chemistry, 2023.

• Bioisosteric replacement strategy for the synthesis of 1-azacyclic compounds with high affinity for the central nicotinic cholinergic receptors. Bioorganic & Medicinal Chemistry, 2000.

• Potential activities of isoxazole derivatives. Ayurlog: National Journal of Research in Ayurved Science, 2024.

• Isoxazole–Containing drugs with various pharmacological activities. ResearchGate, 2023.

• A review of isoxazole biological activity and present synthetic techniques. Journal of Drug Delivery and Therapeutics, 2022.

• A Comparative Guide to the Synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile. BenchChem, 2025.

• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. RSC Medicinal Chemistry, 2022.

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. Molecules, 2023.

• Isoxazole Derivatives as Potential Pharmacophore for New Drug Development. Frontiers In Medicinal Chemistry, 2023.

• Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review. National Institutes of Health (NIH), 2023.

• Oxadiazoles as ester bioisosteric replacements in compounds related to disoxaril. Antirhinovirus activity. Journal of Medicinal Chemistry, 1994.

• Advances in isoxazole chemistry and their role in drug discovery. RSC Advances, 2025.

• Structure–activity relationship of isoxazole derivatives. ResearchGate, 2024.

• Structure-Activity Relationship (SAR) Studies of Isoxazoloindoles: A Technical Guide. BenchChem, 2025.

• Isoxazole derivatives as anticancer agent: A review on synthetic strategies, mechanism of action and SAR studies. European Journal of Medicinal Chemistry, 2021.

• Isoxazole compounds: Unveiling the synthetic strategy, in-silico SAR & toxicity studies and future perspective as PARP inhibitor in cancer therapy. European Journal of Medicinal Chemistry, 2024.

• A review of synthetic strategy, SAR, docking, simulation studies, and mechanism of action of isoxazole derivatives as anticancer agents. Journal of Biomolecular Structure and Dynamics, 2023.

• Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. Scilit, 2022.

• A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. Journal of the Serbian Chemical Society, 2022.

• The 1,2,3-triazole ring as a bioisostere in medicinal chemistry. UNIMORE, 2017.

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Application Note: A Scalable Protocol for the Synthesis of Isoxazol-5-ylacetonitrile

Audience: Researchers, scientists, and drug development professionals.

Abstract

Isoxazol-5-ylacetonitrile is a valuable heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of complex pharmaceutical agents.[1][2] Scaling the synthesis of such intermediates from the laboratory bench to pilot or manufacturing scale presents significant challenges related to reaction kinetics, thermodynamics, and safety. This document provides a comprehensive, in-depth guide for the multi-kilogram scale synthesis of Isoxazol-5-ylacetonitrile. The protocol is structured in three main stages: 1) the formation of ethyl 2-cyano-3-ethoxyacrylate, 2) the cyclization with hydroxylamine to form the isoxazole core, and 3) the final decarboxylation to yield the target compound. We will delve into the causality behind experimental choices, provide detailed step-by-step protocols, and critically analyze the parameters for safe and efficient scale-up.

Overall Synthesis Scheme

The proposed pathway is a robust three-stage process designed for scalability, starting from readily available commercial materials.

Caption: Scalable workflow for Isoxazol-5-ylacetonitrile synthesis.

Detailed Experimental Protocols & Scale-Up Insights

Stage 1: Synthesis of Ethyl 2-cyano-3-ethoxyacrylate (Intermediate I)

Principle: This stage involves a Knoevenagel-type condensation between ethyl cyanoacetate and triethyl orthoformate. Acetic anhydride acts as both a catalyst and a scavenger for the ethanol byproduct, driving the equilibrium towards the product. [3][4] Detailed Protocol (1 kg Scale):

• Reactor Setup: Equip a 5 L jacketed glass reactor with a mechanical stirrer, thermocouple, condenser, and a nitrogen inlet. Ensure the system is dry.

• Charging: Under a nitrogen atmosphere, charge the reactor with ethyl cyanoacetate (1.00 kg, 8.84 mol), triethyl orthoformate (1.44 kg, 9.72 mol), and acetic anhydride (1.80 kg, 17.68 mol).

• Reaction: Begin stirring and slowly heat the reactor jacket to 140-150°C. The internal temperature will rise and stabilize around 125-135°C as the reaction mixture refluxes.

• Monitoring: Maintain reflux for 4-6 hours. Monitor the reaction progress by taking aliquots and analyzing via Gas Chromatography (GC) until the consumption of ethyl cyanoacetate is >98%.

• Purification: Cool the reactor to below 60°C. Reconfigure the reactor for vacuum distillation. Distill off the low-boiling fractions (ethyl acetate, excess reagents) before carefully distilling the product under high vacuum (1-5 mmHg). The product, ethyl 2-cyano-3-ethoxyacrylate, is a colorless to pale yellow oil.

• Yield: Expected yield is 80-90%.

Scale-Up Considerations:

• Heat Management: At a multi-kilogram scale, the initial heating phase must be gradual to prevent thermal overshoot. The reaction itself is endothermic, but precise temperature control is key for minimizing side reactions.

• Vacuum Distillation: Large-scale vacuum distillation requires an efficient vacuum pump and a well-designed distillation column to achieve good separation and prevent product degradation.

Stage 2: Cyclization to form Ethyl 4-cyanoisoxazole-5-carboxylate (Intermediate II)

Principle: This is the core ring-forming step. A base, such as sodium ethoxide, deprotonates hydroxylamine, which then undergoes a cascade of Michael addition and cyclization with Intermediate I to form the isoxazole ring. Detailed Protocol (Based on 1 kg of Intermediate I):

• Reactor Setup: Use a 10 L jacketed glass reactor equipped with a mechanical stirrer, thermocouple, nitrogen inlet, and an addition funnel.

• Base Preparation: Under a strict nitrogen atmosphere, charge the reactor with anhydrous ethanol (5 L). Cool the jacket to 0°C. Cautiously add sodium ethoxide (0.57 kg, 8.37 mol).

• Hydroxylamine Addition: Once the base is fully dissolved, add hydroxylamine hydrochloride (0.58 kg, 8.37 mol) portion-wise, ensuring the internal temperature does not exceed 10°C. Stir for 30 minutes.

• Reagent Addition (Critical Step): Slowly add Intermediate I (1 kg, 5.91 mol), dissolved in anhydrous ethanol (1 L), via the addition funnel over 2-3 hours. Crucially, maintain the internal temperature below 10°C throughout the addition. This is the primary control point for the exotherm. [5]5. Reaction: After the addition is complete, allow the mixture to stir at 10°C for an additional 2 hours, then let it slowly warm to room temperature and stir overnight.

• Monitoring: Monitor progress via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Cool the reactor to 10°C. Slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride. Adjust the pH to ~7 with dilute HCl.

• Isolation: Remove the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 2 L). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product, which can often be purified by recrystallization.

Scale-Up Considerations:

• Exotherm Control: This is the most critical aspect. The reactor's cooling capacity must be sufficient to handle the heat generated. A slow, controlled addition rate is non-negotiable. [6][7][8]For very large scales, consider installing an emergency quenching system. [8]* Mixing: Inefficient mixing can lead to localized "hot spots" where the reaction rate accelerates, potentially initiating a runaway. The agitator design and speed must ensure the incoming reagent is dispersed rapidly. [8]* Reagent Transfer: Transferring large quantities of moisture-sensitive reagents like sodium ethoxide requires specialized equipment (e.g., pressure transfers under nitrogen).

Stage 3: Saponification & Decarboxylation to Isoxazol-5-ylacetonitrile

Principle: The ester group at the C5 position is first hydrolyzed to a carboxylic acid under basic conditions (saponification). Subsequent acidification and heating cause the molecule, which is analogous to a β-keto acid, to readily lose CO2, yielding the final product. [9][10] Detailed Protocol (Based on 1 kg of Intermediate II):

• Saponification: In a 10 L reactor, dissolve Intermediate II (1 kg, 5.26 mol) in ethanol (3 L). Add a solution of sodium hydroxide (0.42 kg, 10.5 mol) in water (3 L). Heat the mixture to reflux (approx. 80°C) for 2-4 hours until HPLC analysis confirms the complete disappearance of the starting material.

• Decarboxylation: Cool the mixture to room temperature. Slowly and carefully add concentrated hydrochloric acid until the pH is ~1-2.

• Heating & Gas Evolution: Gently heat the acidic mixture to 80-90°C. Vigorous evolution of CO2 will occur. Ensure the reactor is properly vented to an acid scrubber. Maintain this temperature until gas evolution ceases (typically 2-4 hours).

• Monitoring: Monitor the decarboxylation by HPLC until the carboxylated intermediate is consumed.

• Isolation: Cool the reaction mixture. Extract the product with a suitable solvent like dichloromethane or ethyl acetate (3 x 2 L).

• Purification: Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate. The final product, Isoxazol-5-ylacetonitrile, can be purified by vacuum distillation or recrystallization.

Scale-Up Considerations:

• Pressure Management: The rate of CO2 evolution must be controlled by the heating rate to avoid over-pressurizing the reactor. A pressure-relief valve is a mandatory safety feature.

• Corrosion: The use of concentrated acid requires that the reactor and associated equipment be constructed of corrosion-resistant materials (e.g., glass-lined steel).

• Final Purification: Achieving high purity at a large scale may require fractional vacuum distillation, which demands precise control over pressure and temperature to avoid product decomposition.

Data Summary

Parameter	Stage 1: Condensation	Stage 2: Cyclization	Stage 3: Decarboxylation
Key Reagents	Ethyl cyanoacetate, Triethyl orthoformate	Intermediate I, Hydroxylamine HCl	Intermediate II, NaOH, HCl
Solvent	None (Neat)	Anhydrous Ethanol	Ethanol / Water
Catalyst/Base	Acetic Anhydride	Sodium Ethoxide	Sodium Hydroxide
Molar Ratio	1 : 1.1 : 2.0	1 : 1.4 : 1.4	1 : 2.0 (NaOH)
Temperature	125-135°C	< 10°C (Addition)	80-90°C
Reaction Time	4-6 hours	12-16 hours	4-8 hours
Expected Yield	80-90%	75-85%	85-95%

References

• Fluitec. (n.d.). Safe scale-up with exothermic reactions. Process Technology Online.
• KPL International. (n.d.). SODIUM METAL: FACTS, DANGERS AND SAFETY PRECAUTIONS.
• Scale-up Systems. (2023, October 5). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way.
• ACS Publications. (2014, November 20). Managing Hazards for Scale Up of Chemical Manufacturing Processes.
• Amar Equipment. (2023, October 12). Working with Exothermic Reactions during Lab and Scale up.
• Princeton University Environmental Health & Safety. (n.d.). Sodium.
• Stanford University Environmental Health & Safety. (2023, March 15). Scale Up Safety.
• Molbase. (n.d.). Ethyl 2-Cyano-3-ethoxyacrylate.
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Introduction: The Isoxazole Scaffold and the Imperative for Robust Assays

APPLICATION NOTE & PROTOCOLS

Title: A Guide to In Vitro Assay Development for Isoxazol-5-ylacetonitrile Derivatives: From Target-Based Screening to Cellular Characterization

Audience: Researchers, scientists, and drug development professionals.

Abstract: The isoxazole scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, anti-inflammatory, and antibacterial effects.[1][2][3] Isoxazol-5-ylacetonitrile derivatives, in particular, represent a promising class of compounds for drug discovery. The successful prosecution of these compounds requires the development of robust, reliable, and relevant in vitro assays. This guide provides a comprehensive framework for creating and validating assays to screen and characterize this chemical series. We present detailed, field-tested protocols for a primary, target-based biochemical assay (luminescent kinase inhibition) and a secondary, cell-based assay (MTT cytotoxicity), complete with data analysis workflows, validation criteria, and troubleshooting advice.

Isoxazole-containing compounds are prevalent in both natural products and synthetic drugs, valued for their diverse pharmacological activities.[1][4][5] Many isoxazole derivatives exert their effects by modulating the activity of key enzymes, such as protein kinases, or by inducing apoptosis in cancer cells.[1][6] The initial stages of any drug discovery program are critically dependent on the quality of the screening assays used to identify "hit" compounds from a chemical library.[7][8]

An effective assay must be biologically relevant, reproducible, and amenable to the desired throughput.[9] The development process is a systematic endeavor that begins with designing the assay, followed by rigorous validation to ensure that the data generated are trustworthy and can guide intelligent decision-making in the progression of a compound from a mere hit to a viable lead candidate.[7][10] This document serves as a practical guide for researchers embarking on the characterization of Isoxazol-5-ylacetonitrile derivatives, providing a foundation in both biochemical and cell-based assay development.

Foundational Principles of Assay Development and Validation

Before initiating a screening campaign, the assay itself must be validated to ensure it is "fit-for-purpose."[8] This involves a multi-step process from initial design to statistical validation.[7]

Choosing the Right Assay Format

The choice between a biochemical (target-based) and a cell-based (phenotypic) assay depends on the program's goals.[8]

• Biochemical Assays: These assays measure the direct effect of a compound on a purified biological target, such as an enzyme or receptor.[11] They are ideal for primary high-throughput screening (HTS) due to their simplicity, lower cost, and direct measurement of target engagement.

• Cell-Based Assays: These assays assess the effect of a compound on a cellular process within a living cell, providing a more physiologically relevant context.[7] They are crucial for secondary screening to confirm on-target activity in a biological system and to assess broader cellular effects like cytotoxicity.[9][12]

Key Validation Parameters

A robust assay is defined by its statistical performance. The Z-factor (or Z'-factor when comparing positive and negative controls) is a widely accepted statistical parameter for quantifying the quality of an HTS assay.[13][14] It reflects the dynamic range of the signal and the data variation.

The Z-factor is calculated using the means (μ) and standard deviations (σ) of the positive (p) and negative (n) controls:

Interpretation of Z-factor Values:

• Z' > 0.5: An excellent assay, suitable for HTS.

• 0 < Z' < 0.5: A marginal assay, may require optimization.

• Z' < 0: The assay is not suitable for screening.

Protocol 1: Target-Based Biochemical Assay - Luminescent Kinase Inhibition

Protein kinases are a major class of drug targets, and many heterocyclic compounds, including isoxazoles, are known to inhibit their activity. This protocol describes a homogeneous, luminescence-based assay to screen for inhibitors of a hypothetical "Kinase-X". The assay quantifies kinase activity by measuring the amount of ATP remaining in the reaction.[15][16] Low luminescence indicates high kinase activity (ATP consumed), while high luminescence indicates inhibition (ATP preserved).

Principle of the Kinase-Glo® Assay

The Kinase-Glo® assay is a two-step process performed in a single well.[15][17] First, the kinase reaction occurs, where Kinase-X phosphorylates a substrate using ATP. Second, the Kinase-Glo® Reagent is added, which simultaneously stops the kinase reaction and initiates a luciferase-based reaction that produces light in direct proportion to the amount of ATP remaining.[16][18]

Materials & Reagents

• Recombinant Human Kinase-X

• Kinase-X peptide substrate

• ATP (Adenosine 5'-triphosphate)

• Kinase-Glo® Luminescent Kinase Assay Kit (e.g., from Promega)

• Kinase Reaction Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl₂, 0.1 mg/ml BSA

• Test Compounds (Isoxazol-5-ylacetonitrile derivatives) dissolved in 100% DMSO

• Positive Control Inhibitor (e.g., Staurosporine)

• White, opaque 384-well assay plates

• Plate luminometer

Detailed Step-by-Step Protocol

• Compound Plating:

  • Prepare serial dilutions of the isoxazole derivatives in 100% DMSO.

  • Using an acoustic dispenser or multichannel pipette, transfer 50 nL of each compound dilution into the wells of a 384-well plate.

  • For controls, add 50 nL of DMSO (negative control, 0% inhibition) and 50 nL of Staurosporine (positive control, 100% inhibition) to designated columns.

• Enzyme & Substrate Preparation:

  • Prepare a 2X Enzyme/Substrate Master Mix in cold Kinase Reaction Buffer. For a 10 µL final reaction volume, this mix will be added at 5 µL/well.

  • The final concentration of Kinase-X and its substrate should be optimized beforehand, typically around the Km value for the substrate.

• Initiate Kinase Reaction:

  • Dispense 5 µL of the 2X Enzyme/Substrate Master Mix into each well containing the pre-spotted compounds.

  • Rationale: Adding the enzyme/substrate to the compound initiates the reaction. Pre-spotting the compound ensures immediate interaction.

• ATP Addition:

  • Prepare a 2X ATP solution in Kinase Reaction Buffer. The final ATP concentration should be at or near its Km for Kinase-X.

  • Dispense 5 µL of the 2X ATP solution to all wells to start the reaction. The final reaction volume is now 10 µL.

  • Seal the plate, centrifuge briefly (e.g., 1 min at 1000 rpm) to ensure all components are mixed, and incubate at room temperature for 1 hour.[19]

• Detection:

  • Prepare the Kinase-Glo® Reagent according to the manufacturer's instructions.[15]

  • Add 10 µL of the prepared reagent to each well. This stops the kinase reaction and begins the luminescence reaction.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate luminometer.

Assay Validation Workflow

Data Analysis & Interpretation

• Normalization: The raw luminescence data (RLU) is normalized to percent inhibition using the plate controls: % Inhibition = 100 * (RLU_neg_control - RLU_sample) / (RLU_neg_control - RLU_pos_control)

• IC₅₀ Determination: For compounds showing significant inhibition in the primary screen, a dose-response curve is generated by plotting % Inhibition against the logarithm of the compound concentration. The data are fitted to a four-parameter logistic equation to determine the IC₅₀ value (the concentration at which 50% of kinase activity is inhibited).

Table 1: Example Z-Factor Calculation Data

Control Type	Replicates (n=16)	Mean RLU	Std. Dev. (σ)
Negative (DMSO)	...	850,000	45,000
Positive (Staurosporine)	...	50,000	15,000
Calculated Z-Factor	0.77

A Z-Factor of 0.77 indicates an excellent assay suitable for a high-throughput screening campaign.

Protocol 2: Cell-Based Assay - MTT for Cytotoxicity Assessment

Following a primary screen, it's crucial to assess the effect of hit compounds in a cellular context. The MTT assay is a classic, colorimetric method to measure cellular metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[12][20][21] It measures the reduction of the yellow tetrazolium salt (MTT) into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[22][23]

Principle of the MTT Assay

Viable cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce MTT to formazan.[20] The resulting insoluble purple crystals are dissolved using a solubilizing agent, and the colored solution is quantified by measuring its absorbance. The amount of formazan produced is directly proportional to the number of viable cells.[12][21]

Materials & Reagents

• Human cancer cell line (e.g., A549 lung carcinoma)

• Complete culture medium (e.g., DMEM + 10% FBS + 1% Pen/Strep)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS

• Solubilization Solution: DMSO or 10% SDS in 0.01 M HCl

• Test Compounds (hits from primary screen) dissolved in DMSO

• Positive Control (e.g., Doxorubicin)

• Sterile, clear, flat-bottomed 96-well cell culture plates

• Microplate spectrophotometer (ELISA reader)

Detailed Step-by-Step Protocol

• Cell Seeding:

  • Harvest exponentially growing A549 cells and perform a cell count.

  • Dilute the cells in complete culture medium to a final density of 1 x 10⁵ cells/mL.

  • Seed 100 µL of the cell suspension (10,000 cells/well) into a 96-well plate.

  • Rationale: Seeding an optimal number of cells is critical. Too few, and the signal will be weak; too many, and they may become confluent and exit the exponential growth phase.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow cells to attach.[12]

• Compound Treatment:

  • Prepare serial dilutions of the isoxazole derivatives and control compounds in culture medium. The final DMSO concentration should be kept constant and low (e.g., <0.5%).

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the test compounds.

  • Include vehicle control (medium with DMSO) and positive control (Doxorubicin) wells.

  • Incubate for 48 hours at 37°C, 5% CO₂. The incubation time can be varied depending on the expected mechanism of action.

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[20]

  • Return the plate to the incubator for 4 hours. During this time, viable cells will convert the yellow MTT into purple formazan crystals.[12][20]

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the crystals.[12]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[22]

• Absorbance Measurement:

  • Measure the absorbance of the samples on a microplate reader at a wavelength of 570 nm.[22]

Data Analysis & Interpretation

• Calculate Percent Viability: The absorbance values are directly proportional to the number of viable cells. % Viability = 100 * (Abs_sample - Abs_blank) / (Abs_vehicle_control - Abs_blank) (Where Abs_blank is the absorbance of wells with medium but no cells)

• GI₅₀ Determination: A dose-response curve is generated by plotting % Viability against the compound concentration. The GI₅₀ (Growth Inhibition 50) value, the concentration that causes 50% reduction in cell viability, is calculated using a non-linear regression fit.

Table 2: Example Dose-Response Data for a Hypothetical Isoxazole Derivative

Concentration (µM)	% Viability
100	5.2
33.3	10.8
11.1	25.4
3.7	48.9
1.2	75.1
0.4	92.3
0.1	98.7
Calculated GI₅₀	3.6 µM

Troubleshooting and Scientific Considerations

Developing robust assays requires anticipating and addressing potential problems.[24][25][26]

Table 3: Common Assay Problems and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Low Z-Factor (<0.5) in Kinase Assay	- Suboptimal enzyme/ATP concentration.- Reagent instability.- High data variability.	- Re-optimize enzyme and ATP concentrations.- Ensure reagents are fresh and properly stored.- Check pipetting accuracy and automation performance.
High Background in MTT Assay	- Contamination (bacterial/fungal).- Compound precipitates interfering with absorbance reading.	- Use aseptic techniques; test for mycoplasma.- Check compound solubility in media; centrifuge compound plates before use.
Compound Interference	- Intrinsic fluorescence or color of test compounds.- Light scattering from precipitated compounds.	- Run a counterscreen without the enzyme/cells to identify interfering compounds.- Consider alternative assay formats (e.g., far-red fluorescence polarization) that are less prone to interference.[27]
Poor Reproducibility	- Inconsistent cell passage number.- Edge effects on microplates.- Batch-to-batch reagent variability.	- Use cells within a consistent, low passage number range.- Avoid using the outer wells of the plate or fill them with sterile PBS/media.- Qualify new batches of critical reagents (e.g., FBS, enzymes) before use.[24]

Conclusion

The successful identification and optimization of novel Isoxazol-5-ylacetonitrile derivatives as therapeutic candidates are contingent upon high-quality in vitro assay data. This guide outlines a logical, two-tiered approach, starting with a robust, target-based biochemical screen and progressing to a physiologically relevant cell-based assay. By adhering to principles of rigorous assay validation, careful execution, and thoughtful data analysis, researchers can generate reliable data packages that confidently drive drug discovery projects forward. The protocols and troubleshooting advice provided herein offer a solid foundation for laboratories working with this promising class of molecules.

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Application Notes &amp; Protocols: Leveraging the Isoxazol-5-ylacetonitrile Scaffold in Modern Proteomics Research

Introduction: The Isoxazole Scaffold as a Latent Electrophile in Chemical Proteomics

The isoxazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its presence in numerous approved therapeutic agents.[1] Its unique electronic properties and ability to engage in diverse non-covalent interactions have made it a versatile scaffold for drug design.[1] However, beyond its role as a stable pharmacophore, the isoxazole moiety harbors a latent reactivity that is increasingly being harnessed in the field of chemical proteomics.[2] The inherent lability of the N-O bond can be exploited under specific conditions, such as UV irradiation or through metabolic activation, to generate reactive intermediates capable of forming covalent bonds with protein targets.[2]

This guide focuses on the potential applications of Isoxazol-5-ylacetonitrile , a representative member of this class, as a novel chemical tool for proteomics research. While its direct applications are still emerging, its structure suggests a role as a reactive fragment suitable for covalent ligand discovery and target identification. The electron-withdrawing nitrile group in conjugation with the isoxazole ring system can render adjacent carbons susceptible to nucleophilic attack by amino acid residues like cysteine, a common strategy in covalent inhibitor design.[3][4]

Herein, we present detailed application notes and protocols that conceptualize the use of Isoxazol-5-ylacetonitrile and its derivatives as chemical probes for:

• Covalent Target Discovery and Validation using competitive Activity-Based Protein Profiling (ABPP).

• Mapping Drug-Protein Interactions via intrinsic photo-crosslinking.

These methodologies provide a framework for researchers, scientists, and drug development professionals to explore the proteome-wide interactions of isoxazole-containing compounds, accelerating the journey from a binding-first discovery to a function-first understanding of novel chemical entities.[5]

Application Note 1: Covalent Ligand Discovery via Competitive Proteomics

Principle:

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic strategy that utilizes reactive chemical probes to assess the functional state of enzymes and other proteins directly in complex biological systems.[3] A common application of ABPP is in competitive profiling, which allows for the identification of protein targets of an unlabeled small molecule inhibitor. This is achieved by measuring the ability of the inhibitor to compete with a broad-spectrum, tagged probe for binding to proteins in the proteome.

In this workflow, we propose the use of a derivatized Isoxazol-5-ylacetonitrile as a cysteine-reactive probe. A hypothetical probe, IXA-alkyne , would feature the core isoxazole scaffold for covalent modification and a terminal alkyne handle for subsequent bioorthogonal ligation (e.g., "click chemistry") to a reporter tag like biotin. By pre-incubating the proteome with a library of isoxazole-based compounds, one can identify specific protein targets by observing a decrease in labeling by the IXA-alkyne probe, which is then quantified by mass spectrometry.[6]

Workflow Overview:

The experimental design involves treating live cells or cell lysates with the isoxazole-based compound of interest, followed by labeling the remaining accessible cysteine residues with the IXA-alkyne probe. After cell lysis (for in-situ experiments), the probe-labeled proteins are conjugated to biotin-azide via a copper-catalyzed click reaction. Biotinylated proteins are then enriched using streptavidin beads, digested into peptides, and analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). A protein is identified as a target if the peptide signal from the IXA-alkyne labeled site is significantly reduced in the presence of the competing compound compared to a vehicle control.[7]

Figure 2: General workflow for isoxazole photo-affinity labeling.

Detailed Experimental Protocols

Protocol 1: Preparation of Cell Lysates for Proteomic Analysis

This protocol provides a general method for preparing cell lysates suitable for subsequent ABPP or PAL experiments.

• Cell Culture: Grow human cells (e.g., HEK293T, H358) to ~80-90% confluency in appropriate media.

• Harvesting: Aspirate the culture medium and wash the cells twice with ice-cold Dulbecco's Phosphate-Buffered Saline (DPBS). Scrape the cells into DPBS and pellet them by centrifugation at 500 x g for 5 minutes at 4°C.

• Lysis: Resuspend the cell pellet in ice-cold lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 1x protease inhibitor cocktail). The volume should be adjusted to achieve a final protein concentration of 2-5 mg/mL.

• Homogenization: Lyse the cells by probe sonication on ice (e.g., 3 cycles of 15 seconds ON, 30 seconds OFF).

• Clarification: Centrifuge the lysate at 20,000 x g for 20 minutes at 4°C to pellet cellular debris.

• Quantification: Collect the supernatant (proteome) and determine the protein concentration using a standard method like the bicinchoninic acid (BCA) assay.

• Storage: Use the proteome immediately or store aliquots at -80°C. Avoid repeated freeze-thaw cycles. [8]

Protocol 2: Competitive ABPP for Target Identification

This protocol details the competitive profiling experiment to identify targets of an unlabeled isoxazole compound.

• Proteome Preparation: Aliquot 1 mg of proteome (from Protocol 1) into separate microcentrifuge tubes. Adjust the volume to 990 µL with DPBS.

• Competitive Inhibition: Add 10 µL of the test isoxazole compound (from a 100x stock in DMSO) to the experimental samples. Add 10 µL of DMSO to the vehicle control samples. Incubate for 30 minutes at 37°C with gentle agitation.

• Probe Labeling: Add 1 µL of the IXA-alkyne probe (from a 1 mM stock in DMSO, final concentration 1 µM) to all samples. Incubate for 1 hour at room temperature.

• Click Chemistry:

  • To each sample, add the following click-chemistry reagents in order: 20 µL of 1.7 mM TBTA in DMSO/t-butanol, 10 µL of 50 mM CuSO₄, 20 µL of 5 mM biotin-azide, and 20 µL of 50 mM TCEP.

  • Vortex and incubate for 1 hour at room temperature. [7]5. Protein Precipitation: Precipitate the proteins by adding four volumes of ice-cold methanol. Incubate at -80°C for 2 hours or overnight. Centrifuge at 4,000 x g for 10 minutes to pellet the protein.

• Enrichment:

  • Resuspend the protein pellet in 500 µL of lysis buffer containing 1.2% SDS.

  • Add 50 µL of pre-washed streptavidin-agarose beads and incubate for 1.5 hours at room temperature with rotation.

  • Wash the beads sequentially with 0.1% SDS in DPBS, 1 M NaCl, and finally with DPBS to remove non-specifically bound proteins.

• On-Bead Digestion:

  • Resuspend the beads in 200 µL of 50 mM ammonium bicarbonate.

  • Add trypsin (1:50 enzyme:protein ratio) and incubate overnight at 37°C with shaking.

  • Collect the supernatant containing the digested peptides.

• Sample Cleanup: Desalt the peptides using a C18 StageTip or equivalent protocol. Elute, dry the peptides in a vacuum concentrator, and resuspend in 0.1% formic acid for LC-MS/MS analysis. [9]

References

• Remsberg, J.R., et al. (2023). Proteomic discovery of chemical probes that perturb protein complexes in human cells. Molecular Cell.
• Santa Cruz Biotechnology. (n.d.). isoxazol-5-ylacetonitrile. SCBT.
• Lanning, B. R., et al. (2017). Chemical Proteomic Characterization of a Covalent KRASG12C Inhibitor. Journal of the American Chemical Society.
• Iannuzzi, M., et al. (2022). An integrated metabolomic and proteomic approach for the identification of covalent inhibitors of the main protease (Mpro)
• St. Denis, J. D., et al. (2021). Harnessing the Intrinsic Photochemistry of Isoxazoles for the Development of Chemoproteomic Crosslinking Methods. bioRxiv.
• Thermo Fisher Scientific. (n.d.). Protocols for Extraction and Solubilization of Proteins for Proteomic Studies. Thermo Fisher Scientific.
• Lo, M.-C., et al. (2010). Analysis of protein stability and ligand interactions by thermal shift assay. Current Protocols in Protein Science.
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• Remsberg, J.R., et al. (2023). Proteomic discovery of chemical probes that perturb protein complexes in human cells.
• Chen, K. M., et al. (2023). Chemical Proteomic Discovery of Isotype-Selective Covalent Inhibitors of the RNA Methyltransferase NSUN2.
• Luo, M., et al. (2021). Chemoproteomics-Enabled Discovery of Covalent RNF114-Based Degraders that Mimic Natural Product Function. Cell Chemical Biology.
• Broad Institute. (2023). Chemical Proteomic Discovery of Isotype-Selective Covalent Inhibitors of the RNA Methyltransferase NSUN2. Broad Institute.
• Li, D., et al. (2022). Discovery of 2-(isoxazol-5-yl)
• Wang, Y., et al. (2015). Discovery of potent N-(isoxazol-5-yl)amides as HSP90 inhibitors. European Journal of Medicinal Chemistry.
• Ge, Y., et al. (2019). Best practices and benchmarks for intact protein analysis for top-down mass spectrometry.
• Jalali, R., & Sargolzaei, M. (2024). Protocol for evaluating drug-protein interactions based on fluorescence spectroscopy. STAR Protocols.
• Burbaum, J., & Tobal, G. M. (2002). Proteomics in drug discovery. Current Opinion in Chemical Biology.

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Application Note: A Practical Guide to Developing Enzyme Inhibitors from Isoxazole Scaffolds

Abstract: The isoxazole ring is a five-membered heterocycle that has become a cornerstone in modern medicinal chemistry due to its versatile biological activities and favorable physicochemical properties.[1][2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic approach to designing and developing novel enzyme inhibitors based on the isoxazole scaffold. We will delve into the rationale for scaffold selection, strategies for library synthesis, a detailed protocol for a fluorescence-based inhibition assay, and the principles of structure-activity relationship (SAR) to guide lead optimization.

The Isoxazole Scaffold: A Privileged Structure in Enzyme Inhibition

The isoxazole moiety is considered a "privileged scaffold" in drug discovery, appearing in a wide range of commercially available drugs, including the anti-inflammatory agent Valdecoxib and the antibiotic Sulfamethoxazole.[2][4] Its utility stems from a combination of key features:

• Electronic Properties: The arrangement of nitrogen and oxygen atoms imparts a unique dipole moment and electron distribution, allowing the ring to act as a versatile hydrogen bond acceptor and, in some contexts, a weak hydrogen bond donor. This facilitates critical interactions with amino acid residues in an enzyme's active site.[2][5]

• Metabolic Stability: The aromatic nature of the isoxazole ring generally confers good metabolic stability, a desirable trait for any drug candidate.

• Synthetic Tractability: The synthesis of isoxazole derivatives is well-established and highly modular, allowing for the creation of large, diverse compound libraries to screen against enzyme targets.[6][7]

• Bioisosteric Replacement: The isoxazole ring is often used as a bioisostere for other chemical groups, such as amide or ester functionalities.[8][9] This strategy can improve pharmacokinetic properties like oral bioavailability and metabolic stability while maintaining or enhancing binding affinity.[10][11]

These properties make the isoxazole scaffold an excellent starting point for targeting a broad array of enzyme families, including but not limited to:

• Kinases: Crucial regulators of cell signaling, frequently implicated in cancer and inflammation.[12][13][14][15]

• Cyclooxygenases (COXs): Key enzymes in the prostaglandin synthesis pathway, targeted by nonsteroidal anti-inflammatory drugs (NSAIDs).[7][16]

• Carbonic Anhydrases: Involved in pH regulation and linked to glaucoma, epilepsy, and certain cancers.[5][17]

• Metalloproteinases: A family of zinc-dependent endopeptidases involved in tissue remodeling and implicated in arthritis and cancer metastasis.[18]

Workflow for Isoxazole-Based Inhibitor Discovery

The development of a novel enzyme inhibitor is an iterative process that cycles through design, synthesis, and testing. The goal is to systematically modify the isoxazole scaffold with various substituents to probe the chemical space of the enzyme's binding pocket and identify the key structural features that drive potency and selectivity.

Caption: Iterative workflow for the discovery of isoxazole-based enzyme inhibitors.

Application Protocol: Fluorescence-Based Enzyme Inhibition Assay

This protocol describes a general method for screening an isoxazole compound library against a purified enzyme using a fluorescence-based assay. Such assays are highly sensitive, suitable for high-throughput screening (HTS), and can monitor reaction kinetics in real-time.[19][20] The principle involves an enzyme acting on a non-fluorescent substrate to produce a highly fluorescent product. An inhibitor will slow this reaction, resulting in a lower fluorescence signal.

Materials and Reagents

Reagent/Material	Example Specification	Purpose
Enzyme	Purified Recombinant Kinase/Protease	The biological target.
Substrate	Non-fluorescent, enzyme-specific	Converted to a fluorescent product.
Assay Buffer	50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35	Maintains optimal enzyme activity and stability.
Cofactor	ATP (for kinases), NAD+ (for dehydrogenases)	Required for the activity of many enzymes.
Test Compounds	Isoxazole library dissolved in 100% DMSO	The potential inhibitors to be screened.
Positive Control	Known inhibitor (e.g., Staurosporine for kinases)	Validates assay sensitivity to inhibition.
Negative Control	100% DMSO	Represents 0% inhibition (uninhibited enzyme activity).
Microplates	Black, opaque, 384-well, flat bottom	Minimizes background fluorescence and light scatter.
Plate Reader	Fluorescence-capable, with appropriate filters	To measure the fluorescent signal.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the fluorescence-based enzyme inhibition assay.

Step-by-Step Protocol

Causality: Each step is designed to ensure the reliability and reproducibility of the results. The order of addition is critical: pre-incubating the enzyme and inhibitor allows for binding to occur before the competitive substrate is introduced.

• Compound Preparation:

  • Prepare stock solutions of your isoxazole derivatives and controls at 10 mM in 100% DMSO.

  • Create intermediate dilutions in DMSO. For a 10-point dose-response curve, a 3-fold serial dilution starting from 1 mM is common.

• Assay Plating:

  • Using an acoustic dispenser or manual multichannel pipette, transfer a small volume (e.g., 50-200 nL) of each compound dilution into the wells of a black 384-well microplate. This minimizes the final DMSO concentration, which can affect enzyme activity.

  • Include wells with a known inhibitor (positive control) and DMSO alone (negative control).

• Enzyme Addition and Pre-incubation:

  • Prepare a 2X working solution of the enzyme in cold assay buffer. The final concentration should be in the linear range of the assay (determined during assay development).

  • Add 10 µL of the 2X enzyme solution to each well.

  • Mix the plate gently on a plate shaker for 30 seconds.

  • Incubate the plate at room temperature for 15 minutes. Rationale: This step allows the test compounds to bind to the enzyme before the substrate is added, which is crucial for identifying competitive and non-competitive inhibitors.[21]

• Reaction Initiation and Measurement:

  • Prepare a 2X working solution of the substrate and any necessary cofactors in the assay buffer.

  • Add 10 µL of the 2X substrate solution to all wells to start the reaction. The final reaction volume is now 20 µL.

  • Immediately place the plate into a pre-warmed fluorescence plate reader.

  • Measure the fluorescence intensity (e.g., Ex/Em = 530/590 nm) kinetically over 30-60 minutes. The rate of increase in fluorescence is proportional to enzyme activity.

Data Analysis and Hit Identification

Calculating Percent Inhibition

The raw data will be in the form of fluorescence units over time. The initial reaction velocity (rate) is determined from the linear portion of this curve for each well.

• Determine Reaction Rates: Calculate the slope of the fluorescence signal versus time (dRFU/dt) for each well. This represents the reaction velocity.

• Calculate Percent Inhibition: Use the rates from the control wells to normalize the data for each test compound concentration using the following formula:

  % Inhibition = 100 * (1 - (Rate_Compound - Rate_Background) / (Rate_DMSO - Rate_Background))

  • Rate_Compound: Rate in the presence of the test compound.

  • Rate_DMSO: Average rate of the negative control wells (0% inhibition).

  • Rate_Background: Average rate of wells with no enzyme (or with a saturating concentration of a positive control inhibitor, representing 100% inhibition).

Determining the IC₅₀ Value

The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor required to reduce enzyme activity by 50%.[22] It is a standard measure of inhibitor potency.[23]

• Plot the Data: Create a dose-response curve by plotting the Percent Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).[24]

• Non-linear Regression: Fit the data to a sigmoidal (four-parameter logistic) curve using software like GraphPad Prism or an equivalent analysis tool.

• Determine IC₅₀: The IC₅₀ is the concentration at which the fitted curve crosses the 50% inhibition mark.[25] A lower IC₅₀ value indicates a more potent inhibitor.[23]

Hypothetical Screening Data:

Compound ID	Isoxazole Substituents (R1, R2)	IC₅₀ (µM)
ISOX-001	H, Phenyl	> 50
ISOX-002	H, 4-Cl-Phenyl	15.2
ISOX-003	H, 4-F-Phenyl	12.8
ISOX-004	H, 4-MeO-Phenyl	0.9
ISOX-005	Methyl, 4-MeO-Phenyl	5.6

From this hypothetical data, ISOX-004 is identified as the most potent "hit" compound.

Structure-Activity Relationship (SAR) Guided Optimization

The IC₅₀ values obtained from the screen are used to build a Structure-Activity Relationship (SAR). SAR links the chemical structure of a molecule to its biological activity.[26] By comparing the structures and potencies of compounds like ISOX-002, -003, and -004, we can deduce that an electron-donating group (methoxy) at the para-position of the phenyl ring is beneficial for activity, while halogens are less favorable. Comparing ISOX-004 and ISOX-005 suggests that a proton at the R1 position is preferred over a methyl group.

This knowledge guides the next cycle of drug discovery, where chemists design and synthesize new analogs focused on exploring variations around the most promising features to further enhance potency and selectivity.[27][28]

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Solid-Phase Synthesis of Isoxazole-Containing Libraries: An Application Note and Protocol Guide

Introduction: The Isoxazole Scaffold in Modern Drug Discovery

The isoxazole ring is a privileged five-membered heterocyclic motif that has garnered significant attention in medicinal chemistry. Its unique electronic properties, metabolic stability, and ability to engage in various non-covalent interactions have made it a cornerstone in the design of novel therapeutic agents. Isoxazole-containing compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, anticancer, and neuroprotective effects.[1][2] The demand for large and diverse collections of isoxazole derivatives for high-throughput screening has driven the development of efficient synthetic methodologies. Solid-phase organic synthesis (SPOS) has emerged as a powerful platform for the rapid generation of such libraries, offering advantages in terms of purification, automation, and miniaturization. This guide provides a comprehensive overview and detailed protocols for the solid-phase synthesis of isoxazole-containing libraries, with a focus on the widely employed 1,3-dipolar cycloaddition strategy.

Core Principles of Solid-Phase Isoxazole Synthesis

The solid-phase approach to isoxazole library synthesis involves the attachment of a starting material to an insoluble polymeric support (resin), followed by a series of chemical transformations to construct the isoxazole core and introduce diversity. The final products are then cleaved from the solid support for purification and biological evaluation. A generalized workflow is depicted below:

Figure 1: General workflow for the solid-phase synthesis of isoxazole libraries.

A key transformation in this workflow is the construction of the isoxazole ring. The most prevalent method is the [3+2] cycloaddition reaction between a nitrile oxide and an alkyne or alkene.[3][4] In the context of solid-phase synthesis, either the dipolarophile (alkyne/alkene) or the dipole precursor (e.g., an oxime) can be tethered to the solid support.

Strategic Considerations in Solid-Phase Isoxazole Synthesis

The success of a solid-phase synthesis campaign for isoxazole libraries hinges on several critical choices, including the selection of the solid support, linker strategy, and the method for isoxazole ring formation.

Solid Supports and Linkers: The Foundation of the Synthesis

The choice of resin and linker is paramount as it dictates the reaction conditions that can be employed and the nature of the final product upon cleavage.

Linker Type	Description	Cleavage Conditions	Final Product Functionality
Rink Amide Linker	An acid-labile linker widely used for the synthesis of carboxamides.[5][6]	Trifluoroacetic acid (TFA)-based cocktails.[7][8]	C-terminal amides.
Wang Resin	An acid-labile resin for the synthesis of C-terminal carboxylic acids.	Strong acids like TFA.	Carboxylic acids.
Traceless Linkers (e.g., Silicon-based)	These linkers are designed to be removed from the final molecule without leaving any residual functionality.[9][10][11][12]	Specific reagents that replace the linker with a hydrogen atom (e.g., HF or TFA for silicon linkers).[9][11]	Unfunctionalized carbon skeleton.

Rink Amide resin is a popular choice for generating libraries of isoxazole-carboxamides, which are of significant interest in drug discovery due to the prevalence of the amide bond in bioactive molecules.[5][6][13]

The Cornerstone Reaction: 1,3-Dipolar Cycloaddition

The 1,3-dipolar cycloaddition of a nitrile oxide with an alkyne is a highly efficient and regioselective method for the construction of 3,5-disubstituted isoxazoles. A crucial aspect of this reaction is the in situ generation of the unstable nitrile oxide intermediate to prevent its dimerization.

Figure 2: Key reaction: 1,3-dipolar cycloaddition for isoxazole formation.

Common methods for the in situ generation of nitrile oxides include:

• Dehydrohalogenation of hydroximoyl chlorides: This classic method involves treating a hydroximoyl chloride with a base.

• Oxidation of aldoximes: A variety of oxidizing agents can be used, including sodium hypochlorite (NaOCl), N-chlorosuccinimide (NCS), and tert-butyl hypoiodite (t-BuOI).[14] A green chemistry approach using NaCl/Oxone has also been reported.[15]

• Dehydration of primary nitroalkanes: This method provides an alternative route to nitrile oxides.[16][17]

Detailed Protocols for Solid-Phase Isoxazole Library Synthesis

The following protocols provide a step-by-step guide for the synthesis of an isoxazole-containing library using Rink Amide resin and a 1,3-dipolar cycloaddition strategy.

Protocol 1: Preparation of Resin-Bound Alkyne

This protocol describes the attachment of a carboxylic acid to Rink Amide resin, followed by propargylation to generate the resin-bound alkyne.

Materials:

• Rink Amide resin

• Carboxylic acid (R¹-COOH)

• N,N'-Diisopropylcarbodiimide (DIC)

• Hydroxybenzotriazole (HOBt)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• Propargyl bromide

• Lithium tert-butoxide

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a solid-phase synthesis vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 20 minutes to remove the Fmoc protecting group. Wash the resin thoroughly with DMF and DCM.

• Carboxylic Acid Coupling: Dissolve the carboxylic acid (R¹-COOH, 3 equivalents), DIC (3 equivalents), and HOBt (3 equivalents) in DMF. Add the solution to the resin and agitate at room temperature for 4 hours. Wash the resin with DMF and DCM.

• Propargylation: Suspend the resin in anhydrous tetrahydrofuran (THF). Add a solution of lithium tert-butoxide (3 equivalents) in THF and agitate for 10 minutes. Add propargyl bromide (5 equivalents) and continue agitation overnight. Wash the resin with THF, water, methanol, and DCM, and dry under vacuum.

Protocol 2: 1,3-Dipolar Cycloaddition on Solid Support

This protocol details the in situ generation of a nitrile oxide from an aldoxime and its subsequent cycloaddition with the resin-bound alkyne.

Materials:

• Resin-bound alkyne from Protocol 1

• Aldoxime (R²-CH=NOH)

• N-Chlorosuccinimide (NCS)

• Triethylamine (TEA)

• Chloroform (CHCl₃) or Dichloromethane (DCM)

Procedure:

• Resin Swelling: Swell the resin-bound alkyne in CHCl₃ or DCM.

• Nitrile Oxide Generation and Cycloaddition: In a separate flask, dissolve the aldoxime (R²-CH=NOH, 5 equivalents) in CHCl₃. Add NCS (5 equivalents) and stir for 15 minutes. Add this solution to the resin suspension, followed by the dropwise addition of TEA (5 equivalents). Agitate the reaction mixture at room temperature for 12-24 hours.

• Washing: Wash the resin thoroughly with DCM, DMF, methanol, and DCM, and dry under vacuum.

Protocol 3: Cleavage and Purification

This protocol describes the cleavage of the final isoxazole product from the Rink Amide resin and subsequent purification.

Materials:

• Resin-bound isoxazole from Protocol 2

• Cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS))[18]

• Cold diethyl ether

Procedure:

• Cleavage: Treat the dried resin with the cleavage cocktail for 2-3 hours at room temperature.[18]

• Product Isolation: Filter the resin and wash it with additional TFA. Combine the filtrates and concentrate under a stream of nitrogen.

• Precipitation: Precipitate the crude product by adding cold diethyl ether. Centrifuge to collect the precipitate and wash with cold ether.

• Purification and Analysis: Dry the crude product under vacuum. Purify the product using an appropriate method, such as preparative HPLC. Characterize the final product by LC-MS and NMR spectroscopy.

Cleavage Cocktail Considerations:

The composition of the cleavage cocktail is critical and should be chosen based on the amino acid composition of the peptide if applicable and the nature of the protecting groups. Scavengers like TIS are added to trap reactive cations generated during cleavage, preventing side reactions.[18] For Rink Amide resin, the use of 1,3-dimethoxybenzene in the cleavage cocktail can prevent the formation of C-terminal N-alkylated byproducts.[8]

Cleavage Cocktail	Composition	Application Notes
Standard TFA Cocktail	95% TFA, 2.5% Water, 2.5% TIS	A general-purpose cocktail for cleavage from acid-labile resins.[18]
Reagent K	82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, 2.5% 1,2-Ethanedithiol (EDT)	A robust cocktail for peptides containing sensitive residues like tryptophan, methionine, and cysteine.
Dilute TFA	1% TFA in DCM	For cleavage from very acid-sensitive resins to obtain protected peptide fragments.

Applications in Drug Discovery: A Case Study

The solid-phase synthesis of isoxazole libraries has been instrumental in the discovery of novel bioactive compounds. For instance, libraries of isoxazole-carboxamides have been synthesized and screened for their potential as antithrombotic agents. The modular nature of the solid-phase approach allows for the rapid generation of a large number of analogs, facilitating structure-activity relationship (SAR) studies and the identification of potent lead compounds.

Conclusion

Solid-phase synthesis is a powerful and versatile tool for the construction of diverse isoxazole-containing libraries for drug discovery and chemical biology. The 1,3-dipolar cycloaddition of nitrile oxides with resin-bound alkynes or alkenes represents a robust and widely adopted strategy. By carefully selecting the solid support, linker, and reaction conditions, researchers can efficiently generate large numbers of isoxazole derivatives for biological screening. The detailed protocols and strategic considerations outlined in this guide provide a solid foundation for the successful implementation of solid-phase isoxazole synthesis in the laboratory.

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Technical Notes & Optimization

Technical Support Center: Synthesis of Isoxazol-5-ylacetonitrile

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of Isoxazol-5-ylacetonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot common issues and improve your yield and purity.

Isoxazol-5-ylacetonitrile is a valuable building block in medicinal chemistry. However, its synthesis, like many heterocyclic preparations, can present challenges ranging from low yields to difficult purifications. This guide is structured to directly address the specific issues you may encounter during your experiments.

Core Synthetic Pathway: Cyclocondensation

The most common and direct route to the isoxazole core involves the cyclocondensation of a 1,3-dicarbonyl compound or a related precursor with hydroxylamine.[1][2] For synthesizing Isoxazol-5-ylacetonitrile, a key precursor would be a β-ketonitrile. The general reaction involves the nucleophilic attack of hydroxylamine on the carbonyl groups, followed by cyclization and dehydration to form the aromatic isoxazole ring.[3][4]

Below is a generalized workflow for this synthesis.

Caption: Generalized workflow for Isoxazol-5-ylacetonitrile synthesis.

Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a question-and-answer format.

Q1: Why is my yield of Isoxazol-5-ylacetonitrile consistently low?

Answer: Low or no yield is a frequent issue that can be traced back to several factors concerning starting materials, reaction conditions, or intermediate stability.[5] A systematic approach is crucial for diagnosis.

Potential Causes & Solutions:

• Poor Quality of Starting Materials:

  • Hydroxylamine Instability: Hydroxylamine hydrochloride is generally stable, but the free base is not. Preparing fresh solutions of hydroxylamine (by neutralizing the hydrochloride salt with a base just before use) is often beneficial.

  • β-Ketonitrile Reactivity: The β-ketonitrile precursor can exist in keto-enol tautomeric forms. The equilibrium between these forms, which is influenced by the solvent, can affect reactivity.[5] Ensure the purity of your β-ketonitrile, as impurities can significantly inhibit the reaction.[6]

• Suboptimal Reaction Conditions:

  • pH Control: The pH of the reaction is critical. The initial condensation step is often favored under slightly acidic to neutral conditions, while the cyclization can be base-mediated. Using a buffered system or a weak base like sodium acetate can provide better control than strong bases.[7]

  • Temperature: While many protocols suggest room temperature or reflux, the optimal temperature depends on the specific substrates.[6] For less reactive precursors, gentle heating (e.g., 50-70°C) may be necessary to drive the reaction to completion.[8] Conversely, excessive heat can lead to degradation.

  • Solvent Choice: The solvent not only dissolves the reactants but also influences the reaction mechanism. Protic solvents like ethanol and water are commonly used and are considered green options.[3][8] Ethanol is often effective as it solubilizes both the organic precursors and the hydroxylamine salt.[9]

• Side Reactions:

  • Oxime Formation without Cyclization: The reaction may stall after the initial formation of an oxime intermediate. This can happen if the conditions are not suitable for the subsequent intramolecular cyclization. Changing the base or solvent can help promote the final ring-closing step.

  • Dimerization of Intermediates: In syntheses involving in-situ generation of nitrile oxides (an alternative route), these intermediates are prone to dimerization to form furoxans, especially at high concentrations.[5][10]

Caption: Troubleshooting workflow for low product yield.

Q2: I am observing a mixture of regioisomers. How can I improve selectivity?

Answer: The formation of regioisomers is a classic challenge in isoxazole synthesis when using unsymmetrical 1,3-dicarbonyl precursors.[5] For Isoxazol-5-ylacetonitrile, if your precursor has two different electrophilic sites, you may form the 3-substituted isomer as a byproduct. Regioselectivity is governed by the relative reactivity of the carbonyl groups towards hydroxylamine, which is influenced by both steric and electronic factors.

Strategies to Enhance Regioselectivity:

• Modify the Precursor: The most effective strategy is to use a precursor where the two carbonyls have significantly different reactivity. For instance, using a β-keto aldehyde or its enamine/enone equivalent often directs the initial attack of the hydroxylamine nitrogen to the more electrophilic aldehyde carbon.

• Control Reaction pH: The pH can influence which carbonyl group is more readily attacked. Acidic conditions can activate one carbonyl over the other, while basic conditions might favor attack at the less hindered site.[5] Experimenting with a pH range from acidic (e.g., acetic acid) to basic (e.g., sodium ethoxide) is recommended.

• Solvent Effects: The polarity of the solvent can influence the reaction pathway and, consequently, the isomeric ratio.[5] Comparing results in polar protic (ethanol, water), polar aprotic (acetonitrile, DMF), and non-polar (toluene) solvents can reveal an optimal system for your desired isomer.

Parameter	Condition 1	Condition 2	Rationale
Base	Pyridine	Sodium Acetate	A weaker base may favor the thermodynamic product over the kinetic one.
Solvent	Ethanol	Acetic Acid	A protic solvent can stabilize intermediates differently than an acidic one, affecting the cyclization pathway.
Temperature	0°C to RT	Reflux	Lower temperatures often increase selectivity by favoring the reaction pathway with the lower activation energy.

Q3: I'm having difficulty purifying the final product. What are the best practices?

Answer: Purification can be challenging due to the presence of unreacted starting materials, isomeric byproducts, or side products with similar polarities to the desired compound.[5]

Purification Strategies:

• Column Chromatography: This is the most reliable method.

  • Solvent System Screening: Before running a large column, systematically screen solvent systems using Thin Layer Chromatography (TLC). A good solvent system will give your product an Rf value of ~0.3-0.4 and show clear separation from impurities. Common systems include mixtures of hexane/ethyl acetate or dichloromethane/methanol.

  • Additive Use: Sometimes, adding a small amount of a modifier can dramatically improve separation. For example, a trace of triethylamine can prevent streaking of basic compounds, while a drop of acetic acid can help with acidic impurities.[5]

• Recrystallization: If the crude product is obtained as a solid and is relatively pure (>90%), recrystallization can be a highly effective and scalable purification method. Test various solvents (e.g., ethanol, isopropanol, ethyl acetate/hexane mixtures) on a small scale to find one that dissolves the compound when hot but gives poor solubility when cold.

• Acid-Base Extraction: If your main impurities are acidic or basic in nature, a liquid-liquid extraction workup can remove them before chromatography. Washing the organic layer with a dilute base (e.g., NaHCO₃ solution) will remove acidic impurities, while a wash with dilute acid (e.g., 1M HCl) will remove basic impurities.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism for the synthesis of an isoxazole from a β-ketonitrile and hydroxylamine?

Answer: The mechanism proceeds through two key stages: condensation and cyclization.[3][4]

• Oxime Formation: The nitrogen atom of hydroxylamine performs a nucleophilic attack on one of the carbonyl carbons of the β-dicarbonyl precursor. This is followed by dehydration to form an oxime intermediate.

• Intramolecular Cyclization: The hydroxyl group of the oxime then attacks the second carbonyl group.

• Dehydration: A final dehydration step occurs, leading to the formation of the stable aromatic isoxazole ring.

The specific pathway and rate-determining step can be influenced by the reaction pH.[11]

Caption: Plausible mechanism for isoxazole formation.

Q2: Are there "greener" approaches to this synthesis?

Answer: Yes, green chemistry principles are increasingly being applied to heterocyclic synthesis.[8]

• Aqueous Media: Performing the reaction in water is a common green approach. It is non-toxic, inexpensive, and can sometimes accelerate reactions due to hydrophobic effects.[3][11]

• Ultrasound or Microwave Irradiation: These non-conventional energy sources can significantly reduce reaction times from hours to minutes and often lead to higher yields with fewer byproducts.[9]

• Alternative Catalysts: Using biodegradable catalysts like itaconic acid, pyruvic acid, or even catalyst-free systems under the right conditions aligns with green chemistry goals.[9]

Q3: What are the key safety precautions for this synthesis?

Answer:

• Hydroxylamine Hydrochloride: While the salt is relatively safe, hydroxylamine free base can be explosive. Avoid isolating the free base; generate it in situ when needed.

• Solvents: Standard precautions for handling organic solvents (e.g., use of a fume hood, avoiding ignition sources) should be followed.

• Cyanide Precursors: If the synthesis route involves cyanide salts (e.g., for introducing the acetonitrile group in a separate step), extreme caution is necessary.[7] Cyanide is highly toxic. All manipulations should be done in a certified fume hood, and a cyanide-specific quenching protocol (e.g., using bleach or hydrogen peroxide) should be in place.

Detailed Experimental Protocol

This protocol is a representative example for the synthesis of a 3-methyl-4-aryl-isoxazol-5(4H)-one, which can be adapted for Isoxazol-5-ylacetonitrile by substituting the β-ketoester with an appropriate β-ketonitrile.[8]

Title: Three-Component Synthesis of 4-(4-Methoxybenzylidene)-3-methylisoxazol-5(4H)-one

Materials:

• 4-Methoxybenzaldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Hydroxylamine hydrochloride (1 mmol)

• Gluconic acid aqueous solution (50 wt%, 5 mL)[8]

• Ethyl acetate

• Ethanol

Procedure:

• In a 25 mL round-bottom flask, combine 4-methoxybenzaldehyde (1 mmol), ethyl acetoacetate (1 mmol), and hydroxylamine hydrochloride (1 mmol).

• Add the gluconic acid aqueous solution (5 mL).

• Stir the mixture at 70°C. Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Once the reaction is complete (typically within 45-60 minutes), cool the reaction mixture to room temperature.

• Extract the product from the aqueous mixture using ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude solid by recrystallization from ethanol to yield the pure product.

• Confirm the structure of the pure product using ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. MDPI. [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Publishing. [Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. National Center for Biotechnology Information. [Link]

• Construction of Isoxazole ring: An Overview. NanoBioLetters. [Link]

• Synthesis of 5-isoxazol-5-yl-2′-deoxyuridines exhibiting antiviral activity against HSV and several RNA viruses. National Center for Biotechnology Information. [Link]

• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. National Center for Biotechnology Information. [Link]

• Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Beilstein Journals. [Link]

• Cyclocondensation pathways for the synthesis of isoxazole... ResearchGate. [Link]

• Isoxazole synthesis. Organic Chemistry Portal. [Link]

• Green synthesis of 3,4-disubstituted isoxazol-5(4H)-one using Gluconic acid aqueous solution as an efficient. ACG Publications. [Link]

• Synthesis of Fused Isoxazoles: A Comprehensive Review. MDPI. [Link]

• Efficient Three-Component Synthesis of 3,4-Disubstituted Isoxazol- 5(4H)-ones in Green Media. Jordan Journal of Chemistry. [Link]

• The proposed mechanism for the synthesis of isoxazol-5(4H)-ones by the urea catalyst (5a-5aab). ResearchGate. [Link]

• Synthesis of 3,4,5-Trisubstituted Isoxazoles in Water via a [3+2]- Cycloaddition of Nitrile Oxides and 1,3-Diketones, β-Ketoest. ChemRxiv. [Link]

• Challenges associated with isoxazole directed C−H activation. ResearchGate. [Link]

Sources

• 1. nanobioletters.com [nanobioletters.com]
• 2. TCI Practical Example: Isoxazole Ring Construction Reaction Using Hydroxylamine Hydrochloride | TCI AMERICA [tcichemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. acgpubs.org [acgpubs.org]
• 9. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jjc.yu.edu.jo [jjc.yu.edu.jo]

Technical Support Center: Synthesis of Isoxazol-5-ylacetonitrile

A Guide to Troubleshooting Side Product Formation and Optimizing Reaction Outcomes

Introduction: The Challenge of Synthesizing Isoxazol-5-ylacetonitrile

Isoxazol-5-ylacetonitrile and its derivatives are valuable heterocyclic building blocks in medicinal chemistry and drug development. Their synthesis, while seemingly straightforward, is often plagued by challenges related to side product formation, low yields, and product instability. The inherent reactivity of the starting materials and the sensitivity of the isoxazole ring itself demand a nuanced understanding of the underlying reaction mechanisms to achieve high purity and yield.

This technical guide serves as a resource for researchers and process chemists encountering common issues during the synthesis of isoxazol-5-ylacetonitrile. We will explore the primary synthetic routes and delve into a question-and-answer-based troubleshooting section that addresses specific experimental challenges, from managing regioisomeric impurities to preventing product degradation. Our focus is not just on the "how," but on the "why," providing the causal logic behind experimental choices to empower you to optimize your synthetic strategy.

PART 1: Overview of Primary Synthetic Pathways

The selection of a synthetic route is the first critical decision point that influences the potential side product profile. Three principal strategies are commonly employed for the synthesis of the isoxazole core, each with distinct advantages and disadvantages.

Caption: Primary synthetic routes to isoxazol-5-ylacetonitrile.

Synthetic Route	Key Transformation	Common Precursors	Advantages	Potential Disadvantages
1. Cyclocondensation	Formation of the isoxazole ring from acyclic precursors.[1][2]	β-Ketonitriles, Hydroxylamine hydrochloride.	Convergent, cost-effective, good scalability.	Regioisomer formation , potential for multiple condensation products.[3]
2. Nucleophilic Substitution	Introduction of the acetonitrile group onto a pre-formed isoxazole.[1]	5-(Bromomethyl)isoxazole, Sodium cyanide.	High-yielding, regiochemically unambiguous.	Toxicity of cyanide reagents, availability of the halo-precursor.[1]
3. 1,3-Dipolar Cycloaddition	[3+2] cycloaddition to form the isoxazole ring.[4][5][6]	Terminal alkynes, Aldoximes (as nitrile oxide precursors).	High regioselectivity in many cases, mild conditions.[6]	Dimerization of nitrile oxide intermediate, requires careful control of stoichiometry.[7]

PART 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common problems encountered during synthesis. We provide a logical framework for diagnosing the issue and implementing a scientifically sound solution.

Caption: A decision tree for troubleshooting common synthesis issues.

Q1: My reaction yield is very low, and the crude NMR spectrum shows multiple unidentified peaks. Where should I start?

A1: Low yield accompanied by a complex product mixture is a classic problem that points to issues with either the starting materials, reaction conditions, or stability of intermediates.

• Causality—Reagent Integrity: The primary suspect is often the quality of the reagents. For the cyclocondensation route, β-ketonitriles can undergo self-condensation or hydrolysis. Hydroxylamine hydrochloride can degrade over time. It is crucial to use high-purity starting materials.

• Causality—Reaction Conditions:

  • Temperature: Inadequate temperature control is a common pitfall. For instance, in the 1,3-dipolar cycloaddition route, the in situ generation of nitrile oxide from an aldoxime must be carefully managed. If the temperature is too high, the highly reactive nitrile oxide can dimerize to form a furoxan, consuming the intermediate and reducing the yield of the desired isoxazole.[7]

  • Reaction Time: It is essential to monitor the reaction's progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or LC-MS.[1] Stopping the reaction too early results in incomplete conversion, while extending it for too long can lead to the degradation of the desired product, especially if the reaction conditions are harsh.[3]

Troubleshooting Steps:

• Verify Reagent Quality: Use freshly opened or purified starting materials. Confirm the structure and purity of your β-ketonitrile precursor by NMR.

• Optimize Temperature: For reactions involving sensitive intermediates like nitrile oxides, add the oxidant (e.g., NaOCl) slowly at a low temperature (0-5 °C) to allow the cycloaddition to occur before dimerization can take place.[5]

• Monitor Reaction Progress: Run the reaction with periodic sampling (e.g., every 30-60 minutes) to establish the optimal reaction time where the product concentration is maximized and byproduct formation is minimized.

Q2: I am using the cyclocondensation route and obtaining a mixture of isoxazol-3-yl and isoxazol-5-ylacetonitrile regioisomers. How can I improve selectivity?

A2: This is the most common and mechanistically significant challenge in isoxazole synthesis from unsymmetrical 1,3-dicarbonyl compounds (or their synthetic equivalents like β-ketonitriles).[3] The regiochemical outcome depends on which carbonyl group undergoes the initial nucleophilic attack by hydroxylamine and which participates in the subsequent cyclization. This process is highly sensitive to steric hindrance, electronic effects, and, most critically, the reaction pH.

• Mechanistic Insight:

  • Under Basic/Neutral Conditions: The more electrophilic (less sterically hindered) carbonyl group is preferentially attacked by the nitrogen of hydroxylamine.

  • Under Acidic Conditions: The reaction can proceed via an oxime intermediate. The cyclization is then initiated by the attack of the oxime's hydroxyl group onto the other protonated carbonyl.

Caption: Influence of pH on the regiochemical outcome of isoxazole synthesis.

Strategies for Controlling Regioselectivity:

• pH Control: This is the most effective tool. Running the reaction in a buffered solution or with a specific acid/base can dramatically influence the isomer ratio. For the desired 5-substituted product, conditions are typically neutral to slightly basic (e.g., using sodium acetate as a base in ethanol).[1]

• Solvent Choice: The polarity of the solvent can influence the tautomeric equilibrium of the β-ketonitrile, which in turn affects the relative reactivity of the two carbonyl groups.

• Protecting Groups: In complex syntheses, a protecting group strategy can be employed to temporarily block one carbonyl group, forcing the reaction to proceed with the desired regiochemistry.

Q3: My desired product appears to be forming, but it degrades during workup or upon standing. What is causing this instability?

A3: The isoxazole ring, while aromatic, contains a relatively weak N-O bond that is susceptible to cleavage under certain conditions.[2][3] This latent instability is a frequent source of product loss after the main reaction is complete.

• Causality—Ring-Opening Reactions:

  • Reductive Cleavage: The N-O bond can be readily cleaved by catalytic hydrogenation (e.g., H₂/Pd, Raney Ni) or other reducing agents. This is a critical consideration if downstream synthetic steps involve reduction.[3]

  • Base-Mediated Cleavage: Strong bases (e.g., NaOH, KOH, alkoxides) can promote ring-opening, particularly at elevated temperatures.[3][8] This is why workups involving strong basic washes should be performed quickly and at low temperatures.

  • Photochemical Decomposition: Prolonged exposure to UV light can induce rearrangement of the isoxazole ring to an oxazole via an azirine intermediate, or other decomposition pathways.[2]

  • Transition Metal Catalysis: Certain transition metals can catalyze the cleavage or rearrangement of the isoxazole ring.[3][8]

Preventative Measures:

• Mild Workup Conditions: Use mild bases like aqueous sodium bicarbonate for neutralization instead of sodium hydroxide. Perform extractions and washes promptly and at or below room temperature.

• Purification Strategy: When performing column chromatography, avoid highly basic or acidic mobile phase additives if possible. Neutral silica gel is generally preferred.

• Storage: Store the purified isoxazol-5-ylacetonitrile in a cool, dark place, preferably under an inert atmosphere (nitrogen or argon) to minimize degradation.

PART 3: Recommended Experimental Protocol

The following protocol details the synthesis of isoxazol-5-ylacetonitrile via the robust and widely used cyclocondensation route.

Synthesis of Isoxazol-5-ylacetonitrile via Cyclocondensation

This procedure is adapted from established methods for isoxazole synthesis.[1][9]

Materials:

• 3-Oxo-pentanedinitrile (or a suitable β-ketonitrile precursor) (1.0 eq)

• Hydroxylamine hydrochloride (1.1 eq)

• Sodium acetate (1.1 eq)

• Ethanol (or Acetic Acid), as solvent

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the β-ketonitrile precursor (1.0 eq), hydroxylamine hydrochloride (1.1 eq), and sodium acetate (1.1 eq).

• Add ethanol (approx. 5-10 mL per gram of β-ketonitrile) to the flask. The use of sodium acetate is crucial as it acts as a mild base to liberate the free hydroxylamine nucleophile from its hydrochloride salt.

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol).

• Monitor the reaction progress by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent). The reaction is typically complete within 2-4 hours.[1]

• Once the starting material is consumed, allow the mixture to cool to room temperature.

Work-up and Purification:

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the resulting residue, add deionized water and extract the product with an organic solvent such as ethyl acetate (3 x volume of water).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to remove any acidic impurities) and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude material by flash column chromatography on silica gel to afford the pure isoxazol-5-ylacetonitrile.[1]

Characterization:

• ¹H NMR: Expect signals corresponding to the methylene protons of the acetonitrile group and the two protons on the isoxazole ring.

• Mass Spectrometry (MS): The primary ion observed should correspond to the molecular weight of the product ([M+H]⁺). Be aware of potential adducts like [M+Na]⁺.[10]

References

• A Comparative Guide to the Synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile. BenchChem.
• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. MDPI.
• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradi
• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Publishing.
• Cyclocondensation pathways for the synthesis of isoxazole scaffolds.
• Isoxazole synthesis by consecutive three-component alkynylation–cyclocondensation sequence.
• Construction of Isoxazole ring: An Overview. NanoBioLetters.
• TCI Practical Example: Isoxazole Ring Construction Reaction Using Hydroxylamine Hydrochloride. TCI Chemicals.
• The synthetic and therapeutic expedition of isoxazole and its analogs. PubMed Central.
• Synthesis of Bicyclic Isoxazoles and Isoxazolines via Intramolecular Nitrile Oxide Cycloaddition. MDPI.
• Synthesis of 5-isoxazol-5-yl-2′-deoxyuridines exhibiting antiviral activity against HSV and several RNA viruses. PubMed Central.
• Diradical Interactions in Ring-Open Isoxazole. NSF Public Access Repository.
• Diradical Interactions in Ring-Open Isoxazole. PubMed.
• Troubleshooting guide for the synthesis of isoxazole deriv
• Isoxazole. Wikipedia.
• Green synthesis of 3,4-disubstituted isoxazol-5(4H)-one using Gluconic acid aqueous solution as an efficient.
• The proposed mechanism for the synthesis of isoxazol-5(4H)-ones by the urea catalyst (5a-5aab).
• Au‐catalyzed ring opening reaction of isoxazoles with isoxazolyl amine.
• Isoxazole synthesis. Organic Chemistry Portal.
• Mechanism of formation of isoxazole‐5‐carboxamides 6.
• Technical Support Center: Refinement of Analytical Methods for 3-Methyl-5-(oxazol-5-yl)isoxazole. BenchChem.

Sources

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• 2. Isoxazole - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 5-isoxazol-5-yl-2′-deoxyuridines exhibiting antiviral activity against HSV and several RNA viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Isoxazole synthesis [organic-chemistry.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. nanobioletters.com [nanobioletters.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Yield in Isoxazole Ring Formation

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with low yields during isoxazole ring formation. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the underlying chemical principles to empower your experimental design and troubleshooting efforts. This resource is structured in a question-and-answer format to directly address the specific issues you may be facing in the lab.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Core Problem: Low or No Product Yield

Question 1: I'm getting a very low yield, or no desired isoxazole product at all. What are the most common initial factors I should investigate?

Answer: A low or nonexistent yield in isoxazole synthesis can often be traced back to a few fundamental areas: the integrity of your starting materials, the precision of your reaction conditions, and the stability of key intermediates.[1] A systematic evaluation of these factors is the most effective troubleshooting approach.

Initial Troubleshooting Workflow:

Caption: A flowchart for troubleshooting low yields in isoxazole synthesis.

In-Depth Checks:

• Starting Material Integrity:

  • Purity: Have you confirmed the purity of your starting materials (e.g., 1,3-dicarbonyl compounds, hydroxylamine, alkynes, and nitrile oxide precursors) via techniques like NMR or GC-MS? Impurities can interfere with the reaction.

  • Reactivity: 1,3-dicarbonyl compounds can exist as keto-enol tautomers, which can impact their reactivity.[1] For 1,3-dipolar cycloadditions, the stability of the alkyne and the nitrile oxide precursor is critical.[1]

  • Hydroxylamine and its Salts: These reagents can be toxic and corrosive. Always handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[1]

• Reaction Conditions:

  • Temperature: Temperature control is crucial. For instance, the in situ generation of nitrile oxides may require low temperatures to prevent dimerization, followed by warming to facilitate the cycloaddition.[1] Conversely, excessively high temperatures can lead to decomposition of reactants or products.[2]

  • Reaction Time: It is essential to monitor the reaction's progress using methods like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal duration.[1] Insufficient time will result in low conversion, while extended periods can lead to the formation of byproducts.[1]

  • Stoichiometry: Ensure the molar ratios of your reactants are correct. For instance, in 1,3-dipolar cycloadditions, a slight excess of the alkyne can help to trap the nitrile oxide and prevent its dimerization.[2]

Specific Issue: 1,3-Dipolar Cycloaddition Problems

Question 2: My 1,3-dipolar cycloaddition reaction for isoxazole synthesis is giving a low yield. I suspect issues with the nitrile oxide. How can I address this?

Answer: This is a very common challenge. The primary culprit in low-yielding 1,3-dipolar cycloadditions is often the instability of the nitrile oxide intermediate, which is prone to dimerization to form furoxans, especially at high concentrations.[1][2]

Strategies to Mitigate Nitrile Oxide Dimerization:

• In Situ Generation: To minimize dimerization, it is best to generate the nitrile oxide in situ so that the dipolarophile (the alkyne) is readily available to react.[1]

• Slow Addition: Slowly adding the nitrile oxide precursor (e.g., an aldoxime or hydroximoyl chloride) to the reaction mixture containing the alkyne can help maintain a low concentration of the nitrile oxide, favoring the desired cycloaddition over dimerization.[1][2]

• Choice of Base and Solvent: The selection of the base and solvent for generating the nitrile oxide is critical.[2] Common bases include triethylamine and N,N-diisopropylethylamine.[2] The solvent can affect the solubility of reactants and the reaction rate.[2]

• Hypervalent Iodine Reagents: The use of hypervalent iodine reagents to oxidize oximes can lead to the rapid formation of nitrile oxides and high yields of 3,5-disubstituted isoxazoles with complete regioselectivity.[3][4]

Experimental Protocol: In Situ Generation of Nitrile Oxide for Cycloaddition

This protocol outlines the in situ generation of a nitrile oxide from an aldoxime, followed by its cycloaddition with an alkyne.

• Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve the alkyne (1.2 eq.) in a suitable solvent (e.g., THF or DCM).

• Precursor Solution: In a separate flask, dissolve the aldoxime (1.0 eq.) and a base (e.g., triethylamine, 1.5 eq.) in the same solvent.

• Slow Addition: Using a syringe pump, add the aldoxime/base solution to the stirred alkyne solution over 1-2 hours at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, proceed with a standard aqueous work-up and purification by column chromatography.

Specific Issue: Regioselectivity Problems

Question 3: My reaction is producing a mixture of isoxazole regioisomers. How can I improve the regioselectivity?

Answer: The formation of regioisomers is a frequent challenge, particularly in the synthesis of isoxazoles from unsymmetrical 1,3-dicarbonyl compounds and in 1,3-dipolar cycloadditions.[1] Regioselectivity is governed by both steric and electronic factors of the reactants, as well as the reaction conditions.[1]

Decision Tree for Improving Regioselectivity:

Caption: A decision-making flowchart for addressing regioselectivity issues.

Key Strategies for Controlling Regioselectivity:

• Solvent Polarity: The polarity of the solvent can significantly influence regioselectivity. For instance, in the reaction of β-enamino diketones with hydroxylamine, using a protic solvent like ethanol can favor one regioisomer, while an aprotic solvent like acetonitrile can favor another.[1]

• Catalysts and Additives: The addition of a Lewis acid, such as BF₃·OEt₂, can control the regioselectivity in the synthesis from β-enamino diketones.[1]

• pH Control: In the Claisen synthesis, adjusting the pH of the reaction medium can alter the isomeric ratio of the products.[1]

• Substrate Modification: Using β-enamino diketones instead of traditional 1,3-dicarbonyls can offer better regiochemical control.[1][5] The electronic and steric properties of the substituents on both the 1,3-dicarbonyl/alkyne and the hydroxylamine/nitrile oxide precursor can be modified to favor the formation of a specific regioisomer.[1]

Data on Regioselectivity Control

The following table summarizes the effect of reaction conditions on the regioselective synthesis of isoxazoles from a β-enamino diketone and hydroxylamine hydrochloride.[1]

Entry	Solvent	Base	Ratio (Isomer 1:Isomer 2)	Isolated Yield (%)
1	EtOH	-	30:70	85
2	MeCN	-	75:25	82
3	EtOH	Pyridine	15:85	90
4	MeCN	Pyridine	80:20	88

Specific Issue: Product Decomposition

Question 4: My isoxazole derivative seems to be decomposing during workup or purification. What could be the cause?

Answer: The isoxazole ring can be sensitive to certain conditions due to the relatively weak N-O bond.[1] If you suspect product decomposition, consider the following potential causes and implement milder workup and purification procedures.

Conditions that can lead to Isoxazole Ring Cleavage:

• Strongly Basic Conditions: Some isoxazoles can undergo ring-opening in the presence of strong bases.[1]

• Reductive Conditions: Catalytic hydrogenation (e.g., H₂/Pd) can cleave the N-O bond.[1]

• Photochemical Conditions: Exposure to UV irradiation can cause the isoxazole ring to rearrange.[1]

• Transition Metals: Certain transition metals may catalyze the cleavage of the N-O bond.[1]

Recommendations for Milder Procedures:

• Avoid strongly acidic or basic conditions during workup.

• If your compound is photosensitive, protect it from light.

• Consider purification methods that do not involve harsh conditions, such as crystallization.

Advanced Techniques

Question 5: Can I use microwave irradiation to improve my isoxazole synthesis?

Answer: Yes, microwave-assisted synthesis is a highly effective technique for preparing isoxazole derivatives. It often leads to significantly reduced reaction times, higher yields, and cleaner reaction profiles compared to conventional heating methods.[1] This method is particularly advantageous for 1,3-dipolar cycloaddition reactions.[1][6]

General Protocol for Microwave-Assisted Isoxazole Synthesis:

• Reactant Mixture: In a microwave-safe vial, combine the nitrile oxide precursor (1.0 eq.), the alkyne (1.2 eq.), and a suitable solvent (e.g., methanol).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 100-180 °C) and power (e.g., 200 W) for a short duration (e.g., 5-20 minutes).[1] The optimal conditions will depend on the specific substrates.

• Work-up and Purification: After the reaction, cool the vial to room temperature. Remove the solvent under reduced pressure and purify the crude product.

Purification Strategies

Question 6: I'm having difficulty purifying my crude isoxazole product, especially in separating regioisomers. What are my options?

Answer: The purification of isoxazole derivatives can indeed be challenging due to the presence of unreacted starting materials, byproducts like furoxans, and regioisomers with similar polarities.[1]

Effective Purification Techniques:

• Column Chromatography: This is the most common method.

  • Solvent System Screening: Systematically screen different solvent systems using TLC to achieve the best separation. Sometimes, a ternary mixture of solvents or the addition of a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) can improve resolution.[1]

• Crystallization: If your desired product is a solid, crystallization can be a very effective purification method. Experiment with different solvent systems to induce the crystallization of the desired isomer.[1]

• Chemical Derivatization: In some cases, it may be possible to selectively react one isomer with a reagent to form a derivative that is easier to separate. The protecting group can then be removed to yield the pure isomer.[1]

References

• Optimization of the reaction conditions for the synthesis of isoxazole - ResearchGate. Available at: [Link]

• Optimization of the reaction conditions for the synthesis of 3,4,5-trisubstituted isoxazoles 3. a - ResearchGate. Available at: [Link]

• Advances in isoxazole chemistry and their role in drug discovery - RSC Publishing. Available at: [Link]

• Construction of Isoxazole ring: An Overview. Available at: [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. Available at: [Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PubMed Central. Available at: [Link]

• Synthesis of isoxazoles by hypervalent iodine-induced cycloaddition of nitrile oxides to alkynes - Chemical Communications (RSC Publishing). Available at: [Link]

• Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC - NIH. Available at: [Link]

• Challenges associated with isoxazole directed C−H activation. - ResearchGate. Available at: [Link]

• Isoxazole synthesis - Organic Chemistry Portal. Available at: [Link]

• Synthesis of isoxazole derivatives by 1,3‐DC of NOs and alkynes... - ResearchGate. Available at: [Link]

• Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines - NIH. Available at: [Link]

• Isoxazoles via Cycloaddition of Terminal Alkynes and Nitrile Oxides (from Oximes) - Sciforum. Available at: [Link]

• Synthesis of Isoxazoles via Electrophilic Cyclization - Organic Chemistry Portal. Available at: [Link]

• Synthesis and Biological Evaluation of Some Novel Isoxazole Derivatives - ResearchGate. Available at: [Link]

• Cu-Free 1,3-Dipolar Cycloaddition Click Reactions To Form Isoxazole Linkers in Chelating Ligands for fac-[MI(CO)3]+ Centers (M = Re, 99mTc) | Inorganic Chemistry - ACS Publications. Available at: [Link]

• Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. Available at: [Link]

• Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media - ResearchGate. Available at: [Link]

• Isoxazolines from Nitro Compounds: Synthesis and Applications - ResearchGate. Available at: [Link]

• Synthesis of Bicyclic Isoxazoles and Isoxazolines via Intramolecular Nitrile Oxide Cycloaddition - PMC - NIH. Available at: [Link]

• The Green and Effective Synthesis of Isoxazole-based Molecules Under Ultrasonic Irradiation Approaches - Preprints.org. Available at: [Link]

• New Triazole-Isoxazole Hybrids as Antibacterial Agents: Design, Synthesis, Characterization, In Vitro, and In Silico Studies - MDPI. Available at: [Link]

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• 4. sciforum.net [sciforum.net]
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• 6. researchgate.net [researchgate.net]

Technical Support Center: Purification of Isoxazol-5-ylacetonitrile

Welcome to the dedicated technical support center for the purification of Isoxazol-5-ylacetonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this versatile heterocyclic building block. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in established chemical principles.

Introduction to Purification Challenges

Isoxazol-5-ylacetonitrile (C₅H₄N₂O, MW: 108.10) is a valuable intermediate in medicinal chemistry. However, its purification can be hampered by the presence of structurally similar impurities, potential instability of the isoxazole ring, and the physicochemical properties of the nitrile functional group. This guide will equip you with the knowledge to anticipate and overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude Isoxazol-5-ylacetonitrile?

A1: The impurity profile largely depends on the synthetic route employed. Common impurities may include:

• Unreacted Starting Materials: Such as β-ketonitriles (e.g., 2-cyano-3-oxobutanoate) and hydroxylamine.

• Regioisomers: If an unsymmetrical precursor is used in the isoxazole ring formation, regioisomeric isoxazoles with similar polarities may form.[1]

• Furoxans: These are common byproducts resulting from the dimerization of nitrile oxide intermediates, especially in syntheses involving 1,3-dipolar cycloadditions.[1]

• Solvent Residues: Residual solvents from the reaction or initial work-up.

Q2: Is the isoxazole ring in my compound stable during purification?

A2: The isoxazole ring's N-O bond is relatively weak and can be susceptible to cleavage under certain conditions:

• Strongly Basic Conditions: Ring-opening can occur in the presence of strong bases.

• Reductive Conditions: Catalytic hydrogenation (e.g., H₂/Pd) can cleave the N-O bond.

• Photochemical Conditions: Exposure to UV irradiation may cause rearrangement of the isoxazole ring.[1] It is advisable to use milder purification conditions and protect the compound from prolonged exposure to harsh reagents and light.

Q3: How can I effectively visualize Isoxazol-5-ylacetonitrile on a TLC plate?

A3: Isoxazole rings are aromatic and typically absorb UV light. Therefore, they can be visualized as dark spots on TLC plates containing a fluorescent indicator (F254) under a 254 nm UV lamp. For enhanced visualization or if the compound is not sufficiently UV-active, you can use staining agents like potassium permanganate (KMnO₄) or an iodine chamber.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of Isoxazol-5-ylacetonitrile and provides actionable solutions.

Issue 1: Oiling Out During Recrystallization

Problem: Upon cooling the recrystallization solvent, the compound separates as an oil instead of forming crystals.

Cause: This phenomenon, known as "oiling out," occurs when the melting point of the solute is lower than the temperature of the solution at which it starts to precipitate.[2][3] Impurities can also depress the melting point, contributing to this issue.[2] Oiled-out products are often impure as the oil can act as a solvent for impurities.[3][4]

Solutions:

• Increase Solvent Volume: Add more of the hot solvent to the oiled-out mixture to redissolve it completely. Then, allow it to cool more slowly.

• Lower the Cooling Temperature: If the oil solidifies upon further cooling, you can try to induce crystallization at a lower temperature.

• Change Solvent System: Select a solvent with a lower boiling point.

• Trituration: If the oil is persistent, decant the solvent and try to induce solidification by scratching with a glass rod or adding a small amount of a non-polar solvent like hexane and sonicating.[5]

• Seed Crystals: If you have a small amount of pure, solid material, add a seed crystal to the cooled solution to initiate crystallization.

Issue 2: Co-elution of Impurities in Column Chromatography

Problem: An impurity has a very similar Rf value to Isoxazol-5-ylacetonitrile, making separation by column chromatography difficult.

Cause: The impurity may be a regioisomer or another byproduct with similar polarity to the desired product.

Solutions:

• Solvent System Optimization: Systematically screen different solvent systems for TLC. Try combinations of solvents from different selectivity groups (e.g., hexane/ethyl acetate vs. dichloromethane/methanol). Sometimes, adding a small amount of a third solvent can improve separation.

• Gradient Elution: Use a shallow gradient of the more polar solvent during column chromatography to enhance the separation of closely eluting compounds.

• Alternative Stationary Phase: If silica gel is not providing adequate separation, consider using a different stationary phase such as alumina or reverse-phase silica (C18).

• Chemical Derivatization: In some cases, it may be possible to selectively react either the product or the impurity to form a derivative with a significantly different polarity, allowing for easier separation. The derivative can then be converted back to the original compound if necessary.[1]

Issue 3: Emulsion Formation During Liquid-Liquid Extraction

Problem: A stable emulsion forms at the interface of the organic and aqueous layers during work-up, making separation difficult.

Cause: Emulsions can be caused by the presence of fine particulate matter or compounds that act as surfactants.

Solutions:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous phase and can help to break the emulsion.[5]

• Filtration: Filter the entire mixture through a pad of Celite® or glass wool. This can help to coalesce the dispersed droplets.[5]

• Centrifugation: If the volume is small enough, centrifuging the mixture can effectively separate the layers.[5]

• Patience and Gentle Mixing: Sometimes, simply allowing the mixture to stand for an extended period can lead to separation. In subsequent extractions, use gentle swirling rather than vigorous shaking.[5]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol provides a general procedure for the purification of Isoxazol-5-ylacetonitrile using silica gel column chromatography.

1. Slurry Preparation and Column Packing: a. Choose an appropriate solvent system based on TLC analysis (e.g., Hexane:Ethyl Acetate 7:3). b. Prepare a slurry of silica gel in the chosen eluent. c. Pack a glass column with the slurry, ensuring no air bubbles are trapped.

2. Sample Loading: a. Dissolve the crude Isoxazol-5-ylacetonitrile in a minimal amount of the eluent or a more polar solvent (e.g., dichloromethane). b. Alternatively, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding the silica, and then evaporating the solvent. c. Carefully load the sample onto the top of the packed column.

3. Elution: a. Begin eluting the column with the chosen solvent system. b. Collect fractions in test tubes. c. Monitor the elution of the compound by TLC analysis of the collected fractions.

4. Product Isolation: a. Combine the fractions containing the pure product. b. Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified Isoxazol-5-ylacetonitrile.

Protocol 2: Purification by Recrystallization

This protocol outlines the steps for purifying Isoxazol-5-ylacetonitrile by recrystallization. The choice of solvent is critical and should be determined experimentally.

1. Solvent Selection: a. Test the solubility of the crude product in small amounts of various solvents at room temperature and upon heating. b. An ideal solvent will dissolve the compound when hot but not when cold. Common solvent systems for isoxazoles include ethanol/water, hexane/ethyl acetate, and dichloromethane/hexane.

2. Dissolution: a. Place the crude solid in an Erlenmeyer flask. b. Add a minimal amount of the chosen hot solvent to just dissolve the solid.

3. Hot Filtration (if necessary): a. If insoluble impurities are present, perform a hot gravity filtration to remove them.

4. Crystallization: a. Allow the hot, clear solution to cool slowly to room temperature. b. Further cooling in an ice bath can maximize crystal formation.

5. Crystal Collection: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of the cold recrystallization solvent.

6. Drying: a. Dry the purified crystals in a vacuum oven or desiccator to remove any residual solvent.

Analytical Characterization

Accurate characterization of the purified Isoxazol-5-ylacetonitrile is crucial to confirm its identity and purity.

Table 1: Analytical Methods for Purity Assessment

Technique	Purpose	Typical Parameters
HPLC	Purity determination and quantification of impurities.	Column: C18 reverse-phase. Mobile Phase: Gradient of water (with 0.1% formic acid) and methanol or acetonitrile. Detection: UV at an appropriate wavelength.
GC-MS	Purity assessment and identification of volatile impurities.	Column: Capillary column (e.g., DB-5ms). Carrier Gas: Helium. Detection: Mass spectrometry (EI mode).
¹H and ¹³C NMR	Structural confirmation and identification of impurities.	Solvent: CDCl₃ or DMSO-d₆. Reference: Tetramethylsilane (TMS).
Melting Point	Assessment of purity.	A sharp melting point range indicates high purity. The melting point of a related compound, (3-para-tolyl-isoxazol-5-yl)methanol, has been reported as 97°C.[6] The melting point of Isoxazol-5-ylacetonitrile should be determined experimentally.

References

• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Refining Work-up Procedures for Isoxazole Reactions. BenchChem Technical Support.

• Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. ResearchGate. [Link]

• BenchChem. (2025). solubility of 2-(5-Methylisoxazol-3-yl)acetonitrile in organic solvents. BenchChem Technical Support.

• Spectral Assignments and Reference Data. CONICET. [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Mettler Toledo. Oiling Out in Crystallization. [Link]

• Gollapalli Naga Raju et al. (2015). Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives. Der Pharma Chemica, 7(6), 346-352.
• S1 1H NMR, 13C NMR, and HMBC Spectra Supplementary Information (SI) for Chemical Science. The Royal Society of Chemistry.

• Isoxazole Derivatives of Alpha-pinene Isomers: Synthesis, Crystal Structure, Spectroscopic Characterization (FT-IR/NMR/GC-MS) and DFT Studies. ResearchGate. [Link]

• Yaichkov, I. I., et al. (2024). Pharmacokinetics Study of a New Isoxazole Derivative in Rats Using HPLC-MS/MS for Blood Sample Analysis.

• Reddit. (2013). Recrystallization (help meeeeee). r/chemistry. [Link]

• BOC Sciences. (2024).

• LookChem. Cas 60640-76-8,hydroxy-(5-phenyl-isoxazol-3-yl)-acetonitrile. [Link]

• ResearchGate. 93 questions with answers in ISOXAZOLES. [Link]

• ¹H and ¹³C NMR chemical shifts of the regioisomers 2a, 3a, 4a, and 5a. ResearchGate. [Link]

• In vitro Studies. ACS Omega. [Link]

• New Triazole-Isoxazole Hybrids as Antibacterial Agents: Design, Synthesis, Characterization, In Vitro, and In Silico Studies. MDPI. [Link]

• (PDF) Synthesis, characterization and antimicrobial activity of some new isoxazole derivatives. ResearchGate. [Link]

• Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. MDPI.
• Golding, C. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes. Biological and Molecular Chemistry, 1(2), 118-126.

• Isoxazole synthesis. Organic Chemistry Portal. [Link]

• Synthesis and Characterization of Novel Isoxazole derivatives. Asian Journal of Research in Chemistry. [Link]

• Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. PMC. [Link]

• Synthesis, crystal structure and Hirshfeld surface analysis of ethyl (E)-2-cyano-3-[5-(4-ethylphenyl)isoxazol-3-yl]prop-2-enoate. NIH. [Link]

• Synthesis, Characterization And Biological Activity Of Isoxazole Derivatives. IJCRT.org. [Link]

• Green and three-component synthesis of isoxazolones using natural sunlight and investigating their antibacterial activity. Springer. [Link]

• BenchChem. (2025). Application Note: 1H and 13C NMR Analysis of 2-(5-nitro-1H-indol-3-yl)acetonitrile. BenchChem Technical Support.

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. PubMed Central. [Link]

• Isoxazole-5-carbonyl chloride. NIST WebBook. [Link]

• Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. MDPI. [Link]

• The Synthesis of Some Chiral 2-Aminoalkyloxazole-4-carboxylates from Isoxazol-5(2H)-ones. ResearchGate. [Link]

• Regioselective Synthesis of 5-Substituted 3-(β-d-Glycopyranosyl)isoxazoles and -isoxazolines by 1,3-Dipolar Cycloaddition as Potential Anticancer Agents and Glycogen Phosphorylase Inhibitors. MDPI. [Link]

• Synthesis of β-Ketonitriles from 3-Bromoisoxazoles. Bentham Science Publisher. [Link]

• tert-Butyl Nitrite-Induced Radical Nitrile Oxidation Cycloaddition: Synthesis of Isoxazole/Isoxazoline-Fused Benzo 6/7/8-membered Oxacyclic Ketones. NIH. [Link]

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• 6. biolmolchem.com [biolmolchem.com]

Technical Support Center: Purification of Isoxazol-5-ylacetonitrile

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of Isoxazol-5-ylacetonitrile. This document is designed for researchers, scientists, and drug development professionals who encounter challenges in obtaining this key chemical intermediate at the desired purity. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and adapt these methods to your specific experimental context.

Part 1: Initial Assessment & Impurity Identification

A successful purification strategy begins with understanding the nature of the impurities. The impurities present in your crude Isoxazol-5-ylacetonitrile are directly linked to the synthetic route employed.

FAQ: Common Impurities and Initial Analysis

Q1: What are the most likely impurities in my crude Isoxazol-5-ylacetonitrile?

A1: The identity of byproducts depends heavily on your synthesis method. There are three common routes to this molecule, each with a unique impurity profile.[1]

Synthetic Route	Key Transformation	Potential Impurities	Rationale for Formation
Route 1: Nucleophilic Substitution	Displacement of a halide (e.g., from 3-(bromomethyl)-5-methylisoxazole) with a cyanide salt.[1]	- Unreacted 3-(halomethyl)-5-methylisoxazole- Dimerized products- Hydrolysis of the nitrile to the corresponding carboxylic acid or amide.[2]	Incomplete reaction leaves starting material. Side reactions can occur under the reaction conditions, and exposure to acidic or basic conditions during workup can cause nitrile hydrolysis.
Route 2: Sandmeyer Reaction	Diazotization of 3-amino-5-methylisoxazole followed by copper-catalyzed cyanation.[1]	- Unreacted 3-amino-5-methylisoxazole- Phenolic byproducts (from reaction with water)- Residual copper salts	Incomplete diazotization or cyanation steps. Diazonium salts are reactive and can be captured by water if the cyanide is not readily available. Copper catalysts can be difficult to remove completely.
Route 3: Isoxazole Ring Formation	Cyclocondensation of a β-ketonitrile (e.g., acetoacetonitrile) with hydroxylamine.[1][3][4]	- Unreacted acetoacetonitrile- Unreacted hydroxylamine hydrochloride- Regioisomers- Impurities from hydroxylamine HCl (e.g., butanone oxime).[5][6]	Incomplete cyclization. The reaction can sometimes yield a mixture of isoxazole regioisomers depending on conditions. The quality of the hydroxylamine reagent is critical.

Q2: What analytical techniques should I use to assess the purity of my crude product before purification?

A2: A multi-pronged analytical approach is recommended for a comprehensive assessment.

• Thin-Layer Chromatography (TLC): This is the quickest and most common method to visualize the number of components in your mixture and to develop a solvent system for column chromatography.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of your desired product and identifying impurities by their characteristic signals.[8]

• High-Performance Liquid Chromatography (HPLC): HPLC provides quantitative data on the purity of your sample and can separate compounds that are difficult to resolve by TLC.[8][9]

• Gas Chromatography-Mass Spectrometry (GC-MS): While useful, exercise caution. Heterocyclic compounds like oximes and isoxazoles can sometimes undergo thermal decomposition in the hot GC injection port, leading to the appearance of artifacts (impurities in the chromatogram that are not present in the bulk sample).[10] If GC-MS suggests an impurity that NMR does not, it is likely an artifact of the analysis.

Part 2: Primary Purification Strategies & Protocols

Based on your initial analysis, you can select the most appropriate purification strategy. The following workflow provides a general decision-making framework.

Caption: Decision workflow for selecting a primary purification method.

2.1 Protocol: Column Chromatography

Column chromatography is a highly versatile technique that separates compounds based on their differential partitioning between a polar stationary phase (typically silica gel) and a less polar mobile phase.[11] Less polar compounds elute faster, while more polar compounds are retained longer on the silica.

Step-by-Step Methodology:

• Solvent System Selection: Using TLC, identify a solvent system (eluent) that provides good separation of your product from impurities. Aim for an Rf value of ~0.25-0.35 for the Isoxazol-5-ylacetonitrile.

• Column Packing:

  • Prepare a slurry of silica gel in your chosen eluent (or a less polar solvent like hexane).

  • Pour the slurry into your chromatography column, ensuring no air bubbles are trapped.

  • Allow the silica to settle into a packed bed, draining excess solvent until the solvent level is just at the top of the silica.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a polar solvent (e.g., dichloromethane or ethyl acetate).

  • Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding silica, and evaporating the solvent.

  • Carefully add the sample to the top of the column.

• Elution:

  • Begin adding the eluent to the top of the column, collecting fractions from the bottom.

  • Apply gentle pressure (flash chromatography) to speed up the process.

  • You may need to gradually increase the polarity of the eluent (a solvent gradient) to elute more polar compounds.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure (rotary evaporation) to yield the purified Isoxazol-5-ylacetonitrile.

Table of Common Solvent Systems for Heterocyclic Nitriles:

Solvent System (v/v)	Polarity	Typical Application
Hexane / Ethyl Acetate	Low to Medium	The most common starting point. A gradient from 10% to 50% ethyl acetate is often effective.
Dichloromethane / Methanol	Medium to High	Useful for more polar impurities that are not mobile in Hexane/EtOAc systems.
Toluene / Acetone	Medium	Can provide different selectivity compared to ester-based systems.

2.2 Protocol: Recrystallization

Recrystallization is an excellent technique for purifying compounds that are solid at room temperature and have high initial purity (>85%).[12] It relies on the principle that the desired compound is highly soluble in a hot solvent but poorly soluble in the same solvent when cold, while impurities remain soluble at cold temperatures.

Step-by-Step Methodology:

• Solvent Selection:

  • Place a small amount of your crude product in a test tube.

  • Add a few drops of a test solvent. The ideal solvent will not dissolve the compound at room temperature but will fully dissolve it upon heating.[13]

  • Test various solvents to find the optimal one (see table below).

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating the mixture (e.g., on a hotplate) until the solid just dissolves. Do not add excess solvent.

• Hot Filtration (if necessary): If there are insoluble impurities (e.g., dust, inorganic salts), quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Covering the flask prevents solvent evaporation and contamination.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

  • Dry the crystals thoroughly, either air-drying or in a vacuum oven, to remove all residual solvent.

Table of Common Recrystallization Solvents:

Solvent	Comments
Ethanol / Water	A polar mixture that is often effective for moderately polar compounds.
Isopropanol	A good general-purpose solvent for many organic solids.
Toluene	Suitable for less polar compounds; crystallization may be slower.
Hexane / Ethyl Acetate	A two-solvent system. Dissolve in the minimum hot ethyl acetate, then add hot hexane until the solution becomes cloudy. Re-heat to clarify and then cool.[13]

Part 3: Troubleshooting Guide (Advanced FAQs)

Even with established protocols, experimental challenges are common. This section addresses specific issues you might encounter.

Recrystallization Issues

Q3: My compound "oiled out" during cooling instead of forming crystals. What went wrong and how do I fix it?

A3: "Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid layer instead of a solid lattice. This is a common problem.

• Causality:

  • High Impurity Concentration: A high level of impurities can depress the melting point of your compound, making it more likely to liquefy.

  • Rapid Cooling: Cooling the solution too quickly doesn't give molecules enough time to orient themselves into a crystal lattice.

  • Poor Solvent Choice: The solvent may be too nonpolar for your compound.

• Solutions:

  • Re-heat the solution to re-dissolve the oil.

  • Add a small amount of a more polar "good" solvent to increase the overall polarity of the system.

  • Allow the solution to cool much more slowly. Insulating the flask can help.

  • If the problem persists, the impurity load may be too high for recrystallization. A preliminary purification by column chromatography is recommended.

Caption: Troubleshooting flowchart for "oiling out" during recrystallization.

Q4: No crystals are forming, even after cooling in an ice bath. What should I do?

A4: This indicates that your solution is not supersaturated, or that nucleation is inhibited.

• Causality:

  • Too Much Solvent: You may have used too much solvent during the initial dissolution step.

  • Lack of Nucleation Sites: Sometimes, crystal growth needs a starting point.

• Solutions (in order of application):

  • Scratch: Gently scratch the inside of the flask with a glass rod just below the surface of the liquid. The microscopic scratches on the glass can provide nucleation sites.

  • Seed Crystal: If you have a small crystal of the pure compound, add it to the solution to induce crystallization.

  • Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent, then attempt to cool and crystallize again.

  • Cool Further: Try a dry ice/acetone bath for lower temperatures, but be aware this can sometimes cause impurities to crash out as well.

Column Chromatography Issues

Q5: My compounds are streaking on the TLC plate and the column separation is poor.

A5: Streaking indicates a problem with how the compound is interacting with the stationary phase.

• Causality:

  • Overloading: The sample is too concentrated on the TLC plate or column.

  • Inappropriate Solvent: The compound may have poor solubility in the chosen eluent, causing it to precipitate and re-dissolve as it moves.

  • Acidic/Basic Compound: If your compound has acidic or basic functional groups, it can interact strongly and non-uniformly with the slightly acidic silica gel.

• Solutions:

  • Dilute Your Sample: Use a more dilute solution for spotting on the TLC plate and for loading onto the column.

  • Change Solvent System: Find a solvent system where your compound is more soluble.

  • Modify the Mobile Phase: For acidic compounds, add a small amount (~0.5-1%) of acetic acid to the eluent. For basic compounds, add a similar amount of triethylamine. This ensures the compound is in a single protonation state and reduces tailing.

Q6: I can't get my product off the column. It seems to be stuck at the top.

A6: This happens when your compound is too polar for the chosen eluent system and is irreversibly adsorbed onto the silica gel.

• Causality: The eluent is not polar enough to displace the highly polar compound from the active sites on the silica gel.

• Solutions:

  • Drastically Increase Eluent Polarity: Switch to a much more polar solvent system, such as 5-10% methanol in dichloromethane.

  • Use a Different Stationary Phase: For very polar compounds, consider using a less polar stationary phase like alumina or even reverse-phase silica (C18) for future purification attempts.

References

• Application Notes and Protocols for the Purification of Picolinonitrile Derivatives by Column Chromatography. (n.d.). BenchChem.
• A Comparative Guide to the Synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile. (n.d.). BenchChem.
• Method for purifying hydroxylamine hydrochloride. (2022). Google Patents.
• How can I remove nitrile impurities from the oxime? (2015). ResearchGate.
• How to Purify Hydroxylamine Hydrochloride? - FAQ. (n.d.). Guidechem.
• Structure and stability of isoxazoline compounds. (2025). ResearchGate.
• Hydroxylamine Hydrochloride Synthesis and Hydroxylamine Hydrochloride Preparation. (2024). Guidechem.
• 3-Ethyl-5-isoxazoleacetonitrile SDS. (n.d.). ECHEMI.
• Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. (n.d.). MDPI.
• Technical Support Center: Refinement of Analytical Methods for 3-Methyl-5-(oxazol-5-yl)isoxazole. (n.d.). BenchChem.
• Four-Component Reaction between Ethyl Benzoylacetate, Hydroxylamine, Aldehydes and Malononitrile: Synthesis of Isoxazol-5(2H)-Ones. (2025). ResearchGate.
• Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry.
• Column chromatography & purification of organic compounds. (2021). YouTube.
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• Isoxazole synthesis. (n.d.). Organic Chemistry Portal.
• The synthetic methods of hydroxylamine hydrochloride. (2022). ChemicalBook.
• Process for the hydrolysis of nitriles. (1975). Google Patents.
• Homogeneous synthesis of hydroxylamine hydrochloride via acid-catalyzed hydrolysis of nitromethane. (n.d.). Reaction Chemistry & Engineering (RSC Publishing).
• Process for the purification and recovery of acetonitrile. (2004). Google Patents.

• Batch extractive distillation of mixture methanol-acetonitrile using aniline as a solvent. (n.d.). Semantic Scholar. Retrieved from [Link]

• Acetonitrile removal from the olefinic feed of ether production processes using ionic liquids. (2008). Patexia.
• Synthesis of 5-isoxazol-5-yl-2′-deoxyuridines exhibiting antiviral activity against HSV and several RNA viruses. (n.d.). PubMed Central.
• Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. (2024). Journal of Medicinal and Chemical Sciences.
• Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (n.d.). MDPI.
• Purification of acetonitrile by a distillative recovery/ion exchange resin treatment process. (n.d.). Google APIs.
• How to separate amide and nitrile from mixture? (2013). ResearchGate.
• 2-(5-(3-Hydroxypropyl)isoxazol-3-yl)acetonitrile. (n.d.). BLDpharm.
• How do I separate a mixture of acetonitrile and ethyl acetate using distillation? (2023). Reddit.

• A catalytic three-component synthesis of isoxazol-5(4H)-ones under green conditions. (n.d.). ResearchGate. Retrieved from [Link]

• Analytical Methods for the Determination of Pharmaceuticals and Personal Care Products in Solid and Liquid Environmental Matrices. (2024). Semantic Scholar.
• Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. (2025). ResearchGate.
• 2-(Benzo[d]isoxazol-3-yl)acetonitrile. (n.d.). BLDpharm.
• Isoxazole-5-acetonitrile. (n.d.). BOC Sciences.
• isoxazol-5-ylacetonitrile. (n.d.). Santa Cruz Biotechnology.
• 854137-77-2 CAS Manufactory. (n.d.). ChemicalBook.
• Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. (n.d.). College of Saint Benedict and Saint John's University.

• Ecofriendly analytical quality by design-based method for determining Metronidazole, Lidocaine and Miconazole using RP-HPLC in. (n.d.). Semantic Scholar. Retrieved from [Link]

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Technical Support Center: Stability of Isoxazol-5-ylacetonitrile Under Acidic Conditions

Welcome to the technical support resource for researchers and drug development professionals working with Isoxazol-5-ylacetonitrile. This guide provides in-depth information, troubleshooting advice, and validated protocols to help you understand and manage the stability of this versatile building block in acidic environments. Our goal is to empower you with the expertise to anticipate challenges, interpret unexpected results, and ensure the integrity of your experiments.

Section 1: Fundamental Stability Profile of Isoxazol-5-ylacetonitrile

Isoxazol-5-ylacetonitrile is a bifunctional molecule featuring two key chemical moieties: the isoxazole ring and a nitrile group. Both can exhibit lability under acidic conditions, but they do so through distinct mechanisms and often under different levels of stress. Understanding these two potential degradation sites is the first step in troubleshooting and optimizing your reaction conditions.

The isoxazole ring is a generally stable aromatic system.[1] However, the inherent weakness of the N-O bond makes it susceptible to cleavage under certain energetic conditions, including the presence of strong acids or catalysts.[2][3][4] The nitrile group, on the other hand, is well-known to undergo acid-catalyzed hydrolysis to first an amide and subsequently a carboxylic acid, a transformation that is often accelerated by heat.[5][6][7]

Caption: Key sites of instability in Isoxazol-5-ylacetonitrile.

Section 2: Troubleshooting Guide

This section addresses common issues encountered during experiments in a direct question-and-answer format.

Q1: I'm observing a new, more polar spot on my TLC/a new peak in my HPLC after treating Isoxazol-5-ylacetonitrile with acid, especially with heating. What is it likely to be?

A: This is the classic signature of nitrile hydrolysis. Under aqueous acidic conditions, the nitrile group readily hydrolyzes to a carboxylic acid (Isoxazol-5-ylacetic acid) via an intermediate amide.[6][8] The carboxylic acid is significantly more polar than the starting nitrile, causing it to have a lower Rf on a normal-phase TLC plate and typically a shorter retention time on a reverse-phase HPLC column.

• Causality: The acid protonates the nitrile nitrogen, which dramatically increases the electrophilicity of the nitrile carbon.[7][9] This activation allows a weak nucleophile, like water, to attack the carbon, initiating the hydrolysis cascade. The process is often slow at room temperature but is significantly accelerated by heating.[6]

Caption: Primary degradation pathway via nitrile hydrolysis.

Q2: My reaction has yielded a complex mixture of byproducts, and my mass spectrometry data doesn't align with simple hydrolysis. Could the isoxazole ring be opening?

A: Yes, while less common than nitrile hydrolysis, isoxazole ring cleavage is a distinct possibility under more forcing acidic conditions (e.g., strong concentrated acids, high temperatures) or in the presence of trace metal impurities.[10] The N-O bond is the point of cleavage.[3] The resulting intermediates are often unstable and can rearrange or react further to produce a complex product profile. For instance, acid-catalyzed degradation of some isoxazole derivatives has been shown to yield products like β-diketones (after hydrolysis of intermediates), ammonia, and hydroxylamine.[10]

• Diagnostic Approach: If you suspect ring opening, LC-MS/MS is your most powerful tool.[11] Look for masses that do not correspond to the starting material or the simple hydrolysis product. Fragmentation analysis (MS/MS) can help identify characteristic substructures of the opened ring.

Q3: How can I perform an acid-catalyzed reaction on a substrate containing the Isoxazol-5-ylacetonitrile moiety while minimizing its degradation?

A: The key is to use the mildest conditions possible that still achieve your desired primary transformation.

• Acid Choice: Opt for milder acids (e.g., acetic acid, p-toluenesulfonic acid) over strong mineral acids (e.g., H₂SO₄, HCl) where possible. If a strong acid is required, use it catalytically rather than as a solvent.

• Temperature Control: Perform the reaction at the lowest effective temperature. Nitrile hydrolysis is highly temperature-dependent.[6] Running the reaction at 0 °C or room temperature may prevent degradation, even if it extends the reaction time.

• Anhydrous Conditions: If your primary reaction does not require water, performing it under strictly anhydrous conditions will completely inhibit the hydrolysis pathway of the nitrile group.

• Reaction Time: Monitor the reaction closely by TLC or HPLC and stop it as soon as the starting material is consumed. Avoid unnecessarily long reaction times.

• Work-up: Quench the reaction promptly and neutralize the acid during work-up to prevent continued degradation during extraction and concentration steps.

Q4: What are the best analytical methods to monitor the stability of my compound and identify degradation products?

A: A multi-pronged approach is recommended for comprehensive analysis.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative analysis.[12][13] A stability-indicating HPLC method, where the parent peak is well-resolved from all potential degradation products, allows you to accurately measure the percentage of Isoxazol-5-ylacetonitrile remaining over time.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is essential for the identification of unknown degradation products.[11] The mass-to-charge ratio (m/z) provides the molecular weight of the byproducts, and the fragmentation pattern (MS/MS) offers structural clues.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: If a degradation product can be isolated in sufficient quantity and purity, ¹H and ¹³C NMR are definitive for structure elucidation.[14]

Section 3: Experimental Protocols

Protocol 1: Controlled Acidic Stability Study by HPLC

This protocol provides a self-validating system to quantify the stability of Isoxazol-5-ylacetonitrile at different pH values.

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of Isoxazol-5-ylacetonitrile in a suitable organic solvent like acetonitrile (ACN).

• Buffer Preparation: Prepare aqueous buffers at desired pH values (e.g., pH 2, pH 4, and pH 7.4 for a neutral control).[15]

• Incubation Sample Preparation:

  • For each pH condition, create triplicate samples.

  • In a clean vial, add 950 µL of the appropriate buffer.

  • Add 50 µL of the 1 mg/mL stock solution to each vial to achieve a final concentration of 50 µg/mL. This ensures the organic solvent percentage is low (5%).

  • Prepare a "t=0" sample by immediately adding 500 µL of one of the pH 7.4 samples to a vial containing 500 µL of ACN to quench any reaction.

• Incubation: Place the remaining vials in a temperature-controlled shaker set to a relevant temperature (e.g., 37 °C or 50 °C).

• Time-Point Sampling: At specified time points (e.g., 1, 2, 4, 8, 24 hours), withdraw 500 µL from each vial and quench it by adding it to 500 µL of ACN.

• HPLC Analysis:

  • Analyze all quenched samples (including the t=0 sample) using a validated reverse-phase HPLC method.

  • A typical mobile phase could be a gradient of water with 0.1% formic acid and acetonitrile.[16]

  • Monitor at a suitable UV wavelength (e.g., 254 nm).

• Data Analysis: Calculate the peak area of the Isoxazol-5-ylacetonitrile peak at each time point. Normalize the results against the t=0 sample to determine the percentage of compound remaining. Plot % remaining vs. time for each pH condition.

Section 4: Frequently Asked Questions (FAQs)

FAQ 1: Under typical aqueous acidic conditions (e.g., pH 2-4, 50 °C), which is more likely to react first: the nitrile group or the isoxazole ring?

The nitrile group is significantly more labile under these conditions. Acid-catalyzed hydrolysis of nitriles is a well-established and relatively facile process, whereas the cleavage of the isoxazole ring generally requires harsher conditions or specific catalysts.[7][10] Therefore, you should anticipate the formation of Isoxazol-5-ylacetic acid as the primary degradation product.

FAQ 2: What are the typical degradation products I should expect?

Condition	Primary Degradation Product(s)
Dilute aqueous acid (e.g., 1M HCl), heat	Isoxazol-5-ylacetic acid
Anhydrous strong acid (e.g., TFA, H₂SO₄)	Potential for complex mixtures from ring opening
UV light exposure	Potential for rearrangement to oxazole or other isomers[17][18]

FAQ 3: Are there specific acids I should avoid?

While all acids can catalyze degradation, be particularly cautious with strong, hot mineral acids like sulfuric acid or hydrochloric acid, as they will accelerate both nitrile hydrolysis and potentially ring cleavage. If your chemistry allows, buffered acidic conditions are often gentler than using a strong acid to adjust the pH.

FAQ 4: How does temperature impact the degradation rate?

The degradation rate increases significantly with temperature, following the principles of chemical kinetics. If you observe instability at an elevated temperature, a primary troubleshooting step should be to lower the reaction temperature, even if it requires a longer reaction time.

Section 5: Troubleshooting Workflow

Caption: A decision-making flowchart for troubleshooting stability issues.

References

• JoVE. (2025). Nitriles to Carboxylic Acids: Hydrolysis.
• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles. Organic Chemistry II.
• BYJU'S. (n.d.). Nitrile to Carboxylic Acid.
• LibreTexts Chemistry. (2025). 20.7: Chemistry of Nitriles.
• JoVE. (2025). Preparation of Carboxylic Acids: Hydrolysis of Nitriles.
• Pennington, M. W., & Capper, E. A. (n.d.). pH and temperature stability of the isoxazole ring in leflunomide...

• Longhi, M. R., & de Bertorello, M. M. (1990). Isoxazoles. 9. Degradation kinetics of 4-(isoxazolylamino)-1,2-naphthoquinone in acidic aqueous solution. Journal of Pharmaceutical Sciences, 79(8), 754-757. [Link]

• BenchChem. (2025). The Dual Nature of the Isoxazole Ring in Carboxylate Esters: A Technical Guide to Reactivity and Stability.

• Longhi, M. R., & de Bertorello, M. M. (1990). Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution. Journal of Pharmaceutical Sciences, 79(8), 754-7. [Link]

• Wikipedia. (n.d.). Isoxazole. [Link]

• Milh, H., Schoenaers, B., Stesmans, A., Cabooter, D., & Dewil, R. (2019). Degradation of sulfamethoxazole by heat-activated persulfate oxidation: elucidation of the degradation mechanism and influence of process parameters. Lirias.
• Sanzone, J. R., et al. (n.d.). Diradical Interactions in Ring-Open Isoxazole. NSF Public Access Repository.

• El-Gindy, A., El-Zeany, B., Awad, T., & Shabana, M. M. (2001). Stability-indicating analysis of isoxazolyl penicillins using dual wavelength high-performance liquid chromatography. Journal of Pharmaceutical and Biomedical Analysis, 26(2), 203-210. [Link]

• Kashima, C. (1979). Synthetic reactions using isoxazole compounds. HETEROCYCLES, 12(10), 1343-1369.

• Lee, Y., & Lee, C. H. (2014). N–O Cleavage reactions of heterobicycloalkene-fused 2-isoxazolines. Beilstein Journal of Organic Chemistry, 10, 2200-2205. [Link]

• Abellán, M. N., Gebhardt, W., & Schröder, H. F. (2008). Detection and identification of degradation products of sulfamethoxazole by means of LC/MS and -MS(n) after ozone treatment.
• IJPSR. (n.d.).

• Parker, C. G., & Shchepinov, M. S. (2018). Harnessing the Intrinsic Photochemistry of Isoxazoles for the Development of Chemoproteomic Crosslinking Methods. Cell chemical biology, 25(3), 261-269. [Link]

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• 4. N–O Cleavage reactions of heterobicycloalkene-fused 2-isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Video: Nitriles to Carboxylic Acids: Hydrolysis [jove.com]
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• 9. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]
• 10. Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
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preventing nitrile group hydrolysis during isoxazole synthesis

A Researcher's Guide to Preventing Nitrile Group Hydrolysis

Welcome to the technical support center for synthetic chemistry. As Senior Application Scientists, we understand that synthesizing complex molecules often comes with unexpected challenges. This guide is designed to provide in-depth troubleshooting and practical advice for a common yet frustrating problem: the unwanted hydrolysis of nitrile groups during isoxazole synthesis.

Introduction: The Challenge of Nitrile Stability

The isoxazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. A common and powerful method for its construction is the [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.[1][2] Often, the desired molecule contains a separate nitrile functional group, valued for its ability to act as a hydrogen bond acceptor, a metabolic stabilizer, or a precursor for other functionalities.

However, the very conditions used to generate the nitrile oxide intermediate—often involving acidic or basic reagents and heat—can be detrimental to the stability of other nitrile groups within the molecule.[3][4] Nitrile hydrolysis, first to an amide and then to a carboxylic acid, is a frequent and yield-destroying side reaction.[5][6] This guide provides a systematic approach to diagnosing, troubleshooting, and ultimately preventing this unwanted transformation.

Understanding the Problem: The Mechanism of Nitrile Hydrolysis

A nitrile group's stability is highly dependent on the reaction pH and temperature. Both strong acids and strong bases can catalyze its hydrolysis, albeit through different mechanisms.

• Acid-Catalyzed Hydrolysis : The reaction begins with the protonation of the nitrile nitrogen, which significantly increases the electrophilicity of the nitrile carbon.[3][6][7] This allows for the attack of a weak nucleophile, like water, to form an imidic acid intermediate. This intermediate then tautomerizes to the more stable amide.[5] Under continued heating in acidic conditions, the amide is further hydrolyzed to a carboxylic acid and an ammonium salt, a step that is often irreversible and drives the reaction to completion.[3][8]

• Base-Catalyzed Hydrolysis : Under basic conditions, a strong nucleophile like a hydroxide ion directly attacks the electrophilic nitrile carbon.[5] This forms a tetrahedral intermediate which, after a series of proton transfers, yields an amide.[5] While it is sometimes possible to isolate the amide under mild basic conditions, harsher conditions (e.g., elevated temperatures) will drive the subsequent hydrolysis of the amide to a carboxylate salt.[3][8]

Frequently Asked Questions (FAQs)

Q1: My primary byproduct is a carboxylic acid. How do I confirm it's from nitrile hydrolysis? A1: The most direct way is through mass spectrometry (MS), which will show a mass increase corresponding to the replacement of a -CN group (26.02 Da) with a -COOH group (45.02 Da), a net increase of 19.00 Da. You will also observe the intermediate amide, which has a net mass increase of 18.01 Da. Proton NMR can also be informative, as the disappearance of the nitrile carbon signal in the ¹³C NMR and the appearance of a carboxylic acid proton signal in the ¹H NMR (typically >10 ppm) are characteristic.

Q2: Are there reaction conditions that are generally "safe" for nitriles? A2: Yes. Nitriles are most stable at a neutral pH. Hydrolysis is significantly slower at room temperature compared to elevated temperatures.[9][10] Whenever possible, opt for methods that operate near neutral pH and at or below room temperature. For instance, certain modern methods for generating nitrile oxides in situ from aldoximes use mild oxidants like N-chlorosuccinimide (NCS) or Oxone under buffered or neutral conditions, avoiding strong acids or bases entirely.[11]

Q3: My nitrile seems stable during the reaction but hydrolyzes during the aqueous workup. What can I do? A3: This is a common issue, especially if the workup involves acidic or basic washes to remove reagents. The solution is to perform a non-aqueous workup. After the reaction, you can quench it with a solid or an organic-soluble reagent, filter off any solids, and then concentrate the solution. The crude product can then be purified directly via column chromatography without exposure to water.

Q4: Can I use protecting groups for the nitrile? A4: Protecting a nitrile group is not a common strategy because the group itself is relatively unreactive under many conditions. Standard protecting group strategies are not well-established for nitriles in the way they are for alcohols or amines.[12][13] The focus should be on optimizing reaction conditions rather than adding protection/deprotection steps, which can lower the overall yield. The best protecting group is often no protecting group.[14]

Troubleshooting Guide: Isolating and Solving the Hydrolysis Issue

Use this section to diagnose the stage at which hydrolysis is occurring and to find a robust solution.

Problem: Significant Formation of Amide/Carboxylic Acid Byproduct.

This is the most direct evidence of nitrile hydrolysis. The key is to determine when it's happening.

Caption: Diagnostic workflow for nitrile hydrolysis.

Protocol Set A: Hydrolysis Occurring During the Reaction

If byproducts form while the reaction is running, the core conditions are to blame. The goal is to find milder conditions that still promote isoxazole formation.

Probable Cause 1: Harsh pH Conditions Many classic methods for generating nitrile oxides from aldoximes use strong bases (e.g., triethylamine with an oxidant) or generate acidic byproducts.[1]

Solution 1: Switch to a Buffered or pH-Neutral Method. The in situ generation of nitrile oxides from aldoximes using a mild oxidant under neutral conditions is highly effective.

Step-by-Step Protocol: Mild Oxidation of Aldoxime [11]

• Setup: In a round-bottom flask, dissolve your nitrile-containing alkyne (1.0 eq) and the aldoxime precursor (1.1 eq) in a suitable solvent like ethyl acetate or dichloromethane (DCM).

• Reagent Addition: Add sodium bicarbonate (NaHCO₃, 2.0 eq) as a mild base and buffer.

• Oxidation: Cool the mixture to 0 °C. Add N-Chlorosuccinimide (NCS) or Oxone (1.2 eq) portion-wise over 15-20 minutes. The bicarbonate will neutralize the HCl or sulfuric acid byproducts generated.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC or LC-MS.

• Workup: Once complete, filter off the solids (succinimide and salts). Wash the filtrate with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify by column chromatography.

Probable Cause 2: High Reaction Temperature Hydrolysis is highly temperature-dependent.[9][15] Refluxing conditions, even at neutral pH, can provide enough activation energy for hydrolysis with trace amounts of water.

Solution 2: Reduce Reaction Temperature. Many [3+2] cycloadditions are effective at room temperature or even lower, though they may require longer reaction times.

Comparative Data on Temperature Effects

Parameter	Standard Condition	Optimized Condition	Expected Outcome
Temperature	60-80 °C (Reflux)	0 °C to 25 °C	Significantly reduced rate of hydrolysis.[9]
Reaction Time	1-4 hours	8-24 hours	Slower isoxazole formation, but higher purity.
Monitoring	Every 30 mins	Every 2-4 hours	Essential to determine optimal endpoint.

Protocol Set B: Hydrolysis Occurring During Workup/Purification

If the reaction mixture is clean but byproducts appear after quenching and extraction, your workup is the problem.

Probable Cause: Aqueous Acidic/Basic Washes Using aqueous HCl, NaHCO₃, or NaOH solutions to wash the organic layer introduces both the catalyst (H⁺ or OH⁻) and the reagent (H₂O) for hydrolysis.

Solution: Implement a Non-Aqueous Workup. The goal is to remove reagents and byproducts without introducing water.

Step-by-Step Protocol: Non-Aqueous Workup

• Quenching: If necessary, quench the reaction with an organic-soluble agent. For example, excess oxidant can be quenched by adding a few drops of a mild reducing agent like sodium thiosulfate in a minimal amount of solvent if absolutely necessary, or often the reaction can proceed to the next step without a formal quench.

• Filtration: If the reaction generated solid byproducts (e.g., salts from a buffered reaction), dilute the mixture with the organic solvent (e.g., DCM or Ethyl Acetate) and filter through a pad of Celite®. Wash the Celite pad with additional solvent.

• Concentration: Combine the filtrates and concentrate under reduced pressure.

• Direct Purification: The resulting crude oil or solid can be directly loaded onto a silica gel column for purification. This completely avoids contact with aqueous phases.

Preventative Strategies: A Summary of Best Practices

To proactively design a synthesis that preserves your nitrile group, follow these core principles.

Caption: Best practices for preventing nitrile hydrolysis.

• Control pH: Avoid strongly acidic or basic conditions. Use buffered systems or reagents that operate under neutral pH.[16][17]

• Manage Temperature: Lower temperatures slow the rate of hydrolysis more than they slow many cycloaddition reactions.[9] Start at room temperature or below and only increase heat if absolutely necessary, with careful monitoring.

• Limit Water Exposure: Use anhydrous solvents and, most importantly, favor non-aqueous workup procedures.[18]

• Choose Reagents Wisely: Select modern, milder reagents for nitrile oxide generation over classical, harsher alternatives.[11][19]

• Monitor Diligently: Use TLC and LC-MS to check not only for product formation but also for the appearance of hydrolysis byproducts at each stage of the process.

By applying these principles and troubleshooting methodologies, researchers can successfully synthesize complex, nitrile-containing isoxazoles with high fidelity and yield.

References

• Synthesis of a Novel Tetracyclic Isoxazole by Intramolecular Nitrile Oxide Cycloaddition. (n.d.). MDPI. Retrieved from [Link]

• Isoxazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Water-Assisted Nitrile Oxide Cycloadditions: Synthesis of Isoxazoles and Stereoselective Syntheses of Isoxazolines and 1,2,4-Oxadiazoles. (2020). ResearchGate. Retrieved from [Link]

• Synthesis of Bicyclic Isoxazoles and Isoxazolines via Intramolecular Nitrile Oxide Cycloaddition. (2019). National Institutes of Health (NIH). Retrieved from [Link]

• [3 + 2] Cycloaddition reactions of nitrile oxides generated in situ from aldoximes with alkenes and alkynes under ball-milling. (2022). Taylor & Francis Online. Retrieved from [Link]

• The synthetic and therapeutic expedition of isoxazole and its analogs. (2017). National Institutes of Health (NIH). Retrieved from [Link]

• An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. (2021). Royal Society of Chemistry. Retrieved from [Link]

• Hydrolysis of Nitriles. (n.d.). Organic Chemistry Tutor. Retrieved from [Link]

• Construction of Isoxazole ring: An Overview. (2022). NanoBioLetters. Retrieved from [Link]

• A question on the hydrolisis of nitriles to acids. (2008). Sciencemadness Discussion Board. Retrieved from [Link]

• Chemistry of Nitriles. (2020). LibreTexts Chemistry. Retrieved from [Link]

• Protecting Groups. (n.d.). University of Illinois Urbana-Champaign. Retrieved from [Link]

• Chemistry of Nitriles. (n.d.). Fiveable. Retrieved from [Link]

• Nitrile hydrolysis with acetic acid? (2021). Reddit. Retrieved from [Link]

• 'Dry' Hydrolysis of Nitriles Effected by Microwave Heating. (1995). Royal Society of Chemistry. Retrieved from [Link]

• The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. (n.d.). Chemistry Steps. Retrieved from [Link]

• The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. (2023). MDPI. Retrieved from [Link]

• Thermodynamics of the hydrolysis reactions of nitriles. (2017). ResearchGate. Retrieved from [Link]

• Preparation of Carboxylic Acids: Hydrolysis of Nitriles. (n.d.). JoVE. Retrieved from [Link]

• 5 Nitrile Hydrolysis Steps. (n.d.). Berkeley Learning Hub. Retrieved from [Link]

• Advances in isoxazole chemistry and their role in drug discovery. (2024). Royal Society of Chemistry. Retrieved from [Link]

• Protecting Groups in Organic Synthesis. (2021). LibreTexts Chemistry. Retrieved from [Link]

• PROTECTING GROUPS FOR ORGANIC SYNTHESIS. (2019). Neliti. Retrieved from [Link]

• Selective Hydrolysis of Nitriles to Amides using Acetaldoxime with a Rhodium Catalyst. (n.d.). Organic Syntheses. Retrieved from [Link]

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• Nitrile synthesis by oxidation, rearrangement, dehydration. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

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• Azirinyl-Substituted Nitrile Oxides: Generation and Use in the Synthesis of Isoxazole Containing Heterocyclic Hybrids. (2023). MDPI. Retrieved from [Link]

• Catalyst-Free Formation of Nitrile Oxides and Their Further Transformations to Diverse Heterocycles. (2021). National Institutes of Health (NIH). Retrieved from [Link]

• Nitrile hydrolysis methods to get carboxylic acids. (2011). Sciencemadness Discussion Board. Retrieved from [Link]

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Technical Support Center: Catalyst Selection for Regioselective Isoxazole Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for regioselective isoxazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of controlling isoxazole regiochemistry. Here, we move beyond simple protocols to explain the causality behind experimental choices, offering field-proven insights to troubleshoot common issues and optimize your synthetic strategy.

Fundamentals: The Challenge of Regioselectivity in Isoxazole Synthesis

The isoxazole core is a privileged scaffold in medicinal chemistry, but its synthesis is often plagued by the formation of regioisomeric mixtures.[1][2] The two most prevalent synthetic routes are the [3+2] cycloaddition of nitrile oxides with alkynes and the cyclocondensation of 1,3-dicarbonyl compounds with hydroxylamine.[2][3]

Regioselectivity in these reactions is dictated by a delicate interplay of steric and electronic factors of the substrates, which can be effectively controlled by the judicious selection of a catalyst and reaction conditions.[4] This guide will help you navigate those choices.

Key Synthetic Pathways and Regiochemical Outcomes

Caption: Decision pathways for isoxazole synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most common challenges encountered during regioselective isoxazole synthesis in a practical question-and-answer format.

Question 1: My reaction is producing a mixture of 3,5- and 3,4-disubstituted regioisomers. How can I selectively synthesize the 3,5-disubstituted isoxazole?

This is a classic challenge, particularly in uncatalyzed [3+2] cycloaddition reactions with terminal alkynes.[5] The solution lies in using a catalyst that preferentially activates the terminal alkyne.

Primary Recommendation: Copper(I) Catalysis

• Why it works: Copper(I) catalysts coordinate with the terminal alkyne, forming a copper-acetylide intermediate. This coordination lowers the energy of the alkyne's LUMO and enhances its polarization, leading to a highly regioselective reaction that almost exclusively yields the 3,5-disubstituted product.[5][6] This method is robust, often proceeds at room temperature, and can frequently be performed in aqueous or mixed solvent systems.[6][7]

• Catalyst Choice: Common sources include CuI, CuBr, or in situ generation from CuSO₄ with a reducing agent like sodium ascorbate, or comproportionation of Cu(0) and CuSO₄.[6] Heterogeneous catalysts like Cu/Al₂O₃ or copper nanohybrids have also been developed for easier workup and catalyst recycling.[7][8]

• Troubleshooting:

  • Low Yield: Ensure your nitrile oxide is generated in situ to prevent dimerization into furoxans, a common side reaction.[4][9] This can be achieved by the slow addition of a base to a hydroximoyl chloride or an oxidant to an aldoxime.

  • Catalyst Inactivity: If using copper turnings (Cu(0)), brief acid washing may be necessary to remove the passivating oxide layer. For homogenous systems, ensure your solvent and substrates are free of strong coordinating ligands that could poison the catalyst.

Question 2: My target is the 3,4-disubstituted isoxazole, but my cycloaddition consistently yields the 3,5-isomer. What strategies should I employ?

Synthesizing the 3,4-isomer often requires moving away from copper catalysis and employing strategies that either reverse the electronics of the cycloaddition or use a different mechanistic pathway.

Strategy A: Ruthenium(II) Catalysis

• Why it works: Unlike copper, Ruthenium(II) catalysts can promote the formation of 3,4-disubstituted isoxazoles from terminal alkynes and nitrile oxides.[5][6] The mechanism is distinct from the copper-acetylide pathway and allows for the alternative regiochemical outcome.

• Typical Catalysts: Cationic ruthenium complexes are often employed. This method provides high yields and excellent regioselectivity for the 3,4-isomer.[5]

Strategy B: Cyclocondensation of β-Enamino Diketones

• Why it works: This approach offers regiochemical control by manipulating the reactivity of the two carbonyl groups in a 1,3-dicarbonyl equivalent. By using a β-enamino diketone, one carbonyl is masked as a less reactive enamine.[2][10]

• Key Control Element: The addition of a Lewis acid, such as Boron Trifluoride Etherate (BF₃·OEt₂), can selectively activate the desired carbonyl group, directing the cyclization with hydroxylamine to form the 3,4-disubstituted isoxazole with high selectivity.[2][4][6] The choice of solvent is also critical; aprotic solvents like acetonitrile often favor this outcome.[2][11]

Caption: Catalyst selection workflow for target regioisomer.

Question 3: My reaction yield is very low, and I see significant byproducts. What are the likely causes?

Low yields are often traced back to the stability of intermediates or suboptimal reaction conditions.[4]

• Problem: Nitrile Oxide Dimerization. Nitrile oxides are highly reactive and prone to dimerization to form furoxans, especially at high concentrations.[4][9]

  • Solution: Generate the nitrile oxide in situ at a low concentration. This is achieved by the slow, controlled addition of the precursor (e.g., a hydroximoyl chloride) or the activating reagent (e.g., a base or oxidant) to the reaction mixture containing the alkyne.[12] Ensure the dipolarophile (alkyne) is readily available and often in slight excess.[9]

• Problem: Substrate or Product Decomposition. The isoxazole N-O bond is relatively weak and can be cleaved under certain conditions.[4]

  • Solution: Avoid strongly basic or reductive conditions during workup and purification.[4] Catalytic hydrogenation (e.g., H₂/Pd) and some transition metals can cleave the ring.[4] If your product is sensitive, opt for milder workup procedures and purification techniques like column chromatography with a carefully selected, neutral solvent system.

• Problem: Incompatible Reaction Conditions.

  • Solution: Systematically screen solvents and temperatures. Solvent polarity can dramatically influence reaction rates and even regioselectivity.[9][13] Temperature should be optimized to be high enough for a reasonable reaction rate but low enough to prevent decomposition or byproduct formation.[9]

Catalyst & Condition Selection Summary

The table below summarizes common catalytic systems and their typical applications in achieving regioselectivity.

Catalyst Type	Common Examples	Target Regioisomer	Typical Substrates	Key Conditions & Insights
Copper(I)	CuI, CuSO₄/NaAsc, Cu(0)/CuSO₄, Cu/Al₂O₃	3,5-disubstituted	Terminal Alkynes, Nitrile Oxides (in situ)	Highly reliable and selective. Often works at room temperature in various solvents, including water.[5][7][8]
Ruthenium(II)	Cationic Ru(II) complexes	3,4-disubstituted	Terminal Alkynes, Nitrile Oxides (in situ)	The catalyst of choice for reversing the standard regioselectivity of the [3+2] cycloaddition.[5][6]
Gold(III)	AuCl₃	Various (via cycloisomerization)	α,β-acetylenic oximes	Promotes intramolecular cycloisomerization, where regioselectivity is determined by the substrate structure.[12]
Lewis Acids	BF₃·OEt₂	3,4-disubstituted	β-Enamino Diketones, Hydroxylamine	Used in cyclocondensation to activate a specific carbonyl, directing the regiochemical outcome.[2][4]
Organocatalysts	DABCO, Vitamin B₁	Various	Varies (e.g., Aldehydes, Nitroacetates)	Metal-free alternatives. Often used in multicomponent reactions. Regioselectivity is highly substrate-dependent.[3][14]
Hypervalent Iodine	Iodobenzene (catalytic), m-CPBA	3,5-disubstituted	Terminal Alkynes, Oximes	Acts as a catalytic oxidant to generate nitrile oxides in situ from oximes under mild conditions.[1]

Detailed Experimental Protocol: Copper(I)-Catalyzed Synthesis of a 3,5-Disubstituted Isoxazole

This protocol describes a reliable, one-pot procedure for the regioselective synthesis of 3,5-disubstituted isoxazoles, adapted from established methods.[12]

Objective: To synthesize a 3,5-disubstituted isoxazole from a terminal alkyne and an aldoxime with high regioselectivity.

Materials:

• Aldoxime (1.0 eq.)

• Terminal Alkyne (1.1 eq.)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O) (5 mol%)

• Sodium Ascorbate (10 mol%)

• Solvent: 1:1 mixture of water and tert-butanol

• Base: Triethylamine (Et₃N) (for hydroximoyl chloride variant if used)

• Oxidant: Chloramine-T or Sodium Hypochlorite (for aldoxime variant)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the aldoxime (1.0 eq.), terminal alkyne (1.1 eq.), CuSO₄·5H₂O (0.05 eq.), and sodium ascorbate (0.10 eq.).

• Solvent Addition: Add the 1:1 water/tert-butanol solvent mixture to achieve a substrate concentration of approximately 0.2 M.

• Nitrile Oxide Generation: To the stirring solution at room temperature, add the oxidant (e.g., Chloramine-T, 1.2 eq.) portion-wise over 10-15 minutes. Alternative: If starting from a hydroximoyl chloride, add the base (e.g., Et₃N) dropwise.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 2-12 hours).

• Workup: Once the reaction is complete, add water to the flask and extract the product with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 3,5-disubstituted isoxazole.

Frequently Asked Questions (FAQs)

Q1: What is the role of the solvent in controlling regioselectivity? A: The solvent can have a profound impact. In [3+2] cycloadditions, solvent polarity can influence the energy levels of the frontier molecular orbitals of the dipole and dipolarophile, altering the regiochemical preference.[9][13] In cyclocondensation reactions, the choice between a protic solvent (like ethanol) and an aprotic solvent (like acetonitrile) can favor the formation of different regioisomers by altering the stability of intermediates and transition states.[2][11]

Q2: How does temperature affect regioselectivity? A: Temperature is a critical kinetic parameter.[9] While higher temperatures increase reaction rates, they can also decrease selectivity. If a reaction has two competing pathways to different regioisomers with different activation energies, lower temperatures will favor the pathway with the lower activation energy. Conversely, excessively high temperatures can lead to product decomposition or favor undesired side reactions like nitrile oxide dimerization.[9]

Q3: Are there effective metal-free catalytic systems for regioselective synthesis? A: Yes, several metal-free methods exist. For synthesizing 3,4,5-trisubstituted isoxazoles, an enamine-triggered [3+2] cycloaddition is highly effective.[6] Organocatalysts like DABCO have been used in cascade reactions to form isoxazoles.[3] Additionally, methods using hypervalent iodine reagents can catalytically generate nitrile oxides for cycloaddition without transition metals.[1]

Q4: My isoxazole product seems to be decomposing during column chromatography. What can I do? A: Isoxazole decomposition on silica gel can occur if the silica is too acidic or if the compound is sensitive.

• Neutralize Silica: Pre-treat the silica gel by slurrying it in the eluent containing a small amount of a neutralizer like triethylamine (~0.5-1%) before packing the column.

• Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil.

• Faster Purification: Use a shorter column and/or slightly higher pressure to minimize the time the compound spends on the stationary phase.

References

• Organic Chemistry Portal. (n.d.). Isoxazole synthesis. Retrieved from [Link]

• Unknown. (n.d.). New Synthetic Method for 3,5-Disubstituted Isoxazole. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanism for synthesis of isoxazole. Retrieved from [Link]

• Synfacts. (n.d.). Copper-Catalyzed Isoxazole Synthesis. Retrieved from [Link]

• Das, S., et al. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. RSC Advances. Retrieved from [Link]

• Do, H.-Q., et al. (2015). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. National Institutes of Health. Retrieved from [Link]

• Alli, A. A., et al. (2017). Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity. Science and Education Publishing. Retrieved from [Link]

• Unknown. (n.d.). Synthesis of 3,4‐disubstituted isoxazole‐5(4H)‐ones catalyzed by ZnO@Fe3O4. Retrieved from [Link]

• ResearchGate. (2015). Simple and Highly Efficient Synthesis of 3,5-Disubstituted Isoxazoles Using Cu/Graphene/Clay Nanohybrid as a New Heterogeneous Nano Catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 3,5-disubstituted isoxazole scaffolds. Retrieved from [Link]

• da Silva, W. A., et al. (2018). Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. National Institutes of Health. Retrieved from [Link]

• Grygorenko, O. O., et al. (2019). Regioselective synthesis of isoxazole and 1,2,4-oxadiazole-derived phosphonates via [3 + 2] cycloaddition. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ResearchGate. (2016). Expeditious green synthesis of 3,4-disubstituted isoxazole-5(4H)-ones catalyzed by nano-MgO. Retrieved from [Link]

• Lasri, J., et al. (n.d.). Efficient regioselective synthesis of 4- and 5-substituted isoxazoles under thermal and microwave conditions. Lusófona University. Retrieved from [Link]

• MDPI. (n.d.). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Retrieved from [Link]

• ResearchGate. (2008). Efficient regioselective synthesis of 4- and 5-substituted isoxazoles under thermal and microwave conditions. Retrieved from [Link]

• Gonzalez-Bobes, F., et al. (2022). Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions. National Institutes of Health. Retrieved from [Link]

• Kumar, V., et al. (2016). The synthetic and therapeutic expedition of isoxazole and its analogs. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of isoxazole. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). A useful, regiospecific synthesis of isoxazoles. Retrieved from [Link]

• Organic Letters. (2024). Diverse Ring Opening and Annulation Catalyses of Isoxazole To Construct Valuable Functionalized Pyrroles, Pyridines, and Nicotinamides. Retrieved from [Link]

• Reddit. (2022). Isoxazole synthesis. Retrieved from [Link]

• PubMed. (2011). Mechanism Selection for Regiocontrol in Base-Assisted, Palladium-Catalysed Direct C-H Coupling With Halides: First Approach for Oxazole- And thiazole-4-carboxylates. Retrieved from [Link]

• ResearchGate. (2022). Synthesis, characterization and antimicrobial activity of some new isoxazole derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Challenges associated with isoxazole directed C−H activation. Retrieved from [Link]

• Bio-By-Word. (2024). Construction of Isoxazole ring: An Overview. Retrieved from [Link]

• RSC Publishing. (2018). Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones. Retrieved from [Link]

Sources

• 1. New Synthetic Method for 3,5-Disubstituted Isoxazole [cjcu.jlu.edu.cn]
• 2. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
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• 5. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al2O3 surface under ball-milling conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 12. Isoxazole synthesis [organic-chemistry.org]
• 13. Solvent Effects on the [3+2] Cycloaddition of 2-Furfural Oxime and Ethyl Propiolate: Unexpected Change in Regioselectivity [pubs.sciepub.com]
• 14. mdpi.com [mdpi.com]

minimizing furoxan byproduct in nitrile oxide cycloaddition

Welcome to the technical support center for nitrile oxide cycloadditions. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on minimizing the formation of furoxan byproducts in 1,3-dipolar cycloaddition reactions. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address common challenges in minimizing furoxan byproducts.

FAQ 1: My nitrile oxide cycloaddition reaction is producing a significant amount of a byproduct, which I suspect is a furoxan. How can I confirm this?

Answer: Furoxans, also known as 1,2,5-oxadiazole-2-oxides, are the most common byproducts in nitrile oxide cycloadditions, arising from the dimerization of the nitrile oxide intermediate.[1][2]

Confirmation can be achieved through standard analytical techniques:

• NMR Spectroscopy: Furoxan formation will result in a distinct set of signals in both ¹H and ¹³C NMR spectra that do not correspond to your starting materials or the desired isoxazole/isoxazoline product.

• Mass Spectrometry (MS): The furoxan dimer will have a molecular weight that is double that of your nitrile oxide intermediate. High-resolution mass spectrometry (HRMS) can provide an exact mass to confirm the elemental composition.

• X-ray Crystallography: If the furoxan byproduct can be isolated as a crystalline solid, single-crystal X-ray diffraction provides unambiguous structural confirmation.

FAQ 2: What is the underlying mechanism of furoxan formation, and why is it so prevalent?

Answer: Nitrile oxides are high-energy, reactive intermediates. In the absence of a reactive dipolarophile, or when their concentration is high, they readily undergo dimerization.[1][2] Density functional theory (DFT) calculations have shown that this dimerization is a stepwise process that proceeds through a dinitrosoalkene diradical intermediate.[1][3][4] The rate-determining step is the formation of a C-C bond between two nitrile oxide molecules.[3][4]

The propensity for dimerization is a major limitation in the synthetic utility of nitrile oxides, especially for aliphatic nitrile oxides which tend to be less stable than their aromatic counterparts.[1][5]

Caption: Mechanism of Furoxan Formation from Nitrile Oxides.

FAQ 3: My desired cycloaddition is sluggish, and furoxan is the major product. What are the key reaction parameters I should investigate to favor the cycloaddition pathway?

Answer: The fundamental strategy to minimize furoxan formation is to ensure that the rate of the intermolecular [3+2] cycloaddition with your dipolarophile is significantly faster than the rate of nitrile oxide dimerization. This can be achieved by carefully controlling the concentration of the nitrile oxide and optimizing the reaction conditions.

Key Experimental Strategies:

• In Situ Generation of the Nitrile Oxide: This is the most critical technique. By generating the nitrile oxide slowly in the presence of the dipolarophile, its instantaneous concentration remains low, thus disfavoring the second-order dimerization process.[1][2][6]

• Slow Addition of Reagents: A practical way to achieve in situ generation is through the slow, dropwise addition of the reagent that generates the nitrile oxide (e.g., an oxidant or a base) to the reaction mixture containing the precursor and the dipolarophile.[1]

• Choice of Nitrile Oxide Precursor and Generation Method: The stability of the nitrile oxide and the cleanliness of its generation can significantly impact byproduct formation. Common methods include:

  • Dehydrohalogenation of Hydroximoyl Halides: Often achieved with a base like triethylamine (Et₃N).[7][8]

  • Oxidation of Aldoximes: A variety of oxidizing agents can be used, such as N-chlorosuccinimide (NCS), Oxone, and tert-butyl hypoiodite (t-BuOI).[6][7][9][10] The choice of oxidant can influence the reaction rate and selectivity.

  • Dehydration of Primary Nitroalkanes: Can be effected by dehydrating agents like phenyl isocyanate.[11]

• Reaction Temperature: Lowering the reaction temperature can sometimes slow down the rate of dimerization more than the desired cycloaddition. However, this is system-dependent and requires empirical optimization.

• Steric Hindrance: Introducing sterically bulky groups on the nitrile oxide can retard the rate of dimerization.[1][5] For example, mesityl nitrile oxide is a stable, crystalline solid.[5]

Caption: Troubleshooting Workflow for Minimizing Furoxan Byproduct.

FAQ 4: Can you provide a detailed experimental protocol for minimizing furoxan formation using an in situ generation method?

Answer: Certainly. Below is a general protocol for a 1,3-dipolar cycloaddition using the in situ generation of a nitrile oxide from an aldoxime via oxidation with N-chlorosuccinimide (NCS), followed by dehydrochlorination.

Protocol: In Situ Generation of Benzonitrile Oxide for Cycloaddition with Styrene

Materials:

• Benzaldoxime

• Styrene

• N-Chlorosuccinimide (NCS)

• Triethylamine (Et₃N)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

• Syringe pump (highly recommended for slow addition)

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), dissolve benzaldoxime (1.0 eq) and styrene (1.2-1.5 eq) in the chosen anhydrous solvent.

• Chlorination: To the stirred solution, add NCS (1.05 eq) in one portion. Stir the mixture at room temperature. The reaction progress to the intermediate hydroximoyl chloride can be monitored by Thin Layer Chromatography (TLC).

• In Situ Generation and Cycloaddition: Once the hydroximoyl chloride formation is complete (or has reached a plateau), prepare a solution of triethylamine (1.2 eq) in the same anhydrous solvent. Using a syringe pump, add the triethylamine solution dropwise to the reaction mixture over several hours (e.g., 4-8 hours).

• Reaction Monitoring and Workup: Monitor the formation of the desired 3,5-diphenyl-4,5-dihydroisoxazole product by TLC or LC-MS. After the addition is complete, continue stirring until the reaction is deemed complete.

• Isolation: Quench the reaction with water or a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an appropriate organic solvent (e.g., DCM or Ethyl Acetate). Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired isoxazoline from any unreacted starting materials and furoxan byproduct.

Rationale for the Protocol: The slow addition of triethylamine ensures that the concentration of the generated benzonitrile oxide remains low at any given moment. This allows the nitrile oxide to be "trapped" by the present styrene (the dipolarophile) before it has a chance to encounter another nitrile oxide molecule and dimerize.

FAQ 5: Are there any quantitative data comparing different methods for nitrile oxide generation in terms of cycloaddition yield versus furoxan formation?

Nitrile Oxide Precursor	Generation Method	Dipolarophile	Cycloadduct Yield (%)	Furoxan Yield (%)	Reference
Benzaldoxime	NCS, then Et₃N (slow add.)	Styrene	High (often >80%)	Low (often <10%)	General knowledge from multiple sources
Various Aldoximes	NaCl/Oxone, Na₂CO₃	Various Alkenes	Up to 86%	Not explicitly quantified, but method is effective for cycloaddition	[6][9]
Various Aldoximes	t-BuOI, 2,6-lutidine	Various Alkenes	Up to 88%	Not explicitly quantified, but method is presented as efficient for cycloaddition	[10]
4-Methoxybenzaldoxime	PPA	(Self-dimerization)	-	Marginal yield	[12]

Note: The yields are highly substrate-dependent. The key takeaway is that methods designed for in situ generation and slow release of the nitrile oxide consistently favor the desired cycloaddition over furoxan formation.

References

• Yu, Z.-X., et al. (2003). Dimerizations of Nitrile Oxides to Furoxans are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study. Journal of the American Chemical Society, 125(50), 15420-15425. [Link]

• Padwa, A. (2004). 1,3-Dipolar Cycloaddition Reactions. In Comprehensive Organic Synthesis II (Vol. 4, pp. 1139-1181). Elsevier. (General reference for cycloaddition chemistry)

• ResearchGate. (n.d.). Request PDF: Dimerizations of Nitrile Oxides to Furoxans Are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study. [Link]

• Jasiński, R. (2021). Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. Molecules, 26(23), 7334. [Link]

• ACS Publications. (2003). Dimerizations of Nitrile Oxides to Furoxans Are Stepwise via Dinitrosoalkene Diradicals: A Density Functional Theory Study. Journal of the American Chemical Society. [Link]

• RSC Publishing. (2022). Synthesis and application of α-carbonyl nitrile oxides. Organic Chemistry Frontiers. [Link]

• ResearchGate. (n.d.). 1,3‐Dipolar cycloaddition reaction of nitrile oxides. [Link]

• Taylor & Francis Online. (2020). [3 + 2] Cycloaddition reactions of nitrile oxides generated in situ from aldoximes with alkenes and alkynes under ball-milling conditions. Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

• PubMed. (2019). In Situ Generation of Nitrile Oxides from NaCl-Oxone Oxidation of Various Aldoximes and Their 1,3-Dipolar Cycloaddition. Organic Letters, 21(1), 315-319. [Link]

• Organic Chemistry Portal. (2011). Generation of Nitrile Oxides from Oximes Using t-BuOI and Their Cycloaddition. Organic Letters, 13, 2966-2969. [Link]

• MDPI. (2021). 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles. International Journal of Molecular Sciences, 22(16), 8673. [Link]

• MDPI. (2021). Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. Molecules. [Link]

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• The [3+2]Cycloaddition Reaction. (n.d.). [Link]

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• ACS Publications. (1984). Diastereofacial selection in nitrile oxide cycloaddition reactions. The anti-directing effect of an allylic oxygen and some new results on the ring metalation of isoxazolines. A synthesis of (.+-.)-blastmycinone. The Journal of Organic Chemistry. [Link]

• YouTube. (2020). Lecture 13: Azomethine Ylides and Nitrile Oxides in 1,3-Dipolar Cycloaddition. [Link]

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Technical Support Center: Monitoring Isoxazol-5-ylacetonitrile Reactions by TLC

Welcome to the technical support guide for monitoring reactions involving isoxazol-5-ylacetonitrile using Thin-Layer Chromatography (TLC). This guide is designed for researchers, medicinal chemists, and process development scientists who rely on accurate, real-time reaction monitoring to make informed decisions. Here, we move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and optimize your analytical workflow.

Section 1: Fundamentals of TLC for Isoxazol-5-ylacetonitrile

This section addresses the most common initial questions regarding setting up a reliable TLC system for reactions involving the isoxazol-5-ylacetonitrile core.

Q1: How do I select the right mobile phase (eluent) to start with?

Answer: The key is to match the polarity of the mobile phase to the polarity of your compounds. Isoxazol-5-ylacetonitrile is a moderately polar molecule due to the presence of the nitrile group and the isoxazole ring. A good starting point for a normal-phase silica gel TLC is a binary mixture of a non-polar solvent and a moderately polar solvent.[1][2][3]

A common and effective initial system is 3:1 Hexanes:Ethyl Acetate .

• Causality: Hexanes act as the non-polar component, while ethyl acetate provides polarity. By adjusting the ratio, you can "tune" the eluting strength of the mobile phase.[2] If your starting material spot does not move from the baseline (Rf=0), the eluent is not polar enough. If it shoots to the top of the plate (Rf=1), the eluent is too polar.[4][5] The goal is to achieve an Rf value for your starting material between 0.2 and 0.4, which typically provides enough resolution to see a new, less polar product spot appear at a higher Rf.[6]

Q2: What are the best methods to visualize spots on the TLC plate?

Answer: Isoxazol-5-ylacetonitrile and many of its derivatives contain conjugated π-systems, making them visible under UV light. However, relying on a single visualization method is not recommended. A multi-step approach is best for comprehensive analysis.

• UV Light (Non-destructive): Always start with short-wave (254 nm) UV light. Most commercial TLC plates contain a fluorescent indicator that glows green, and compounds that absorb UV light will appear as dark spots.[7] This method is fast, easy, and does not alter your compounds, allowing for further staining.[7]

• Potassium Permanganate (KMnO₄) Stain (Destructive): This is an excellent, highly sensitive general stain for a wide range of organic compounds.[8] The permanganate ion (deep purple) is a strong oxidizing agent. It reacts with any oxidizable functional group on the plate (alkenes, alkynes, alcohols, aldehydes, etc.), being reduced to manganese dioxide (MnO₂), which appears as a yellow-brown spot on a purple background.[7][9] This is particularly useful for visualizing products that may lack a strong UV chromophore.

Section 2: Troubleshooting Common TLC Problems

Even with a good starting point, challenges can arise. This section provides solutions to the most frequently encountered issues.

Q3: My spots are streaking or elongated. What's causing this and how do I fix it?

Answer: Streaking is a common problem that can obscure results. The primary causes are sample overloading, high compound polarity, or acidic/basic functional groups.[4][5][10]

• Cause 1: Sample Overloading. Applying too much sample to the baseline is the most frequent cause.[10] The stationary phase becomes saturated, and the compound cannot equilibrate properly, leading to a continuous "streak" rather than a tight spot.

  • Solution: Dilute your reaction sample (e.g., 1 drop of reaction mixture in ~1 mL of a volatile solvent like ethyl acetate or dichloromethane) before spotting.[10] Apply the spot quickly and ensure it is as small as possible (1-2 mm diameter).[11]

• Cause 2: Acidity of the α-Proton. The methylene protons (CH₂) adjacent to the nitrile group in isoxazol-5-ylacetonitrile are acidic. On the slightly acidic surface of silica gel, this can lead to undesirable interactions and streaking.

  • Solution: Add a small amount of a modifier to the mobile phase. For acidic compounds, adding a trace of acetic acid (e.g., 0.1-1%) can suppress deprotonation and lead to sharper spots.[4]

• Cause 3: High Polarity. If your product is significantly more polar than the starting material (e.g., hydrolysis to a carboxylic acid), it may interact very strongly with the silica gel.

  • Solution: Increase the polarity of your mobile phase. For very polar compounds, a system like 95:5:1 Dichloromethane:Methanol:Acetic Acid might be necessary. In extreme cases, switching to a reverse-phase TLC plate (e.g., C18 silica) may be required.[4][11]

Q4: My starting material spot disappeared, but I don't see a new product spot. What happened?

Answer: This can be an alarming result, but it has several logical explanations.

• Cause 1: Product is Not UV-Active. The reaction may have altered the conjugated system. If the product lacks a strong UV chromophore, it will be invisible under the UV lamp.

  • Solution: Always use a secondary, destructive visualization method. A permanganate (KMnO₄) stain will visualize most organic products regardless of their UV activity.[9][12]

• Cause 2: Product is Highly Polar and on the Baseline. If the product is much more polar than the starting material, it may not have moved from the origin. The starting material spot will seem to disappear, but the product spot is simply co-located with the baseline spotting location.

  • Solution: Re-run the TLC plate using a significantly more polar mobile phase system to move the product off the baseline.

• Cause 3: Product is Volatile. If the product has a low boiling point, it may have evaporated from the TLC plate, especially if excessive heat is used during development or visualization.[4]

  • Solution: Minimize heat exposure. If you suspect volatility, run a crude NMR or GC-MS of the reaction mixture to confirm the presence of a new species.

Q5: I see multiple new spots. Is my reaction messy, or is there another explanation?

Answer: While multiple spots can indicate side reactions, there are other possibilities to consider.

• Cause 1: Decomposition on Silica. Silica gel is acidic and can cause sensitive compounds to decompose directly on the plate.[13] What appears to be multiple products could be artifacts of the analysis itself.

  • Solution: Perform a 2D TLC experiment. Spot the reaction mixture in one corner of a square plate, run it in one solvent system, then rotate the plate 90 degrees and run it in a second solvent system. If all spots line up on the diagonal, they are stable. Spots that appear off the diagonal are decomposition products.[13]

• Cause 2: Reaction Intermediates. You may be observing one or more stable intermediates on the pathway from reactant to product.

  • Solution: Take TLC samples at different time points (e.g., 5 min, 30 min, 2 hours). Observing spots appear and then disappear over time is a classic sign of an intermediate.

Section 3: Example Protocol - Alkylation Reaction

To illustrate these principles, let's consider a common reaction: the α-alkylation of isoxazol-5-ylacetonitrile with benzyl bromide. This reaction involves deprotonating the acidic methylene proton followed by nucleophilic attack on the electrophile.[14][15][16][17]

Reaction: Isoxazol-5-ylacetonitrile + Benzyl Bromide → 2-(isoxazol-5-yl)-3-phenylpropanenitrile

The product is significantly less polar than the starting material due to the addition of the non-polar benzyl group.

Step-by-Step TLC Monitoring Protocol:

• Prepare the TLC Chamber: Line a developing jar with filter paper and add the mobile phase (e.g., 3:1 Hexanes:Ethyl Acetate) to a depth of about 0.5 cm. Close the jar and let the atmosphere saturate for at least 10-15 minutes.[11]

• Spot the Plate: On a silica gel TLC plate, lightly draw a pencil line ~1 cm from the bottom (the origin).

  • Lane 1 (SM): Spot a dilute solution of the starting material, isoxazol-5-ylacetonitrile.

  • Lane 2 (C): Co-spot the starting material and the reaction mixture on top of each other. This lane is crucial for confirming if the starting material spot in the reaction lane is identical to the pure starting material.

  • Lane 3 (R): Spot a sample of the reaction mixture (quenched and diluted).

• Develop the Plate: Place the spotted plate in the saturated chamber, ensuring the solvent level is below the origin line.[18] Allow the solvent front to travel up the plate until it is ~1 cm from the top.

• Visualize and Analyze: Remove the plate and immediately mark the solvent front with a pencil.

  • Examine under a 254 nm UV lamp and circle all visible spots.

  • Dip the plate in a KMnO₄ stain, wipe the back, and gently warm with a heat gun to develop the spots.[7]

  • Calculate the Retention Factor (Rf) for each spot.[19][20]

TLC Workflow Diagram

Caption: A standard workflow for TLC reaction monitoring.

Interpreting the Results

The table below shows expected results for the alkylation reaction.

Lane	Compound	Expected Rf (3:1 Hex:EtOAc)	Appearance (UV)	Appearance (KMnO₄)
SM	Isoxazol-5-ylacetonitrile	~0.3	Dark Spot	Yellow-Brown Spot
R	Isoxazol-5-ylacetonitrile	~0.3	Dark Spot	Yellow-Brown Spot
R	Alkylated Product	~0.6	Dark Spot	Yellow-Brown Spot
C	Isoxazol-5-ylacetonitrile	~0.3	Dark Spot	Yellow-Brown Spot
C	Alkylated Product	~0.6	Dark Spot	Yellow-Brown Spot

• Successful Reaction: As the reaction proceeds, the spot at Rf ~0.3 in the 'R' lane will diminish in intensity, while the new product spot at Rf ~0.6 will grow stronger. The co-spot lane 'C' will show two distinct spots, confirming the new spot is not the starting material.

• Incomplete Reaction: Both spots will be clearly visible in the 'R' lane.

• No Reaction: Only the starting material spot at Rf ~0.3 will be visible in the 'R' and 'C' lanes, and it will be identical to the 'SM' lane.

By applying these principles and troubleshooting strategies, you can leverage TLC as a powerful, rapid, and cost-effective tool for accurately monitoring the progress of your reactions involving isoxazol-5-ylacetonitrile.

References

• Unknown. (n.d.). Thin Layer Chromatography (TLC).
• SiliCycle. (2021, December 8). Troubleshooting for Thin Layer Chromatography. SiliCycle.
• Guerrero, A. (n.d.). Calculating retention factors for TLC. Khan Academy.
• Unknown. (2023, November 13). Troubleshooting Common Issues in Thin Layer Chromatography: Practical Solutions.
• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. Department of Chemistry.
• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography. Chemistry Online @ UTSC.
• University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC). Organic Chemistry at CU Boulder.
• Sigma-Aldrich. (n.d.). Tips & Tricks for Thin-Layer Chromatography.
• Study.com. (2021, June 9). How to Calculate Retention Factors in Thin-Layer Chromatography.
• Unknown. (n.d.). Thin Layer Chromatography.
• Unknown. (2024, September 18). Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols.
• Various Authors. (2021, May 8). How i will select mobile phase solevent system for TLC?. ResearchGate.
• Chemistry For Everyone. (2025, February 1). What Is The Mobile Phase In TLC Chromatography?. YouTube.
• Reddit User. (2021, October 27). TLC Mobile Phase Selection. r/chemhelp on Reddit.
• LibreTexts. (2022, August 23). Thin Layer Chromatography. Chemistry LibreTexts.
• Scite. (n.d.). Monoalkylation of Acetonitrile by Primary Alcohols Catalyzed by Iridium Complexes.
• LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Chemistry LibreTexts.
• Unknown. (n.d.). TLC stains.
• Google Patents. (n.d.). Alkylation of acetonitriles - US3755412A.

• Taber, D. F., & Kong, S. (1997). Alkylation of Acetonitrile. Journal of Organic Chemistry, 62(24), 8575-8576. [Link]

• Unknown. (n.d.). TLC Stains.
• University of Rochester. (n.d.). Magic Formulas: TLC Stains. Department of Chemistry.
• Unknown. (n.d.). Thin Layer Chromatography.

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Navigating the Challenges of Isoxazole Isomer Separation: A Technical Support Guide

A Senior Application Scientist's Guide to Optimizing Column Chromatography for Isoxazole Isomers

The purification of isoxazole derivatives often presents a significant bottleneck in synthetic workflows, primarily due to the challenge of separating closely related isomers.[1] These isomers, including regioisomers and stereoisomers, frequently exhibit very similar physicochemical properties, making their resolution by standard column chromatography a non-trivial task.[2][3] This guide provides a comprehensive troubleshooting framework and answers to frequently asked questions, empowering researchers to overcome common hurdles in the chromatographic purification of isoxazole isomers.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses specific issues encountered during the column chromatography of isoxazole isomers, offering explanations and actionable solutions.

Issue 1: Poor or No Separation of Isoxazole Isomers on a Standard Silica Gel Column.

• Question: I'm observing co-elution or very poor resolution of my isoxazole isomers on a silica gel column, even after screening various solvent systems. What's causing this, and how can I improve the separation?

• Answer: The inherent challenge lies in the subtle structural differences between isoxazole isomers. Standard silica gel, a polar stationary phase, primarily separates compounds based on differences in polarity. If your isomers have nearly identical polarities, achieving baseline separation can be difficult.[1]

  Causality and Solutions:

  • Limited Selectivity of Silica Gel: For non-polar to moderately polar compounds with similar functional groups, silica gel may not offer sufficient selectivity. The interactions are often dominated by hydrogen bonding and dipole-dipole interactions, which may be too similar between isomers to effect a good separation.

  • Mobile Phase Optimization: While you may have screened various solvent systems, a systematic approach is crucial.

    • Ternary Solvent Systems: Instead of binary mixtures (e.g., ethyl acetate/hexane), consider introducing a third solvent with a different polarity and selectivity. For instance, adding a small amount of dichloromethane or methanol to an ethyl acetate/hexane system can sometimes dramatically alter the selectivity.

    • Additives: The addition of a small percentage of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the mobile phase can improve peak shape and resolution by suppressing unwanted interactions with the silica surface.[1]

  • Alternative Stationary Phases: If mobile phase optimization on silica gel fails, switching to a different stationary phase is the next logical step.[1]

    • Alumina: Available in acidic, neutral, and basic forms, alumina can offer different selectivity compared to silica gel.[1]

    • Reverse-Phase Silica: For more non-polar isoxazole derivatives, reverse-phase chromatography using a C18 or C8 column can be a powerful alternative.[4]

    • Specialized Stationary Phases: For particularly challenging separations, consider stationary phases with aromatic or fluorinated functionalities (e.g., phenyl-hexyl or pentafluorophenyl (PFP) columns), which can provide unique selectivity for aromatic and positional isomers through pi-pi and other interactions.[4][5]

Issue 2: My Isoxazole Product Appears to be Decomposing on the Column.

• Question: I'm experiencing low recovery of my desired isoxazole isomer, and I suspect it's degrading on the silica gel column. How can I confirm this and prevent it?

• Answer: Isoxazole rings can be sensitive to certain conditions, and the acidic nature of standard silica gel can sometimes lead to degradation.[1][6]

  Causality and Solutions:

  • Silica Gel Acidity: The surface of silica gel possesses acidic silanol groups (Si-OH) that can catalyze the decomposition of sensitive compounds.

  • Confirmation of Instability: To test for stability, spot your crude mixture on a TLC plate, develop it in your chosen solvent system, and then let the plate sit for several hours before re-developing it in the same direction. If new spots appear or the original spot diminishes, your compound is likely unstable on silica.[6]

  • Deactivating the Stationary Phase:

    • Triethylamine Wash: Pre-treating the silica gel by flushing the column with a solvent system containing a small amount of triethylamine (e.g., 1-2%) can neutralize the acidic sites.

  • Alternative Stationary Phases:

    • Neutral Alumina: Switching to neutral alumina can be an effective way to avoid acid-catalyzed decomposition.

    • Florisil®: This magnesium silicate adsorbent is less acidic than silica gel and can be a good alternative for sensitive compounds.[6]

Issue 3: Chiral Isoxazole Enantiomers are Not Separating on a Standard Achiral Column.

• Question: I have a racemic mixture of a chiral isoxazole, and as expected, it's not resolving on my C18 column. What are my options for separating the enantiomers?

• Answer: Enantiomers have identical physical and chemical properties in an achiral environment, so they will not separate on standard achiral stationary phases. Chiral chromatography is necessary to resolve them.

  Causality and Solutions:

  • Chiral Recognition: Chiral separation relies on the formation of transient diastereomeric complexes between the enantiomers and a chiral stationary phase (CSP) or a chiral additive in the mobile phase. These diastereomeric complexes have different stabilities, leading to different retention times.

  • Chiral Stationary Phases (CSPs): This is the most common approach for enantioseparation.

    • Polysaccharide-Based CSPs: Columns like Chiralpak® and Chiralcel® are widely used and have proven effective for separating a broad range of chiral compounds, including isoxazole derivatives.[7][8] These phases often consist of cellulose or amylose derivatives coated on a silica support.

  • Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for chiral separations and can offer advantages over HPLC in terms of speed and reduced solvent consumption.[7]

  • Method Development for Chiral Separations:

    • Column Screening: It is often necessary to screen a variety of chiral columns to find one that provides adequate separation for your specific isoxazole enantiomers.

    • Mobile Phase Optimization: The choice of mobile phase, including the organic modifier (e.g., ethanol, isopropanol) and any additives, is critical for achieving good resolution on a chiral column.[8]

Frequently Asked Questions (FAQs)

Q1: What is a good general starting point for developing a column chromatography method for a new isoxazole derivative?

A1: A systematic approach is key.

• Thin-Layer Chromatography (TLC): Begin by running TLC plates of your crude reaction mixture in various solvent systems of increasing polarity (e.g., starting with pure hexane and gradually increasing the percentage of ethyl acetate). This will give you a preliminary idea of the polarity of your product and the required mobile phase composition for separation.

• Solvent System Selection: Aim for a solvent system that gives your desired product an Rf value of approximately 0.2-0.3 on the TLC plate. This generally translates to good elution behavior on a column.

• Stationary Phase Choice: For most isoxazole derivatives, silica gel is a good starting point. If your compound is highly non-polar or you anticipate stability issues, consider the alternatives mentioned in the troubleshooting guide.

Q2: How can I improve the resolution of two very closely eluting isoxazole isomers?

A2:

• Optimize the Mobile Phase: Fine-tune the solvent ratio. Sometimes, very small changes in the mobile phase composition can have a significant impact on selectivity.

• Decrease the Flow Rate: A slower flow rate can improve resolution by allowing more time for the isomers to interact with the stationary phase.

• Increase the Column Length: A longer column provides more theoretical plates, which can enhance separation.

• Use a Smaller Particle Size Stationary Phase: Smaller particles lead to higher efficiency and better resolution, but also result in higher backpressure.

• Gradient Elution: If isocratic elution (using a constant mobile phase composition) is not effective, a gradient elution, where the polarity of the mobile phase is gradually increased over time, can help to resolve closely eluting compounds.[9]

Q3: My crude sample is not very soluble in the mobile phase I plan to use for the column. How should I load it onto the column?

A3:

• Dry Loading: This is the preferred method for samples with poor solubility in the elution solvent.[10]

  • Dissolve your crude sample in a minimal amount of a solvent in which it is soluble (e.g., dichloromethane or acetone).

  • Add a small amount of silica gel to this solution to form a slurry.

  • Evaporate the solvent completely on a rotary evaporator to obtain a free-flowing powder of your sample adsorbed onto the silica gel.

  • Carefully add this powder to the top of your packed column.[10]

Experimental Protocols

Protocol 1: Systematic Mobile Phase Screening using TLC

• Prepare a stock solution of your crude isoxazole mixture in a volatile solvent (e.g., dichloromethane).

• On a single TLC plate, spot the mixture in multiple lanes.

• Prepare a series of developing chambers with different mobile phase compositions. Start with a low polarity mixture (e.g., 5% ethyl acetate in hexane) and incrementally increase the polarity (e.g., 10%, 20%, 30% ethyl acetate in hexane).

• Develop the TLC plate and visualize the spots under UV light and/or with a suitable stain.

• Identify the solvent system that provides the best separation of the desired isomer from impurities and other isomers, with an Rf value for the target compound ideally between 0.2 and 0.3.

Protocol 2: Dry Loading a Sample onto a Silica Gel Column

• Dissolve the crude isoxazole sample (e.g., 100 mg) in a suitable volatile solvent (e.g., 5-10 mL of dichloromethane).

• Add approximately 2-3 times the mass of the sample in silica gel (e.g., 200-300 mg) to the solution.

• Gently swirl the flask to ensure the silica is fully wetted and the sample is evenly distributed.

• Remove the solvent under reduced pressure using a rotary evaporator until a dry, free-flowing powder is obtained.

• Carefully layer the resulting powder onto the top of the pre-packed chromatography column.

• Gently tap the side of the column to settle the sample layer.

• Add a thin layer of sand on top of the sample to prevent disturbance during solvent addition.

• Proceed with the elution of the column.

Data Presentation

Table 1: Effect of Mobile Phase Composition on the Resolution of Two Hypothetical Isoxazole Regioisomers

Mobile Phase (Hexane:Ethyl Acetate)	Rf (Isomer 1)	Rf (Isomer 2)	Resolution (Rs)	Observations
90:10	0.45	0.40	0.8	Poor separation, high Rf
80:20	0.30	0.22	1.3	Improved separation
70:30	0.18	0.10	1.6	Good baseline separation
60:40	0.10	0.05	1.2	Decreased resolution, tailing

Visualizations

Caption: A troubleshooting workflow for optimizing the column chromatography of isoxazole isomers.

References

• Lipka, E., et al. (2017). Small scale separation of isoxazole structurally related analogues by chiral supercritical fluid chromatography. Journal of Chromatography A.
• BenchChem. (n.d.). Application Notes and Protocols for the Characterization of Furo[3,4-d]isoxazole Isomers.
• Kuroda, K., et al. (1995). Separation of aromatic isomers on cyclophane-bonded stationary phases. Journal of Chromatography A.
• Bell, D. S. (2019). Avoiding Reversed-Phase Chromatography Problems Through Informed Method Development Practices: Choosing the Stationary-Phase Chemistry. LCGC International.
• BenchChem. (n.d.). Technical Support Center: Refining Work-up Procedures for Isoxazole Reactions.
• BenchChem. (n.d.). Troubleshooting guide for the synthesis of isoxazole derivatives.
• Ghanem, E., & Al-Hariri, S. (2014). Separation of Isomers on Nematic Liquid Crystal Stationary Phases in Gas Chromatography: A Review. ResearchGate.
• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage.
• Dzido, T. H., et al. (2019). Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents. Molecules.
• SIELC Technologies. (n.d.). Separation of Isoxazole on Newcrom R1 HPLC column.
• BenchChem. (n.d.). Evaluating the Impact of Stationary Phase Chemistry on Separation Selectivity: A Comparative Guide.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography.
• Wang, Y., et al. (2019). Chiral Separation and Determination of Etoxazole Enantiomers in Vegetables by Normal-Phase and Reverse-Phase High Performance Liquid Chromatography. Molecules.
• Scribd. (n.d.). HPLC Column Troubleshooting Guide.
• Chromatography Forum. (2015). Trouble resolving isomers.
• Agilent. (2023). It Isn't Always The Column: Troubleshooting Your HPLC Separation.
• Welch Materials. (2024). [Reader Insight] A Guide to Selective Columns for Isomer Separation.
• Chang, C.-L., et al. (2022). Efficient Catalytic Synthesis of Condensed Isoxazole Derivatives via Intramolecular Oxidative Cycloaddition of Aldoximes. Molecules.
• Utah Tech University. (n.d.). Separating Compounds by Column Chromatography.
• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns.
• Welch, C. J., et al. (2014). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers. Journal of Pharmaceutical and Biomedical Analysis.
• BenchChem. (n.d.). Technical Support Center: Structure-Guided Optimization of Isoxazole-Based Inhibitors.
• Piergentili, A., et al. (2007). Novel chiral isoxazole derivatives: synthesis and pharmacological characterization at human beta-adrenergic receptor subtypes. Journal of Medicinal Chemistry.
• Royal Society of Chemistry. (n.d.). Advances in isoxazole chemistry and their role in drug discovery.
• Li, Y., et al. (2013). Optimization of mobile phase for the determination of Esomeprazole and related compounds and investigation of stress degradation by LC-MS. Journal of Separation Science.
• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives.
• BenchChem. (n.d.). optimizing mobile phase composition for HPLC separation of xylenol isomers.

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Technical Support Center: Safe Handling of Toxic Reagents in Isoxazoleacetonitrile Synthesis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Isoxazoleacetonitrile Synthesis. This guide is designed to provide you, our fellow scientists and researchers, with essential information for the safe handling of toxic reagents commonly used in this synthetic process. Our goal is to equip you with the knowledge to mitigate risks, troubleshoot common issues, and ensure a safe and productive laboratory environment.

I. Core Principles of Safety: A Proactive Approach

The synthesis of isoxazoleacetonitrile and its derivatives often involves reagents that, while indispensable for the desired chemical transformations, pose significant health and safety risks if not handled with the appropriate precautions. A proactive safety culture is paramount. This involves not just following protocols, but understanding the "why" behind each step.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during your experiments, with a focus on safety and practical solutions.

Issue 1: Unexpected Color Change or Precipitation in Diethyl Ether

Question: I noticed a slight yellowing and some crystalline precipitate in my bottle of diethyl ether. Is this a cause for concern?

Answer: Yes, this is a critical safety concern. The observed changes strongly indicate the formation of explosive organic peroxides.[1][2][3] Diethyl ether, upon exposure to air and light, can form these shock-sensitive and potentially explosive compounds.[1][2][4] The risk of detonation increases significantly when these peroxides become concentrated, for instance, during distillation or evaporation.[3]

Immediate Actions:

• Do NOT attempt to open or move the container if crystals are visible around the cap or in the liquid. [2] Twisting the cap could provide enough friction to cause an explosion.

• Cordon off the area and inform your laboratory's safety officer immediately.

• Professional disposal by a hazardous waste management team is required.[4]

Preventative Measures:

• Always date diethyl ether containers upon receipt and upon opening.

• Store in a cool, dark, and tightly sealed container, preferably in a flammable storage cabinet.[2][4]

• Purchase diethyl ether with added inhibitors like butylated hydroxytoluene (BHT), which scavenges oxygen and prevents peroxide formation.[2][5]

• Routinely test for the presence of peroxides using potassium iodide (KI) test strips.[1][4] A positive test will result in a yellow or brown color.[1]

Issue 2: Accidental Spill of a Cyanide Salt

Question: I've had a small spill of sodium cyanide powder within the fume hood. What is the correct procedure for cleanup?

Answer: Immediate and careful action is required. Sodium cyanide is highly toxic and can be fatal if ingested, inhaled, or absorbed through the skin.[6][7][8] It can also react with acids to produce highly toxic and flammable hydrogen cyanide (HCN) gas.[6][8][9]

Cleanup Protocol:

• Ensure you are wearing appropriate Personal Protective Equipment (PPE): This includes a lab coat, safety goggles (or a face shield), and double nitrile gloves.[9][10]

• Restrict access to the area.

• If the spill is a powder, carefully sweep it up to avoid creating dust.[9] You can use a cloth dampened with a slightly basic solution (pH ~10) to minimize dust formation.[9]

• For liquid spills, use an absorbent material from a chemical spill kit.[6][11]

• Place all contaminated materials, including gloves and wipes, into a clearly labeled, sealed container for hazardous waste disposal.[6][12][13] This waste must be segregated from acidic waste streams.[9][12]

• Decontaminate the spill area with a 10% bleach solution followed by a thorough wash with soap and water.[12] All cleaning materials must also be disposed of as hazardous waste.[12]

Issue 3: Skin Contact with Hydroxylamine Hydrochloride

Question: I accidentally got a small amount of hydroxylamine hydrochloride solution on my gloved hand. What should I do?

Answer: Hydroxylamine hydrochloride is harmful if it comes into contact with the skin and can cause skin irritation and sensitization.[14][15][16] Prompt action is necessary to minimize exposure.

First Aid Procedure:

• Immediately remove the contaminated glove.

• Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[7]

• Remove any contaminated clothing.[7]

• Seek medical attention if irritation persists or if a significant area of skin was exposed.

III. Frequently Asked Questions (FAQs)

Handling and Storage

Q1: What are the primary toxic reagents I should be concerned about in a typical isoxazoleacetonitrile synthesis?

A1: The primary reagents of concern are typically:

• Hydroxylamine hydrochloride: This compound is harmful if swallowed or in contact with skin, causes skin and eye irritation, and is suspected of causing cancer.[14][15][16] It can also cause sensitization upon skin contact.[14]

• Cyanide salts (e.g., sodium cyanide): These are acutely toxic and can be fatal upon ingestion, inhalation, or skin contact.[6][7][8] They react with acids to produce highly toxic hydrogen cyanide gas.[6][8][9]

• Solvents like diethyl ether and acetonitrile: Diethyl ether can form explosive peroxides.[1][2][4] Acetonitrile is harmful if swallowed, inhaled, or in contact with skin, and it is highly flammable.[17][18][19]

Q2: How should I properly store cyanide compounds?

A2: Cyanide salts must be stored in a cool, dry, and well-ventilated area in a tightly closed container.[6][13] They should be kept separate from acids and other incompatible materials.[6][9] Access to the storage area should be restricted.[5]

Waste Disposal

Q3: Can I neutralize cyanide waste in the lab before disposal?

A3: While chemical neutralization of cyanide waste is possible, it is a hazardous procedure that should only be performed by trained personnel with a specific, validated protocol. A common method involves oxidation with hydrogen peroxide or a bleach solution under basic conditions (pH > 10) to convert the cyanide to the less toxic cyanate.[9][20] However, if the pH is not properly controlled, toxic cyanogen chloride or hydrogen cyanide gas can be released.[9] For most laboratory settings, it is safest to dispose of cyanide waste through your institution's hazardous waste management program.[9][12]

Q4: What is the correct way to dispose of waste containing acetonitrile?

A4: Acetonitrile waste is considered hazardous and must be collected in a designated, properly labeled, and sealed container.[21][22] This container should be stored in a well-ventilated area away from sources of ignition.[22][23] Do not mix acetonitrile waste with incompatible chemicals. Follow your institution's guidelines for hazardous waste disposal.[21]

Experimental Protocols

Q5: Are there greener alternatives for the synthesis of isoxazoles that might reduce the use of toxic reagents?

A5: Yes, the field of green chemistry is actively exploring safer synthetic routes. Some approaches include:

• Using water as a solvent, which is environmentally benign.[24]

• Employing catalytic methods to improve reaction efficiency and reduce waste.[24]

• Utilizing ultrasound irradiation, which can accelerate reactions and sometimes allow for milder conditions.[25]

IV. Experimental Workflow and Data Visualization

Workflow for Safe Handling of Sodium Cyanide

The following diagram illustrates the critical steps for safely handling sodium cyanide in a laboratory setting.

Caption: Key steps for the safe handling of sodium cyanide.

Troubleshooting Peroxide Formation in Diethyl Ether

This decision tree outlines the steps to take when dealing with potentially peroxidized diethyl ether.

Caption: Decision-making process for handling diethyl ether.

V. Summary of Reagent Hazards and PPE

Reagent	Key Hazards	Recommended PPE
Hydroxylamine Hydrochloride	Harmful (swallowed/skin contact), skin/eye irritant, sensitizer, suspected carcinogen.[14][15][16]	Nitrile gloves, safety goggles, lab coat.
Sodium Cyanide	Acutely toxic (all routes), forms HCN gas with acids.[6][8][9]	Double nitrile gloves, safety goggles/face shield, lab coat.[9][10]
Diethyl Ether	Forms explosive peroxides, highly flammable.[1][2][4]	Nitrile gloves, safety goggles, lab coat, use in a fume hood.
Acetonitrile	Harmful (all routes), eye irritant, highly flammable.[17][18][19]	Nitrile gloves, safety goggles, lab coat, use in a fume hood.[21]

VI. References

• Wikipedia. Diethyl ether peroxide. [Link]

• YouTube. synthesis of isoxazoles. [Link]

• LSU Health Shreveport. Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of cyanide compounds. [Link]

• University of Louisville. Peroxide Forming Chemicals. [Link]

• Sciencemadness.org. How fast does Diethyl Ether form Peroxides? Reuse Ether Indefinitely. [Link]

• University of York. Peroxide forming chemicals. [Link]

• MDPI. Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. [Link]

• RSC Publishing. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. [Link]

• Szabo-Scandic. Hydroxylamine hydrochloride. [Link]

• Rutgers University. Cyanide Salts. [Link]

• University of California, Santa Cruz. SOP-Cyanide-Salt - Laboratory Safety Standard Operating Procedure (SOP). [Link]

• PubMed Central. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. [Link]

• University of Illinois. Cyanides - Division of Research Safety. [Link]

• National Academies Press. laboratory chemical safety summary: sodium cyanide and potassium cyanide. [Link]

• NanoBioLetters. Construction of Isoxazole ring: An Overview. [Link]

• Loba Chemie. HYDROXYLAMINE HYDROCHLORIDE AR/ACS. [Link]

• NJ.gov. ICSC 0709 - HYDROXYLAMINE HYDROCHLORIDE. [Link]

• LSU Health Shreveport. Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of Acetonitrile. [Link]

• OCI Company Ltd. SODIUM CYANIDE (NaCN) Safety and Handling Guidance. [Link]

• Free Chemistry Online. Acetonitrile Hazards: How to Ensure Safety Handling the Chemical. [Link]

• Yufeng. Understanding the SDS for Acetonitrile: Safe Handling Practices. [Link]

• University of Washington. Standard Operating Procedure. [Link]

• The University of Tennessee Health Science Center. LABORATORY SAFETY GUIDELINE Sodium and Potassium Cyanide. [Link]

• Purity Solvents. ACETONITRILE. [Link]

• Yale Environmental Health & Safety. Standard Operating Procedure - POTASSIUM OR SODIUM* CYANIDE. [Link]

• Carl ROTH. Safety Data Sheet: Acetonitrile. [Link]

• Penta chemicals. Acetonitrile - SAFETY DATA SHEET. [Link]

• ResearchGate. Potential Safety Hazards Associated with Using Acetonitrile and a Strong Aqueous Base | Request PDF. [Link]

• Carl ROTH. Safety Data Sheet: Acetonitrile. [Link]

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• 3. Peroxide forming chemicals - Department of Biology, University of York [york.ac.uk]
• 4. Peroxide-Forming Chemicals | Environmental Health & Safety Office | University of Minnesota Duluth [ehso.d.umn.edu]
• 5. Sciencemadness Discussion Board - How fast does Diethyl Ether form Peroxides? Reuse Ether Indefinitely - Powered by XMB 1.9.11 [sciencemadness.org]
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• 25. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Solvent Systems for Isoxazol-5-ylacetonitrile Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Isoxazol-5-ylacetonitrile reactions. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of solvent selection and optimization. The following question-and-answer-based troubleshooting guide and FAQs address specific experimental challenges, providing not only solutions but also the underlying chemical principles to empower your research.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequently encountered problems during the synthesis and subsequent reactions of Isoxazol-5-ylacetonitrile and its derivatives.

Problem 1: Low or No Yield of the Desired Isoxazole Product

Question: My reaction to form the isoxazole ring has resulted in a very low yield. How can I troubleshoot this by optimizing the solvent system?

Answer: Low yield in isoxazole synthesis is a common issue that can often be traced back to the reaction conditions, particularly the solvent.[1] The optimal solvent depends heavily on the synthetic route you are employing. The two primary methods are 1,3-Dipolar Cycloaddition and Cyclocondensation.

Causality & Strategy:

• For 1,3-Dipolar Cycloadditions (Nitrile Oxide + Alkyne): The key challenge is controlling the stability and reactivity of the nitrile oxide intermediate, which is prone to dimerization into furoxans.[2] The solvent must adequately dissolve the starting materials while managing the concentration of the highly reactive nitrile oxide.

  • Protic Solvents (e.g., Ethanol, Methanol): Often used for their ability to solvate reagents and facilitate the reaction.[1] However, they can sometimes participate in side reactions or alter the reactivity of the base used for in situ nitrile oxide generation.

  • Aprotic Solvents (e.g., THF, Acetonitrile, DCM): These are excellent choices for avoiding interaction with the nitrile oxide. Tetrahydrofuran (THF) is commonly used for cycloadditions involving in situ generation of nitrile oxides from oximes using agents like sodium hypochlorite (bleach).[3] Acetonitrile can also be effective, particularly in catalyzed reactions.[2]

  • Optimization Workflow: A systematic approach is crucial. If yield is low, consider changing the solvent's polarity. Start with a common solvent like ethanol or THF. If dimerization is a major issue, try switching to a less polar solvent or ensure slow, controlled addition of the nitrile oxide precursor to maintain a low concentration.[1]

• For Cyclocondensation (e.g., β-Ketonitrile + Hydroxylamine): This reaction involves the formation of an imine followed by an intramolecular cyclization and dehydration.[4]

  • Solvent Role: The solvent must facilitate both the initial condensation and the final dehydration step to form the aromatic ring.

  • Recommended Solvents: Ethanol or acetic acid are standard choices.[5] Ethanol is a good general-purpose solvent, while acetic acid can act as both the solvent and an acid catalyst, promoting the dehydration step.[6] If the reaction is sluggish in ethanol, switching to acetic acid or adding a catalytic amount of acid to ethanol can improve the yield.

Below is a workflow to guide your troubleshooting process for low-yield reactions.

Caption: Troubleshooting workflow for low isoxazole synthesis yields.

Problem 2: Formation of a Mixture of Regioisomers

Question: My reaction is producing both the 3,5- and 3,4- (or other) substituted isoxazole isomers. How can I use the solvent to improve regioselectivity?

Answer: Regioisomer formation is a classic challenge in isoxazole synthesis, especially with unsymmetrical starting materials.[1] The solvent plays a pivotal role by influencing the energies of the reaction's transition states, which in turn dictates the isomeric ratio.[2]

Causality & Strategy:

The regioselectivity is governed by a delicate balance of steric and electronic factors between the two reacting components.[1] Solvents can alter this balance:

• Solvent Polarity: A significant change in solvent polarity (e.g., from toluene to acetonitrile) can stabilize one transition state over the other, favoring a single regioisomer. There is no universal rule, and the effect is substrate-dependent, necessitating empirical screening. In some 1,3-dipolar cycloadditions, more polar or even fluorinated solvents have been shown to enhance regioselectivity.[2]

• Protic vs. Aprotic Solvents: Hydrogen bonding from protic solvents (e.g., ethanol) can interact with functional groups on the reactants (like carbonyls or amines), altering their electronic character and steric bulk, thus influencing the reaction's regiochemical outcome. Switching to an aprotic solvent (e.g., THF, DMF) removes these interactions and can dramatically shift the isomer ratio.

• Coordinating Solvents: In metal-catalyzed reactions, coordinating solvents can compete with reactants for binding sites on the metal catalyst, affecting the geometry of the approach and thereby the regioselectivity.

Decision Tree for Improving Regioselectivity:

Caption: Decision tree for addressing regioselectivity issues.

Problem 3: N-O Bond Cleavage / Product Decomposition During Workup

Question: My isoxazole product appears to be decomposing during aqueous workup or purification. Are certain solvents or conditions causing this instability?

Answer: Yes, the isoxazole ring's N-O bond is its Achilles' heel and can be susceptible to cleavage under specific conditions often encountered during workup and purification.[1]

Causality & Strategy:

The N-O bond is relatively weak and can be cleaved under the following conditions:

• Strongly Basic Conditions: Using strong bases like NaOH or KOH, especially in protic solvents like methanol or water, can lead to ring-opening.[1] If a basic wash is necessary, use a milder base (e.g., saturated NaHCO₃ solution) and perform the extraction quickly at low temperatures.

• Reductive Conditions: The N-O bond is readily cleaved by catalytic hydrogenation (e.g., H₂/Pd) and other reducing agents.[1] Ensure that no residual reducing agents from a previous step are carried into the workup.

• Transition Metals: Trace amounts of certain transition metals, potentially from a preceding catalytic step, can catalyze N-O bond cleavage.[7][8] If a metal catalyst was used, consider a workup procedure designed to remove it, such as washing with a chelating agent solution (e.g., EDTA) or filtering through a plug of silica or celite.

• Solvent Choice for Purification: During column chromatography, avoid using highly basic or acidic mobile phases unless your molecule is proven to be stable. A mixture of non-polar (e.g., hexanes/heptane) and moderately polar (e.g., ethyl acetate) solvents is generally safe. Adding a small amount of triethylamine can sometimes stabilize basic products on silica gel, but it should be used with caution if your isoxazole is base-sensitive.

Frequently Asked Questions (FAQs)

Q1: For a nucleophilic substitution reaction on the methylene group of Isoxazol-5-ylacetonitrile, what is the best class of solvents to use?

A: For nucleophilic substitution at the carbon adjacent to the nitrile group (an S_N2-type reaction), polar aprotic solvents are almost always the best choice.[5] Solvents like DMF, DMSO, acetonitrile, or acetone are ideal.

Scientific Rationale: These solvents excel at dissolving ionic nucleophiles but are poor at solvating the nucleophilic anion.[9][10] They solvate the cation (e.g., Na⁺, K⁺) but leave the anion "naked" and highly reactive, dramatically increasing the reaction rate compared to protic solvents.[9] In contrast, polar protic solvents like water or ethanol would form a hydrogen-bonding cage around the anion, stabilizing it and reducing its nucleophilicity, thus slowing the reaction.[11][12]

Caption: Effect of solvent type on nucleophile reactivity in S_N2 reactions.

Q2: How does solvent polarity affect reaction kinetics in general for these syntheses?

A: The solvent's polarity, measured by its dielectric constant, can significantly influence the reaction rate by stabilizing or destabilizing the transition state relative to the reactants.[13]

• If the transition state is more polar than the reactants (often the case in bond-forming steps like cycloadditions), a more polar solvent will stabilize it, lowering the activation energy and increasing the reaction rate.[14]

• Conversely, if the reactants are more polar than the transition state, a polar solvent will stabilize the reactants more, increasing the activation energy and slowing the reaction. This is why screening solvents of varying polarity (e.g., Toluene → THF → Acetonitrile → Ethanol) is a fundamental step in reaction optimization.

Q3: Are there "green" solvent options for Isoxazole-5-ylacetonitrile synthesis?

A: Yes, green chemistry principles are increasingly being applied to heterocyclic synthesis. Water is a highly attractive green solvent due to its safety, low cost, and minimal environmental impact.[15] Several isoxazole syntheses have been successfully performed in aqueous media, sometimes without any catalyst.[16][17] Ethanol is also considered a greener alternative to chlorinated solvents or polar aprotic solvents like DMF. For certain multicomponent reactions, ultrasound irradiation in aqueous media has been shown to be highly efficient.[16]

Data & Protocols

Table 1: Solvent Selection Guide for Isoxazole Ring Formation

Solvent	Type	Dielectric Constant (ε at 20°C)	Boiling Point (°C)	Typical Use Case & Considerations
Ethanol	Polar Protic	24.5	78	Good general solvent for cyclocondensations; can H-bond with reactants.[5][18]
Methanol	Polar Protic	32.7	65	Similar to ethanol, more polar; sometimes used in cycloadditions.[1]
Water	Polar Protic	80.1	100	Excellent "green" solvent choice, particularly for reactions with hydroxylamine HCl.[15]
Acetonitrile (MeCN)	Polar Aprotic	37.5	82	Good for cycloadditions and catalyzed reactions where protic sources are undesirable.[2]
Tetrahydrofuran (THF)	Polar Aprotic	7.6	66	Excellent for in situ nitrile oxide generation; less polar than MeCN.[3]
Dichloromethane (DCM)	Polar Aprotic	9.1	40	Used in some cycloadditions; low boiling point is useful for easy removal.[19]
Toluene	Non-Polar Aprotic	2.4	111	Useful for screening regioselectivity and for reactions requiring higher temperatures.
Acetic Acid (AcOH)	Polar Protic	6.2	118	Acts as both solvent and acid catalyst for cyclocondensation/dehydration steps.[5]

Experimental Protocol: Synthesis of a 3-Aryl-isoxazol-5-ylacetonitrile via 1,3-Dipolar Cycloaddition

This protocol describes the synthesis via in situ generation of a nitrile oxide from an aldoxime and its subsequent reaction with an alkynenitrile.

Materials:

• Substituted benzaldoxime (1.0 eq)

• 3-Butynenitrile (or other terminal alkynenitrile) (1.2 eq)

• Tetrahydrofuran (THF), anhydrous

• Aqueous sodium hypochlorite solution (~10-15%, commercial bleach)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve the substituted benzaldoxime (1.0 eq) and the alkynenitrile (1.2 eq) in THF (approx. 0.2 M concentration relative to the oxime).

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath. Efficient stirring is critical.

• Nitrile Oxide Generation: Charge the addition funnel with the aqueous sodium hypochlorite solution. Add the bleach solution dropwise to the stirred THF solution over 1-2 hours. Causality: Slow addition is crucial to keep the instantaneous concentration of the generated nitrile oxide low, thereby minimizing the formation of the furoxan dimer byproduct.[1][2] THF is chosen as the solvent for its ability to dissolve the organic precursors while being relatively inert to the reaction conditions.[3]

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-8 hours, or until TLC analysis indicates complete consumption of the starting oxime.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine. Causality: The bicarbonate wash neutralizes any acidic byproducts and removes unreacted bleach.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to yield the pure Isoxazol-5-ylacetonitrile derivative.

References

• ResearchGate. (2025). N-O Bond Cleavage and Skeletal Reorganization of Isoxazoles Enabled by Earth-Abundant Transition Metal Catalysis. [Link]

• University of Calgary. (n.d.). Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. [Link]

• Ahmadi, S., et al. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)methanol Derivati. Biological and Molecular Chemistry. [Link]

• Chemistry LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. [Link]

• NanoBioLetters. (2024). Construction of Isoxazole ring: An Overview. [Link]

• MDPI. (n.d.). Synthesis of Isoxazol-5-One Derivatives Catalyzed by Amine-Functionalized Cellulose. [Link]

• College of Saint Benedict & Saint John's University. (n.d.). NS7. Solvent Effects - aliphatic nucleophilic substitution. [Link]

• MedLife Mastery. (n.d.). Effects of Solvents on Nucleophilicity - MCAT Content. [Link]

• Chemistry LibreTexts. (2023). Nucleophilicity and Solvent Effects. [Link]

• Organic Chemistry Portal. (n.d.). Isoxazole synthesis. [Link]

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• National Institutes of Health. (2024). Metal free C–O bond cleavage: a new strategy for the synthesis of substituted oxazoles. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Applications of Isoxazole Derivatives. [Link]

• PubMed Central. (n.d.). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. [Link]

• PubMed Central. (n.d.). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. [Link]

• ACG Publications. (2023). Green synthesis of 3,4-disubstituted isoxazol-5(4H)-one using Gluconic acid aqueous solution as an efficient. [Link]

• National Institutes of Health. (2023). Recent Advances in N-O Bond Cleavage of Oximes and Hydroxylamines to Construct N-Heterocycle. [Link]

• MDPI. (n.d.). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. [Link]

• PubMed. (2025). N-O Bond Cleavage and Skeletal Reorganization of Isoxazoles Enabled by Earth-Abundant Transition Metal Catalysis. [Link]

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• PubMed Central. (n.d.). The synthetic and therapeutic expedition of isoxazole and its analogs. [Link]

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• 14. Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches [ajgreenchem.com]
• 15. mdpi.com [mdpi.com]
• 16. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 17. acgpubs.org [acgpubs.org]
• 18. Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The synthetic and therapeutic expedition of isoxazole and its analogs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Scale-Up Challenges in Isoxazol-5-ylacetonitrile Production

Introduction

Welcome to the Technical Support Center for Isoxazol-5-ylacetonitrile synthesis. Isoxazol-5-ylacetonitrile and its derivatives are vital heterocyclic building blocks in medicinal chemistry and pharmaceutical development, finding application in a wide array of biologically active compounds.[1][2][3] The transition from laboratory-scale synthesis to large-scale production, however, is fraught with challenges that can impact yield, purity, and process safety.[4]

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-proven insights into troubleshooting common issues encountered during the scale-up of Isoxazol-5-ylacetonitrile production. We will explore the causality behind experimental choices, offer self-validating protocols, and ground our recommendations in authoritative references.

Comparative Overview of Synthetic Strategies

Three primary synthetic routes are commonly employed for the synthesis of isoxazole acetonitriles. The choice of route for scale-up depends on factors like starting material cost and availability, process safety, and scalability.[5]

Feature	Route 1: Nucleophilic Substitution	Route 2: Sandmeyer Reaction	Route 3: Isoxazole Ring Formation
Starting Material	3-(Halomethyl)-5-methylisoxazole	3-Amino-5-methylisoxazole	Acetoacetonitrile, Hydroxylamine
Key Transformation	Nucleophilic substitution (SN2)[5]	Diazotization, copper-catalyzed cyanation[5]	Cyclocondensation[5]
Reagent Toxicity	High (cyanide salts)[5]	Moderate (diazonium salts can be explosive)[5]	Low to moderate
Number of Steps	1	1 (one-pot)[5]	1
Potential Yield	High[5]	Moderate to Good[5]	Good to High[5]
Scalability	Good[1]	Moderate (requires careful handling of diazonium salts)[5]	Good
Key Advantages	Potentially high-yielding and straightforward.[5]	Utilizes a readily available starting material.	Convergent, with potentially high atom economy.[5]
Key Disadvantages	Precursor may require synthesis; use of highly toxic cyanide.[5]	Diazonium intermediates can be unstable; copper waste.[5]	Potential for side reactions or poor regioselectivity.[5]

Given its reliability and high potential yield, Route 1: Nucleophilic Substitution is frequently the preferred method for scale-up and will be the primary focus of our troubleshooting guide.[1][5]

General Scale-Up Pitfalls

Scaling a reaction is not merely about proportionally increasing reagent quantities. New variables emerge that can dramatically affect the outcome.[4]

• Thermal Management : Exothermic reactions can create localized hotspots in large reactors, leading to byproduct formation or runaway reactions. Heat dissipation efficiency does not scale linearly with volume.[4]

• Mixing Efficiency : Inadequate mixing in large vessels can lead to "dead zones" with poor mass and heat transfer, resulting in localized concentration gradients, lower yields, and increased impurities.[4]

• Gas Evolution : Reactions that produce gas can lead to pressure fluctuations and foaming, affecting stirring and process safety at scale.[4]

• Impurity Amplification : Minor side reactions at the bench scale can become significant sources of contamination in large batches, complicating purification.[4]

Troubleshooting Guide & FAQs for Nucleophilic Substitution Route

This section addresses specific issues encountered when synthesizing Isoxazol-5-ylacetonitrile via the nucleophilic substitution of a 3-(halomethyl)-isoxazole with a cyanide salt.

Question 1: My reaction yield is significantly lower on a larger scale. What are the potential causes?

Low yield is a multifaceted problem often stemming from a combination of chemical and engineering factors. A systematic approach is crucial for diagnosis.

Workflow: Troubleshooting Low Reaction Yield

Caption: A decision-making flowchart for troubleshooting low yields.

Potential Solutions & Explanations:

• Starting Material Integrity :

  • Halomethyl-isoxazole Purity : The precursor, often 3-(chloromethyl)-5-methylisoxazole, must be pure. Residual 3-(hydroxymethyl)-5-methylisoxazole from its synthesis will not react and complicates purification. Ensure its purity via distillation before use.[1]

  • Cyanide Salt Quality : Sodium or potassium cyanide is highly hygroscopic. Absorbed moisture can hydrolyze the cyanide and reduce its nucleophilicity. Always use freshly dried, finely powdered cyanide salt.

• Reaction Conditions :

  • Solvent Choice : Polar aprotic solvents like DMF or DMSO are excellent for small-scale reactions but can be problematic for workup at scale.[5] Biphasic systems (e.g., DCM/water or Toluene/water) are often preferred for large-scale operations as they simplify product isolation.[1]

  • Phase-Transfer Catalyst (PTC) : In a biphasic system, a PTC (e.g., tetrabutylammonium bromide - TBAB) is essential.[1] The PTC escorts the cyanide anion from the aqueous phase into the organic phase, enabling it to react with the isoxazole substrate. Without it, the reaction rate will be extremely slow.

• Workup and Isolation :

  • Aqueous Extraction : Isoxazol-5-ylacetonitrile has some water solubility. During workup, ensure the aqueous layer is thoroughly extracted multiple times with a suitable organic solvent (e.g., ethyl acetate) to maximize recovery.[1]

  • Emulsion Formation : Vigorous stirring of biphasic mixtures can lead to emulsions during workup. A brine wash can help break these emulsions and improve phase separation.

Question 2: My final product is off-color and difficult to purify. What are the likely impurities?

Impurity formation is a common scale-up challenge. Understanding the potential side reactions is key to prevention.

Common Byproducts and Prevention Strategies:

• Dimerization/Polymerization : The product itself or reactive intermediates can sometimes self-condense under harsh conditions (e.g., excessively high temperatures or prolonged reaction times).

  • Solution : Maintain strict temperature control. Monitor the reaction by HPLC or TLC and stop it as soon as the starting material is consumed.[1]

• Hydrolysis of Nitrile : Presence of excess water, especially under basic conditions from the cyanide salt, can lead to the hydrolysis of the product's nitrile group to a carboxamide or carboxylic acid.

  • Solution : Use a stoichiometric amount of cyanide or a slight excess. Ensure the workup is performed promptly after the reaction is complete, and consider a neutral or slightly acidic quench.

• Formation of Isoxazole-5-methanol : If the starting halomethyl-isoxazole is unstable or the reaction contains hydroxide ions (from wet cyanide), SN2 substitution by hydroxide can occur, leading to the alcohol byproduct.

  • Solution : Use high-purity starting halide and dry cyanide salt.

Question 3: How can I safely handle the highly toxic cyanide salts required for this synthesis at a large scale?

Safety is paramount when working with cyanides. All procedures must be conducted in a well-ventilated area, and personnel must be fully trained on emergency protocols.

Key Safety Protocols:

• Quenching : All residual cyanide in the reaction vessel and aqueous waste streams must be neutralized before disposal. A common method is treatment with an excess of sodium hypochlorite (bleach) or hydrogen peroxide under basic (pH > 10) conditions to oxidize cyanide to the much less toxic cyanate.

• pH Control : NEVER allow cyanide solutions to become acidic. Acidification will generate highly toxic hydrogen cyanide (HCN) gas. All workup and quenching steps should be maintained at a basic pH.

• Personal Protective Equipment (PPE) : Standard PPE (lab coat, safety glasses) must be supplemented with cyanide-rated gloves and, for large-scale transfers, a face shield and appropriate respiratory protection may be necessary.

• Emergency Preparedness : An emergency cyanide antidote kit (e.g., hydroxocobalamin or sodium thiosulfate/sodium nitrite) must be readily available, and personnel must be trained in its use.

Recommended Scale-Up Protocol (Route 1)

This protocol for the synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile is adapted for kilogram-scale production and incorporates the troubleshooting insights discussed above.[1]

Step 1: Synthesis of 3-(Chloromethyl)-5-methylisoxazole

• To a stirred solution of 3-(hydroxymethyl)-5-methylisoxazole in dichloromethane (DCM) at 0 °C under a nitrogen atmosphere, add a catalytic amount of pyridine.

• Slowly add thionyl chloride (SOCl₂) dropwise, maintaining the temperature below 10 °C. The exotherm must be carefully managed at scale.

• After the addition is complete, allow the mixture to warm to room temperature and stir until TLC/HPLC confirms the consumption of the starting material.

• Carefully quench the reaction by slowly adding it to ice-cold water.

• Separate the organic layer. Wash with saturated sodium bicarbonate solution, then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude 3-(chloromethyl)-5-methylisoxazole can be purified by vacuum distillation.[1]

Step 2: Nucleophilic Substitution to 2-(5-Methylisoxazol-3-yl)acetonitrile

• Set up a reactor suitable for biphasic reactions with vigorous overhead stirring.

• Prepare an aqueous solution of sodium cyanide (NaCN).

• In a separate vessel, dissolve 3-(chloromethyl)-5-methylisoxazole and a phase-transfer catalyst (e.g., TBAB, 5 mol%) in a suitable organic solvent like toluene or DCM.

• Add the aqueous sodium cyanide solution to the organic solution.

• Heat the biphasic mixture to 50-60 °C with vigorous stirring. Efficient agitation is critical to maximize the interfacial area for the PTC to work.

• Monitor the reaction by TLC or HPLC until the starting material is consumed (typically 6-12 hours).[1]

• Cool the reaction mixture to room temperature.

• Separate the organic layer. Extract the aqueous layer with fresh organic solvent to recover any dissolved product.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or recrystallization from a suitable solvent system (e.g., ethanol/water) to yield a white to off-white solid.[1]

References

• Benchchem. (2025). Application Notes and Protocols for the Large-Scale Synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile.
• Benchchem. (2025). Preventing byproduct formation in isoxazol-5-ol synthesis.
• Benchchem. (2025). Troubleshooting guide for the synthesis of isoxazole derivatives.
• Benchchem. (2025). A Comparative Guide to the Synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile.
• Benchchem. (2025). Technical Support Center: Isoxazole Synthesis Optimization.
• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis.
• Golding, C. (2024). Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes. Biological and Molecular Chemistry, 1(2), 118-126.

• MDPI. (2018). Clean and Efficient Synthesis of Isoxazole Derivatives in Aqueous Media. Available from: [Link]

• PubMed Central. (2008). Synthesis of 5-isoxazol-5-yl-2′-deoxyuridines exhibiting antiviral activity against HSV and several RNA viruses. Available from: [Link]

• PubMed Central. (2024). The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches. Available from: [Link]

• PubMed. (2017). Small scale separation of isoxazole structurally related analogues by chiral supercritical fluid chromatography. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]
• 3. mdpi.com [mdpi.com]
• 4. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Bioactivity of Isoxazol-5-ylacetonitrile Analogs

Introduction

In the landscape of medicinal chemistry, the isoxazole ring is a privileged scaffold, forming the core of numerous FDA-approved drugs like the COX-2 inhibitor Valdecoxib and the antirheumatic agent Leflunomide.[1][2] Its unique electronic properties and ability to engage in diverse non-covalent interactions make it a cornerstone of modern drug design.[3][4] When coupled with an acetonitrile moiety, as in Isoxazol-5-ylacetonitrile, the resulting molecule presents a compelling starting point for discovering novel therapeutics. The nitrile group itself is not merely a passive element; it can act as a hydrogen bond acceptor or even a reactive "warhead" for covalent inhibition, adding another layer of chemical and biological potential.[5]

This guide provides a comprehensive, field-proven framework for researchers, scientists, and drug development professionals to systematically validate the bioactivity of Isoxazol-5-ylacetonitrile and its derivatives. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, compare alternative methodologies, and present a logical, tiered approach to characterization—from initial reactivity profiling to specific, mechanism-of-action assays. Our objective is to equip you with the strategic insight needed to efficiently navigate the preclinical validation process.

Part 1: Preliminary Assessment - The Reactivity of the Nitrile Moiety

Expert Rationale: Before embarking on extensive cell-based screening, it is crucial to understand the intrinsic chemical reactivity of the acetonitrile group. Nitriles, particularly when adjacent to activating groups, can react with biological thiols like cysteine residues in proteins or the antioxidant glutathione (GSH).[5] This interaction can be the basis for a desired covalent mechanism of action or an undesired off-target toxicity.[6] An initial in vitro reactivity assay serves as a rapid, cost-effective screen to triage compounds and inform the interpretation of subsequent biological data.

A simple and effective method involves incubating the test compound with a physiological thiol and quantifying its depletion over time.[5][6]

Experimental Protocol: In Vitro Glutathione (GSH) Reactivity Assay

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of Isoxazol-5-ylacetonitrile (Test Compound) in DMSO.

  • Prepare a 10 mM stock solution of Glutathione (GSH) in a phosphate buffer (100 mM, pH 7.4).

  • Prepare Ellman's Reagent (5,5'-dithio-bis-(2-nitrobenzoic acid) or DTNB) at 1 mg/mL in the same phosphate buffer. This reagent reacts with free thiols to produce a yellow-colored product measurable at 412 nm.

• Reaction Setup:

  • In a 96-well plate, combine 100 µL of phosphate buffer, 10 µL of the GSH stock solution, and 1 µL of the Test Compound stock solution (final concentration ~100 µM).

  • Negative Control: Replace the Test Compound with 1 µL of DMSO.

  • Positive Control (Optional): Use a compound known to react with GSH, such as N-ethylmaleimide.

  • Incubate the plate at 37°C.

• Quantification of GSH Depletion:

  • At various time points (e.g., 0, 1, 2, 4, 8 hours), take a 10 µL aliquot from each well.

  • Add the aliquot to a new 96-well plate containing 190 µL of the DTNB solution.

  • Allow the color to develop for 5 minutes.

  • Measure the absorbance at 412 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of remaining GSH at each time point relative to the T=0 time point for both the test compound and the DMSO control.

  • A significant, time-dependent decrease in absorbance in the presence of the test compound compared to the control indicates reactivity.

Workflow for Preliminary Reactivity Assessment

Caption: Workflow for assessing nitrile reactivity via a GSH depletion assay.

Part 2: Tier 1 Screening - Establishing a Bioactivity Profile

Once the chemical reactivity is understood, the next step is to perform broad screens to identify the primary biological effects. We will compare assays for two of the most common activities associated with the isoxazole scaffold: antimicrobial effects and cytotoxicity.

A. Antimicrobial Activity Screening

The isoxazole core is present in several antibacterial drugs.[2][7] Therefore, a primary screen for antimicrobial activity is a logical starting point.

Comparison of Methods:

Method	Principle	Throughput	Data Output	Key Advantage
Agar Disk Diffusion	A paper disk saturated with the compound is placed on an agar plate inoculated with bacteria. The compound diffuses, creating a zone of growth inhibition.[8]	Low	Qualitative (Zone Diameter in mm)	Simple, low cost, visually intuitive.
Broth Microdilution	Bacteria are grown in liquid media containing serial dilutions of the compound in a 96-well plate. Growth is assessed by turbidity or a viability indicator.[9][10]	High	Quantitative (MIC - Minimal Inhibitory Concentration)	Provides a precise quantitative measure of potency.

Recommendation: For initial screening and comparison, the Broth Microdilution method is superior as it provides a quantitative MIC value, which is essential for structure-activity relationship (SAR) studies.

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation:

  • Prepare a 2x concentrated stock of the test compound in an appropriate broth medium (e.g., Mueller-Hinton Broth).

  • Perform serial 2-fold dilutions of this stock across a 96-well plate, leaving the last column for controls. This creates a concentration gradient.

  • Prepare a standardized bacterial inoculum (e.g., Staphylococcus aureus, Escherichia coli) adjusted to 0.5 McFarland standard and then dilute it to the final required concentration (~5 x 10^5 CFU/mL).

• Inoculation:

  • Add an equal volume of the bacterial inoculum to each well containing the compound dilutions. The final compound concentrations are now 1x.

  • Positive Control: Wells with bacteria and broth but no compound.

  • Negative Control: Wells with sterile broth only.

• Incubation & Reading:

  • Incubate the plate at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[9] This can be assessed visually or by measuring absorbance at 600 nm.

Illustrative Data Comparison

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
Isoxazol-5-ylacetonitrile	8	>128
Vancomycin (Control)	1	>128
Ciprofloxacin (Control)	0.5	0.015

This table presents hypothetical data for illustrative purposes.

B. General Cytotoxicity & Viability Assessment

Whether the goal is to develop a cytotoxic anticancer agent or a non-toxic antimicrobial, assessing a compound's effect on mammalian cell viability is fundamental.[11][12]

Comparison of Methods:

Method	Principle	Throughput	Endpoint Measured	Key Advantage
MTT/XTT Assay	Measures the metabolic activity of viable cells. Mitochondrial dehydrogenases in living cells convert a tetrazolium salt (MTT) to a colored formazan product.[11]	High	Cell Metabolic Activity	Well-established, cost-effective, reflects overall cell health.
LDH Release Assay	Measures the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, from cells with compromised plasma membranes into the culture medium.[12][13]	High	Cell Membrane Integrity (Necrosis)	Directly measures cell death/lysis.
Live/Dead Staining	Uses fluorescent dyes (e.g., Calcein-AM for live cells, Propidium Iodide for dead cells) to visually distinguish between viable and non-viable cells via microscopy or flow cytometry.[11]	Low-Medium	Membrane Integrity & Esterase Activity	Provides single-cell resolution and visual confirmation.

Recommendation: The MTT assay is an excellent first-line choice for screening due to its high throughput, sensitivity, and reflection of overall cell viability.

Experimental Protocol: MTT Cell Viability Assay

• Cell Seeding:

  • Seed mammalian cells (e.g., HeLa for a cancer line, HEK293 for a non-cancer line) into a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well).

  • Allow cells to adhere and grow for 24 hours in a CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of Isoxazol-5-ylacetonitrile in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compound at various concentrations.

  • Include a "vehicle control" (e.g., DMSO at the highest concentration used) and a "no treatment" control.

  • Incubate for a defined period (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Add MTT reagent (final concentration ~0.5 mg/mL) to each well and incubate for 2-4 hours. During this time, viable cells will form purple formazan crystals.

• Solubilization and Reading:

  • Carefully remove the MTT-containing medium.

  • Add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.

  • Measure the absorbance at ~570 nm.

• Data Analysis:

  • Normalize the absorbance values to the vehicle control wells (representing 100% viability).

  • Plot the percentage of cell viability against the log of the compound concentration and fit a dose-response curve to calculate the IC50 value (the concentration that inhibits 50% of cell viability).

Illustrative Data Comparison

Compound	HeLa IC50 (µM)	HEK293 IC50 (µM)
Isoxazol-5-ylacetonitrile	15.2	>100
Doxorubicin (Control)	0.8	2.5

This table presents hypothetical data for illustrative purposes.

Part 3: Tier 2 Screening - Elucidating Mechanism of Action

If Tier 1 screening reveals promising activity (e.g., cytotoxicity in cancer cells or low toxicity combined with antimicrobial effects), the next step is to investigate the underlying mechanism. Given the prevalence of anti-inflammatory and enzyme-inhibiting properties among isoxazoles, we will focus on these validation pathways.[4][14][15]

A. Anti-Inflammatory Activity Validation

A standard and robust model for assessing anti-inflammatory potential is the use of lipopolysaccharide (LPS)-stimulated murine macrophages (e.g., RAW 264.7 cell line).[16][17] LPS triggers a signaling cascade that results in the production of pro-inflammatory mediators like nitric oxide (NO) and cytokines (e.g., TNF-α, IL-6).

Inflammatory Signaling Pathway and Assay Targets

Caption: Simplified LPS-induced inflammatory pathway in macrophages and targets for validation assays.

Experimental Protocol 1: Nitric Oxide (NO) Production (Griess Assay)

• Cell Culture and Treatment:

  • Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of Isoxazol-5-ylacetonitrile for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include controls: untreated cells, cells with LPS only, and cells with the compound only (to check for direct effects).

• Griess Reaction:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent I (sulfanilamide solution).

  • Incubate for 10 minutes in the dark.

  • Add 50 µL of Griess Reagent II (N-(1-naphthyl)ethylenediamine solution).

  • Incubate for another 10 minutes in the dark. A pink/magenta color will develop.

• Measurement and Analysis:

  • Measure absorbance at 540 nm.

  • Quantify the nitrite concentration using a sodium nitrite standard curve.

  • Calculate the percentage inhibition of NO production relative to the "LPS only" control and determine the IC50.

Experimental Protocol 2: TNF-α Production (ELISA)

• Cell Culture and Supernatant Collection:

  • Follow the same cell treatment protocol as for the Griess Assay.

  • After the 24-hour incubation, collect the cell culture supernatants and store them at -80°C until use.

• ELISA Procedure:

  • Use a commercial mouse TNF-α ELISA kit.

  • Coat a 96-well plate with the capture antibody.

  • Add your collected supernatants and the TNF-α standards to the plate and incubate.

  • Wash the plate and add the detection antibody.

  • Wash again and add the enzyme conjugate (e.g., HRP-streptavidin).

  • Add the substrate solution to develop the color.

  • Stop the reaction and read the absorbance at the specified wavelength (typically 450 nm).

• Analysis:

  • Calculate TNF-α concentrations from the standard curve.

  • Determine the IC50 for TNF-α inhibition.

Illustrative Data Comparison

Compound	NO Inhibition IC50 (µM)	TNF-α Inhibition IC50 (µM)
Isoxazol-5-ylacetonitrile	22.5	35.1
Dexamethasone (Control)	5.8	0.1

This table presents hypothetical data for illustrative purposes.

B. Direct Enzyme Inhibition Assay (Example: COX-2)

The anti-inflammatory effects observed in the cell-based assay could be due to the direct inhibition of a key enzyme. Since Valdecoxib, an isoxazole, is a known COX-2 inhibitor, this is a plausible target to investigate.[1]

Principle: An in vitro enzyme inhibition assay directly measures the effect of a compound on the catalytic activity of a purified enzyme.[18][19] The reaction rate is measured in the presence of varying concentrations of the inhibitor to determine its potency (IC50).

Experimental Protocol: In Vitro COX-2 Inhibition Assay

This protocol is a generalized example; specific details will vary based on the commercial kit used.

• Reagent Preparation:

  • Prepare assay buffer, purified COX-2 enzyme, heme cofactor, and the substrate (arachidonic acid) as per the kit instructions.

  • Prepare serial dilutions of Isoxazol-5-ylacetonitrile and a known COX-2 inhibitor (e.g., Celecoxib or Valdecoxib) as a positive control.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, heme, and the COX-2 enzyme.

  • Add the test compound dilutions or the control inhibitor.

  • Incubate for a short period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the arachidonic acid substrate.

  • Incubate for the specified reaction time (e.g., 2 minutes).

• Detection and Analysis:

  • The reaction produces Prostaglandin G2 (PGG2), which is then reduced. The kit provides a colorimetric or fluorometric probe that reacts with byproducts of this process.

  • Measure the signal using a plate reader.

  • Calculate the percentage of COX-2 inhibition for each compound concentration relative to the no-inhibitor control.

  • Plot the percent inhibition versus the log of the inhibitor concentration to determine the IC50.

Illustrative Data Comparison

Compound	COX-2 Inhibition IC50 (µM)
Isoxazol-5-ylacetonitrile	5.3
Valdecoxib (Control)	0.05

This table presents hypothetical data for illustrative purposes.

Part 4: Summary and Strategic Workflow

Choosing the right assay at the right time is critical for efficient drug discovery. A tiered approach prevents wasted resources on compounds that are non-viable or have undesirable properties.

Comparative Summary of Assays

Assay	Tier	Information Gained	Throughput	Primary Strength
GSH Reactivity	Preliminary	Chemical reactivity, potential for toxicity/covalent binding	High	Rapid, cell-free, predictive
Broth Microdilution	1	Antibacterial potency (MIC)	High	Quantitative, essential for SAR
MTT Assay	1	General cytotoxicity/viability (IC50)	High	Reflects overall cell health
Griess Assay (NO)	2	Anti-inflammatory activity (cellular)	High	Simple, robust measure of iNOS pathway
ELISA (Cytokine)	2	Anti-inflammatory activity (cellular)	Medium	Specific, sensitive measure of cytokine modulation
Enzyme Inhibition	2	Direct target engagement, potency (IC50)	High	Mechanistic, confirms direct target interaction

Strategic Bioactivity Validation Workflow

Caption: A strategic, tiered workflow for validating the bioactivity of a novel compound.

Conclusion

The validation of a novel chemical entity like Isoxazol-5-ylacetonitrile is a multi-faceted process that demands a logical and evidence-based approach. By progressing through a tiered system—from fundamental reactivity profiling to broad bioactivity screening and finally to specific mechanistic assays—researchers can build a comprehensive and robust data package. This guide provides a comparative framework and detailed methodologies to not only generate high-quality data but also to understand the rationale behind each experimental step. This strategic approach maximizes efficiency, conserves resources, and ultimately accelerates the journey from a promising chemical scaffold to a potential therapeutic lead.

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comparative analysis of Isoxazol-5-ylacetonitrile isomers

An Objective Comparative Analysis of Isoxazolylacetonitrile Isomers for Researchers and Drug Development Professionals

The isoxazole moiety, a five-membered aromatic heterocycle containing adjacent nitrogen and oxygen atoms, is a cornerstone in medicinal chemistry.[1][2] Its prevalence in pharmaceuticals is attributed to its unique electronic properties, metabolic stability, and its role as a versatile bioisostere for other functional groups.[3] The isoxazole ring is a key component in a range of FDA-approved drugs, including the COX-2 inhibitor Valdecoxib and the antirheumatic agent Leflunomide, highlighting its therapeutic significance.[3] The pharmacological profile of isoxazole derivatives, which includes anticancer, anti-inflammatory, and antibacterial activities, is profoundly influenced by the substitution pattern on the ring.[4][5] This guide focuses on the acetonitrile substituent (-CH₂CN), a valuable synthon, and analyzes how its position on the isoxazole ring dictates the molecule's overall characteristics.

Structural Isomers of Isoxazolylacetonitrile

The constitutional isomers of isoxazolylacetonitrile are defined by the attachment point of the acetonitrile group to the isoxazole ring. The three positional isomers—isoxazol-3-ylacetonitrile, isoxazol-4-ylacetonitrile, and isoxazol-5-ylacetonitrile—exhibit distinct electronic and steric profiles that govern their behavior.

Isomer Name	Chemical Structure	Key Distinguishing Feature
2-(Isoxazol-3-yl)acetonitrile		Acetonitrile group is adjacent to the ring nitrogen atom.
2-(Isoxazol-4-yl)acetonitrile		Acetonitrile group is attached to the carbon between the nitrogen and oxygen atoms.
2-(Isoxazol-5-yl)acetonitrile		Acetonitrile group is adjacent to the ring oxygen atom.[]

Comparative Synthesis Strategies

The synthetic approach to each isomer is distinct, primarily dictated by the principles of heterocyclic chemistry and the availability of starting materials. Regioselectivity is a common challenge that must be addressed in isoxazole synthesis.[7]

Synthesis of 2-(Isoxazol-5-yl)acetonitrile

The most direct and convergent strategy for constructing 5-substituted isoxazoles is the reaction of a 1,3-dicarbonyl compound (or a functional equivalent) with hydroxylamine.[8][9] This method offers high regioselectivity when an appropriate β-ketoacetonitrile is used.

Experimental Protocol: Synthesis via Cyclocondensation

This protocol describes a general procedure for the synthesis of a 3-substituted-isoxazol-5-ylacetonitrile.

• Reactant Preparation: Dissolve the starting β-ketoacetonitrile (1.0 eq) in a suitable solvent such as ethanol.

• Reagent Addition: Add hydroxylamine hydrochloride (1.1 eq) and a mild base like sodium acetate (1.2 eq) to the solution. The base is crucial for liberating the free hydroxylamine.

• Reaction Execution: Stir the mixture at a temperature ranging from room temperature to reflux (e.g., 70 °C) for 2-12 hours.[9] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture and concentrate it under reduced pressure to remove the solvent.

• Extraction: Partition the residue between water and an organic solvent (e.g., ethyl acetate). Extract the aqueous layer multiple times.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product via column chromatography on silica gel to yield the pure 2-(isoxazol-5-yl)acetonitrile.

Caption: Synthesis workflow for 2-(isoxazol-5-yl)acetonitrile.

Synthesis of 2-(Isoxazol-3-yl)acetonitrile

The synthesis of 3-substituted isoxazoles can also be achieved via cyclocondensation, but often requires different starting materials to control regioselectivity.[2] An alternative, highly effective method is the 1,3-dipolar cycloaddition of a nitrile oxide with an alkyne.[10] For 2-(isoxazol-3-yl)acetonitrile, this would involve the cycloaddition of cyanoacetylene with a nitrile oxide. A more common laboratory synthesis involves nucleophilic substitution on a pre-formed isoxazole ring.[11]

Synthesis of 2-(Isoxazol-4-yl)acetonitrile

4-substituted isoxazoles are often the most challenging to synthesize regioselectively. Methods typically involve multi-step sequences or cycloadditions with specifically substituted precursors to direct the orientation of the addition.

Spectroscopic and Physicochemical Properties

Spectroscopic analysis, particularly NMR, is essential for the unambiguous identification of the isoxazolylacetonitrile isomers. The electronic environment of each proton and carbon is unique, leading to distinct chemical shifts.

Table 1: Comparative Physicochemical and Spectroscopic Data

Property	2-(Isoxazol-3-yl)acetonitrile	2-(Isoxazol-4-yl)acetonitrile	2-(Isoxazol-5-yl)acetonitrile
Molecular Formula	C₅H₄N₂O	C₅H₄N₂O	C₅H₄N₂O
Molecular Weight	108.10	108.10	108.10[12]
Predicted ¹H NMR (δ, ppm)	-CH₂CN: ~3.9-4.1H4: ~6.5H5: ~8.6	-CH₂CN: ~3.8-4.0H3: ~8.5H5: ~8.5	-CH₂CN: ~4.0-4.2H3: ~8.4H4: ~6.7
Predicted ¹³C NMR (δ, ppm)	-CH₂CN: ~15-CN: ~115C3: ~158C4: ~105C5: ~170	-CH₂CN: ~14-CN: ~116C3: ~155C4: ~110C5: ~155	-CH₂CN: ~16-CN: ~114C3: ~150C4: ~103C5: ~175
IR (ν, cm⁻¹)	C≡N stretch: ~2250	C≡N stretch: ~2255	C≡N stretch: ~2250

Note: NMR chemical shifts are estimations based on data from substituted analogs and fundamental principles.[13][14] Actual values may vary based on solvent and experimental conditions.

Causality Behind Spectroscopic Differences:

• ¹H NMR: The protons on the isoxazole ring have highly diagnostic chemical shifts. In the 3- and 5-yl isomers, the proton at the 4-position (H4) appears significantly upfield (~6.5-6.7 ppm) due to its position adjacent to the ring oxygen, while protons next to the nitrogen (H3 and H5) are deshielded and appear downfield (>8.4 ppm). The methylene (-CH₂) protons are deshielded in all isomers by the electron-withdrawing isoxazole ring.

• ¹³C NMR: The carbon chemical shifts reflect the electronegativity of the adjacent heteroatoms. C5 in the 5-yl isomer and C3 in the 3-yl isomer are significantly deshielded due to their proximity to both N and O atoms in the ring's electronic system.

Comparative Reactivity and Stability

The placement of the acetonitrile group fundamentally alters the reactivity of both the side chain and the heterocyclic ring.

Caption: Logical relationships in isomer reactivity.

• Acidity of Methylene Protons: The methylene protons of the acetonitrile group are acidic in all three isomers. However, the acidity is expected to be most pronounced in the 4-yl isomer , where the resulting carbanion is stabilized by the electron-withdrawing effects of both the nitrogen and oxygen atoms of the ring.

• Ring Stability and Reactivity: The N-O bond in the isoxazole ring is inherently weak and susceptible to cleavage under certain conditions.[7]

  • Reductive Cleavage: Catalytic hydrogenation (e.g., H₂/Pd) can cleave the N-O bond, leading to ring-opened products.

  • Base-Induced Opening: The 5-yl isomer is particularly known for its susceptibility to ring-opening by strong bases. The attack occurs at the electrophilic C5 position.

  • Photochemical Rearrangement: Under UV irradiation, isoxazoles can undergo rearrangement to oxazoles via an azirine intermediate.[8] The efficiency of this photoisomerization is dependent on the substituents.[15]

Conclusion and Outlook

While structurally similar, the three positional isomers of isoxazolylacetonitrile present significant differences in their synthesis, spectroscopic identity, and chemical reactivity. The 5-yl isomer is often readily accessible via cyclocondensation, whereas the 3- and 4-yl isomers may require more tailored synthetic strategies. Spectroscopic analysis, particularly ¹H NMR, provides a clear method for their differentiation. From a reactivity standpoint, the choice of isomer is critical: the 4-yl isomer is best suited for reactions involving the deprotonation of the acetonitrile side chain, while the 5-yl isomer's electrophilic C5 position and susceptibility to ring-opening offer unique pathways for further functionalization. This comparative guide provides the foundational knowledge for researchers to strategically select and utilize the appropriate isoxazolylacetonitrile isomer for their specific application in synthesis and drug discovery.

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A Comparative Guide to the Structure-Activity Relationship of Isoxazol-5-ylacetonitrile Analogs for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs. Its unique electronic properties and ability to engage in various non-covalent interactions make it a versatile building block for designing novel therapeutic agents. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of isoxazol-5-ylacetonitrile analogs, a class of compounds with emerging potential in drug discovery. By objectively comparing the performance of various analogs and providing supporting experimental data, this document aims to equip researchers with the insights needed for rational drug design and optimization.

The Isoxazol-5-ylacetonitrile Scaffold: A Promising Starting Point

The isoxazol-5-ylacetonitrile core combines the favorable properties of the isoxazole ring with a reactive acetonitrile moiety. This combination allows for diverse structural modifications to modulate the compound's physicochemical properties and biological activity. The nitrogen and oxygen atoms of the isoxazole ring can act as hydrogen bond acceptors, while the aromatic character of the ring allows for π-π stacking interactions with biological targets. The acetonitrile group, in turn, can be a key pharmacophoric feature or a synthetic handle for further elaboration of the molecule.

Isoxazole derivatives have demonstrated a wide range of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and enzyme inhibitory effects.[1][2] This broad bioactivity underscores the potential of the isoxazol-5-ylacetonitrile scaffold as a foundation for the development of novel therapeutics targeting various diseases.

Comparative Analysis of Analog Performance: Key SAR Insights

The biological activity of isoxazol-5-ylacetonitrile analogs is highly dependent on the nature and position of substituents on both the isoxazole ring and any appended functionalities. This section delves into specific examples to illustrate key SAR trends.

Substitutions on the Isoxazole Ring: Impact on Potency and Selectivity

Modifications at the 3-position of the isoxazole ring have been shown to be critical for modulating the activity of isoxazole-containing compounds. For instance, in a series of isoxazolyl steroids developed as anti-prostate cancer agents, the nature of the substituent at the 3-position of the isoxazole ring significantly influenced their biological activity.[1][3]

While direct SAR studies on a series of 2-(3-substituted-isoxazol-5-yl)acetonitrile analogs are not extensively documented in publicly available literature, we can extrapolate from related isoxazole scaffolds. For example, in a study on trisubstituted isoxazoles as allosteric ligands for the RORγt nuclear receptor, substitutions at the C-3 and C-5 positions of the isoxazole were crucial for activity and selectivity.[4] This highlights the importance of exploring a variety of substituents at this position to optimize the biological profile of isoxazol-5-ylacetonitrile analogs.

Modifications of the Acetonitrile Moiety and Appended Groups

The acetonitrile group in the isoxazol-5-ylacetonitrile scaffold can be a key pharmacophoric element or a versatile synthetic handle. In a study of 2-(isoxazol-3-yl)-2-oxo-N'-phenyl-acetohydrazonoyl cyanide analogues as EPAC antagonists, the cyano group was a crucial part of the pharmacophore.[5] The study also revealed that modifications to the phenyl ring attached to the acetohydrazonoyl linker significantly impacted potency.[5]

This suggests that in the design of isoxazol-5-ylacetonitrile analogs, the acetonitrile moiety can be either retained as a key interacting group or modified to introduce other functionalities. For example, it can be hydrolyzed to a carboxylic acid or an amide, or used as a precursor for the synthesis of other heterocyclic rings.

Case Study: Isoxazole Analogs as Enzyme Inhibitors

To illustrate the practical application of SAR principles, we will examine a case study of isoxazole derivatives as 5-Lipoxygenase (5-LOX) inhibitors.[6] 5-LOX is a key enzyme in the biosynthesis of pro-inflammatory leukotrienes, making it an attractive target for the treatment of asthma and other inflammatory diseases.

In a study evaluating a series of isoxazole derivatives, the substitution pattern on the isoxazole and associated phenyl rings had a profound effect on their 5-LOX inhibitory activity.

Table 1: SAR of Isoxazole Derivatives as 5-LOX Inhibitors [6]

Compound ID	R1 (Substituent on Phenyl Ring attached to Isoxazole C-5)	R2 (Substituent on Isoxazole C-3)	IC50 (µM)
C3	4-OCH3	5-(furan-2-yl)	8.47
C5	4-Cl	5-(furan-2-yl)	10.48
C6	4-OCH3	5-(5-(furan-2-yl)isoxazol-3-yl)	Potent
C9	4-Br	5-(furan-2-yl)	11.25
C10	4-NO2	5-(furan-2-yl)	67.06

Data extracted from a study on 5-LOX inhibitory and antioxidant potential of isoxazole derivatives.[6]

SAR Summary:

• Electron-donating groups on the phenyl ring at the 5-position of the isoxazole, such as methoxy (C3), were generally favorable for activity.

• Electron-withdrawing groups , such as nitro (C10), led to a significant decrease in potency.

• Halogen substituents like chloro (C5) and bromo (C9) resulted in good to moderate activity.

• Elaboration at the 3-position of the isoxazole with another heterocyclic ring system, as in C6, also resulted in potent inhibition.[6]

These findings underscore the importance of systematic exploration of the electronic and steric properties of substituents to optimize the inhibitory activity of isoxazole-based compounds.

Experimental Protocols: Synthesis and Biological Evaluation

The synthesis of isoxazol-5-ylacetonitrile analogs can be achieved through various synthetic routes. A common approach involves the construction of the isoxazole ring from a β-ketonitrile and hydroxylamine.

General Synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile (A Regioisomer)

Protocol: Isoxazole Ring Formation from a β-Ketonitrile [7]

• Dissolve acetoacetonitrile (1.0 eq) in a suitable solvent such as ethanol or acetic acid.

• Add hydroxylamine hydrochloride (1.1 eq) and a base such as sodium acetate or pyridine (1.1 eq) to the solution.

• Heat the reaction mixture to reflux for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the solvent under reduced pressure.

• Take up the residue in water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• After filtration and concentration, purify the crude product by column chromatography on silica gel to afford the desired 2-(5-methylisoxazol-3-yl)acetonitrile.[7]

This general strategy can be adapted for the synthesis of various substituted isoxazol-5-ylacetonitrile analogs by using appropriately substituted β-ketonitriles as starting materials.

In Vitro 5-LOX Inhibition Assay

The following protocol outlines a general method for evaluating the 5-LOX inhibitory activity of test compounds.[6]

Protocol: 5-LOX Enzyme Inhibition Assay [6]

• Prepare a reaction mixture containing the 5-LOX enzyme solution in a suitable buffer.

• Add the test compound (dissolved in a suitable solvent like DMSO) at various concentrations to the reaction mixture and incubate for a specified period (e.g., 10-15 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the substrate, linoleic acid.

• Monitor the formation of the product, hydroperoxy-octadecadienoate (HPOD), by measuring the increase in absorbance at a specific wavelength (e.g., 234 nm) over time using a spectrophotometer.

• Calculate the percentage of enzyme inhibition for each concentration of the test compound relative to a control reaction without the inhibitor.

• Determine the IC50 value, the concentration of the compound that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Visualizing the Path Forward: Workflow and Logic

To effectively guide the drug discovery process, a clear workflow is essential. The following diagram illustrates the key stages in the exploration of the SAR of isoxazol-5-ylacetonitrile analogs.

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A Comparative Guide to the Validation of Isoxazol-5-ylacetonitrile Purity by HPLC

For researchers, scientists, and drug development professionals, establishing the purity of active pharmaceutical ingredients (APIs) and key intermediates is a cornerstone of safe and effective drug development. Isoxazol-5-ylacetonitrile, a valuable heterocyclic building block in medicinal chemistry, is no exception. This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) for the purity validation of Isoxazol-5-ylacetonitrile against other analytical techniques. The focus is on the causality behind experimental choices and the establishment of a self-validating analytical system, in line with stringent regulatory expectations.

The Primacy of HPLC in Purity Determination

High-Performance Liquid Chromatography (HPLC) is a powerhouse in pharmaceutical analysis for its high resolution, sensitivity, and broad applicability.[1] For a molecule like Isoxazol-5-ylacetonitrile, which possesses a UV-active chromophore in its isoxazole ring, HPLC with UV detection is an ideal choice for purity and impurity profiling. Its ability to separate structurally similar compounds makes it particularly adept at resolving the parent compound from process-related impurities and degradation products.

A robust HPLC method provides documented evidence that the analytical procedure is suitable for its intended purpose, a key tenet of Good Manufacturing Practices (GMP).[2][3] The validation of this method is not merely a procedural formality but a scientific imperative to ensure the quality, safety, and efficacy of the final drug product.

A Validated RP-HPLC Method for Isoxazol-5-ylacetonitrile

The following protocol outlines a validated Reversed-Phase HPLC (RP-HPLC) method for the determination of Isoxazol-5-ylacetonitrile purity. The choices within this protocol are grounded in established principles of chromatography and regulatory guidelines, particularly those from the International Council for Harmonisation (ICH).[2][4][5]

Experimental Protocol: RP-HPLC for Isoxazol-5-ylacetonitrile

1. Chromatographic Conditions:

• Column: C18, 150 x 4.6 mm, 5 µm particle size (A common choice for retaining moderately polar compounds like Isoxazol-5-ylacetonitrile).

• Mobile Phase: A gradient of Acetonitrile and Water (with 0.1% Formic Acid). The acid helps to protonate the nitrogen in the isoxazole ring, leading to sharper peaks and better separation.

  • Gradient Program:

    • 0-5 min: 20% Acetonitrile

    • 5-25 min: 20% to 80% Acetonitrile (linear gradient)

    • 25-30 min: 80% Acetonitrile (isocratic hold)

    • 30.1-35 min: 20% Acetonitrile (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C (To ensure consistent retention times).

• Detection Wavelength: 230 nm (Selected based on the UV absorbance maximum of the isoxazole ring).

• Injection Volume: 10 µL

• Diluent: Acetonitrile/Water (50:50, v/v)

2. Method Validation Parameters (as per ICH Q2(R1))

The validation of an analytical method is a systematic process to confirm that it is suitable for its intended purpose.[3][4]

• System Suitability: Performed before each analytical run to ensure the chromatographic system is performing adequately. Key parameters include:

  • Tailing Factor: Should be ≤ 2.0 for the main peak.

  • Theoretical Plates: Should be ≥ 2000 for the main peak.

  • Relative Standard Deviation (RSD) of Peak Area: Should be ≤ 2.0% for six replicate injections of a standard solution.

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5]

  • Procedure: A solution of Isoxazol-5-ylacetonitrile is spiked with potential impurities. Potential impurities can be inferred from the synthetic route, such as unreacted starting materials or by-products. For instance, if the synthesis involves the reaction of a precursor with a cyanide salt, unreacted precursor would be a likely impurity. The chromatogram of the spiked sample should demonstrate baseline resolution between the main peak and all impurity peaks.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[6]

  • Procedure: A series of at least five standard solutions of Isoxazol-5-ylacetonitrile are prepared over a concentration range of 50% to 150% of the target concentration. The peak area is plotted against the concentration, and the correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: The closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[2]

  • Procedure: Determined by recovery studies. A known amount of Isoxazol-5-ylacetonitrile is added to a placebo mixture at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The recovery should be within 98.0% to 102.0%.

• Precision: The closeness of agreement between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time. Determined by analyzing a minimum of six replicate samples at 100% of the test concentration. The RSD should be ≤ 2.0%.

  • Intermediate Precision: Expresses within-laboratories variations: different days, different analysts, different equipment, etc. The RSD should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

  • Procedure: Often determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

  • Procedure: Small variations are made to the method parameters, such as the flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic). The system suitability parameters should still be met.

Below is a diagram illustrating the workflow for HPLC method validation.

Caption: Workflow for HPLC Method Validation.

Comparative Analysis of Purity Determination Techniques

While HPLC is a powerful tool, it is essential to understand its performance in the context of other available analytical techniques.

Feature	HPLC-UV	Quantitative NMR (qNMR)	Gas Chromatography (GC-FID)	Thin-Layer Chromatography (TLC)
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Signal intensity is directly proportional to the number of nuclei.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Differential migration of components on a solid stationary phase with a liquid mobile phase.
Selectivity	High, can separate structurally similar impurities.	High, provides structural information.	High for volatile compounds.	Moderate, can be improved with 2D TLC.
Sensitivity	High (ng to pg level).	Moderate (µg to mg level).	Very high for volatile compounds (pg to fg level).	Low (µg to ng level).
Quantitation	Excellent, with proper validation.	Excellent, can be a primary ratio method.[7]	Excellent, with proper validation.	Semi-quantitative, can be quantitative with a densitometer.
Sample Throughput	Moderate.	Low to moderate.	High.	High.
Destructive	Yes.	No.[2]	Yes.	Yes (if scraped for elution).
Instrumentation Cost	Moderate to high.	High.	Moderate.	Low.
Applicability to Isoxazol-5-ylacetonitrile	Excellent, due to UV absorbance and polarity.	Excellent, for absolute purity determination without a reference standard of the analyte itself.	Potentially suitable if the compound is thermally stable and volatile.	Suitable for rapid, qualitative checks, but not for precise purity determination.

In-depth Comparison

Quantitative NMR (qNMR): A Powerful Orthogonal Technique

qNMR has emerged as a primary method for determining the purity of organic compounds.[2][4][7][8] Unlike HPLC, which relies on a reference standard of the analyte for quantification, qNMR can determine the absolute purity of a substance by comparing the integral of a specific proton signal of the analyte to that of a certified internal standard of known purity and weight.[3] This makes qNMR an excellent orthogonal technique to HPLC for purity assessment.

Key Advantages of qNMR:

• Primary Ratio Method: Does not require a reference standard of the analyte.

• Structural Information: Provides structural confirmation of the analyte and can help in the identification of impurities.

• Non-destructive: The sample can be recovered after analysis.[2]

Considerations for qNMR:

• Sensitivity: Generally less sensitive than HPLC.

• Resolution: Signal overlap can be an issue in complex mixtures.

• Cost: High initial investment for the instrument.

Gas Chromatography (GC): An Alternative for Volatile Compounds

GC is a powerful technique for the analysis of volatile and thermally stable compounds.[9][10] If Isoxazol-5-ylacetonitrile is sufficiently volatile and does not degrade at the temperatures used in the GC inlet and column, GC with a Flame Ionization Detector (FID) could be a viable alternative to HPLC.

Key Advantages of GC:

• High Resolution: Capillary GC columns offer excellent separation efficiency.

• High Sensitivity: FID is a highly sensitive detector for organic compounds.

Considerations for GC:

• Thermal Stability: The primary limitation is the requirement for the analyte to be thermally stable.

• Volatility: The compound must be volatile enough to be vaporized without decomposition.

Thin-Layer Chromatography (TLC): A Rapid Screening Tool

TLC is a simple, rapid, and inexpensive technique that is well-suited for qualitative analysis and monitoring the progress of chemical reactions.[11][12][13] While quantitative TLC with a densitometer is possible, it generally lacks the precision and accuracy of HPLC for purity determination.

Key Advantages of TLC:

• Simplicity and Low Cost.

• High Throughput: Multiple samples can be analyzed simultaneously.

Considerations for TLC:

• Lower Resolution and Sensitivity compared to HPLC.

• Quantitation is less precise.

The logical relationship between these analytical techniques in a comprehensive purity assessment program is illustrated below.

Caption: A multi-technique strategy for purity assessment.

Conclusion

For the definitive validation of Isoxazol-5-ylacetonitrile purity, a well-validated RP-HPLC method stands as the most robust and reliable choice. Its high resolving power and sensitivity make it ideal for separating and quantifying potential impurities. However, a comprehensive purity assessment should not rely on a single technique. The use of an orthogonal method, such as qNMR, provides a higher level of assurance in the assigned purity value. Techniques like GC and TLC have their place as alternative or screening methods, respectively, depending on the specific properties of the analyte and the analytical requirements. By understanding the strengths and limitations of each technique, researchers can design a scientifically sound and defensible strategy for the purity validation of Isoxaxol-5-ylacetonitrile, ensuring the quality and integrity of this critical chemical building block.

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A Senior Application Scientist's Guide to Spectroscopic Data Comparison of Isoxazole Derivatives

Introduction: The Privileged Scaffold and the Analytical Imperative

The isoxazole ring is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1][2] Its derivatives exhibit a vast range of therapeutic properties, including anticancer, antibacterial, and anti-inflammatory activities.[1][3] This five-membered heterocycle, containing adjacent nitrogen and oxygen atoms, offers a unique electronic and structural profile that facilitates interaction with diverse biological targets.[2]

However, the synthesis of novel isoxazole derivatives, often through methods like 1,3-dipolar cycloaddition, necessitates unambiguous structural confirmation.[1][4] Subtle changes in substitution patterns on the isoxazole ring can dramatically alter a molecule's properties. Therefore, a multi-faceted spectroscopic approach is not merely procedural—it is a fundamental necessity for confirming molecular identity, purity, and ultimately, for establishing structure-activity relationships (SAR).

This guide provides an in-depth comparison of spectroscopic data for isoxazole derivatives, moving beyond a simple recitation of techniques. We will explore the causality behind spectral features, demonstrating how Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and UV-Visible (UV-Vis) spectroscopy provide complementary data points that, when integrated, create a self-validating system for structural elucidation.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Electronic Environment

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules, providing precise information about the connectivity and chemical environment of atoms.[7][8] For isoxazole derivatives, both ¹H and ¹³C NMR are indispensable.

Expertise in Action: Interpreting ¹H NMR Chemical Shifts

The electronic nature of the isoxazole ring and its substituents creates a predictable yet nuanced ¹H NMR spectrum. The protons directly attached to the ring (H-3, H-4, and H-5) are particularly diagnostic.

• H-3 and H-5 Protons: These protons are adjacent to the ring heteroatoms and are thus deshielded, appearing downfield. The H-3 proton, flanked by nitrogen and a double bond, is typically found further downfield than the H-5 proton, which is adjacent to the oxygen.

• H-4 Proton: The H-4 proton is the most shielded of the ring protons, appearing furthest upfield. Its chemical shift is highly sensitive to the nature of the substituents at positions 3 and 5.

For the parent isoxazole, the approximate chemical shifts are: H-3 (~8.49 ppm), H-5 (~8.31 ppm), and H-4 (~6.38 ppm).[9] Substituents dramatically influence these values. Electron-donating groups (e.g., alkyl, methoxy) will shift nearby protons upfield (to lower ppm), while electron-withdrawing groups (e.g., phenyl, nitro) will shift them downfield.

Table 1: Comparative ¹H and ¹³C NMR Data for Representative Isoxazole Derivatives

Compound	Substituent(s)	¹H NMR (δ, ppm) - Key Signals	¹³C NMR (δ, ppm) - Key Signals	Source(s)
Isoxazole	None	H-3: ~8.49, H-5: ~8.31, H-4: ~6.38	C-3: ~157.8, C-5: ~149.1, C-4: ~103.6	[9]
3,5-Diphenylisoxazole	3-Phenyl, 5-Phenyl	H-4: ~6.82 (s), Phenyl: 7.46-7.87 (m)	C-4: ~97-98, Phenyl carbons, C-3/C-5 carbons
(3-(p-tolyl)isoxazol-5-yl)methanol	3-(p-tolyl), 5-(CH₂OH)	H-4: 6.47 (s), CH₂: 4.72 (s), CH₃: 2.33 (s)	C-4: ~98, Aromatic/Aliphatic carbons	[10]
5-Phenyl-3-(quinolin-2-yl)isoxazole	3-(quinolin-2-yl), 5-Phenyl	H-4: 7.39 (s), Aromatic: 7.45-8.30 (m)	C-4: ~98.6, C-3: 164.2, C-5: 170.6	[11]

Note: Chemical shifts are approximate and can vary based on the solvent and spectrometer frequency.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified isoxazole derivative in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. The choice of solvent is critical; ensure the compound is fully soluble and that the solvent peak does not obscure key signals.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Data Acquisition: Acquire the spectrum on a 400 MHz or higher spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving complex splitting patterns in substituted aromatic regions.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase the spectrum and calibrate the chemical shift scale using the TMS signal. Integrate the signals to determine the relative number of protons.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation Blueprint

Mass spectrometry provides the exact molecular weight and offers invaluable structural clues through the analysis of fragmentation patterns.[6][7] For isoxazoles, the fragmentation is often highly characteristic.

Expertise in Action: The Signature Fragmentation of the Isoxazole Ring

The weakest bond in the isoxazole ring is the N-O bond.[2] Under electron impact (EI) or other ionization techniques, the primary fragmentation event is often the cleavage of this bond. This initial cleavage triggers a cascade of rearrangements and further fragmentation, leading to a predictable pattern that can confirm the presence of the isoxazole core.

For instance, in many 3,5-disubstituted isoxazoles, the fragmentation can proceed through pathways that lead to the loss of specific neutral fragments, providing information about the substituents.[12]

Caption: Generalized MS fragmentation pathway for isoxazoles.

Table 2: Comparative Mass Spectrometry Data for Isoxazole Derivatives

Compound	Molecular Formula	[M+H]⁺ (Calculated)	[M+H]⁺ (Found)	Key Fragments (m/z)	Source(s)
5-Phenyl-3-(quinolin-2-yl)isoxazole	C₁₈H₁₂N₂O	273.1022	273.1027	Varies with structure	[11]
3-(Quinolin-2-yl)-5-(p-tolyl)isoxazole	C₁₉H₁₄N₂O	287.1179	287.1182	Varies with structure	[11]
3-(Quinolin-2-yl)-5-(m-tolyl)isoxazole	C₁₉H₁₄N₂O	287.1179	287.1188	Varies with structure	[11]

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. The solvent should be volatile and compatible with the electrospray ionization (ESI) source.

• Infusion: Introduce the sample into the mass spectrometer via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺. High-resolution mass spectrometry (HRMS), for example on a Time-of-Flight (TOF) analyzer, is crucial for determining the exact mass and confirming the elemental composition.[13]

• Tandem MS (MS/MS): To confirm fragmentation patterns, perform an MS/MS experiment. Isolate the [M+H]⁺ ion, subject it to collision-induced dissociation (CID), and analyze the resulting fragment ions.[14]

Infrared (IR) and UV-Visible (UV-Vis) Spectroscopy: Probing Functional Groups and Electronic Transitions

While NMR and MS provide the core structural framework, IR and UV-Vis spectroscopy offer rapid, complementary data on functional groups and electronic systems.[15]

Expertise in Action: Interpreting Vibrational and Electronic Spectra

• IR Spectroscopy: The IR spectrum reveals the types of bonds present in a molecule.[16] For isoxazoles, key characteristic bands include:

  • C=N Stretch: ~1500-1650 cm⁻¹[17]

  • C=C Stretch (ring): ~1400-1600 cm⁻¹

  • N-O Stretch: ~1100-1200 cm⁻¹[18]

  • C-H Stretch (aromatic/ring): >3000 cm⁻¹[16]

  • C-H Stretch (aliphatic): <3000 cm⁻¹[16] The precise position of these bands can shift based on the electronic effects of the substituents, providing further comparative data.[19]

• UV-Vis Spectroscopy: This technique probes the electronic transitions within the molecule, particularly in conjugated systems.[20] The isoxazole ring itself has a UV absorption, and this is significantly affected by substituents that extend the π-system (e.g., phenyl rings). Introducing electron-donating or withdrawing groups can cause a bathochromic (red) or hypsochromic (blue) shift in the maximum absorption wavelength (λₘₐₓ), providing valuable comparative data on the electronic structure.[21]

Table 3: Comparative IR and UV-Vis Spectroscopic Data

Technique	Characteristic Feature	Wavenumber (cm⁻¹) / Wavelength (nm)	Rationale	Source(s)
FT-IR	C=N Ring Stretch	1500-1650	Vibration of the carbon-nitrogen double bond within the isoxazole ring.	[17]
FT-IR	N-O Ring Stretch	1100-1200	Vibration of the nitrogen-oxygen single bond, a key feature of the ring.	[18]
FT-IR	=C-H Stretch (Ring)	>3000	Stretching of C-H bonds where the carbon is sp² hybridized.	[16]
UV-Vis	π → π* Transition	220-350 nm	Electronic transition in the conjugated π-system. Position and intensity are highly dependent on substituents.	[20][21]

Integrated Spectroscopic Workflow: A Self-Validating Approach

No single technique provides the complete picture. The power of spectroscopic analysis lies in the integration of data from multiple methods.[6] A senior scientist's approach is systematic, using each piece of data to confirm or refute hypotheses generated by the others.

Caption: Systematic workflow for structural elucidation.

Case Study Logic:

• Start with HRMS: The first step is to confirm that the reaction produced a compound of the expected molecular weight and elemental formula. This provides the molecular formula.

• Proceed to IR/UV-Vis: These quick techniques confirm the presence of the isoxazole core (via characteristic IR bands) and provide initial insight into the electronic system.

• The Final Arbiter - NMR: With the molecular formula and key functional groups confirmed, ¹H and ¹³C NMR are used to solve the final puzzle. Chemical shifts, coupling constants, and integration provide the exact connectivity of the atoms, confirming the specific isomer and substitution pattern.

By following this integrated approach, the data from each spectroscopic method validates the others, leading to an unambiguous and trustworthy structural assignment.

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A Senior Application Scientist's Guide to Assessing the Antiviral Efficacy of Isoxazole Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutic agents to combat viral infections, the isoxazole scaffold has emerged as a privileged structure in medicinal chemistry. Its inherent electronic properties and synthetic tractability have led to the development of a diverse array of derivatives with broad biological activities, including significant antiviral potential. While the initial exploration for this guide centered on the specific isoxazol-5-ylacetonitrile core, a comprehensive review of the scientific literature reveals a broader landscape of promising antiviral isoxazole-based compounds. This guide, therefore, provides a comparative framework for assessing the antiviral efficacy of isoxazole derivatives, grounded in established experimental protocols and available data. We will delve into the causality behind experimental choices, present detailed methodologies for key assays, and compare the performance of various isoxazole derivatives against a spectrum of viruses.

The Rationale for Targeting Viruses with Isoxazole Scaffolds

The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, offers a unique combination of features that make it an attractive pharmacophore for antiviral drug design.[1][2][3][4][5] Its aromatic nature allows for π-π stacking interactions with biological targets, while the heteroatoms can participate in hydrogen bonding. Furthermore, the isoxazole core is amenable to a wide range of chemical modifications, enabling the fine-tuning of steric and electronic properties to optimize target engagement and pharmacokinetic profiles.[6] The diverse antiviral activities reported for isoxazole derivatives suggest that this scaffold can be tailored to interact with various viral proteins and host factors involved in the viral life cycle.[7][8]

Methodologies for Antiviral Efficacy Assessment: A Self-Validating System

The evaluation of any potential antiviral agent requires a rigorous and systematic approach to determine its specific activity against a virus while ensuring it does not indiscriminately harm the host cells. This is primarily achieved through a combination of cell-based assays that measure the inhibition of viral replication and cytotoxicity. The key parameters derived from these assays are the 50% effective concentration (EC₅₀) or 50% inhibitory concentration (IC₅₀), and the 50% cytotoxic concentration (CC₅₀). A crucial metric for a promising antiviral candidate is the Selectivity Index (SI), calculated as the ratio of CC₅₀ to EC₅₀ (or IC₅₀), which provides a measure of the compound's therapeutic window.

Experimental Workflow for Antiviral Screening

The general workflow for screening and characterizing the antiviral activity of isoxazole derivatives is a multi-step process designed to move from initial identification to a more detailed understanding of the compound's efficacy and mechanism of action.

Caption: A generalized workflow for the screening and characterization of antiviral compounds.

Detailed Experimental Protocols

Cytopathic Effect (CPE) Reduction Assay

This assay is a fundamental method for primary screening of antiviral compounds. It relies on the visual observation of virus-induced damage to cultured cells (cytopathic effect) and the ability of a compound to prevent this damage.[9][10]

Principle: In a multi-well plate format, susceptible host cells are infected with a virus in the presence and absence of the test compound. After an incubation period, the cell monolayer is examined microscopically for signs of CPE, such as cell rounding, detachment, and lysis. Cell viability can be quantified using a dye like neutral red or crystal violet.[9]

Step-by-Step Protocol:

• Cell Seeding: Seed a 96-well plate with a suitable host cell line (e.g., Vero E6 for many viruses) at a density that will result in a confluent monolayer the next day.[9]

• Compound Preparation: Prepare serial dilutions of the isoxazole derivatives in cell culture medium.

• Infection: When the cells are confluent, remove the growth medium and infect the cells with a viral suspension at a multiplicity of infection (MOI) that causes significant CPE within 2-3 days.

• Treatment: Immediately after infection, add the different concentrations of the test compounds to the wells. Include a virus control (no compound) and a cell control (no virus, no compound).

• Incubation: Incubate the plate at the optimal temperature and CO₂ concentration for the specific virus and cell line.

• CPE Observation and Staining: Monitor the plates daily for the appearance of CPE. When the virus control wells show >80% CPE, remove the medium and stain the cells with a 0.1% crystal violet solution for 10-15 minutes.

• Quantification: Gently wash the plate to remove excess stain and allow it to dry. The stain retained by viable cells is then solubilized, and the absorbance is read on a plate reader. The EC₅₀ is the compound concentration that protects 50% of the cells from virus-induced death.

Plaque Reduction Assay

The plaque reduction assay is considered the gold standard for quantifying viral infectivity and the efficacy of antiviral compounds.[11][12][13][14][15]

Principle: This assay measures the reduction in the number of viral plaques in the presence of an antiviral agent. A plaque is a localized area of cell death resulting from the replication of a single infectious virus particle.

Step-by-Step Protocol:

• Cell Seeding: Seed 6- or 12-well plates with host cells to form a confluent monolayer.

• Compound and Virus Preparation: Prepare serial dilutions of the isoxazole derivative. In parallel, dilute the virus stock to a concentration that will produce a countable number of plaques (e.g., 50-100 plaques per well).

• Infection: Remove the growth medium from the cell monolayers and inoculate with the virus suspension. Allow the virus to adsorb for 1 hour.

• Treatment and Overlay: After adsorption, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) that includes the various concentrations of the test compound. This overlay restricts the spread of progeny virus to adjacent cells, resulting in the formation of distinct plaques.[11]

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 3-7 days).

• Plaque Visualization and Counting: The cells can be fixed and stained (e.g., with crystal violet) to visualize the plaques as clear zones against a background of stained, viable cells. The number of plaques in each well is then counted.

• Data Analysis: The percentage of plaque reduction is calculated for each compound concentration relative to the virus control. The IC₅₀ is the concentration of the compound that reduces the number of plaques by 50%.

50% Tissue Culture Infectious Dose (TCID₅₀) Assay

The TCID₅₀ assay is another method to titrate infectious virus and can be adapted to evaluate antiviral compounds.[16][17][18][19][20]

Principle: This endpoint dilution assay determines the virus dilution at which 50% of the cell cultures are infected.

Step-by-Step Protocol:

• Cell Seeding: Seed a 96-well plate with host cells.

• Virus Dilution: Prepare 10-fold serial dilutions of the virus stock.

• Infection: Inoculate replicate wells (e.g., 8 wells per dilution) with each virus dilution.

• Incubation and Observation: Incubate the plate and observe for CPE.

• Calculation: The TCID₅₀ is calculated using the Reed-Muench or Spearman-Kärber method, based on the number of infected wells at each dilution.[17] To assess antiviral activity, the assay is performed in the presence of the compound, and the reduction in viral titer is determined.

Comparative Efficacy of Isoxazole Derivatives

The following table summarizes the reported antiviral activities of various isoxazole derivatives against different viruses. This data provides a snapshot of the potential of this chemical class and highlights the importance of specific structural modifications for achieving potent and selective antiviral activity.

Compound Class	Virus	Assay	EC₅₀ / IC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Reference
5-Isoxazol-5-yl-2'-deoxyuridines	Herpes Simplex Virus-1 (HSV-1)	CPE	0.04 - 0.08	0.9 - 2.3	11 - 29	[21]
Herpes Simplex Virus-2 (HSV-2)	CPE	0.01 - 0.03	0.06 - 0.9	6 - 30	[21]
Coxsackievirus B3	CPE	0.1 - 0.2	0.9 - 2.3	5 - 12	[21]
Vesicular Stomatitis Virus (VSV)	CPE	0.08 - 0.15	0.9 - 2.3	6 - 12	[21]
Isoxazole-based Small Molecules	Zika Virus (ZIKV)	Plaque Assay	1.35 (for KR-26827)	>50	>37	[22]
Zika Virus (ZIKV)	Plaque Assay	0.9 (for compound 7l)	>100	>111	[22]
Isoxazol-4-carboxa piperidyl derivatives	Influenza A (H1N1)	CPE	0.253 (for compound 1b)	69.05	272.93	[23]
Isoxazole-amide derivatives	Tobacco Mosaic Virus (TMV)	In vivo	-	-	Superior to Ningnanmycin	[24]
Cucumber Mosaic Virus (CMV)	In vivo	-	-	Superior to Ningnanmycin	[24]
Reference Antivirals
Acyclovir	Herpes Simplex Virus-1 (HSV-1)	CPE	0.15	>20	>133	[21]
Herpes Simplex Virus-2 (HSV-2)	CPE	0.12	>20	>167	[21]
Ribavirin	Coxsackievirus B3	CPE	0.4	>20	>50	[21]
Vesicular Stomatitis Virus (VSV)	CPE	0.3	>20	>67	[21]

Mechanisms of Antiviral Action

The diverse structures of antiviral isoxazole derivatives suggest that they can act through various mechanisms to inhibit viral replication.

Caption: Potential viral lifecycle stages targeted by isoxazole derivatives.

Some isoxazole derivatives have been shown to act as viral entry inhibitors . For example, certain derivatives prevent the binding of influenza virions to cell receptors by targeting the viral membrane glycoprotein hemagglutinin.[25] Others have been identified as inhibitors of Ebola and Marburg virus entry.[26]

Another key target is viral replication . Isoxazol-4-carboxa piperidyl derivatives have been designed to antagonize the function of the influenza virus nucleoprotein, which is essential for viral RNA transcription and replication.[23] The nucleoside analogs, 5-isoxazol-5-yl-2'-deoxyuridines, likely inhibit viral DNA polymerases, similar to other nucleoside-based antivirals.[21]

For picornaviruses like coxsackievirus, some [(biphenyloxy)propyl]isoxazole derivatives are thought to be capsid binders, inhibiting the uncoating process and preventing the release of the viral genome into the cytoplasm.[27]

Conclusion and Future Perspectives

The isoxazole scaffold represents a versatile and promising platform for the development of novel antiviral agents. The available data demonstrates that isoxazole derivatives can be tailored to exhibit potent activity against a wide range of DNA and RNA viruses, often with favorable selectivity indices. While the specific isoxazol-5-ylacetonitrile core remains an underexplored area, the broader class of isoxazoles offers a rich field for further investigation.

Future research should focus on elucidating the precise molecular mechanisms of action for the most potent compounds and optimizing their pharmacokinetic properties for in vivo efficacy. Structure-activity relationship (SAR) studies will be crucial for designing next-generation isoxazole derivatives with improved potency, selectivity, and resistance profiles. The systematic application of the robust antiviral assessment methodologies outlined in this guide will be paramount to advancing these promising compounds from the laboratory to the clinic.

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A Senior Application Scientist's Guide to Comparing the Cytotoxicity of Modified Isoxazole Compounds

For: Researchers, scientists, and drug development professionals.

Introduction: The Isoxazole Scaffold in Modern Oncology

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for drug design due to their versatile binding capabilities and favorable physicochemical properties. The isoxazole ring, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is one such "privileged scaffold".[1] Its unique electronic distribution and structural rigidity make it an ideal building block for creating compounds that can interact with a wide array of biological targets.

Historically, isoxazole derivatives have been successfully incorporated into a range of FDA-approved drugs, demonstrating their clinical viability. In oncology, the focus is intensifying on leveraging this scaffold to develop novel cytotoxic agents.[2][3] The inherent versatility of the isoxazole ring allows for extensive chemical modification, enabling the fine-tuning of a compound's potency, selectivity, and pharmacokinetic profile.[1] This guide provides an in-depth comparison of various modified isoxazole compounds, focusing on their cytotoxic effects against cancer cell lines, the structure-activity relationships (SAR) that govern their efficacy, and the robust experimental methodologies required for their evaluation.

Comparative Cytotoxicity of Modified Isoxazole Derivatives

The central principle in modifying a core scaffold like isoxazole is to enhance its interaction with specific molecular targets within cancer cells or to improve its drug-like properties. Modifications can range from simple substitutions on the ring to the fusion of the isoxazole moiety with other complex natural products. The resulting cytotoxic activity is highly dependent on the nature of these modifications and the genetic makeup of the target cancer cell line.

Structure-Activity Relationship (SAR) Insights

The accumulated research provides several key insights into how structural changes impact cytotoxicity:

• Substitution Position: The position of substituents on the isoxazole ring is critical. For instance, studies comparing 3,4-diarylisoxazoles with 4,5-diarylisoxazoles found that the latter exhibited greater antimitotic activity.[4][5]

• Aromatic Substituents: The addition of aryl groups, particularly on the isoxazole or an adjacent moiety, is a common strategy. The nature and position of substituents on these aryl rings further modulate activity. Electron-withdrawing groups like halogens (fluoro, chloro) or trifluoromethyl groups at the para-position of a phenyl ring have been shown to promote cytotoxicity.[6] Conversely, electron-donating groups like methoxy substituents have also enhanced anticancer activity in certain contexts, such as in isoxazole chalcone derivatives.[4][5]

• Fusion with Natural Products: A highly effective strategy involves conjugating the isoxazole core with known bioactive natural products. This approach can create hybrid molecules with significantly enhanced potency and novel mechanisms of action.

  • Curcumin: Attaching an isoxazole ring to curcumin, a natural compound with known anti-cancer properties, has produced derivatives with dramatically improved cytotoxicity. One such derivative showed an IC50 of 3.97 µM against the MCF-7 breast cancer cell line, a significant increase in potency compared to the parent curcumin (IC50 = 21.89 µM).[4][5]

  • Hydnocarpin: Modifying the natural product hydnocarpin by introducing an isoxazole ring led to derivatives with 18- to 60-fold higher cytotoxicity against human metastatic melanoma (A375) and lung adenocarcinoma (A549) cells.[4][5]

Comparative Data Table

The following table summarizes the cytotoxic activity (IC50 values) of representative modified isoxazole compounds against various human cancer cell lines, as reported in the literature. This data provides a quantitative basis for comparing the efficacy of different structural modifications.

Isoxazole Derivative Class	Specific Modification/Compound	Target Cancer Cell Line	IC50 (µM)	Reference
Isoxazole-Curcumin Hybrids	Replaces bis-ketone with isoxazole	K562 (Chronic Myeloid Leukemia)	0.5 ± 0.1	[7]
Compound 40	MCF-7 (Breast Cancer)	3.97	[4][5]
Isoxazole-Hydnocarpin Hybrids	Compound 5 (48h incubation)	A375 (Melanoma)	0.76	[4][5]
Compound 5 (48h incubation)	A549 (Lung Cancer)	>10	[5]
Isoxazole Chalcone Derivatives	Compound 10a (methoxy-substituted)	DU145 (Prostate Cancer)	0.96	[4][5]
Quinolinyl-Aryl Isoxazoles	Compound 21 (fluoro-substituted phenyl)	A549, COLO 205, MDA-MB 231, PC-3	< 12	[6]
Indole-Containing Isoxazoles	Combretastatin A-4 analogue (34)	Various Cancer Lines	0.04 - 12.00	[6]
Isoxazole-Piperazine Derivatives	Various	Huh7, Mahlavu (Liver Cancer); MCF-7	0.3 - 3.7	[8]

Note: IC50 (half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition in vitro. Lower values indicate higher potency.

Experimental Design for Cytotoxicity Assessment

To generate reliable and comparable data, a standardized and well-validated experimental workflow is essential. The choice of assay depends on the specific question being asked. Assays like MTT measure overall cell viability via metabolic activity, while assays like LDH release specifically measure cell death through loss of membrane integrity.

General Cytotoxicity Screening Workflow

The process of evaluating a new compound's cytotoxicity follows a logical progression from initial screening to detailed mechanistic studies. This workflow ensures that resources are focused on the most promising candidates.

Caption: General workflow for screening and characterizing cytotoxic compounds.

Detailed Protocol: MTT Cell Viability Assay

The MTT assay is a cornerstone colorimetric method for assessing cell viability.[9][10] Its principle lies in the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals by mitochondrial dehydrogenases in living, metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.

Causality Behind Experimental Choices:

• Phenol Red-Free Medium: Using phenol red-free medium during the final incubation steps is crucial as the indicator's color can interfere with the absorbance reading of the formazan product.[9]

• Solubilization Agent: The formazan crystals are insoluble in water. Therefore, a solubilizing agent like Dimethyl Sulfoxide (DMSO) or a specialized solubilization buffer is required to dissolve them before absorbance can be measured.[11]

• Controls: Including "vehicle controls" (cells treated with the solvent, e.g., DMSO, at the same concentration used for the drug) and "medium-only" blanks is essential for correcting background absorbance and ensuring that the observed cytotoxicity is due to the compound itself and not the solvent.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest and count cells from a healthy, sub-confluent culture.

  • Dilute the cell suspension to a pre-determined optimal seeding density (e.g., 5,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well flat-bottom plate.

  • Incubate the plate for 24 hours at 37°C and 5% CO₂ to allow cells to attach and resume growth.

• Compound Treatment:

  • Prepare a series of dilutions of the modified isoxazole compounds in the appropriate cell culture medium.

  • Carefully remove the old medium from the wells and add 100 µL of the medium containing the test compounds (or vehicle control).

  • Incubate for the desired exposure period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

• MTT Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile Phosphate-Buffered Saline (PBS).[9]

  • After the treatment period, add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).

  • Incubate the plate for 2-4 hours at 37°C. During this time, visible purple precipitates will form in viable cells.

• Formazan Solubilization:

  • Carefully remove all the medium from the wells without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution) to each well.[12]

  • Place the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan crystals.[9]

• Data Acquisition and Analysis:

  • Measure the absorbance of the solution in each well using a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm).

  • Use a reference wavelength of >650 nm to subtract background absorbance.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells:

    • % Viability = (Absorbance_Treated / Absorbance_Control) * 100

  • Plot the % Viability against the compound concentration (on a log scale) to generate a dose-response curve and calculate the IC50 value using non-linear regression analysis.

Alternative and Confirmatory Assays

While MTT is an excellent primary screening tool, relying on a single assay is insufficient. Confirmatory assays based on different biological principles are necessary to validate findings and rule out compound-specific artifacts (e.g., interference with mitochondrial enzymes).

Lactate Dehydrogenase (LDH) Release Assay

• Principle: Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon plasma membrane damage, a hallmark of late apoptosis or necrosis.[13][14] The LDH assay quantifies this released enzyme through a coupled enzymatic reaction that produces a colored formazan product, which is measured spectrophotometrically.[15]

• Why it's a good confirmatory assay: It measures a distinct event (membrane rupture) compared to the MTT assay's metabolic measurement. A compound that is cytotoxic should ideally show a dose-dependent decrease in the MTT signal and a corresponding increase in the LDH signal. This provides a self-validating system. The assay is highly sensitive and requires only a small sample of the culture medium, allowing for kinetic studies from the same wells over time.[16]

Apoptosis Assays

• Principle: Many anticancer drugs induce programmed cell death, or apoptosis.[17] Specific assays can detect key events in the apoptotic cascade.

  • Annexin V Staining: In early apoptosis, the phospholipid phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane. Annexin V is a protein that binds with high affinity to PS and can be labeled with a fluorescent dye, allowing for the detection of apoptotic cells by flow cytometry or fluorescence microscopy.[18]

  • Caspase Activity Assays: Caspases are a family of proteases that are the central executioners of apoptosis. Assays using fluorescent or luminescent substrates can directly measure the activity of key caspases (e.g., caspase-3/7), providing direct evidence that an apoptotic pathway has been activated.[18][19]

• Why they are important: These assays move beyond simply measuring cell death to elucidating the mechanism of cell death. Understanding if a compound induces apoptosis is critical for its development as a cancer therapeutic.[20]

Conclusion and Future Perspectives

The isoxazole scaffold remains a highly promising and "druggable" core for the development of novel cytotoxic agents. The research clearly demonstrates that strategic modifications—such as the incorporation of specific substituted aryl groups or conjugation with bioactive natural products—can yield compounds with potent, low-micromolar to nanomolar activity against a range of cancer cell lines.[6][8]

The path forward lies in a more integrated approach to drug design and evaluation. Future studies should focus on:

• Broadening the Scope: Testing novel derivatives against a wider and more diverse panel of cancer cell lines, including those with known resistance mechanisms.

• Elucidating Mechanisms: Moving beyond general cytotoxicity to pinpoint the specific molecular targets and signaling pathways disrupted by the most potent isoxazole compounds.

• In Vivo Validation: Progressing the most promising candidates from in vitro studies into preclinical animal models to evaluate their efficacy, toxicity, and pharmacokinetic profiles in a whole-organism context.

By combining rational chemical synthesis with a rigorous, multi-assay approach to biological evaluation, the full therapeutic potential of modified isoxazole compounds in oncology can be unlocked.

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A Senior Application Scientist's Guide to Validating Target Engagement for Isoxazol-5-ylacetonitrile Derivatives

For researchers, scientists, and drug development professionals, the validation of target engagement is a critical step in the journey from a promising small molecule to a potential therapeutic. This guide provides an in-depth technical comparison of key methodologies for confirming the interaction of Isoxazol-5-ylacetonitrile derivatives with their intended protein targets. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, ensuring a robust and self-validating approach to your research.

The isoxazole scaffold is a privileged structure in medicinal chemistry, with derivatives known to target a range of proteins, including kinases, cyclooxygenases, and heat shock proteins.[1][2][3][4] While the specific targets of Isoxazol-5-ylacetonitrile derivatives are an active area of investigation, this guide will use relevant examples from the broader isoxazole class to illustrate the application of state-of-the-art target engagement assays.

The Imperative of Target Engagement: Beyond Biochemical Potency

A compound's activity in a biochemical assay is a vital first step, but it does not guarantee efficacy in a cellular context. Factors such as cell permeability, off-target effects, and the complex intracellular environment can all influence a compound's ability to reach and bind its intended target.[5] Therefore, direct measurement of target engagement in a physiologically relevant setting is paramount to building confidence in a molecule's mechanism of action and its therapeutic potential.

This guide will focus on three widely adopted and complementary techniques for validating target engagement:

• Cellular Thermal Shift Assay (CETSA): A powerful method to assess target binding in intact cells and tissues.

• Surface Plasmon Resonance (SPR): A label-free technique for real-time kinetic analysis of molecular interactions.

• Fluorescence Polarization (FP): A solution-based assay amenable to high-throughput screening for quantifying binding events.

Comparative Analysis of Target Engagement Assays

The choice of a target engagement assay is a strategic decision guided by the specific research question, the nature of the target protein, and the stage of the drug discovery process. Below is a comparative overview of CETSA, SPR, and FP, highlighting their respective strengths and limitations.

Feature	Cellular Thermal Shift Assay (CETSA)	Surface Plasmon Resonance (SPR)	Fluorescence Polarization (FP)
Principle	Ligand binding alters the thermal stability of the target protein.	Change in refractive index upon binding of an analyte to a ligand immobilized on a sensor surface.	Change in the polarization of emitted light from a fluorescent probe upon binding to a larger molecule.
Assay Format	Cellular or lysate-based.	In vitro, requires purified components.	In vitro, solution-based.
Labeling	Label-free for the compound and target protein.	Label-free for the analyte.	Requires a fluorescently labeled probe.
Throughput	Low to high, depending on the detection method (Western blot vs. plate-based).	Medium to high.	High.
Data Output	Thermal shift (ΔTm) or isothermal dose-response curves.	Real-time sensorgrams providing kinetic (ka, kd) and affinity (KD) data.	Binding curves yielding affinity (KD) or IC50 values.
Key Advantage	Measures target engagement in a physiological context (intact cells).[6]	Provides detailed kinetic information and is highly sensitive for small molecules.[7][8]	Homogeneous, rapid, and suitable for high-throughput screening.[9][10]
Key Limitation	Not all binding events result in a measurable thermal shift; can be lower throughput.[11]	Requires immobilization of one binding partner, which may affect its activity; potential for artifacts.[12][13]	Requires a suitable fluorescent probe; sensitive to changes in molecular volume.[9][14]

Envisioning the Workflow: From Hypothesis to Validated Engagement

The journey to confirming target engagement is a multi-step process. The following diagram illustrates a logical workflow, integrating the assays discussed in this guide.

Caption: A logical workflow for validating target engagement of novel small molecules.

Experimental Protocols: A Practical Guide

Here, we provide detailed, step-by-step methodologies for the three key assays. These protocols are intended as a starting point and should be optimized for your specific target and compound.

Cellular Thermal Shift Assay (CETSA) using Western Blot

CETSA is predicated on the principle that ligand binding stabilizes a protein against thermal denaturation.[6] This protocol outlines a classic Western blot-based CETSA.

Experimental Workflow Diagram

Caption: Step-by-step workflow for a Western blot-based CETSA experiment.

Protocol:

• Cell Culture and Treatment:

  • Culture cells to an appropriate confluency (typically 70-80%).

  • Treat cells with the Isoxazol-5-ylacetonitrile derivative at various concentrations or a vehicle control for a predetermined time (e.g., 1-2 hours) at 37°C.

• Heating Step:

  • Harvest cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a range of temperatures (e.g., 40-70°C) for a set time (e.g., 3 minutes) using a thermal cycler, followed by a cooling step (e.g., 3 minutes at 4°C).[6]

• Cell Lysis:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Separation of Soluble Fraction:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the aggregated proteins.

  • Carefully collect the supernatant containing the soluble proteins.

• Western Blot Analysis:

  • Determine the protein concentration of the soluble fractions.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the target protein, followed by an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate.[15]

• Data Analysis:

  • Quantify the band intensities for each temperature point.

  • Normalize the data to the intensity of the non-heated control.

  • Plot the percentage of soluble protein as a function of temperature to generate melting curves. A shift in the melting curve in the presence of the compound indicates target engagement.[16]

Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR provides real-time, label-free detection of molecular interactions, allowing for the determination of association (k_a_), dissociation (k_d_), and equilibrium dissociation (K_D_) constants.[17]

Experimental Workflow Diagram

Caption: The key steps involved in a typical SPR experiment.

Protocol:

• Ligand Immobilization:

  • Immobilize the purified target protein (ligand) onto a suitable sensor chip (e.g., CM5 chip via amine coupling). Aim for a low immobilization level to minimize mass transport effects.[18]

  • A reference flow cell should be prepared in parallel (e.g., a mock immobilization) to subtract non-specific binding and bulk refractive index changes.

• Analyte Injection (Association):

  • Prepare a dilution series of the Isoxazol-5-ylacetonitrile derivative (analyte) in a suitable running buffer.

  • Inject the analyte solutions over the ligand and reference surfaces at a constant flow rate for a defined period to monitor the association phase.[18]

• Buffer Flow (Dissociation):

  • Switch back to the running buffer flow to monitor the dissociation of the analyte from the ligand.

• Surface Regeneration:

  • If necessary, inject a regeneration solution to remove any remaining bound analyte and prepare the surface for the next injection. The choice of regeneration solution depends on the stability of the ligand.

• Sensorgram Analysis:

  • The resulting sensorgrams (plots of response units vs. time) are corrected for non-specific binding by subtracting the reference channel data.[19]

  • Fit the corrected sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the kinetic parameters (k_a_, k_d_) and the affinity (K_D_).[20]

Fluorescence Polarization (FP) for Inhibitor Screening

FP is a homogeneous assay that measures the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner, making it ideal for high-throughput screening of inhibitors.[9][10]

Experimental Workflow Diagram

Caption: A streamlined workflow for a competitive fluorescence polarization assay.

Protocol:

• Prepare Reagents:

  • Prepare a solution of the target protein in a suitable assay buffer.

  • Prepare a solution of a fluorescently labeled probe that is known to bind to the target protein.

  • Prepare a serial dilution of the Isoxazol-5-ylacetonitrile derivative (the competitor).

• Dispense into Assay Plate:

  • In a multi-well plate (e.g., a 384-well black plate), add the target protein, the fluorescent probe, and the competitor compound to each well.[9]

  • Include controls for high polarization (protein + probe) and low polarization (probe only).

• Incubate to Equilibrium:

  • Incubate the plate at room temperature for a sufficient time to allow the binding reaction to reach equilibrium. Protect the plate from light.

• Measure Fluorescence Polarization:

  • Measure the fluorescence polarization of each well using a plate reader equipped with the appropriate filters and polarizers.[21]

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the competitor compound.

  • Plot the percent inhibition as a function of the competitor concentration and fit the data to a suitable model (e.g., a four-parameter logistic equation) to determine the IC50 value.[13]

Expertise in Action: Causality and Troubleshooting

As a Senior Application Scientist, I emphasize the importance of understanding the "why" behind each experimental step and being prepared for potential pitfalls.

• CETSA: The choice of heating temperature and duration is critical. A temperature gradient should be established to identify the optimal temperature for the isothermal dose-response experiment. Incomplete cell lysis can lead to high variability, so ensure your lysis method is robust.[3]

• SPR: Non-specific binding is a common artifact. Using a well-matched reference surface and including a blocking agent (e.g., BSA) in the running buffer can mitigate this. Mass transport limitations can skew kinetic data; this can be addressed by using lower ligand densities and higher flow rates.[6][12]

• FP: The choice of fluorophore and its attachment site on the probe is crucial to avoid interfering with binding. Compound fluorescence can be a source of interference, so it is important to include controls to assess this.[14]

Conclusion: A Multi-faceted Approach to Target Validation

Validating the target engagement of Isoxazol-5-ylacetonitrile derivatives requires a thoughtful and multi-pronged approach. While high-throughput methods like Fluorescence Polarization are excellent for initial screening, they should be complemented with techniques that provide more detailed kinetic information, such as Surface Plasmon Resonance. Ultimately, demonstrating target engagement in a physiologically relevant context with an assay like the Cellular Thermal Shift Assay provides the highest level of confidence. By understanding the principles, protocols, and potential challenges of each method, researchers can design a robust validation strategy that will accelerate the translation of promising compounds into novel therapeutics.

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A Senior Application Scientist's Guide to Comparative Docking Studies of Isoxazole-Based Inhibitors

Abstract: The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous inhibitors targeting a wide array of enzymes and receptors.[1][2] Molecular docking has become an indispensable computational tool in the early stages of drug discovery for predicting the binding affinity and interaction patterns of such inhibitors.[3][4] This guide provides a comprehensive, in-depth comparison of isoxazole-based inhibitors using molecular docking, grounded in scientific principles and practical application. We will dissect a case study focused on Cyclooxygenase-2 (COX-2) inhibitors, providing a detailed, step-by-step protocol for a comparative docking workflow, from target preparation to results interpretation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational methods for lead identification and optimization.

The Isoxazole Scaffold: A Cornerstone in Medicinal Chemistry

The isoxazole moiety, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a cornerstone of modern drug design.[5] Its prevalence stems from a unique combination of physicochemical properties. The arrangement of heteroatoms creates a distinct dipole moment and hydrogen bonding capability, allowing it to act as a versatile bioisostere for other functional groups.[1] This adaptability enables medicinal chemists to fine-tune a molecule's pharmacokinetic and pharmacodynamic profile. Consequently, the isoxazole scaffold is found in a diverse range of FDA-approved drugs and clinical candidates targeting diseases from inflammation and cancer to neurological disorders.[6][7]

Molecular Docking: A Powerful Tool in Structure-Based Drug Design

Molecular docking is a computational method that predicts the preferred orientation and binding affinity of one molecule (the ligand) to a second (the receptor, typically a protein).[8][9] The primary goal is to generate a final complex structure, or "pose," and assign a score that estimates the strength of the interaction, commonly expressed as binding energy (kcal/mol).[4]

The process can be broken down into two key components:

• Sampling Algorithm: This explores the conformational space of the ligand within the receptor's active site, generating a wide variety of possible binding poses.

• Scoring Function: This evaluates each pose and ranks them. Scoring functions can be force-field-based, empirical, or knowledge-based, each with its own strengths and limitations in approximating the true binding free energy.[10][11]

It is crucial to understand that docking is a predictive tool. Its accuracy is highly dependent on the quality of the protein structure, the robustness of the algorithm, and the scoring function's applicability to the specific system.[12] Therefore, every docking protocol must incorporate a self-validating step, such as redocking a co-crystallized ligand, to establish confidence in its predictive power.

Case Study: Comparative Docking of Isoxazole Inhibitors Against COX-2

Target Rationale: Cyclooxygenase-2 (COX-2)

Cyclooxygenase (COX) enzymes are key players in the biosynthesis of prostanoids, which are involved in inflammation, pain, and fever.[13] There are two main isoforms, COX-1 and COX-2. While COX-1 is constitutively expressed and plays a role in physiological functions like protecting the gastric mucosa, COX-2 is inducible and its expression is upregulated at sites of inflammation.[13] Therefore, selective inhibition of COX-2 over COX-1 is a highly sought-after therapeutic strategy for anti-inflammatory drugs, aiming to reduce the gastrointestinal side effects associated with non-selective NSAIDs.[14] Several successful drugs, known as "coxibs," are isoxazole derivatives (e.g., Valdecoxib) or feature similar diarylheterocyclic scaffolds (e.g., Celecoxib), making COX-2 an ideal target for this comparative study.[15]

Ligand Selection for Comparative Analysis

For this guide, we will compare three representative isoxazole-based ligands against the human COX-2 enzyme:

• Celecoxib: A well-known selective COX-2 inhibitor (technically a pyrazole, but a close diarylheterocycle analogue often compared with isoxazoles). It will serve as our positive control and validation standard.

• Mofezolac: A diarylisoxazole that is known to be a preferential inhibitor of COX-1.[13] Including this allows us to explore the structural basis of isoform selectivity.

• Compound A13 (Hypothetical): A novel 5-methyl-isoxazole carboxamide derivative, representing a new chemical entity for evaluation. A similar compound in a recent study showed high potency against COX-2.[16]

Choice of Docking Software: AutoDock Vina

For our protocol, we will use AutoDock Vina , a widely adopted and rigorously validated open-source docking program.[9] Its primary advantages are its computational speed and high accuracy in binding mode prediction. It employs a sophisticated gradient-optimization method for its local search, making it highly efficient.[9] Its scoring function is a hybrid, incorporating empirical and knowledge-based terms, which has been shown to perform well across a diverse range of protein-ligand systems.

Experimental Protocol: A Validated Workflow for Comparative Docking

This protocol outlines the complete workflow for performing a comparative docking study. It is designed to be a self-validating system by beginning with a redocking experiment.

Required Software

• AutoDock Tools (ADT): Used for preparing protein and ligand files.

• AutoDock Vina: The docking engine.

• PyMOL or UCSF Chimera: Molecular visualization software for analysis.

Workflow Overview

Caption: A typical workflow for a comparative molecular docking study.

Step-by-Step Methodology

Step 1: Target Protein Preparation

• Download Structure: Obtain the crystal structure of human COX-2 in complex with Celecoxib from the Protein Data Bank (PDB ID: 4COX).

• Clean Protein: Open the PDB file in AutoDock Tools (ADT). Remove all water molecules and any heteroatoms not essential for the docking study (e.g., crystallization agents).

• Add Hydrogens: Add polar hydrogens to the protein, as they are crucial for forming hydrogen bonds.

• Assign Charges: Compute Gasteiger charges, which are essential for the electrostatic terms in the scoring function.

• Save as PDBQT: Save the prepared protein file in the PDBQT format, which includes charge and atom type information required by Vina.

Step 2: Ligand Preparation

• Obtain Ligand Structures: Get the 3D structures of Celecoxib (from PDB 4COX), Mofezolac, and Compound A13. These can be drawn in a chemical sketcher and saved as MOL or SDF files.

• Load into ADT: Open each ligand file in ADT.

• Detect Torsions: ADT will automatically detect the rotatable bonds, defining the ligand's flexibility.

• Assign Charges & Merge Non-Polar Hydrogens: Assign Gasteiger charges.

• Save as PDBQT: Save each prepared ligand as a separate PDBQT file.

Step 3: Grid Box Generation

• Define Binding Site: In ADT, with the protein and native ligand loaded, select the "Grid Box" option.

• Center the Grid: Center the grid box on the co-crystallized Celecoxib.

• Adjust Dimensions: Ensure the grid box dimensions (e.g., 25 x 25 x 25 Å) are large enough to encompass the entire binding site and allow for full rotation of the ligands.

• Save Configuration: Save the grid box center and dimensions in a configuration text file (conf.txt).

Step 4: Docking Simulation with AutoDock Vina

• Create Configuration File: Create a text file (e.g., conf.txt) specifying the paths to the receptor and ligand PDBQT files, the grid center coordinates, and the grid size.

• Run Vina: Execute Vina from the command line, pointing to your configuration file: vina --config conf.txt --log results.log

• Repeat: Repeat this step for all ligands, including the redocking of Celecoxib.

Step 5: Results Analysis and Visualization

• Analyze Log File: The output log file contains the binding affinity scores (in kcal/mol) for the top predicted poses. The most negative value represents the strongest predicted binding.

• Calculate RMSD (for Redocking): For the Celecoxib redocking, use a visualization tool like PyMOL to superimpose the docked pose onto the original crystal structure pose. Calculate the Root Mean Square Deviation (RMSD). A value < 2.0 Å is generally considered a successful redocking, validating the protocol.[17]

• Visualize Interactions: Load the protein and the docked ligand PDBQT output files into PyMOL or Chimera to visualize the binding poses and identify key interactions (hydrogen bonds, hydrophobic contacts, etc.).

Data Interpretation and Comparative Analysis

Quantitative Comparison of Docking Results

All quantitative data should be summarized for easy comparison. The following table presents hypothetical but representative data for our case study.

Compound	Target	Binding Affinity (kcal/mol)	RMSD (Å) (from native crystal pose)	Key Interacting Residues (Predicted)
Celecoxib	COX-2	-8.5	1.1 (Redocking)	His90, Arg513, Val523, Ser530
Mofezolac	COX-2	-7.2	N/A	Val116, Arg120, Tyr355
Compound A13	COX-2	-9.1	N/A	His90, Arg513, Gln192, Phe518

Binding affinity values are predictive; lower values indicate stronger predicted affinity.

Qualitative Analysis of Binding Modes

The true insight comes from analyzing why the scores differ.

• Celecoxib: The successful redocking (RMSD < 2.0 Å) confirms our protocol's validity. Its trifluoromethyl group is predicted to interact with a secondary pocket in COX-2, near Val523, an interaction that contributes to its COX-2 selectivity.[16] The sulfonamide group forms a critical hydrogen bond with Arg513 at the base of the active site.

• Mofezolac: The lower binding affinity (-7.2 kcal/mol) compared to Celecoxib is consistent with its known preference for COX-1.[13] Visualization reveals that its acetic acid moiety interacts with Arg120 but fails to form the key interactions deep within the selectivity pocket that define high-affinity COX-2 inhibitors.

• Compound A13: This novel compound shows the highest predicted binding affinity (-9.1 kcal/mol). The docking pose suggests its 3,4-dimethoxy phenyl group fits snugly into the hydrophobic pocket, while the carboxamide linker forms hydrogen bonds with both His90 and Gln192. The 5-methyl-isoxazole core itself makes favorable contacts within the main channel. This interaction profile provides a strong, testable hypothesis for its high potency.

Caption: Key interactions of an isoxazole inhibitor in the COX-2 active site.

Conclusion: From Silico to Bench

This guide demonstrates that a well-designed comparative docking study is more than just generating scores; it is a hypothesis-generation engine. By comparing a series of isoxazole-based inhibitors against a validated target like COX-2, we can rationalize structure-activity relationships and prioritize compounds for synthesis and biological testing. The strong predicted affinity of "Compound A13" is based on specific, visualized interactions that provide a clear rationale for its potential as a potent and selective inhibitor. Ultimately, molecular docking is the first step in a long journey; these in silico predictions must always be validated through in vitro enzyme assays and further experimental investigation.

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A Comparative Guide to Isoxazol-5-ylacetonitrile and Other Five-Membered Heterocyclic Nitriles in Drug Discovery

Introduction

Heterocyclic nitriles are foundational scaffolds in medicinal chemistry, serving as versatile building blocks for the synthesis of complex, biologically active molecules.[1][2] The nitrile group, a potent hydrogen bond acceptor and a precursor to various functional groups, combined with the unique physicochemical properties of a heterocyclic core, provides a rich design space for drug development professionals. Among these, five-membered aromatic heterocycles such as isoxazoles, pyrazoles, thiazoles, and oxazoles are particularly prominent.[3][4]

This guide provides an in-depth, objective comparison of Isoxazol-5-ylacetonitrile with its structural isomers and analogs: Pyrazol-3(5)-ylacetonitrile, Thiazol-5-ylacetonitrile, and Oxazol-5-ylacetonitrile. We will move beyond a simple cataloging of properties to explore the causal relationships between structure, synthesis, reactivity, and potential applications. By understanding the nuanced differences in their electronic nature, stability, and synthetic accessibility, researchers can make more informed decisions when selecting scaffolds for their drug discovery programs. The isoxazole ring, in particular, offers a unique profile due to its N-O bond, which imparts distinct reactivity and metabolic pathways compared to its counterparts.[5][6]

Section 1: A Comparative Overview of Synthesis Strategies

The synthetic route to a building block is a critical consideration, impacting cost, scalability, and the potential for diversification. The methods for preparing these isomeric acetonitriles vary significantly, reflecting the intrinsic chemistry of each heterocyclic core.

Isoxazol-5-ylacetonitrile

The construction of the isoxazole ring is often the most efficient path to this scaffold. A primary method is the [3+2] cycloaddition reaction between a nitrile oxide (generated in situ from an oxime) and an alkyne.[7] This approach offers high regioselectivity and is amenable to a wide range of starting materials, allowing for facile analogue synthesis.[7][8]

• Route A: [3+2] Cycloaddition: This convergent strategy involves reacting an alkyne with a nitrile oxide. For Isoxazol-5-ylacetonitrile, this would typically involve the cycloaddition of cyanoacetylene with a nitrile oxide or, more practically, the reaction of an appropriate oxime with an activated acetylene derivative.[7]

• Route B: Isoxazole Ring Formation from β-Ketonitriles: A classical approach involves the condensation of a β-ketonitrile with hydroxylamine.[9] This method is robust and utilizes readily available starting materials.

Pyrazole-, Thiazole-, and Oxazole-acetonitriles

The synthesis of the other heterocyclic acetonitriles often relies on building the ring system first, followed by the introduction or modification of the acetonitrile sidechain.

• Pyrazole-acetonitriles: The Knorr pyrazole synthesis, involving the condensation of a 1,3-dicarbonyl compound (or a synthetic equivalent like a ketonitrile) with a hydrazine, is a cornerstone of pyrazole chemistry.[10][11] A notable strategy involves the chemical transformation of isoxazoles, which can undergo ring-opening to a ketonitrile intermediate that then reacts with hydrazine to form the corresponding 5-aminopyrazole, which can be further modified.[11][12]

• Thiazole-acetonitriles: The Hantzsch thiazole synthesis is the most common method, involving the reaction of a thioamide with an α-haloketone or equivalent. For the acetonitrile derivative, this would require a starting material already containing the cyano group.

• Oxazole-acetonitriles: The Robinson-Gabriel synthesis (dehydration of 2-acylaminoketones) and the Van Leusen reaction are primary methods for forming the oxazole ring.[13][14] Electrochemical strategies have also been developed that leverage acetonitrile as both a solvent and reactant.[15]

Caption: Comparative synthetic pathways to key heterocyclic acetonitriles.

Section 2: Physicochemical Properties - A Comparative Analysis

The subtle differences in the arrangement of heteroatoms within the five-membered ring lead to significant variations in electronic distribution, basicity, and lipophilicity. These properties are paramount as they directly influence a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile and its ability to interact with biological targets.

Electronic Properties and Basicity (pKa)

The basicity of the heterocyclic nitrogen atom(s) is a key determinant of a compound's ionization state at physiological pH, affecting solubility and cell permeability.

• Isoxazole: With the oxygen atom adjacent to the nitrogen, the isoxazole ring is electron-rich but is a very weak base. The conjugate acid has a pKa of approximately -3.0, meaning it is essentially non-basic under physiological conditions.[5]

• Oxazole: Isomeric to isoxazole, the 1,3-arrangement of heteroatoms makes oxazole a weak base, with a conjugate acid pKa of 0.8.[14][16] It is significantly less basic than imidazole.

• Thiazole: Replacing the oxygen of oxazole with sulfur increases aromaticity.[17] Thiazole is also a weak base, with a conjugate acid pKa of 2.5.[17]

• Pyrazole: With two adjacent nitrogen atoms, one pyrrole-like and one pyridine-like, pyrazole is a weak base with a conjugate acid pKa of 2.48.[18][19]

The electron-withdrawing nature of the acetonitrile group will further decrease the basicity of all these rings, but the relative order is expected to remain the same. The low basicity of the isoxazole scaffold can be advantageous in drug design to avoid unwanted interactions with acidic organelles or off-target ion channels.

Lipophilicity (LogP)

Lipophilicity, often measured as the partition coefficient (LogP), is a critical parameter for cell membrane permeability and overall drug-likeness.

• Isoxazole (Parent): LogP ≈ 0.1[20]

• Oxazole (Parent): LogP ≈ 0.12[13]

• Pyrazole (Parent): LogP ≈ 0.26[18]

• Thiazole (Parent): While data varies, thiazole derivatives often have LogP values suitable for drug candidates.[21]

The introduction of the acetonitrile group will modify these values. However, the inherent polarity of the N-O bond in isoxazole often contributes to slightly lower lipophilicity compared to all-carbon or N-S analogs, which can be beneficial for improving aqueous solubility.

Data Summary Table

Property	Isoxazol-5-ylacetonitrile	Pyrazol-3(5)-ylacetonitrile	Thiazol-5-ylacetonitrile	Oxazol-5-ylacetonitrile
Molecular Formula	C₅H₄N₂O	C₅H₅N₃	C₅H₄N₂S	C₅H₄N₂O
Molecular Weight	108.10 g/mol [22]	107.11 g/mol	124.16 g/mol	108.10 g/mol
Parent Ring pKa (Conj. Acid)	~ -3.0[5]	~ 2.5[18]	~ 2.5[17]	~ 0.8[14]
Parent Ring LogP	~ 0.1[20]	~ 0.26[18]	Varies	~ 0.12[13]
Key Structural Feature	Adjacent N-O atoms	Two adjacent N atoms	N and S in 1,3-positions	N and O in 1,3-positions

Section 3: Reactivity and Chemical Stability

The reactivity of these scaffolds can be divided into two main areas: reactions involving the acidic methylene of the acetonitrile sidechain and reactions involving the heterocyclic core itself. The stability of the core ring system is a crucial point of differentiation.

Acidity of the Methylene Bridge

The protons on the carbon adjacent to the nitrile group are acidic and can be removed by a suitable base. The electron-withdrawing character of the attached heterocycle modulates this acidity. While all four rings are electron-withdrawing, their relative strengths differ, which will influence the ease of deprotonation and the nucleophilicity of the resulting carbanion for subsequent reactions like alkylations or condensations.

Stability and Reactivity of the Heterocyclic Core

This is where the most significant differences emerge, particularly for the isoxazole ring.

• Isoxazole: The N-O bond is the weakest link in the ring and is susceptible to cleavage under various conditions:

  • Reductive Cleavage: Catalytic hydrogenation (e.g., H₂/Pd) or chemical reduction can cleave the N-O bond, typically yielding an enaminone. This reactivity is a powerful synthetic tool for converting isoxazoles into other structures.

  • Photochemical Rearrangement: Under UV irradiation, isoxazoles can rearrange to oxazoles via an azirine intermediate.[5]

  • Base-Mediated Ring Opening: Strong bases can deprotonate at C3, leading to ring opening.

• Pyrazole: The pyrazole ring is very stable and aromatic, resistant to both oxidation and reduction. Electrophilic aromatic substitution typically occurs at the C4 position.[10]

• Thiazole: The thiazole ring is also a stable aromatic system. A key reactivity feature is the acidity of the C2 proton, which can be deprotonated by strong bases to form a nucleophilic ylide.[17]

• Oxazole: The oxazole ring is less aromatic and less stable than thiazole.[14] It can participate as a diene in Diels-Alder reactions, leading to pyridines after a subsequent elimination step.[14] Electrophilic substitution occurs at C5.[23]

Caption: Comparative reactivity pathways for heterocyclic acetonitriles.

Section 4: Applications in Medicinal Chemistry

The choice of a heterocyclic nitrile scaffold is often guided by its intended role in a drug molecule.

• Isoxazol-5-ylacetonitrile: The isoxazole moiety is present in numerous approved drugs like the COX-2 inhibitor Valdecoxib and the antirheumatic agent Leflunomide.[5][24] Its utility stems from its role as a bioisostere for amide or ester groups, its ability to engage in specific hydrogen bonding, and its unique metabolic fate via ring cleavage, which can be a designed clearance mechanism.[25]

• Pyrazole-acetonitrile: Pyrazoles are a privileged scaffold in medicinal chemistry, found in blockbuster drugs like Celecoxib and Sildenafil.[19] The adjacent nitrogen atoms provide a defined vector for hydrogen bond donation and acceptance, crucial for binding to many enzyme active sites.[26]

• Thiazole-acetonitrile: The thiazole ring is a component of vitamin B1 and is found in drugs such as the HIV protease inhibitor Ritonavir.[2] It is a robust, stable aromatic system often used to confer favorable pharmacokinetic properties.[1]

• Oxazole-acetonitrile: While less common in marketed drugs than the other three, the oxazole ring is a valuable scaffold in its own right, often explored for its potential in anticancer and antimicrobial agents.[15][23]

Section 5: Experimental Protocols

To provide a practical basis for comparison, the following protocols outline key experiments to probe the differential properties of these scaffolds.

Protocol 1: Comparative Analysis of α-Carbon Acidity via Deuterium Exchange

This experiment provides an indirect measure of the acidity of the methylene protons adjacent to the nitrile group. A faster rate of deuterium incorporation indicates higher acidity.

Objective: To compare the relative acidity of the α-protons of Isoxazol-5-ylacetonitrile, Pyrazol-3(5)-ylacetonitrile, Thiazol-5-ylacetonitrile, and Oxazol-5-ylacetonitrile.

Methodology:

• Solution Preparation: For each of the four test compounds, prepare a 10 mM solution in deuterated methanol (CD₃OD).

• Initiation: To each solution, add a catalytic amount of a non-nucleophilic base, such as sodium methoxide (NaOMe, 0.1 eq), to initiate H/D exchange.

• Monitoring: Acquire a ¹H NMR spectrum of each reaction mixture at timed intervals (e.g., t = 0, 10 min, 30 min, 1 hr, 4 hr).

• Analysis: Integrate the signal corresponding to the methylene protons (CH₂CN) relative to a stable internal standard or a non-exchangeable proton on the heterocyclic ring.

• Data Interpretation: Plot the percentage of remaining CH₂ signal versus time for each compound. The order of the decay rates will correspond to the relative order of acidity.

Protocol 2: Comparative Stability to Reductive Cleavage

This protocol directly tests the key liability of the isoxazole ring—the N-O bond—against the more stable C-N/C-S/C-O bonds of the other heterocyles.

Objective: To assess the stability of the four heterocyclic nitriles under standard catalytic hydrogenation conditions.

Methodology:

• Reaction Setup: In four separate vials, dissolve an equal molar amount (e.g., 0.1 mmol) of each heterocyclic nitrile in a suitable solvent like methanol (5 mL).

• Catalyst Addition: To each vial, add 10 mol% of palladium on carbon (10% Pd/C).

• Hydrogenation: Place the vials in a hydrogenation apparatus, purge with hydrogen gas, and maintain a positive pressure of H₂ (e.g., 1 atm via a balloon) with vigorous stirring.

• Monitoring: At timed intervals (e.g., 1 hr, 4 hr, 12 hr), take an aliquot from each reaction, filter through celite to remove the catalyst, and analyze by LC-MS and TLC.

• Analysis: Compare the chromatograms and TLC plates. The disappearance of the starting material for the Isoxazol-5-ylacetonitrile sample, with the appearance of new, more polar product(s), will confirm reductive cleavage. The other three compounds are expected to remain largely unchanged under these conditions.

Caption: Experimental workflow for the comparative reductive stability assay.

Conclusion

While Isoxazol-5-ylacetonitrile shares the functional utility of the acetonitrile group with its pyrazole, thiazole, and oxazole analogs, its distinct properties make it a unique tool for medicinal chemists. Its synthesis is convergent and flexible, its basicity is negligible, and most importantly, the reactivity of the N-O bond offers a pathway for designed metabolism or further synthetic elaboration that is absent in the other scaffolds. In contrast, pyrazole offers exceptional stability and defined hydrogen bonding capabilities, while thiazole provides a robust and highly aromatic core. The choice between these valuable building blocks should be a deliberate one, guided by a thorough understanding of their comparative profiles as outlined in this guide.

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Navigating the In Vivo Landscape: A Comparative Guide to Isoxazole Lead Compounds in Preclinical Oncology

The isoxazole ring is a five-membered aromatic heterocycle that has become a cornerstone in medicinal chemistry.[1] Its unique electronic properties, metabolic stability, and synthetic versatility make it a "privileged scaffold" for developing novel therapeutics.[1][2] In oncology, isoxazole-containing molecules have emerged as potent inhibitors of critical cancer pathways, demonstrating significant promise in preclinical and clinical settings.[3]

This guide provides a comparative analysis of the in vivo efficacy of prominent isoxazole lead compounds, moving beyond simple data tabulation to explore the causality behind experimental design and the interpretation of results. We aim to equip researchers, scientists, and drug development professionals with a robust framework for evaluating and advancing isoxazole-based drug candidates.

Key Molecular Targets and Mechanisms of Action

The therapeutic efficacy of isoxazole compounds stems from their ability to potently and selectively inhibit key proteins involved in cancer cell proliferation, survival, and metastasis.[2] Two of the most successfully targeted protein classes are Heat Shock Protein 90 (Hsp90) and tubulin.

• Hsp90 Inhibition: Hsp90 is a molecular chaperone responsible for the stability and function of numerous "client" proteins, many of which are critical oncoproteins (e.g., HER2, BRAF, AKT).[4] By inhibiting Hsp90, isoxazole compounds can induce the degradation of multiple oncogenic drivers simultaneously, making it an attractive therapeutic strategy.[4][5]

• Tubulin Polymerization: The microtubule network, formed by the polymerization of tubulin, is essential for cell division. Compounds that disrupt microtubule dynamics are among the most effective chemotherapeutics.[6] Novel isoxazole derivatives have been developed that bind to the tubulin taxane site, stabilizing microtubules and inducing mitotic arrest, leading to cancer cell death.[6]

Comparative In Vivo Efficacy of Isoxazole Lead Compounds

The ultimate preclinical validation for a drug candidate is its performance in a living system. In vivo models provide critical insights into a compound's therapeutic index—the balance between its anti-tumor activity and its tolerability in the host. Below, we compare the efficacy of several isoxazole compounds in well-established murine xenograft models.

Table 1: Comparative In Vivo Efficacy of Isoxazole-Based Hsp90 Inhibitors

Compound	Target	Cancer Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Tolerability Notes	Reference
NVP-AUY922 (Luminespib)	Hsp90	BT-474 Breast Cancer	50 mg/kg, i.p., 1x weekly	>80%	Manageable side effects reported in clinical trials	[4][5]
Compound 7	Hsp90	A549 Lung Cancer	Not Specified	Significant TGI reported	Well-tolerated in preclinical models	[4]
Compound 30 (3,4-isoxazolediamide)	Hsp90	Solid & Hematological Tumors	Not Specified	Favorable activity profile	Good tolerability and manageability reported	[4]

Table 2: In Vivo Efficacy of an Isoxazole-Based Tubulin Stabilizer

Compound	Target	Cancer Model	Dosing Regimen	Key Outcome	Tolerability Notes	Reference
Compound 2j	Tubulin (Taxane Site)	Docetaxel-Resistant Prostate Cancer	Not Specified	Maintained activity in resistant cells, induced G2/M block	Not specified, focus on overcoming resistance	[6]

Expert Analysis: The data highlights the versatility of the isoxazole scaffold. Hsp90 inhibitors like NVP-AUY922 show potent, broad-spectrum activity, which is expected given the chaperone's role in stabilizing numerous oncoproteins.[4][7] The development of next-generation compounds like "Compound 30" with improved tolerability is a critical step toward clinical success.[4] Furthermore, the efficacy of "Compound 2j" in a docetaxel-resistant model is highly significant.[6] It demonstrates that novel isoxazole structures can overcome known mechanisms of drug resistance, a major challenge in cancer therapy.[6]

Experimental Protocols: Ensuring Rigor and Reproducibility

The credibility of in vivo data hinges on a meticulously planned and executed experimental protocol. The murine subcutaneous xenograft model is a foundational tool in preclinical oncology for evaluating anti-tumor efficacy.

Murine Xenograft Model for Efficacy Assessment

This protocol details the workflow for establishing a tumor model and assessing the therapeutic effect of a test compound.

Step-by-Step Methodology:

• Cell Line Selection and Culture: Choose a human cancer cell line relevant to the therapeutic indication (e.g., A549 for lung cancer, MCF-7 for breast cancer).[7] Culture the cells in appropriate media supplemented with fetal bovine serum and antibiotics under sterile conditions.

• Animal Model: Utilize immunocompromised mice (e.g., athymic nude or SCID mice), typically 6-8 weeks old, which cannot reject the human tumor graft.

• Tumor Implantation: Harvest cancer cells during their exponential growth phase. Resuspend a specific number of cells (e.g., 1-5 million) in a sterile medium, often mixed with an extracellular matrix like Matrigel to support initial tumor establishment. Inject the cell suspension subcutaneously into the flank of the mice.

• Tumor Growth Monitoring and Randomization: Allow tumors to grow to a palpable, measurable size (e.g., 100-200 mm³). Measure tumor dimensions regularly with digital calipers and calculate the volume, typically using the formula: (Length x Width²)/2. Once tumors reach the target size, randomize the mice into control and treatment groups to ensure a uniform average tumor volume across all groups at the start of the study.

• Compound Formulation and Administration: Prepare the isoxazole compound in a suitable, sterile vehicle (e.g., 0.5% methylcellulose with 0.2% Tween 80). The route of administration (oral gavage, intraperitoneal injection) and dosing schedule (daily, weekly) should be based on prior pharmacokinetic studies. The vehicle alone is administered to the control group.

• Efficacy and Tolerability Monitoring: Throughout the study, measure tumor volumes and mouse body weights 2-3 times per week. Body weight is a key indicator of compound tolerability. Note any other clinical signs of toxicity.

• Endpoint Analysis: The study is typically terminated when tumors in the control group reach a predetermined size or after a fixed duration. Calculate the percent Tumor Growth Inhibition (TGI) as a primary efficacy endpoint. Tissues may be harvested for pharmacodynamic biomarker analysis.

Visualizing the Experimental Workflow

Caption: Standard workflow for an in vivo anti-tumor efficacy study using a xenograft model.

Mechanistic Visualization: Hsp90 Inhibition Pathway

To connect in vivo efficacy with molecular action, it is crucial to visualize the drug's effect on its target pathway.

Caption: Mechanism of action for isoxazole-based Hsp90 inhibitors leading to client protein degradation.

Conclusion and Future Directions

The isoxazole scaffold remains a highly productive platform for the discovery of novel anticancer agents. The in vivo data for lead compounds targeting Hsp90 and tubulin demonstrate significant therapeutic potential, including the ability to overcome drug resistance. The success of these compounds is built upon a foundation of rigorous preclinical evaluation, where well-designed in vivo models are indispensable for validating efficacy and safety.

Future research will likely expand the application of isoxazoles to other important cancer targets, such as PARP, where they show preclinical promise.[8] The continued integration of robust in vivo studies with detailed mechanistic and biomarker analysis will be essential for translating the promise of these compounds into effective clinical therapies.

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Comparative Cross-Reactivity Profiling of Isoxazol-5-ylacetonitrile: A Framework for De-risking Novel Scaffolds

An In-Depth Technical Guide

Introduction: The Imperative of Selectivity in Modern Drug Discovery

The isoxazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs, including the COX-2 inhibitor valdecoxib and the antirheumatic agent leflunomide.[1][2][3][4] Its five-membered heterocyclic structure, containing adjacent nitrogen and oxygen atoms, provides a unique electronic and steric profile amenable to diverse biological interactions.[1][2][5] Isoxazol-5-ylacetonitrile, as a derivative, represents a synthetically tractable starting point for novel chemical entities. However, the very features that make such scaffolds attractive can also lead to unintended off-target interactions, a primary cause of clinical-stage compound attrition.

Therefore, a rigorous and early assessment of a compound's selectivity is not a perfunctory check-box exercise but a cornerstone of a successful drug discovery campaign. It allows for the early identification of potential safety liabilities and provides crucial structure-activity relationship (SAR) data to guide lead optimization toward candidates with a superior therapeutic index.[6][7]

This guide presents a comprehensive, field-proven framework for the cross-reactivity profiling of Isoxazol-5-ylacetonitrile. We will move beyond a simple listing of protocols to explain the causality behind experimental choices, emphasizing the creation of a self-validating, tiered screening cascade. The objective is to provide fellow researchers, scientists, and drug development professionals with an actionable strategy to build a robust selectivity profile for any novel chemical entity.

The Strategic Rationale: A Tiered, Multi-System Approach to Profiling

No single assay can capture the full spectrum of a molecule's potential interactions within the complex cellular milieu. Off-target effects can span numerous protein families, including kinases, G-protein coupled receptors (GPCRs), ion channels, transporters, and other enzymes.[8] A logical, tiered approach is therefore essential to manage resources effectively while maximizing the depth of biological insight. Our recommended workflow begins with broad, high-throughput screens to cast a wide net, followed by more focused assays to validate and characterize any identified "hits."

Figure 1: A tiered workflow for comprehensive cross-reactivity profiling.

Tier 1: Broad Panel Screening Methodologies

The initial goal is to rapidly identify potential areas of concern using high-throughput, cost-effective assays. A single high concentration (e.g., 10 µM) is typically used to maximize the chances of detecting even weak interactions.

Kinase Profiling: The Kinome Scan

The human kinome contains over 500 members, making it a frequent source of off-target activity for ATP-competitive inhibitors.[9] Broad screening is crucial for identifying both expected and unexpected interactions.[9][10]

This technology offers a robust, automated platform for measuring kinase activity by quantifying the conversion of a fluorescent peptide substrate to its phosphorylated product.[11][12][13]

• Compound Plating: Serially dilute Isoxazol-5-ylacetonitrile and comparator compounds in 100% DMSO. Using an acoustic dispenser, transfer nanoliter volumes into a 384-well assay plate. Include vehicle (DMSO) controls for 0% inhibition and a pan-kinase inhibitor (e.g., Staurosporine) for 100% inhibition.

• Reagent Preparation: For each kinase to be assayed, prepare an enzyme/substrate master mix containing the specific kinase, its fluorescently labeled peptide substrate, and MgCl₂ in assay buffer.

• Reaction Initiation: Add the enzyme/substrate mix to the compound plate. Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near the Michaelis constant (Km) for each kinase to ensure sensitive detection of competitive inhibitors.[11][14]

• Incubation: Allow the reaction to proceed at room temperature for a defined period (e.g., 60-90 minutes).

• Reaction Termination: Add a stop solution containing EDTA to chelate the Mg²⁺ ions, thereby halting all kinase activity.

• Data Acquisition: The plate is read on a microfluidic instrument (e.g., Caliper LabChip® EZ Reader). The system's sipper aspirates the sample from each well, and an applied voltage separates the charged phosphorylated product from the neutral substrate peptide.[15][16] The fluorescence of both peaks is measured, and the percent conversion is calculated.

• Data Analysis: The percent inhibition is calculated relative to the intra-plate controls: % Inhibition = 100 * (1 - (Test_Compound_Conversion - High_Control_Conversion) / (Low_Control_Conversion - High_Control_Conversion)).

Kinase Target	Isoxazol-5-ylacetonitrile (% Inhibition @ 10 µM)	Staurosporine (% Inhibition @ 10 µM)
Primary Target Kinase	98.2	99.5
SRC (Tyrosine Kinase)	4.5	95.1
PKA (Ser/Thr Kinase)	8.1	98.8
ROCK2 (Ser/Thr Kinase)	2.3	91.4
VEGFR2 (Tyrosine Kinase)	11.6	99.1
CDK2/cyclin A	5.0	97.6

Table 1. Illustrative kinase profiling data. Isoxazol-5-ylacetonitrile demonstrates high selectivity for its primary target with minimal activity against a panel of diverse kinases. In contrast, Staurosporine shows broad, potent inhibition, highlighting its non-selective nature.

Safety Pharmacology Panels: GPCRs, Ion Channels & More

Beyond kinases, regulatory agencies and best practices in drug development mandate screening against a panel of targets known to be implicated in adverse drug reactions (ADRs).[7][17] Several providers offer standardized panels (e.g., SafetyScreen44™, SAFETYscan47) that cover the most critical off-targets.[6][7][8]

This technique remains the gold standard for assessing a compound's ability to bind to a receptor.[18] It measures the displacement of a known radioactive ligand ('radioligand') from the receptor by the test compound.

• Membrane Preparation: Utilize membrane preparations from cell lines recombinantly expressing the target GPCR. Protein concentration is quantified via a BCA assay.[19]

• Assay Setup: In a 96-well filter plate, combine the membrane preparation, a fixed concentration of the specific radioligand (typically at its dissociation constant, Kd), and the test compound (e.g., Isoxazol-5-ylacetonitrile at 10 µM).

• Defining Controls: For each target, include wells for "total binding" (radioligand + membranes + vehicle) and "non-specific binding" (radioligand + membranes + a high concentration of a known, unlabeled competitor).

• Incubation: Incubate the plate at a specified temperature (e.g., room temperature) for a duration sufficient to reach binding equilibrium.[20]

• Harvesting: Rapidly separate bound from free radioligand by vacuum filtration. The filter plate traps the membranes (with bound radioligand) while unbound radioligand passes through.[19][21]

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining non-specifically bound radioligand.

• Quantification: After drying the filter plate, add scintillation cocktail and count the radioactivity in each well using a scintillation counter.

• Data Analysis: Specific binding is calculated by subtracting non-specific counts from total counts. The percent inhibition by the test compound is then determined relative to the specific binding.

Target	Class	Isoxazol-5-ylacetonitrile (% Inhibition @ 10 µM)	Interpretation
hERG	Ion Channel	< 15%	Low risk of cardiac arrhythmia
5-HT₂B	GPCR (Serotonin)	< 10%	Low risk of cardiac valvulopathy
M₁	GPCR (Muscarinic)	< 20%	Low risk of anticholinergic effects
D₂	GPCR (Dopamine)	< 5%	Low risk of CNS side effects
L-type Ca²⁺	Ion Channel	< 25%	Low risk of cardiovascular effects

Table 2. Illustrative data from a safety pharmacology panel. Typically, inhibition values below 50% at a 10 µM screening concentration are considered low-risk and are not prioritized for follow-up unless a specific concern exists for that target class.

Tier 2: Validating and Quantifying Off-Target Interactions

Any "hit" from Tier 1 screening (typically >50% inhibition) must be validated. This step is critical to eliminate false positives and to accurately quantify the potency of the off-target interaction.

• Dose-Response Confirmation: The compound is tested against the identified off-target in a multi-point concentration curve (e.g., 8-10 points) to determine its half-maximal inhibitory/effective concentration (IC₅₀/EC₅₀). This provides a quantitative measure of potency that can be compared to the on-target potency to calculate a selectivity window.

• Orthogonal Assay Validation: A key principle of robust science is to confirm findings using a different technological platform.[22] For example, if a hit was identified in a biochemical binding assay, it should be confirmed in a functional assay (e.g., a cell-based second messenger assay for a GPCR).[23][24] This ensures the observed interaction is not an artifact of the initial assay format and that it translates into a functional consequence.

Visualizing Selectivity: The Kinome Map

For kinase inhibitors, a graphical representation of the kinome-wide screen provides an immediate and powerful visualization of selectivity.

Figure 2: Conceptual kinome map comparing selective vs. non-selective inhibitor profiles.

Conclusion: Building a Defensible Data Package

The cross-reactivity profile of a novel chemical entity like Isoxazol-5-ylacetonitrile is a critical component of its overall preclinical data package. By following a systematic, tiered approach—from broad panel screening to quantitative validation with orthogonal methods—researchers can build a comprehensive and trustworthy understanding of a compound's selectivity. This data-driven strategy is essential for making informed decisions, mitigating risks associated with off-target toxicity, and ultimately increasing the probability of success in developing safe and effective therapeutics.

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Safety & Regulatory Compliance

A Researcher's Protocol: Proper Disposal Procedures for Isoxazol-5-ylacetonitrile

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of isoxazol-5-ylacetonitrile. As a compound featuring both a reactive isoxazole ring and a toxic nitrile functional group, its management requires a nuanced understanding of its chemical properties to ensure laboratory safety and regulatory compliance. This document moves beyond a simple checklist, explaining the chemical rationale behind each procedural step to empower researchers with the knowledge for safe and responsible laboratory operations.

Core Hazard Analysis: Understanding the Dual-Risk Profile

The disposal protocol for isoxazol-5-ylacetonitrile is dictated by two primary chemical features: the nitrile group (-C≡N) and the isoxazole ring.

• Nitrile Group Toxicity: The primary hazard associated with this functional group is its potential to release the highly toxic cyanide anion (CN⁻) or hydrogen cyanide (HCN) gas.[1][2] Many nitrile compounds can hydrolyze, especially under acidic conditions, to produce HCN, a fast-acting poison that disrupts cellular respiration.[2][3] Therefore, the cardinal rule for handling this compound is the strict avoidance of acids.[1][4][5]

• Isoxazole Ring Reactivity: The isoxazole ring is a generally stable aromatic system.[6] However, its stability is pH and temperature-dependent. Studies on related isoxazole-containing pharmaceuticals, such as leflunomide, show that the ring is susceptible to cleavage under basic (alkaline) conditions, a process that is accelerated at higher temperatures.[6][7] This base-catalyzed ring opening can lead to the formation of different, potentially hazardous, degradation products.[7]

This dual reactivity—sensitivity to both acid (due to the nitrile) and base (due to the isoxazole)—makes in-lab neutralization of bulk isoxazol-5-ylacetonitrile waste ill-advised. The only safe and compliant disposal pathway is through a certified hazardous waste management program.

Table 1: Key Chemical & Safety Data for Isoxazol-5-ylacetonitrile

Property	Data	Source
IUPAC Name	2-(1,2-oxazol-5-yl)acetonitrile	[]
CAS Number	854137-77-2	[9]
Molecular Formula	C₅H₄N₂O	[][9]
Molecular Weight	108.10 g/mol	[][9]
Primary Hazards	Acutely toxic, potential for HCN release, reactive with incompatibles.	[1][3][4]
Incompatible Materials	Strong acids, acid salts, strong oxidizing agents, moisture, CO₂.	[3][4]

Pre-Disposal: Safe Handling and Waste Minimization

Proper disposal begins with proper handling during experimentation. Adherence to these steps minimizes contamination and reduces the volume of hazardous waste generated.

• Engineering Controls: All work involving isoxazol-5-ylacetonitrile, including weighing and solution preparation, must be conducted within a certified chemical fume hood.[1][2][5] This is the primary engineering control to prevent inhalation exposure.

• Personal Protective Equipment (PPE): A minimum set of PPE is mandatory. This includes a lab coat, chemical-resistant gloves (nitrile is appropriate, double-gloving is recommended), and safety goggles.[2][5] If a splash hazard exists, a face shield should also be worn.[5]

• Designated Work Area: Establish a designated area within the fume hood for handling this compound.[1][3][5] Clearly label this area with a sign identifying the chemical hazard.

• Waste Minimization: Purchase and use the smallest feasible quantity of the chemical to complete your research objectives.[3] This is the most effective way to reduce the hazardous waste burden.

Step-by-Step Disposal Protocol: A Self-Validating Workflow

All materials contaminated with isoxazol-5-ylacetonitrile must be treated as hazardous waste.[5][10] The Environmental Protection Agency (EPA) may classify cyanide-containing compounds as P-listed (acutely toxic) waste, which carries stringent disposal regulations, including for the empty container.[4]

Protocol for Liquid Waste

• Select a Waste Container: Use a dedicated, compatible container with a screw-top cap.[11] The container must be in good condition and not reactive with the chemical.

• Labeling: Immediately label the container with the words "Hazardous Waste," the full chemical name "Isoxazol-5-ylacetonitrile," and the specific constituents and their approximate concentrations (e.g., "in Methanol").[10][11]

• Segregation: Store this waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[4][11][12] Crucially, this waste must be stored separately from acidic wastes to prevent any possibility of a reaction that could generate HCN gas.[3][4]

• Container Management: Keep the waste container closed at all times except when adding waste.[11] Do not overfill the container; leave at least one inch of headroom for expansion.[11]

• Arrange for Pickup: Contact your institution's Environmental Health & Safety (EH&S) department to arrange for the pickup and disposal of the hazardous waste.[4][5] Do not attempt to dispose of this chemical down the drain.[13]

Protocol for Solid Waste

• Definition: Solid waste includes all contaminated disposable items such as gloves, paper towels, weigh boats, and pipette tips.

• Collection: Collect all contaminated solid waste in a dedicated, clearly labeled, plastic-lined container or a designated hazardous waste bag.[5]

• Labeling: The container must be labeled "Hazardous Waste" and specify the contents (e.g., "Solid Waste contaminated with Isoxazol-5-ylacetonitrile").[5]

• Storage and Disposal: Store this container in the SAA alongside the liquid waste and arrange for EH&S pickup.[5][12] Note that the original, now-empty chemical bottle must also be disposed of as hazardous waste and should not be rinsed or thrown in the regular trash.[4]

Visualization 1: Disposal Decision Workflow

Caption: Waste Stream Decision and Management Protocol.

Post-Use Decontamination Protocol

Properly decontaminating the designated work area and any non-disposable equipment is a critical final step.

• Initial Wipe-Down: Within the fume hood, wipe down all surfaces and equipment with a pH 10 buffer solution.[2][3] This slightly basic solution helps to safely hydrolyze any residual traces without the aggressive reaction seen at very high pH.

• Secondary Decontamination: Follow the buffer wipe with a freshly prepared 10% bleach solution, allowing a few minutes of contact time before wiping clean with water.[2][3]

• Final Rinse: Thoroughly rinse all surfaces and equipment with water.

• Waste Disposal: All wipes and cleaning materials used in this process must be disposed of as solid hazardous waste as described in the protocol above.[2]

Emergency Procedures: Spill and Exposure Response

In Case of a Spill:

• Evacuate the immediate area and alert colleagues.

• If the spill is small and you are trained to do so, contain it with an inert absorbent material (e.g., vermiculite, sand).[14]

• Do not use combustible materials to absorb the spill.

• Collect the absorbed material using non-sparking tools and place it in a sealed, labeled hazardous waste container.

• Decontaminate the spill area as described in Section 4.

• For large spills, evacuate the lab and contact your institution's emergency response or EH&S team immediately.

In Case of Personnel Exposure:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area under an emergency shower for at least 15 minutes.[2][5]

• Eye Contact: Immediately flush eyes with copious amounts of water at an emergency eyewash station for at least 15 minutes, holding the eyelids open.[2][5]

• Inhalation: Move the affected person to fresh air immediately.[15]

• Seek Immediate Medical Attention: In all cases of exposure, call emergency services and inform them that a potential cyanide-containing compound exposure has occurred.[5] Provide a copy of the Safety Data Sheet (SDS) to the emergency responders.

By integrating a deep understanding of the compound's chemical nature with rigorous, step-by-step safety protocols, researchers can effectively manage the risks associated with isoxazol-5-ylacetonitrile, ensuring a safe laboratory environment for themselves and their colleagues.

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